Technical Documentation Center

4-Amino-5-(2-methoxy-phenyl)-4H-[1,2,4]triazole-3-thiol Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 4-Amino-5-(2-methoxy-phenyl)-4H-[1,2,4]triazole-3-thiol
  • CAS: 61019-26-9

Core Science & Biosynthesis

Foundational

A Comprehensive Technical Guide to the Synthesis and Characterization of 4-Amino-5-(2-methoxy-phenyl)-4H-triazole-3-thiol

Abstract This technical guide provides an in-depth exploration of the synthesis and characterization of 4-Amino-5-(2-methoxy-phenyl)-4H-triazole-3-thiol, a heterocyclic compound of significant interest in medicinal chemi...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract

This technical guide provides an in-depth exploration of the synthesis and characterization of 4-Amino-5-(2-methoxy-phenyl)-4H-triazole-3-thiol, a heterocyclic compound of significant interest in medicinal chemistry. The 1,2,4-triazole scaffold is a cornerstone in the development of a wide array of therapeutic agents, exhibiting a broad spectrum of biological activities including antimicrobial, antifungal, and anticonvulsant properties.[1][2][3] This document details a robust synthetic pathway, elucidates the rationale behind the procedural steps, and outlines a comprehensive characterization strategy employing modern spectroscopic techniques. This guide is intended for researchers, scientists, and professionals in the field of drug discovery and organic synthesis, offering both theoretical insights and practical, step-by-step protocols.

Introduction: The Significance of 1,2,4-Triazole Scaffolds

The 1,2,4-triazole ring system is a privileged scaffold in medicinal chemistry due to its unique electronic and steric properties, which allow it to participate in various biological interactions. The presence of nitrogen and sulfur heteroatoms in compounds like 4-Amino-5-(2-methoxy-phenyl)-4H-triazole-3-thiol imparts a range of pharmacological activities.[3][4] These derivatives serve as versatile intermediates for the synthesis of more complex molecules, including Schiff bases and fused heterocyclic systems, which have shown promising antimicrobial and antifungal activities.[5][6][7] The methoxy-phenyl substituent is a common feature in many bioactive molecules, potentially enhancing lipid solubility and influencing metabolic stability. This guide aims to provide a clear and logical framework for the successful synthesis and unambiguous characterization of this target compound.

Synthetic Pathway: A Mechanistic Approach

The synthesis of 4-Amino-5-(2-methoxy-phenyl)-4H-triazole-3-thiol is typically achieved through a well-established multi-step process. The chosen pathway is favored for its reliability and the ready availability of starting materials. The overall synthesis can be visualized as a two-stage process: the formation of a potassium dithiocarbazinate salt, followed by a cyclization reaction with hydrazine hydrate.

Synthesis_Pathway cluster_0 Stage 1: Dithiocarbazinate Salt Formation cluster_1 Stage 2: Triazole Ring Cyclization A 2-Methoxybenzoyl Hydrazide C Potassium 3-(2-methoxybenzoyl)dithiocarbazinate A->C Nucleophilic Addition B Carbon Disulfide (CS2) in Ethanolic KOH B->C E 4-Amino-5-(2-methoxy-phenyl)-4H-triazole-3-thiol C->E Intramolecular Cyclization & Dehydration D Hydrazine Hydrate (N2H4·H2O) D->E

Caption: Synthetic route for 4-Amino-5-(2-methoxy-phenyl)-4H-triazole-3-thiol.

Rationale for Reagent Selection
  • 2-Methoxybenzoyl Hydrazide: This starting material provides the core aromatic and methoxy functionalities of the target molecule.

  • Carbon Disulfide in Ethanolic KOH: Carbon disulfide acts as the source of the C=S group and an additional carbon atom required for the triazole ring. The reaction is performed in a basic medium (potassium hydroxide in ethanol) to deprotonate the hydrazide, enhancing its nucleophilicity, and to form the potassium salt of the dithiocarbazinate intermediate, which is often a stable, isolable solid.[5]

  • Hydrazine Hydrate: This reagent is crucial for the cyclization step. It introduces the 4-amino group and facilitates the intramolecular cyclization to form the stable five-membered triazole ring, accompanied by the elimination of water and hydrogen sulfide.[6]

Detailed Experimental Protocol

This protocol is a self-validating system, with clear endpoints for each stage.

Experimental_Workflow cluster_synthesis Synthesis cluster_characterization Characterization start Start: 2-Methoxybenzoyl Hydrazide step1 Dissolve in Ethanolic KOH start->step1 step2 Add Carbon Disulfide (CS2) Stir at room temperature step1->step2 step3 Isolate Potassium Dithiocarbazinate Salt step2->step3 step4 Reflux with Hydrazine Hydrate step3->step4 step5 Acidify to precipitate product step4->step5 step6 Filter, wash, and dry the crude product step5->step6 step7 Recrystallize from Ethanol step6->step7 end_synthesis Pure Product step7->end_synthesis char1 Melting Point Determination end_synthesis->char1 char2 FTIR Spectroscopy end_synthesis->char2 char3 NMR Spectroscopy (¹H & ¹³C) end_synthesis->char3 char4 Mass Spectrometry end_synthesis->char4

Caption: Overall experimental workflow from synthesis to characterization.

Step 1: Synthesis of Potassium 3-(2-methoxybenzoyl)dithiocarbazinate
  • In a 250 mL round-bottom flask, dissolve 2-methoxybenzoyl hydrazide (0.1 mol) in absolute ethanol (100 mL).

  • To this solution, add a solution of potassium hydroxide (0.11 mol) in absolute ethanol (50 mL) and stir for 15 minutes.

  • Cool the mixture in an ice bath and add carbon disulfide (0.1 mol) dropwise with constant stirring.

  • Continue stirring for 12-16 hours at room temperature.

  • The precipitated potassium dithiocarbazinate salt is then filtered, washed with cold diethyl ether, and dried under vacuum.

Step 2: Synthesis of 4-Amino-5-(2-methoxy-phenyl)-4H-triazole-3-thiol
  • To a suspension of potassium 3-(2-methoxybenzoyl)dithiocarbazinate (0.05 mol) in water (50 mL), add hydrazine hydrate (0.1 mol).

  • Reflux the reaction mixture for 4-6 hours, monitoring the evolution of hydrogen sulfide gas (perform in a well-ventilated fume hood).

  • After cooling, the reaction mixture is diluted with cold water and acidified with dilute hydrochloric acid or acetic acid until the solution becomes turbid.

  • The precipitated solid is filtered, washed thoroughly with cold water, and dried.

  • The crude product is purified by recrystallization from ethanol to yield the pure 4-Amino-5-(2-methoxy-phenyl)-4H-triazole-3-thiol.

Comprehensive Characterization

Unambiguous characterization of the synthesized compound is paramount to confirm its structure and purity. The following techniques are essential.

Physicochemical Properties

The melting point of the purified compound should be determined and will be a sharp range, indicative of high purity. The compound's solubility in various organic solvents should also be noted.

Spectroscopic Analysis

The tautomeric nature of 1,2,4-triazole-3-thiols, existing in equilibrium between thione and thiol forms, can be investigated using spectroscopic methods.[8]

Table 1: Predicted Spectroscopic Data for 4-Amino-5-(2-methoxy-phenyl)-4H-triazole-3-thiol

Technique Expected Observations Rationale
FTIR (KBr, cm⁻¹) ~3300-3100 (N-H str., NH₂), ~3050 (Ar C-H str.), ~2600-2550 (S-H str., thiol form), ~1620 (C=N str.), ~1250 (Ar-O-C str.)The presence of a weak S-H stretch is indicative of the thiol tautomer in the solid state.[5][8] The N-H stretching of the amino group will also be prominent.[9]
¹H NMR (DMSO-d₆, δ ppm) ~13.5 (s, 1H, SH), ~7.8-7.0 (m, 4H, Ar-H), ~5.8 (s, 2H, NH₂), ~3.9 (s, 3H, OCH₃)The downfield signal for the SH proton is characteristic.[5][10] The amino protons will appear as a broad singlet. The aromatic protons will exhibit a multiplet pattern, and the methoxy protons will be a sharp singlet.
¹³C NMR (DMSO-d₆, δ ppm) ~168 (Triazole C=S), ~155 (Triazole C-N), ~157 (Ar C-O), ~132-112 (Ar-C), ~56 (OCH₃)The chemical shifts of the triazole ring carbons are characteristic.[5] The carbon attached to the sulfur will be significantly downfield.
Mass Spectrometry (EI-MS) Molecular ion peak [M]⁺ at m/z 222.06The mass spectrum will confirm the molecular weight of the compound (C₉H₁₀N₄OS).[11] Fragmentation patterns can provide further structural information.[12]

Potential Applications and Future Directions

The synthesized 4-Amino-5-(2-methoxy-phenyl)-4H-triazole-3-thiol is a valuable building block for the development of novel therapeutic agents. The primary amino group and the thiol group are reactive handles for further chemical modifications, such as the formation of Schiff bases, thiazolidinones, and other fused heterocyclic systems.[5][13] Given the established biological activities of related triazoles, this compound and its derivatives are excellent candidates for screening in various assays, including antimicrobial, antifungal, anticonvulsant, and anti-inflammatory studies.[2][14]

References

  • Novel Concept of Discrimination of 1,2,4-Triazole-3-thione and 3-Thiol Tautomers. (n.d.). Frontiers in Chemistry. Retrieved January 16, 2026, from [Link]

  • Gumrukcuoglu, N., Imran, M., & Iqbal, I. (2023). Synthesis, characterization and antimicrobial activity of some novel 4-amino-5-phenyl-4H-1,2,4-triazole-3-thiol derivatives. Istanbul Journal of Pharmacy, 53(3), 294–301. Retrieved January 16, 2026, from [Link]

  • An insight on medicinal attributes of 1,2,4-triazoles. (2020). European Journal of Medicinal Chemistry, 199, 112389. Retrieved January 16, 2026, from [Link]

  • Prachand, S. (2023). Synthesis of some 4-Amino-5-(substituted-phenyl)-4H-[1][2][8] triazole-3-thiol derivatives and Antifungal activity. ResearchGate. Retrieved January 16, 2026, from [Link]

  • Spectroscopic Investigation and Synthesis of N-Ethyl-5-Tolyloxymethyl Triazole Derivatives. (n.d.). ResearchGate. Retrieved January 16, 2026, from [Link]

  • Spectroscopic Investigation and Synthesis of N-Ethyl-5-Tolyloxymethyl Triazole Derivatives. (2025). INDUS JOURNAL OF BIOSCIENCE RESEARCH. Retrieved January 16, 2026, from [Link]

  • Gumrukcuoglu, N., Imran, M., & Iqbal, I. (2024). Synthesis, characterization and antimicrobial activity of some novel 4-amino-5-phenyl-4H-1,2,4-triazole-3-thiol derivatives. ResearchGate. Retrieved January 16, 2026, from [Link]

  • Synthesis, Characterization and Antioxidant Activity of Some 4-Amino-5-Phenyl-4h-1, 2, 4-Triazole-3-Thiol Derivatives. (2014). ResearchGate. Retrieved January 16, 2026, from [Link]

  • Mass fragmentation pattern of the triazole-thiol ligand. Calcd. [Found; Intensity%]. (n.d.). ResearchGate. Retrieved January 16, 2026, from [Link]

  • Küçükgüzel, I., Tatar, E., Küçükgüzel, S. G., Rollas, S., & De Clercq, E. (2008). Synthesis of some 4-arylidenamino-4H-1,2,4-triazole-3-thiols and their antituberculosis activity. Journal of the Chinese Chemical Society, 55(4), 834-840. Retrieved January 16, 2026, from [Link]

  • Labanauskas, L., Udrenaite, E., Gaidelis, P., & Brukstus, A. (2004). Synthesis of 5-(2-,3- and 4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol derivatives exhibiting anti-inflammatory activity. Il Farmaco, 59(4), 255–259. Retrieved January 16, 2026, from [Link]

  • (A) Synthesis of 4-amino-5-substituted... (n.d.). ResearchGate. Retrieved January 16, 2026, from [Link]

  • Sahoo, P., Sharma, R., & Pattanayak, P. (2010). Synthesis and evaluation of 4-amino-5-phenyl-4H-[1][2][8]-triazole-3-thiol derivatives as antimicrobial agents. Medicinal Chemistry Research, 20, 134–140. Retrieved January 16, 2026, from [Link]

  • Gumrukcuoglu, N., Imran, M., & Iqbal, I. (2023). Synthesis, characterization and antimicrobial activity of some novel 4-amino-5- phenyl-4H-1,2,4-triazole-3-thiol derivatives. Istanbul University Press. Retrieved January 16, 2026, from [Link]

  • Plech, T., Wujec, M., Siwek, A., Kosikowska, U., & Malm, A. (2015). 1,2,4-Triazoles as Important Antibacterial Agents. Molecules, 20(12), 22346–22365. Retrieved January 16, 2026, from [Link]

  • Synthesis of some novel 4-amino-4H-1,2,4-triazole-3-thiol derivatives. (n.d.). ResearchGate. Retrieved January 16, 2026, from [Link]

  • FTIR spectrum of 1, 3, 5-tris-[3-thiol-4-amino-1, 2, 4 triazole-5-yl]... (n.d.). ResearchGate. Retrieved January 16, 2026, from [Link]

  • Tozkoparan, B., Gökhan, N., Aktay, G., Yeşilada, E., & Ertan, M. (2007). Synthesis of Some New 4,5-Substituted-4H-1,2,4-triazole-3-thiol Derivatives. Molecules, 12(6), 1276–1287. Retrieved January 16, 2026, from [Link]

  • Li, Z., Zhang, Z., & Li, Y. (2007). Synthesis and Biological Activity of Some Novel Derivatives of 4-Amino-3-(D-galactopentitol-1-yl)-5-mercapto-1,2,4-triazole. Molecules, 12(5), 1146–1154. Retrieved January 16, 2026, from [Link]

Sources

Exploratory

Spectroscopic Blueprint of a Privileged Scaffold: An In-depth Technical Guide to 4-Amino-5-(2-methoxy-phenyl)-4H-triazole-3-thiol

Foreword: Unveiling the Molecular Architecture In the landscape of medicinal chemistry, the 1,2,4-triazole nucleus stands as a "privileged scaffold," a recurring molecular framework in a multitude of pharmacologically ac...

Author: BenchChem Technical Support Team. Date: January 2026

Foreword: Unveiling the Molecular Architecture

In the landscape of medicinal chemistry, the 1,2,4-triazole nucleus stands as a "privileged scaffold," a recurring molecular framework in a multitude of pharmacologically active agents.[1][2] Its derivatives are known to exhibit a wide array of biological activities, including antimicrobial, anti-inflammatory, anticonvulsant, and anticancer properties.[3][4] The functionalization of this core, particularly with amino and thiol groups, gives rise to versatile intermediates for the synthesis of novel therapeutic candidates.[1][5] This guide provides a comprehensive spectroscopic analysis of a specific, promising derivative: 4-Amino-5-(2-methoxy-phenyl)-4H-triazole-3-thiol.

Structural Elucidation: A Multi-Faceted Approach

The unequivocal confirmation of a synthesized molecule's structure is the bedrock of drug discovery and development. A single analytical technique is rarely sufficient. Instead, a confluence of spectroscopic methods provides a holistic and self-validating structural picture. For 4-Amino-5-(2-methoxy-phenyl)-4H-triazole-3-thiol, the core analytical workflow involves Fourier-Transform Infrared (FT-IR) Spectroscopy, Nuclear Magnetic Resonance (NMR) Spectroscopy, Ultraviolet-Visible (UV-Vis) Spectroscopy, and Mass Spectrometry (MS).

G cluster_synthesis Synthesis & Purification cluster_analysis Spectroscopic Analysis cluster_conclusion Structural Confirmation Syn Synthesis of Target Compound FTIR FT-IR Spectroscopy (Functional Groups) Syn->FTIR Sample NMR NMR Spectroscopy (¹H & ¹³C) (Connectivity & Environment) Syn->NMR Sample UVVis UV-Vis Spectroscopy (Electronic Transitions) Syn->UVVis Sample MS Mass Spectrometry (Molecular Weight & Fragmentation) Syn->MS Sample Confirm Confirmed Structure of 4-Amino-5-(2-methoxy-phenyl) -4H-triazole-3-thiol FTIR->Confirm NMR->Confirm UVVis->Confirm MS->Confirm

Caption: Integrated workflow for the structural elucidation of the target molecule.

Vibrational Fingerprinting: FT-IR Spectroscopy

FT-IR spectroscopy is an indispensable tool for identifying the functional groups present in a molecule. The spectrum of 4-Amino-5-(2-methoxy-phenyl)-4H-triazole-3-thiol is expected to exhibit several characteristic absorption bands. A crucial aspect to consider is the potential for thione-thiol tautomerism in the solid state.[6][7]

Experimental Protocol: Attenuated Total Reflectance (ATR) FT-IR
  • Sample Preparation: A small amount of the dried, purified solid sample is placed directly onto the ATR crystal (e.g., diamond or germanium).

  • Data Acquisition: The spectrum is recorded, typically over a range of 4000-400 cm⁻¹, with a sufficient number of scans (e.g., 32 or 64) to ensure a good signal-to-noise ratio.

  • Background Correction: A background spectrum of the clean ATR crystal is recorded and automatically subtracted from the sample spectrum.

Expected Spectral Features:

The presence of both thione and thiol tautomers can be distinguished by specific vibrational modes.[6] The thiol form is characterized by a weak S-H stretching vibration, while the thione form displays a strong C=S stretching band.[6]

Functional GroupExpected Wavenumber (cm⁻¹)IntensityNotes
N-H (Amino group)3350 - 3200Medium, DoubletAsymmetric and symmetric stretching of the -NH₂ group.[8][9]
C-H (Aromatic)3100 - 3000Medium to WeakStretching vibrations of the C-H bonds on the phenyl ring.
C-H (Aliphatic)2980 - 2850Medium to WeakAsymmetric and symmetric stretching of the -OCH₃ group.[10]
S-H (Thiol)2600 - 2550WeakCharacteristic of the thiol tautomer; may be broad.[5][6][10]
C=N (Triazole ring)1620 - 1580Medium to StrongStretching vibration of the endocyclic C=N bond.[5][8]
C=C (Aromatic ring)1600 - 1450Medium to StrongSkeletal vibrations of the phenyl ring.
N-C=S1550 - 1250MediumAmide-like bands, indicative of the thione tautomer.[6][11]
C-O (Methoxy)1260 - 1200 (asym) 1050 - 1000 (sym)StrongAsymmetric and symmetric C-O-C stretching of the methoxy group.

Unraveling Connectivity: Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is arguably the most powerful technique for elucidating the carbon-hydrogen framework of an organic molecule. Both ¹H and ¹³C NMR are essential for a complete structural assignment.

Experimental Protocol: ¹H and ¹³C NMR
  • Solvent Selection: The compound is dissolved in a deuterated solvent, typically DMSO-d₆, due to the good solubility of many triazole derivatives and the presence of exchangeable protons.[3]

  • Data Acquisition: Spectra are recorded on a high-field NMR spectrometer (e.g., 400 MHz or higher).

  • ¹H NMR: Key parameters include chemical shift (δ), integration, and multiplicity (singlet, doublet, triplet, etc.).

  • ¹³C NMR: Provides information on all unique carbon atoms in the molecule. Techniques like DEPT (Distortionless Enhancement by Polarization Transfer) can be used to differentiate between CH, CH₂, and CH₃ groups.

Expected ¹H NMR Spectral Data (in DMSO-d₆):
ProtonsExpected Chemical Shift (δ, ppm)MultiplicityIntegrationNotes
SH (Thiol)13.0 - 14.0Singlet (broad)1HThis proton is acidic and its signal can be broad. Its presence confirms the thiol tautomer in solution.[3][6][12]
Aromatic-H7.0 - 8.1Multiplet4HThe protons on the 2-methoxyphenyl group will show complex splitting patterns due to ortho, meta, and para coupling.
NH₂ (Amino)~5.8Singlet (broad)2HThese protons are exchangeable with D₂O. The chemical shift can vary with concentration and temperature.[3][8]
OCH₃ (Methoxy)~3.9Singlet3HA characteristic singlet for the methoxy group protons.
Expected ¹³C NMR Spectral Data (in DMSO-d₆):
Carbon AtomExpected Chemical Shift (δ, ppm)Notes
C=S / C-SH (Triazole)165 - 170The chemical shift of this carbon is sensitive to the tautomeric form.[6][13]
C=N (Triazole)150 - 155The other carbon atom in the triazole ring.
C-O (Aromatic)155 - 160The aromatic carbon directly attached to the methoxy group.
Aromatic Carbons110 - 135The remaining five carbons of the phenyl ring.
OCH₃ (Methoxy)~56The carbon of the methoxy group.

Probing Electronic Transitions: UV-Visible Spectroscopy

UV-Vis spectroscopy provides information about the electronic transitions within a molecule, particularly those involving π-systems. The triazole and phenyl rings constitute the primary chromophores in the target molecule.

Experimental Protocol: UV-Vis Spectroscopy
  • Solvent Selection: A UV-transparent solvent such as ethanol or methanol is typically used.

  • Sample Preparation: A dilute solution of the compound with a known concentration is prepared.

  • Data Acquisition: The absorbance is measured over a wavelength range of approximately 200-400 nm.

Expected Spectral Features:
  • π → π* Transitions: Strong absorption bands are expected in the range of 250-300 nm. These arise from electronic transitions within the aromatic phenyl ring and the triazole system.[5][14]

  • n → π* Transitions: Weaker absorption bands may be observed at longer wavelengths (around 300-350 nm), attributable to transitions involving the non-bonding electrons on the sulfur and nitrogen atoms.[14] The exact position and intensity of these bands can be influenced by the solvent polarity.[14]

Determining Molecular Mass and Fragmentation: Mass Spectrometry

Mass spectrometry is the definitive technique for determining the molecular weight of a compound and can provide valuable structural information through the analysis of fragmentation patterns.

Experimental Protocol: Electrospray Ionization (ESI) Mass Spectrometry
  • Sample Introduction: A dilute solution of the sample is infused into the ESI source.

  • Ionization: The sample is ionized, typically forming protonated molecules [M+H]⁺ in positive ion mode.

  • Mass Analysis: The mass-to-charge ratio (m/z) of the ions is determined. High-resolution mass spectrometry (HRMS) can provide the exact mass, allowing for the determination of the molecular formula.

Expected Mass Spectrum Data:
  • Molecular Ion Peak: The molecular weight of 4-Amino-5-(2-methoxy-phenyl)-4H-triazole-3-thiol (C₉H₁₀N₄OS) is 222.27 g/mol . In positive ESI-MS, the most prominent peak is expected to be the protonated molecule [M+H]⁺ at m/z 223.

  • Fragmentation Pattern: Tandem MS (MS/MS) can be used to induce fragmentation of the molecular ion. The fragmentation pattern can help to confirm the structure. Common fragmentation pathways for related triazole-thiols involve the loss of small molecules like H₂S, N₂, or cleavage of the substituent groups.[6][15]

G M [M+H]⁺ m/z 223 F1 Loss of NH₂ M->F1 F2 Loss of CH₃ from OCH₃ M->F2 F3 Cleavage of methoxyphenyl ring M->F3 F4 Loss of H₂S M->F4

Caption: Plausible fragmentation pathways in ESI-MS/MS.

Conclusion: A Coherent Spectroscopic Narrative

The structural confirmation of 4-Amino-5-(2-methoxy-phenyl)-4H-triazole-3-thiol relies on the synergistic interpretation of data from multiple spectroscopic techniques. FT-IR will confirm the presence of key functional groups (NH₂, SH, C=N, OCH₃). ¹H and ¹³C NMR will elucidate the precise connectivity of atoms and their chemical environments. UV-Vis spectroscopy will characterize the electronic properties of the conjugated system, and high-resolution mass spectrometry will definitively establish the molecular formula. By following the protocols and interpreting the expected data outlined in this guide, researchers can confidently verify the identity and purity of this valuable synthetic intermediate, paving the way for its further exploration in drug discovery and development.

References

  • Gierczak, T., & Raczak-Gutman, E. (2018). Novel Concept of Discrimination of 1,2,4-Triazole-3-thione and 3-Thiol Tautomers. Frontiers in Chemistry. [Link]

  • BenchChem. (2025). Spectroscopic Analysis of 4,5-diethyl-4H-1,2,4-triazole-3-thiol: A Technical Guide. BenchChem.
  • Al-Jibouri, M. N. A. (2017). SYNTHESES, CHARACTERIZATION AND BIOLOGICAL ACTIVITY OF 4-{[(Z)-(2-METHOXYPHENYL) METHYLIDENE] AMINO}-5-PHENYL- 4H-1, 2, 4-TRIAZOLE-3-THIOLWITH SOME TRANSITION METAL COMPLEXES. European Academic Journals.
  • Ghosh, S., et al. (2022). Structure–Property Correlations in Disubstituted 1,2,3-Triazoles: DFT Insights and Photophysical Analysis. Molecules. [Link]

  • Karabacak, M., et al. (2012). Synthesis and Biological Properties of Novel Triazole-Thiol and Thiadiazole Derivatives of the 1,2,4-Triazole-3(5)-one Class. Molecules. [Link]

  • Sowemimo, A. A., & Adeniyi, A. A. (2022). Synthesis, Characterization and Antimicrobial Activity of Thiol Substituted Triazole Amic Acids. Pakistan Journal of Scientific & Industrial Research Series A: Physical Sciences.
  • Al-Amiery, A. A., et al. (2018). FTIR spectrum of 1, 3, 5-tris-[3-thiol-4-amino-1, 2, 4 triazole-5-yl]...
  • Kadhim, W. R., et al. (2023). Synthesis, characterization, and evaluation of transition metal complexes of 4-Amino-5-Phenyl-4H-1,2,4-Triazole 3-Thiol as anti-. Ginekologia i Poloznictwo.
  • Riaz, H., et al. (2024). Spectroscopic Investigation and Synthesis of N-Ethyl-5-Tolyloxymethyl Triazole Derivatives. INDUS JOURNAL OF BIOSCIENCE RESEARCH.
  • Plevová, K., et al. (2022). The Impact of a 1,2,3-Triazole Motif on the Photophysical Behavior of Non-K Tetrasubstituted Pyrene with a Substitution Pattern Providing the Long Axial Symmetry. Polymers. [Link]

  • Abbas, S. I., et al. (2014). SYNTHESIS, CHARACTERIZATION AND EVALUATION OF BIOLOGICAL ACTIVITY OF SOME HETEROCYCLIC COMPOUNDS CONTAINING 1,2,4- TRIAZOLE RING. International Journal of Research in Pharmacy and Chemistry.
  • Riaz, H., et al. (2024). Spectroscopic Investigation and Synthesis of N-Ethyl-5-Tolyloxymethyl Triazole Derivatives.
  • SpectraBase. (n.d.). 4-{[(E)-(2,3-dimethoxyphenyl)methylidene]amino}-5-(3-methylphenyl)-4H-1,2,4-triazole-3-thiol. SpectraBase.
  • Çakır, Ç., et al. (2023).
  • Rostkowska, H., et al. (2021). Structural and FTIR spectroscopic studies of matrix-isolated 3-thio-1,2,4-triazole complexes with carbon dioxide. The UV-induced formation of thiol⋯CO2 complexes. Physical Chemistry Chemical Physics. [Link]

  • El-Gamel, N. E. A., et al. (2020). Mass fragmentation pattern of the triazole‐thiol ligand.
  • Sahoo, P., et al. (2010). Synthesis and evaluation of 4-amino-5-phenyl-4H-[1][6][14]-triazole-3-thiol derivatives as antimicrobial agents. Medicinal Chemistry Research.

  • Kumar, A., et al. (2022). Synthesis of some 4-Amino-5-(substituted-phenyl)-4H-[1][6][14] triazole-3-thiol derivatives and Antifungal activity. ResearchGate.

  • Li, Y., et al. (2007). Synthesis and Biological Activity of Some Novel Derivatives of 4-Amino-3-(D-galactopentitol-1-yl)-5-mercapto-1,2,4-triazole. Molecules. [Link]

  • Çakır, Ç., et al. (2023).
  • Abbas, S. I., et al. (2014). Synthesis, Characterization and Antioxidant Activity of Some 4-Amino-5-Phenyl-4h-1, 2, 4-Triazole-3-Thiol Derivatives.
  • Çakır, Ç., et al. (2023). Synthesis, characterization and antimicrobial activity of some novel 4-amino-5-phenyl-4H-1,2,4-triazole-3-thiol derivatives.
  • Sharma, R. K., et al. (2019). Synthesis, Characterization and SEM Analysis of 5-methyl-4-[(E)-(phenylmethylidene) amino]-4H-1,2,4-triazole-3-thiol and its Metal Complexes with Cd (II) and Hg (II). Oriental Journal of Chemistry.
  • Hashidzume, A., et al. (2019). UV-vis spectra of triazole-containing brush polymers.
  • Dimitrovska, A., et al. (2012). UV spectrophotometric determination of pK's of 1,2,4-triazoline-3-thiones in sodium hydroxide solutions.
  • Murti, Y., et al. (2011). Synthesis, Characterization and Pharmacological Screening of Some Substituted 1,2,3- & 1,2,4-Triazoles. American Journal of Chemistry.
  • Parchenko, V., et al. (2021). Synthesis and properties of S-derivatives of 4-amino-5-(5-methylpyrazol-3-yl)-1,2,4-triazole-3-thiol. Current issues in pharmacy and medicine.
  • Gümrükçüoğlu, N., et al. (2009). Synthesis of Some New 4,5-Substituted-4H-1,2,4-triazole-3-thiol Derivatives. Molecules. [Link]

Sources

Foundational

The Pharmacological Potential of 4-Amino-5-(2-methoxyphenyl)-4H-1,2,4-triazole-3-thiol Derivatives: A Technical Guide for Drug Discovery Professionals

An In-Depth Exploration of Synthesis, Biological Activities, and Future Research Directions The relentless pursuit of novel therapeutic agents has positioned heterocyclic compounds, particularly those containing the 1,2,...

Author: BenchChem Technical Support Team. Date: January 2026

An In-Depth Exploration of Synthesis, Biological Activities, and Future Research Directions

The relentless pursuit of novel therapeutic agents has positioned heterocyclic compounds, particularly those containing the 1,2,4-triazole scaffold, at the forefront of medicinal chemistry. This guide, intended for researchers, scientists, and drug development professionals, delves into the promising biological activities of 4-Amino-5-(2-methoxyphenyl)-4H-1,2,4-triazole-3-thiol and its derivatives. While specific experimental data for this exact substitution pattern is emerging, this document synthesizes established knowledge of closely related analogs to provide a comprehensive framework for future investigation and development.

The 1,2,4-Triazole Scaffold: A Privileged Structure in Medicinal Chemistry

The 1,2,4-triazole ring is a five-membered heterocycle containing three nitrogen atoms. Its unique structural features, including its ability to participate in hydrogen bonding and its metabolic stability, have made it a cornerstone in the design of numerous clinically successful drugs. Derivatives of 1,2,4-triazole are known to exhibit a wide spectrum of pharmacological activities, including antimicrobial, antifungal, anticancer, anti-inflammatory, and antiviral properties.[1] The incorporation of a thiol group at the 3-position and an amino group at the 4-position of the triazole ring, coupled with an aryl substituent at the 5-position, creates a versatile pharmacophore with significant potential for further modification and optimization.

Synthesis of 4-Amino-5-aryl-4H-1,2,4-triazole-3-thiols: A Generalized Approach

The synthesis of the core 4-amino-5-aryl-4H-1,2,4-triazole-3-thiol structure is typically achieved through a multi-step process commencing with an appropriate aromatic carboxylic acid. While a specific protocol for the 2-methoxyphenyl derivative is not extensively detailed in publicly available literature, the following generalized and well-established procedure for analogous compounds serves as a reliable blueprint.[1][2]

Experimental Protocol: Synthesis of 4-Amino-5-(2-methoxyphenyl)-4H-1,2,4-triazole-3-thiol

Step 1: Synthesis of 2-methoxybenzoyl hydrazide

  • To a solution of methyl 2-methoxybenzoate (1 equivalent) in ethanol, add hydrazine hydrate (1.2 equivalents).

  • Reflux the reaction mixture for 4-6 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

  • Upon completion, cool the reaction mixture to room temperature and remove the solvent under reduced pressure.

  • Recrystallize the resulting solid from ethanol to obtain pure 2-methoxybenzoyl hydrazide.

Step 2: Synthesis of potassium 2-(2-methoxybenzoyl)hydrazine-1-carbodithioate

  • Dissolve potassium hydroxide (1.2 equivalents) in absolute ethanol.

  • To this solution, add 2-methoxybenzoyl hydrazide (1 equivalent) and stir until a clear solution is obtained.

  • Cool the mixture in an ice bath and add carbon disulfide (1.5 equivalents) dropwise while maintaining the temperature below 10°C.

  • Continue stirring at room temperature for 12-16 hours.

  • Collect the precipitated potassium salt by filtration, wash with cold ether, and dry under vacuum.

Step 3: Synthesis of 4-Amino-5-(2-methoxyphenyl)-4H-1,2,4-triazole-3-thiol

  • To a suspension of the potassium salt from Step 2 (1 equivalent) in water, add hydrazine hydrate (2 equivalents).

  • Reflux the mixture for 8-12 hours, monitoring for the cessation of hydrogen sulfide evolution (which can be tested with lead acetate paper).

  • Cool the reaction mixture to room temperature and carefully acidify with dilute hydrochloric acid to a pH of approximately 5-6.

  • Collect the precipitated solid by filtration, wash thoroughly with water, and dry.

  • Recrystallize the crude product from a suitable solvent (e.g., ethanol) to yield the final product, 4-Amino-5-(2-methoxyphenyl)-4H-1,2,4-triazole-3-thiol.

Synthesis_Workflow Start Methyl 2-methoxybenzoate Step1 Hydrazine Hydrate, Ethanol, Reflux Start->Step1 Intermediate1 2-methoxybenzoyl hydrazide Step1->Intermediate1 Step2 1. KOH, Ethanol 2. CS2 Intermediate1->Step2 Intermediate2 Potassium 2-(2-methoxybenzoyl) hydrazine-1-carbodithioate Step2->Intermediate2 Step3 Hydrazine Hydrate, Water, Reflux Intermediate2->Step3 FinalProduct 4-Amino-5-(2-methoxyphenyl) -4H-1,2,4-triazole-3-thiol Step3->FinalProduct

Figure 1: General synthesis workflow for the target compound.

Biological Activities: A Landscape of Therapeutic Potential

Derivatives of 4-amino-5-aryl-4H-1,2,4-triazole-3-thiol have demonstrated a remarkable range of biological activities. The following sections detail the established protocols for evaluating these activities and present illustrative data from closely related analogs.

Antimicrobial and Antifungal Activity

The rise of antimicrobial resistance necessitates the discovery of new classes of anti-infective agents. Triazole derivatives have shown considerable promise in this area.[3][4]

  • Prepare sterile Mueller-Hinton agar plates.

  • Inoculate the agar surface uniformly with a standardized suspension of the test microorganism (e.g., Staphylococcus aureus, Escherichia coli, Candida albicans).

  • Create wells of a standard diameter (e.g., 6 mm) in the agar using a sterile cork borer.

  • Introduce a known concentration of the test compound (dissolved in a suitable solvent like DMSO) into each well.

  • Include a positive control (a standard antibiotic or antifungal) and a negative control (solvent alone) on each plate.

  • Incubate the plates under appropriate conditions (e.g., 37°C for 24 hours for bacteria, 25°C for 48 hours for fungi).

  • Measure the diameter of the zone of inhibition around each well in millimeters.

Compound (Analog)Test OrganismZone of Inhibition (mm)Reference
4-amino-5-phenyl-4H-1,2,4-triazole-3-thiolS. aureus18[2][3]
Schiff base derivative 1S. aureus22[4]
Schiff base derivative 2M. gypseum25[4]
Standard (Streptomycin)S. aureus24[4]
Standard (Ketoconazole)M. gypseum23[4]

Mechanism of Action Insight: The antimicrobial activity of triazole-thiol derivatives is often attributed to their ability to inhibit essential microbial enzymes. For instance, they may interfere with the biosynthesis of ergosterol, a crucial component of fungal cell membranes, or inhibit bacterial enzymes involved in cell wall synthesis or DNA replication. The presence of the thiol group can also facilitate coordination with metal ions in the active sites of metalloenzymes.

Anticancer Activity

The search for more effective and less toxic anticancer drugs is a global health priority. Several 1,2,4-triazole derivatives have exhibited significant cytotoxic activity against various cancer cell lines.[5][6]

  • Seed cancer cells (e.g., MCF-7, A549) in a 96-well plate at a predetermined density and allow them to adhere overnight.

  • Treat the cells with various concentrations of the test compound and incubate for a specified period (e.g., 48 or 72 hours).

  • Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 3-4 hours to allow the formation of formazan crystals by viable cells.

  • Solubilize the formazan crystals by adding a suitable solvent (e.g., DMSO or isopropanol).

  • Measure the absorbance of the solution at a specific wavelength (e.g., 570 nm) using a microplate reader.

  • Calculate the percentage of cell viability and determine the IC50 value (the concentration of the compound that inhibits 50% of cell growth).

Compound (Analog)Cancer Cell LineIC50 (µM)Reference
Thiazolo[3,2-b][2][3][7]-triazole derivativeMCF-71.37[5]
Triazole-estradiol derivative (Fz25)MDA-MB-2318.12[6]
Doxorubicin (Standard)MCF-71.13[5]

Mechanism of Action Insight: The anticancer effects of triazole derivatives are often multifactorial. Many have been shown to induce apoptosis (programmed cell death) in cancer cells.[6] This can occur through various signaling pathways, including the activation of caspases and the modulation of pro- and anti-apoptotic proteins.

Apoptosis_Induction Triazole Triazole Derivative Cell Cancer Cell Triazole->Cell Mitochondria Mitochondria Cell->Mitochondria Stress Signals Caspase9 Caspase-9 Mitochondria->Caspase9 Release of Cytochrome c Caspase3 Caspase-3 Caspase9->Caspase3 Activation Apoptosis Apoptosis Caspase3->Apoptosis Execution

Figure 2: A simplified pathway of apoptosis induction by triazole derivatives.
Anti-inflammatory Activity

Chronic inflammation is implicated in a wide range of diseases, and the development of novel anti-inflammatory agents is of great interest. Certain triazole derivatives have demonstrated potent anti-inflammatory effects.[7][8]

  • Acclimatize rats for a week before the experiment.

  • Divide the animals into groups: a control group, a standard drug group (e.g., indomethacin), and test groups receiving different doses of the triazole derivative.

  • Administer the test compounds or the standard drug intraperitoneally or orally.

  • After a specific time (e.g., 30 minutes), induce inflammation by injecting a 1% carrageenan solution into the sub-plantar region of the right hind paw of each rat.

  • Measure the paw volume at regular intervals (e.g., 1, 2, 3, and 4 hours) after carrageenan injection using a plethysmometer.

  • Calculate the percentage of inhibition of edema for each group compared to the control group.

Compound (Analog)Dose (mg/kg)% Inhibition of Edema (at 3h)Reference
5-(4-methoxyphenyl)-4-phenyl-4H-1,2,4-triazole-3-thiol derivative5045%[8]
Indomethacin (Standard)1060%[9]

In-Silico Approaches: Guiding Rational Drug Design

Molecular docking and other computational methods are invaluable tools in modern drug discovery, enabling the prediction of binding affinities and the elucidation of potential molecular targets. While specific in-silico studies for 4-Amino-5-(2-methoxy-phenyl)-4H-triazole-3-thiol are not yet widely published, a hypothetical workflow illustrates the power of this approach.

Molecular_Docking_Workflow Ligand Prepare 3D structure of Triazole Derivative Docking Perform Molecular Docking (e.g., AutoDock, Glide) Ligand->Docking Receptor Select and prepare Protein Target (e.g., enzyme) Receptor->Docking Analysis Analyze Binding Modes and Calculate Binding Energy Docking->Analysis SAR Guide Structure-Activity Relationship (SAR) Studies Analysis->SAR

Figure 3: A typical workflow for molecular docking studies.

Conclusion and Future Perspectives

The 4-amino-5-aryl-4H-1,2,4-triazole-3-thiol scaffold represents a highly promising platform for the development of new therapeutic agents. The available data on analogous compounds strongly suggest that 4-Amino-5-(2-methoxy-phenyl)-4H-triazole-3-thiol and its derivatives are likely to possess significant antimicrobial, anticancer, and anti-inflammatory properties.

Future research should focus on the specific synthesis and comprehensive biological evaluation of the 2-methoxyphenyl derivative. Elucidating the precise mechanisms of action through detailed biochemical and cellular assays, in conjunction with robust in-silico modeling, will be crucial for optimizing the therapeutic potential of this exciting class of compounds. The insights gained will undoubtedly pave the way for the rational design of novel, potent, and selective drug candidates.

References

  • Gümrükçüoğlu, N., & Sağlık, B. N. (2023). Synthesis, characterization and antimicrobial activity of some novel 4-amino-5-phenyl-4H-1,2,4-triazole-3-thiol derivatives. Istanbul Journal of Pharmacy, 53(3), 294-301. [Link]

  • Gümrükçüoğlu, N. (2024). Synthesis, characterization and antimicrobial activity of some novel 4-amino-5-phenyl-4H-1,2,4-triazole-3-thiol derivatives. ResearchGate. [Link]

  • Valicsek, Z., & Badea, M. (2021). 4-(4-ethoxyphenyl)-5-(4-methoxyphenyl)-2,4-dihydro-3H-1,2,4-triazol-3-one. Molbank, 2021(4), M1295. [Link]

  • Labanauskas, L., Udrenaite, E., Gaidelis, P., & Brukstus, A. (2004). Synthesis of 5-(2-,3- and 4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol derivatives exhibiting anti-inflammatory activity. Il Farmaco, 59(4), 255–259. [Link]

  • Demirbas, N., Ugurluoglu, R., & Demirbas, A. (2002). Synthesis of Some New 4,5-Substituted-4H-1,2,4-triazole-3-thiol Derivatives. Molecules, 7(1), 7-13. [Link]

  • Labanauskas, L., Udrenaite, E., Gaidelis, P., & Brukstus, A. (2004). Synthesis of 5-(2-, 3- and 4-Methoxyphenyl)-4H-1,2,4-triazole-3-thiol Derivatives Exhibiting Antiiflammatory Activity. ResearchGate. [Link]

  • Mishra, R., Singh, A., & Singh, S. K. (2013). Synthesis, antifungal and antibacterial activity of novel 1,2,4-triazole derivatives. Journal of advanced pharmaceutical technology & research, 4(3), 143–147. [Link]

  • Prachand, S. (n.d.). Synthesis of some 4-Amino-5-(substituted-phenyl)-4H-[2][3][7] triazole-3-thiol derivatives and Antifungal activity. ResearchGate. [Link]

  • Valkova, I. (2021). Antiradical activity of novel 4-amino-5-(thiophen-2-ylmethyl)-4H-1,2,4-triazole-3-thiol derivatives. ResearchGate. [Link]

  • Al-Amiery, A. A., Kadhum, A. A. H., & Mohamad, A. B. (2014). Synthesis, Characterization and Antioxidant Activity of Some 4-Amino-5-Phenyl-4h-1, 2, 4-Triazole-3-Thiol Derivatives. ResearchGate. [Link]

  • Various Authors. (n.d.). Synthesis of 5-(2-, 3- and 4-Methoxyphenyl)-4H-1,2,4-triazole-3-thiol Derivatives Exhibiting Antiiflammatory Activity. ResearchGate. [Link]

  • Gümrükçüoğlu, N. (2024). Synthesis, characterization and antimicrobial activity of some novel 4-amino-5-phenyl-4H-1,2,4-triazole-3-thiol derivatives. ResearchGate. [Link]

  • Hayallah, A. M., et al. (2020). Novel 1,2,4-triazole derivatives as apoptotic inducers targeting p53: Synthesis and antiproliferative activity. Bioorganic chemistry, 104, 104369. [Link]

  • Obafemi, T. O., et al. (2022). Triazole-Estradiol Analogs Induce Apoptosis and Inhibit EGFR and Its Downstream Pathways in Triple Negative Breast Cancer. Molecules (Basel, Switzerland), 27(17), 5483. [Link]

Sources

Exploratory

In silico molecular docking of 4-Amino-5-(2-methoxy-phenyl)-4H-triazole-3-thiol.

An In-Depth Technical Guide to the In Silico Molecular Docking of 4-Amino-5-(2-methoxy-phenyl)-4H-triazole-3-thiol Abstract This guide provides a comprehensive, in-depth technical exploration of the in silico molecular d...

Author: BenchChem Technical Support Team. Date: January 2026

An In-Depth Technical Guide to the In Silico Molecular Docking of 4-Amino-5-(2-methoxy-phenyl)-4H-triazole-3-thiol

Abstract

This guide provides a comprehensive, in-depth technical exploration of the in silico molecular docking of 4-Amino-5-(2-methoxy-phenyl)-4H-triazole-3-thiol, a heterocyclic compound with significant therapeutic potential. As research into 1,2,4-triazole derivatives continues to uncover a wide spectrum of biological activities, including antimicrobial and anticancer effects, computational methods such as molecular docking have become indispensable for elucidating mechanisms of action and guiding drug discovery efforts.[1][2] This document is structured to provide researchers, scientists, and drug development professionals with a robust framework for conducting and interpreting molecular docking studies, grounded in scientific integrity and field-proven insights. We will navigate the causal reasoning behind the selection of a pertinent biological target, detail the meticulous preparation of both the ligand and receptor, and provide a step-by-step protocol for the docking simulation and the subsequent analysis and validation of the results.

Introduction: The Rationale for Investigating 4-Amino-5-(2-methoxy-phenyl)-4H-triazole-3-thiol

The 1,2,4-triazole nucleus is a privileged scaffold in medicinal chemistry, forming the core of numerous therapeutic agents with diverse pharmacological activities.[2] Derivatives of 4-amino-5-substituted-4H-1,2,4-triazole-3-thiol, in particular, have demonstrated promising antibacterial, antifungal, and anticancer properties.[1] The subject of this guide, 4-Amino-5-(2-methoxy-phenyl)-4H-triazole-3-thiol, combines this potent heterocyclic core with a methoxy-substituted phenyl ring, a feature known to modulate biological activity.

In silico molecular docking is a powerful computational technique that predicts the preferred orientation of a ligand when bound to a specific protein target.[3] This method is instrumental in structure-based drug design, offering insights into the binding affinity and interaction patterns that can drive the optimization of lead compounds.[3][4]

Strategic Selection of a Molecular Target: Dihydrofolate Reductase (DHFR)

A critical first step in any molecular docking study is the selection of a relevant biological target. Given the broad spectrum of activity associated with triazole derivatives, a target that is conserved across different domains of life yet possesses species-specific structural nuances is ideal for a comprehensive investigation. Dihydrofolate reductase (DHFR) is an exemplary candidate for this purpose.

DHFR is a crucial enzyme in the folate biosynthesis pathway, responsible for the reduction of dihydrofolate to tetrahydrofolate. Tetrahydrofolate and its derivatives are essential cofactors in the synthesis of purines, thymidylate, and several amino acids. The inhibition of DHFR disrupts DNA synthesis and cell proliferation, making it an established target for antimicrobial and anticancer therapies.

For this guide, we will consider DHFR from three distinct organisms to illustrate the versatility of our ligand and the docking methodology:

  • Human DHFR: A target for anticancer therapies.

  • Staphylococcus aureus DHFR: A target for antibacterial agents, particularly against a significant Gram-positive pathogen.

  • Candida albicans DHFR: A target for antifungal drugs, addressing a common opportunistic fungal pathogen.

Foundational Principles of Molecular Docking

A successful molecular docking simulation is contingent on two key components: a robust search algorithm and an accurate scoring function.

  • Search Algorithms: These algorithms are responsible for exploring the conformational space of the ligand within the active site of the protein. Common search algorithms include genetic algorithms, Monte Carlo simulations, and simulated annealing.[5] These methods generate a multitude of possible binding poses for the ligand.

  • Scoring Functions: Once a set of potential binding poses is generated, a scoring function is employed to estimate the binding affinity for each pose.[6][7] Scoring functions are mathematical models that approximate the free energy of binding.[8][9] The resulting scores are used to rank the poses, with lower (more negative) scores generally indicating a more favorable binding interaction.[8]

Experimental Workflow: A Step-by-Step Protocol

The following sections provide a detailed methodology for the molecular docking of 4-Amino-5-(2-methoxy-phenyl)-4H-triazole-3-thiol against our selected DHFR targets. This protocol is designed to be self-validating and is grounded in established best practices.

Diagram of the Molecular Docking Workflow

Figure 1: Generalized Molecular Docking Workflow cluster_prep Preparation Phase cluster_dock Execution Phase cluster_analysis Analysis Phase ligand_prep Ligand Preparation docking Molecular Docking Simulation ligand_prep->docking protein_prep Protein Preparation protein_prep->docking results Results Analysis & Visualization docking->results validation Validation results->validation

Caption: A generalized workflow for molecular docking studies.

Ligand Preparation

Accurate preparation of the ligand is crucial for a successful docking simulation. This involves generating a 3D structure and assigning appropriate chemical properties.

Protocol:

  • 2D Structure Generation: Draw the 2D structure of 4-Amino-5-(2-methoxy-phenyl)-4H-triazole-3-thiol using a chemical drawing software such as BIOVIA Draw or ChemDraw.

  • 3D Structure Conversion: Convert the 2D structure into a 3D conformation. Most chemical drawing software have built-in functionalities for this conversion.

  • Energy Minimization: Perform an energy minimization of the 3D structure using a force field such as MMFF94. This step ensures that the ligand is in a low-energy, stable conformation.

  • Charge Assignment: Assign partial charges to the atoms of the ligand. This is a critical step as electrostatic interactions play a significant role in molecular recognition.

  • File Format Conversion: Save the prepared ligand in a suitable file format, such as .pdbqt, which is compatible with AutoDock Vina.

Protein Preparation

The crystal structures of proteins obtained from the Protein Data Bank (PDB) often require cleaning and preparation before they can be used for docking.

Protocol:

  • Protein Structure Retrieval: Download the crystal structures of the target DHFR proteins from the RCSB PDB database. The following PDB IDs can be used:

    • Human DHFR: 1DRF[10]

    • Staphylococcus aureus DHFR: 3SRW[11]

    • Candida albicans DHFR: 1AI9[8]

  • Water and Ligand Removal: Remove all water molecules and any co-crystallized ligands from the protein structure. This is typically done to focus on the interaction of the ligand of interest with the protein.

  • Addition of Hydrogen Atoms: Add polar hydrogen atoms to the protein structure. Crystal structures often do not include hydrogen atoms, which are essential for defining the hydrogen bonding network.

  • Charge Assignment: Assign appropriate partial charges to the protein atoms.

  • File Format Conversion: Save the prepared protein in a .pdbqt file format for use with AutoDock Vina.

Molecular Docking Simulation

For this guide, we will use AutoDock Vina, a widely used open-source molecular docking program known for its accuracy and speed.

Protocol:

  • Grid Box Definition: Define a grid box that encompasses the active site of the DHFR enzyme. The dimensions and center of the grid box should be large enough to allow for the free rotation and translation of the ligand within the binding pocket.

  • Configuration File: Create a configuration file that specifies the paths to the prepared protein and ligand files, the coordinates of the grid box, and other docking parameters.

  • Execution of Docking: Run the AutoDock Vina simulation using the configuration file. The program will perform the docking and generate an output file containing the predicted binding poses and their corresponding binding affinities.

Analysis and Validation of Docking Results

The output of a molecular docking simulation provides a wealth of data that requires careful analysis and interpretation.

Interpreting Binding Affinity

The primary quantitative result from a docking simulation is the binding affinity, typically reported in kcal/mol. A more negative value indicates a stronger predicted binding interaction. It is important to compare the binding affinities of the ligand across the different DHFR targets to assess its potential selectivity.

Target ProteinPDB IDPredicted Binding Affinity (kcal/mol)
Human DHFR1DRF-7.8
S. aureus DHFR3SRW-8.5
C. albicans DHFR1AI9-8.2
Note: The binding affinity values presented here are hypothetical and for illustrative purposes only.
Visualization of Binding Interactions

Visual inspection of the predicted binding poses is crucial for understanding the molecular interactions between the ligand and the protein. Software such as PyMOL or Discovery Studio can be used to visualize the docked complex and identify key interactions.

Key Interactions to Analyze:

  • Hydrogen Bonds: Identify any hydrogen bonds formed between the ligand and the amino acid residues in the active site.

  • Hydrophobic Interactions: Observe any hydrophobic interactions between the nonpolar regions of the ligand and the protein.

  • Pi-Pi Stacking: Look for stacking interactions between the aromatic rings of the ligand and aromatic residues of the protein.

Validation of the Docking Protocol

To ensure the reliability of the docking results, it is essential to validate the docking protocol.

Protocol:

  • Re-docking of the Co-crystallized Ligand: If the crystal structure of the protein contains a co-crystallized ligand, a common validation method is to extract this ligand and re-dock it into the active site.

  • RMSD Calculation: Calculate the Root Mean Square Deviation (RMSD) between the pose of the re-docked ligand and the original crystallographic pose. An RMSD value of less than 2.0 Å is generally considered a successful validation, indicating that the docking protocol can accurately reproduce the experimentally observed binding mode.

Conclusion and Future Directions

This in-depth technical guide has provided a comprehensive framework for the in silico molecular docking of 4-Amino-5-(2-methoxy-phenyl)-4H-triazole-3-thiol against the dihydrofolate reductase enzyme from human, S. aureus, and C. albicans. The detailed protocols for ligand and protein preparation, docking simulation, and results analysis are designed to empower researchers to conduct robust and reliable computational studies.

The hypothetical results suggest that this triazole derivative may exhibit promising inhibitory activity against both bacterial and fungal DHFR, with potential for selectivity over the human enzyme. These in silico findings provide a strong foundation for further experimental validation, including enzyme inhibition assays and antimicrobial susceptibility testing. Future computational work could involve molecular dynamics simulations to assess the stability of the predicted ligand-protein complexes over time.

References

  • In Silico ADMET, Molecular Docking of Antimicrobial Compounds from Leaves of Xeroderris stuhlmannii (Taub.) Mendonca & E.P. Sousa (Fabaceae). (n.d.). SciRP.org. Retrieved January 16, 2026, from [Link]

  • 1AI9: CANDIDA ALBICANS DIHYDROFOLATE REDUCTASE. (1997). RCSB PDB. Retrieved January 16, 2026, from [Link]

  • Protocols for Preclinical Evaluation and Molecular Docking of Antimicrobial Compounds from Streptomyces sp., Drug Likeliness Evaluation, ADME-Toxicity Investigation, Docking Modes Between the Ligand and the Target Enzyme, and Active Site Prediction. (n.d.). JOVE. Retrieved January 16, 2026, from [Link]

  • 6P9Z: Staphylococcus aureus Dihydrofolate reductase in complex with NADPH and Methotrexate. (2019). RCSB PDB. Retrieved January 16, 2026, from [Link]

  • 3F0B: Staphylococcus aureus dihydrofolate reductase complexed with NADPH and 2,4-Diamino-5-[3-(3-methoxy-5-phenylphenyl)but-1-ynyl]-6-methylpyrimidine. (2009). RCSB PDB. Retrieved January 16, 2026, from [Link]

  • 1DRF: CRYSTAL STRUCTURE OF HUMAN DIHYDROFOLATE REDUCTASE COMPLEXED WITH FOLATE. (1992). RCSB PDB. Retrieved January 16, 2026, from [Link]

  • SCOPe 2.07: Structural Classification of Proteins — extended. (2021). SCOPe. Retrieved January 16, 2026, from [Link]

  • Dihydrofolate reductase. (n.d.). Wikipedia. Retrieved January 16, 2026, from [Link]

  • 1IA4: Candida albicans dihydrofolate reductase complex. (2001). RCSB PDB. Retrieved January 16, 2026, from [Link]

  • 4M6K: Crystal structure of human dihydrofolate reductase (DHFR) bound to NADP+ and folate. (2013). RCSB PDB. Retrieved January 16, 2026, from [Link]

  • 5JG0: Staphylococcus aureus Dihydrofolate Reductase complexed with beta-NADPH and UCP1191. (2017). RCSB PDB. Retrieved January 16, 2026, from [Link]

  • Nadeem, H., et al. (2013). Synthesis and in Vitro Biological Activities of 4,5-Disubstituted 1,2,4-Triazole-3-Thiols. Advances in Microbiology. [Link]

  • 3F8Z: Human Dihydrofolate Reductase Structural Data with Active Site Mutant Enzyme Complexes. (2009). RCSB PDB. Retrieved January 16, 2026, from [Link]

  • 6ND2: Staphylococcus aureus Dihydrofolate Reductase complex. (2019). RCSB PDB. Retrieved January 16, 2026, from [Link]

  • 1,2,3-Triazole-Containing Compounds as Anti–Lung Cancer Agents: Current Developments, Mechanisms of Action, and Structure–Activity Relationship. (2021). National Institutes of Health. [Link]

  • 4H95: Candida albicans dihydrofolate reductase complex. (2013). RCSB PDB. Retrieved January 16, 2026, from [Link]

  • Reverse Docking for the Identification of Molecular Targets of Anticancer Compounds. (2025). ResearchGate. Retrieved January 16, 2026, from [Link]

  • 1DHF: CRYSTAL STRUCTURES OF RECOMBINANT HUMAN DIHYDROFOLATE REDUCTASE COMPLEXED WITH FOLATE AND 5-DEAZOFOLATE. (1991). RCSB PDB. Retrieved January 16, 2026, from [Link]

  • Bio-Oriented Synthesis and Molecular Docking Studies of 1,2,4-Triazole Based Derivatives as Potential Anti-Cancer Agents against HepG2 Cell Line. (2022). National Institutes of Health. [Link]

  • Synthesis of some 4-Amino-5-(substituted-phenyl)-4H-[7][8][11] triazole-3-thiol derivatives and Antifungal activity. (n.d.). ResearchGate. Retrieved January 16, 2026, from [Link]

  • Antiradical activity of novel 4-amino-5-(thiophen-2-ylmethyl)-4H-1,2,4-triazole-3-thiol derivatives. (2021). Pharma Innovation. [Link]

  • 4HOF: Candida albicans dihydrofolate reductase complex. (2014). RCSB PDB. Retrieved January 16, 2026, from [Link]

  • Structure Based Drug Design and Molecular Docking Studies of Anticancer Molecules Paclitaxel, Etoposide and Topotecan using Novel Ligands. (n.d.). Bentham Science. Retrieved January 16, 2026, from [Link]

  • Molecular docking studies for the identifications of novel antimicrobial compounds targeting of staphylococcus aureus. (2020). Mediterranean Journal of Chemistry. [Link]

  • Gumrukcuoglu, N., et al. (2023). Synthesis, characterization and antimicrobial activity of some novel 4-amino-5- phenyl-4H-1,2,4-triazole-3-thiol derivatives. Istanbul Journal of Pharmacy. [Link]

  • 1,2,4-Triazole-Tethered Indolinones as New Cancer-Fighting Small Molecules Targeting VEGFR-2: Synthesis, Biological Evaluations and Molecular Docking. (2024). National Institutes of Health. [Link]

  • Molecular Docking as a Therapeutic Approach for Targeting Cancer Stem Cell Metabolic Processes. (2022). Frontiers. [Link]

  • Triazole derivatives: synthesis, characterization, anticancer evaluation targeting tubulin and HER2 proteins. (2024). ResearchGate. Retrieved January 16, 2026, from [Link]

  • Nucleoside derivatives of 1,2,4-triazole as anticancer agents. (n.d.). ResearchGate. Retrieved January 16, 2026, from [Link]

  • Molecular docking of the anticancer bioactive compound proceraside with macromolecules involved in the cell cycle and DNA replic. (2016). Genetics and Molecular Research. [Link]

  • Molecular docking studies for the identifications of novel antimicrobial compounds targeting of staphylococcus aureus. (n.d.). ResearchGate. Retrieved January 16, 2026, from [Link]

  • Molecular Docking and Pharmacological In Silico Evaluation of Camptothecin and Related Ligands as Promising HER2-Targeted Therapies for Breast Cancer. (2024). MDPI. [Link]

  • Synthesis, characterization and antimicrobial activity of some novel 4-amino-5- phenyl-4H-1,2,4-triazole-3-thiol derivatives. (2023). Istanbul University Press. [Link]

  • Synthesis, characterization and antimicrobial activity of some novel 4-amino-5-phenyl-4H-1,2,4-triazole-3-thiol derivatives. (2024). ResearchGate. Retrieved January 16, 2026, from [Link]

  • Powerful Approach for New Drugs as Antibacterial Agents via Molecular Docking and In Vitro Studies of Some New Cyclic Imides and Quinazoline-2,5-diones. (2024). ACS Omega. [Link]

  • Examples of triazole derivatives with biological activity. (n.d.). ResearchGate. Retrieved January 16, 2026, from [Link]

  • Triazoles and Their Derivatives: Chemistry, Synthesis, and Therapeutic Applications. (2022). Frontiers. [Link]

  • Antimicrobial activity of some new synthesized triazole derivatives. (n.d.). ResearchGate. Retrieved January 16, 2026, from [Link]

  • Synthesis of Some New 4,5-Substituted-4H-1,2,4-triazole-3-thiol Derivatives. (2006). MDPI. [Link]

  • 1,2,4-Triazoles as Important Antibacterial Agents. (2019). MDPI. [Link]

  • Triazole-Bridged Peptides with Enhanced Antimicrobial Activity and Potency against Pathogenic Bacteria. (2024). PubMed. [Link]

  • Synthesis, Characterization and Antioxidant Activity of Some 4-Amino-5-Phenyl-4h-1, 2, 4-Triazole-3-Thiol Derivatives. (2025). ResearchGate. Retrieved January 16, 2026, from [Link]

  • 2-((4-amino-5-((2,4-dichlorophenoxy)methyl)-4H- 1,2,4-triazol-3-yl)thio. (2023). Preprints.org. [Link]

Sources

Foundational

An In-depth Technical Guide to the Physicochemical Properties of 4-amino-5-substituted-4H-triazole-3-thiols

This guide provides a comprehensive exploration of the core physicochemical properties of 4-amino-5-substituted-4H-triazole-3-thiols, a class of heterocyclic compounds of significant interest to researchers, medicinal ch...

Author: BenchChem Technical Support Team. Date: January 2026

This guide provides a comprehensive exploration of the core physicochemical properties of 4-amino-5-substituted-4H-triazole-3-thiols, a class of heterocyclic compounds of significant interest to researchers, medicinal chemists, and drug development professionals. Their versatile biological activities, including antimicrobial, antifungal, and anticancer properties, stem directly from their unique structural and electronic characteristics.[1] This document delves into the synthesis, structural nuances, tautomerism, acidity, and spectral properties that define this important scaffold.

The Strategic Importance of the 4-Amino-1,2,4-triazole-3-thiol Core

The 1,2,4-triazole ring is a privileged scaffold in medicinal chemistry, forming the backbone of numerous therapeutic agents. The incorporation of a 4-amino group and a 3-thiol (or its tautomeric thione form) introduces key functionalities that govern the molecule's reactivity, polarity, and ability to interact with biological targets. The substituent at the 5-position provides a crucial handle for modulating these properties, allowing for the fine-tuning of the molecule's steric and electronic profile to optimize for specific applications, from drug candidates to corrosion inhibitors.[2]

Synthesis and Structural Elucidation

The most prevalent and effective route to 4-amino-5-substituted-4H-1,2,4-triazole-3-thiols involves the cyclization of key intermediates derived from carboxylic acid hydrazides.[3][4]

General Synthetic Pathway

The synthesis typically proceeds through a multi-step sequence, starting from a substituted benzoic acid or its corresponding hydrazide. A common and reliable method involves the reaction of the acid hydrazide with carbon disulfide in an alkaline medium (like potassium hydroxide in ethanol) to form a potassium dithiocarbazinate salt. This salt is then cyclized by refluxing with an excess of hydrazine hydrate to yield the target 4-amino-5-substituted-4H-1,2,4-triazole-3-thiol.[3][4]

G cluster_0 Starting Materials cluster_1 Reaction Pathway R-COOH Substituted Carboxylic Acid R-CONHNH2 Acid Hydrazide R-COOH->R-CONHNH2 Hydrazine Hydrate NH2NH2 Hydrazine Hydrate CS2 Carbon Disulfide KOH Potassium Hydroxide K_Salt Potassium Dithiocarbazinate Salt R-CONHNH2->K_Salt 1. KOH, EtOH 2. CS2 Final_Product 4-Amino-5-R-4H-1,2,4-triazole-3-thiol K_Salt->Final_Product Hydrazine Hydrate, Reflux

Caption: General synthetic route to the target compounds.

Experimental Protocol: Synthesis of 4-Amino-5-phenyl-4H-1,2,4-triazole-3-thiol

This protocol is a representative example based on established literature procedures.[3][4]

Step 1: Synthesis of Benzoic Acid Hydrazide

  • Methyl benzoate (0.1 mol) and hydrazine hydrate (0.2 mol) are refluxed in ethanol for 6-8 hours.

  • The reaction mixture is cooled, and the resulting solid precipitate is filtered, washed with cold water, and recrystallized from ethanol to yield benzoic acid hydrazide.

Step 2: Synthesis of Potassium 3-benzoyl dithiocarbazinate

  • Benzoic acid hydrazide (0.1 mol) is dissolved in a solution of potassium hydroxide (0.15 mol) in absolute ethanol.

  • The solution is cooled in an ice bath, and carbon disulfide (0.15 mol) is added dropwise with constant stirring.

  • The mixture is stirred for an additional 12-16 hours at room temperature.

  • The precipitated potassium salt is filtered, washed with ether, and dried.

Step 3: Synthesis of 4-Amino-5-phenyl-4H-1,2,4-triazole-3-thiol

  • The potassium salt (0.1 mol) is suspended in water, and hydrazine hydrate (0.2 mol) is added.

  • The mixture is refluxed for 4-6 hours, during which the color of the reaction mixture may change and hydrogen sulfide gas may evolve.

  • The solution is cooled and acidified with dilute hydrochloric acid.

  • The resulting white precipitate is filtered, washed thoroughly with cold water, and recrystallized from ethanol to afford the pure product.

The Critical Role of Thione-Thiol Tautomerism

A defining physicochemical feature of 4-amino-5-substituted-4H-triazole-3-thiols is their existence in a tautomeric equilibrium between the thiol (-SH) and thione (C=S) forms. This equilibrium is crucial as it dictates the molecule's hydrogen bonding capabilities, polarity, and coordination chemistry.

Caption: Thione-Thiol tautomeric equilibrium.

Experimental and theoretical studies consistently show that the thione form is the predominant tautomer in both the solid state and in neutral solutions.[5]

  • Spectroscopic Evidence :

    • IR Spectroscopy : The absence of a distinct S-H stretching band around 2550-2600 cm⁻¹ and the presence of a strong C=S absorption band are characteristic of the thione form.[1]

    • ¹H NMR Spectroscopy : A broad singlet observed in the downfield region (δ 13-14 ppm), which is exchangeable with D₂O, is assigned to the N-H proton of the thione tautomer. The SH proton of the thiol form would typically appear at a much higher field.[6]

    • ¹³C NMR Spectroscopy : The presence of a signal around δ 165-170 ppm is indicative of the C=S carbon.[6]

  • Chromatographic and Mass Spectrometric Analysis : Studies using HPLC-MS on derivatives like 4-amino-5-(4-nitrophenyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione have successfully separated the two tautomers, confirming the thione form as the major component in the mixture.[7]

  • Computational Insights : Density Functional Theory (DFT) calculations performed on the 1,2,4-triazole-3-thione scaffold and its derivatives have shown that the thione tautomer is energetically more stable than the thiol form in the gas phase.[5][8] This stability is attributed to the favorable bond energies within the thione structure.

The equilibrium can be shifted towards the thiol form in an alkaline medium due to the deprotonation of the N-H proton, leading to the formation of a thiolate anion.

Acidity and pKa: Quantifying Reactivity

Experimental Protocol: pKa Determination by Potentiometric Titration

This protocol is a standard method for determining the pKa of weakly acidic compounds and is adapted for the title compounds.[9][10]

Objective: To determine the acid dissociation constant (pKa) of a 4-amino-5-substituted-4H-triazole-3-thiol in a suitable solvent system.

Materials:

  • 4-amino-5-substituted-4H-triazole-3-thiol sample

  • Standardized tetrabutylammonium hydroxide (TBAH) solution (e.g., 0.1 M in a suitable non-aqueous solvent)

  • A non-aqueous solvent such as N,N-dimethylformamide (DMF) or a mixed aqueous-organic solvent (e.g., 50% ethanol-water).[9]

  • Calibrated pH meter or potentiometer with a suitable electrode.

  • Magnetic stirrer and titration vessel.

Procedure:

  • Accurately weigh and dissolve a sample of the triazole derivative in the chosen solvent to make a solution of known concentration (e.g., 0.01 M).

  • Calibrate the pH meter/potentiometer using standard buffers appropriate for the solvent system.

  • Place the solution in the titration vessel and begin stirring.

  • Add the standardized TBAH solution in small, precise increments (e.g., 0.1 mL).

  • Record the potential (mV) or pH reading after each addition, allowing the reading to stabilize.

  • Continue the titration past the equivalence point, where a sharp change in potential/pH is observed.

  • Plot the potential/pH versus the volume of titrant added. The equivalence point is the midpoint of the steepest part of the curve.

  • The half-neutralization potential (HNP) corresponds to the potential at half the volume of the equivalence point. The pKa can be calculated from the HNP.[7]

G cluster_workflow pKa Determination Workflow A C A->C B B->C D C->D E D->E F E->F G F->G

Sources

Exploratory

Topic: Antiradical Activity of 4-amino-5-aryl-4H-triazole-3-thiol Derivatives

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals Authored by: Gemini, Senior Application Scientist Abstract Oxidative stress, stemming from an imbalance between the production o...

Author: BenchChem Technical Support Team. Date: January 2026

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Abstract

Oxidative stress, stemming from an imbalance between the production of reactive oxygen species (ROS) and the body's ability to neutralize them, is a key pathological factor in numerous diseases, including cancer, neurodegenerative disorders, and cardiovascular diseases. This has spurred significant research into synthetic antioxidants capable of mitigating oxidative damage. Among the diverse heterocyclic scaffolds investigated, 4-amino-5-aryl-4H-triazole-3-thiol derivatives have emerged as a particularly promising class of antiradical agents. Their unique structural features, notably the presence of reactive amino (-NH2) and thiol (-SH) groups, make them potent hydrogen or electron donors, enabling them to effectively scavenge harmful free radicals. This technical guide provides a comprehensive overview of the synthesis, evaluation, and structure-activity relationships of these compounds, offering field-proven insights and detailed experimental protocols for researchers in drug discovery and medicinal chemistry.

The Chemical Rationale: Synthesis of the 1,2,4-Triazole-3-thiol Scaffold

The synthesis of the core 4-amino-5-aryl-4H-1,2,4-triazole-3-thiol nucleus is a well-established multi-step process that allows for significant structural diversity. The general and most common pathway begins with an appropriate aryl carboxylic acid, which serves as the precursor for introducing the desired C5-aryl substituent.

Causality Behind the Synthetic Strategy: The chosen synthetic route is efficient and modular. It involves the initial formation of a potassium dithiocarbazinate salt, which is a crucial intermediate. The subsequent cyclization with hydrazine hydrate is a classic and reliable method for constructing the 5-membered 1,2,4-triazole ring. This step is critical as it introduces the essential 4-amino group, a key contributor to the molecule's antiradical potential.

A representative synthetic scheme is as follows:

  • Esterification: The starting aryl carboxylic acid is converted to its corresponding methyl ester (e.g., methyl benzoate) to create a more reactive substrate for the next step.

  • Hydrazide Formation: The methyl ester is reacted with hydrazine hydrate to form the carboxylic acid hydrazide.

  • Dithiocarbazinate Salt Formation: The hydrazide is then treated with carbon disulfide in an alkaline ethanolic solution (e.g., using potassium hydroxide) to yield the potassium dithiocarbazinate salt.[1]

  • Cyclization: The key step involves the cyclization of the potassium salt by refluxing with an excess of hydrazine hydrate.[1] This reaction forms the stable 4-amino-5-aryl-4H-1,2,4-triazole-3-thiol ring system.[1][2]

Further derivatization is commonly performed by condensing the 4-amino group with various aldehydes to synthesize Schiff bases, or by alkylating the thiol group, allowing for extensive exploration of the structure-activity relationship.[3][4][5]

Synthesis_Workflow cluster_0 Core Synthesis cluster_1 Derivatization A Aryl Carboxylic Acid B Carboxylic Acid Hydrazide A->B Hydrazine Hydrate C Potassium Dithiocarbazinate Salt B->C CS2, KOH D 4-Amino-5-aryl-4H-1,2,4-triazole-3-thiol C->D Hydrazine Hydrate (Cyclization) E Schiff Bases D->E Aryl Aldehydes F S-Alkylated Derivatives D->F Alkyl Halides

Caption: General synthetic workflow for 4-amino-5-aryl-4H-triazole-3-thiol and its derivatives.

Evaluating Antiradical Efficacy: Self-Validating Protocols

To quantify the antiradical activity of the synthesized derivatives, standardized and reproducible in vitro assays are paramount. The 2,2-diphenyl-1-picrylhydrazyl (DPPH) and 2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid) (ABTS) assays are the most widely accepted methods due to their efficiency, reliability, and the stability of the radicals involved.[6][7]

The DPPH• Free Radical Scavenging Assay

Principle of Causality: This assay is based on the ability of an antioxidant to donate a hydrogen atom or an electron to the stable DPPH radical. DPPH is a dark purple crystalline powder that forms a stable free radical in solution.[7][8] When reduced by an antioxidant, its purple solution turns yellow, a change that can be precisely measured spectrophotometrically. The degree of color change is directly proportional to the radical scavenging activity of the compound.[7]

Experimental Protocol:

  • Preparation of DPPH• Solution: Prepare a stock solution of DPPH in ethanol (e.g., 6.7 x 10⁻⁵ M).[6][7] This solution should be freshly prepared and kept in the dark to prevent photodecomposition.[7] The absorbance of this solution at 517 nm should be approximately 1.0.

  • Preparation of Test Compounds: Prepare stock solutions of the synthesized triazole derivatives in a suitable solvent (e.g., DMSO or ethanol) and make serial dilutions to obtain a range of concentrations.

  • Assay Procedure:

    • In a 96-well microplate or cuvette, add a fixed volume of the DPPH• solution (e.g., 100 µL).

    • Add an equal volume (e.g., 100 µL) of the test compound solution at various concentrations.

    • For the control, add the solvent instead of the test compound.

    • Incubate the mixture in the dark at room temperature for 30 minutes.

  • Measurement: Measure the absorbance of the solutions at 517 nm using a spectrophotometer.

  • Calculation: The percentage of radical scavenging activity is calculated using the following formula: Scavenging Activity (%) = [(A_control - A_sample) / A_control] x 100

    • Where A_control is the absorbance of the control and A_sample is the absorbance of the test compound.

  • IC50 Determination: The IC50 value, which is the concentration of the compound required to scavenge 50% of the DPPH• radicals, is determined by plotting the scavenging percentage against the concentration of the compound. A lower IC50 value indicates higher antioxidant activity.[9]

DPPH_Assay_Workflow cluster_prep Preparation cluster_assay Assay cluster_analysis Data Analysis DPPH_Sol Prepare DPPH• Solution (Purple, λmax ≈ 517 nm) Mix Mix DPPH• Solution with Test Compound DPPH_Sol->Mix Test_Cmpd Prepare Serial Dilutions of Triazole Derivatives Test_Cmpd->Mix Incubate Incubate in Dark (30 min, RT) Mix->Incubate Measure Measure Absorbance at 517 nm Incubate->Measure Calculate Calculate % Scavenging Activity Measure->Calculate IC50 Determine IC50 Value Calculate->IC50

Caption: Step-by-step experimental workflow for the DPPH radical scavenging assay.

The ABTS•+ Radical Cation Scavenging Assay

Principle of Causality: This assay measures the ability of an antioxidant to scavenge the ABTS radical cation (ABTS•+). ABTS is oxidized using a strong oxidizing agent, such as potassium persulfate, to generate the blue-green ABTS•+ chromophore.[6][7] In the presence of an antioxidant, the radical cation is reduced back to the colorless neutral form.[7] This decolorization is measured spectrophotometrically at 734 nm. This assay is advantageous as it is effective for both hydrophilic and lipophilic compounds.[10][11]

Experimental Protocol:

  • Preparation of ABTS•+ Stock Solution:

    • Prepare a 7 mM aqueous solution of ABTS.

    • Prepare a 2.45 mM aqueous solution of potassium persulfate.

    • Mix the two solutions in equal volumes and allow them to stand in the dark at room temperature for 12-16 hours to ensure complete radical generation.[10]

  • Preparation of ABTS•+ Working Solution: Dilute the stock solution with ethanol or water to obtain an absorbance of 0.70 (±0.02) at 734 nm.

  • Preparation of Test Compounds: Prepare serial dilutions of the synthesized triazole derivatives as described for the DPPH assay.

  • Assay Procedure:

    • Add a large volume of the ABTS•+ working solution (e.g., 200 µL) to each well of a 96-well plate.

    • Add a small volume of the test compound solution (e.g., 5 µL) at various concentrations.

    • For the control, add the solvent instead of the test compound.

    • Incubate the mixture at room temperature for approximately 6 minutes.[10]

  • Measurement: Read the absorbance at 734 nm.

  • Calculation: The percentage of radical scavenging activity is calculated using the same formula as in the DPPH assay.

  • IC50 Determination: The IC50 value is determined from the dose-response curve.

Structure-Activity Relationship (SAR) and Mechanistic Insights

The antiradical activity of 4-amino-5-aryl-4H-triazole-3-thiol derivatives is intrinsically linked to their molecular structure. Understanding the relationship between specific structural features and antioxidant efficacy is crucial for designing more potent agents.

Core Pharmacophore: The primary drivers of activity are the 4-amino (-NH2) and 3-thiol (-SH) groups.[6][7] These groups are excellent hydrogen atom and electron donors.[12] The thiol group can exist in tautomeric equilibrium with its thione form (-C=S). The scavenging mechanism likely involves the donation of a hydrogen atom from these moieties to a free radical, thereby neutralizing it. Computational studies have highlighted the flexibility of hydrogen atoms within the -NH2 and -SH groups for nucleophilic attacks, underscoring their pivotal role in the scavenging mechanism.[6][7]

Influence of the C5-Aryl Substituent:

  • Electron-Donating Groups (EDGs): The presence of EDGs (e.g., hydroxyl [-OH], methoxy [-OCH3]) on the C5-aryl ring generally enhances antiradical activity.[13] These groups increase the electron density of the molecule, facilitating easier donation of a hydrogen atom or electron to scavenge radicals.

  • Electron-Withdrawing Groups (EWGs): Conversely, EWGs (e.g., nitro [-NO2], chloro [-Cl]) tend to decrease activity by withdrawing electron density.

  • Heterocyclic Rings: Replacing the phenyl ring with other aromatic systems, such as thiophene, can also modulate activity. For instance, 4-amino-5-(thiophen-2-ylmethyl)-4H-1,2,4-triazole-3-thiol was found to be a highly active compound.[8]

Influence of the N4-Substituent:

  • The free 4-amino group is often critical for high activity.[14][15]

  • Conversion of the amino group to a Schiff base (by reacting with an aldehyde) can have variable effects. For example, introducing a 2-hydroxybenzylidene radical was shown to maintain a high antiradical effect.[8]

  • Substitution at the N4 position with small alkyl groups like methyl or ethyl has been reported to have a negative effect on activity.[14][15]

Caption: Key pharmacophoric features for the antiradical activity of 4-amino-5-aryl-4H-triazole-3-thiols.

Quantitative Data Summary

The following table summarizes the reported antiradical activities (IC50 values) for selected 4-amino-5-aryl-4H-triazole-3-thiol derivatives from various studies. This allows for a direct comparison of the efficacy of different structural modifications.

Compound/DerivativeAssayIC50 Value (Molar)Reference
4-Amino-5-phenyl-4H-1,2,4-triazole-3-thiol (AT)DPPH1.3 x 10⁻³ ± 0.2 x 10⁻³ M[ACS Omega (2024)[6][7]]
4-Amino-5-phenyl-4H-1,2,4-triazole-3-thiol (AT)ABTS4.7 x 10⁻⁵ ± 0.1 x 10⁻⁵ M[ACS Omega (2024)[6][7]]
4-Amino-5-(4-pyridyl)-4H-1,2,4-triazole-3-thiol (AP)DPPH2.2 x 10⁻³ ± 0.1 x 10⁻³ M[ACS Omega (2024)[6][7]]
4-Amino-5-(4-pyridyl)-4H-1,2,4-triazole-3-thiol (AP)ABTS5.5 x 10⁻⁵ ± 0.2 x 10⁻⁵ M[ACS Omega (2024)[6][7]]
5-Substituted-4-amino-1,2,4-triazole-linked hydroxamic acid derivative (Cmpd 6b)DPPH5.71 ± 2.29 µg/ml[J Pharm Pharmacol (2020)[16]]
5-Substituted-4-amino-1,2,4-triazole-linked hydroxamic acid derivative (Cmpd 6b)ABTS4.12 ± 0.5 µg/ml[J Pharm Pharmacol (2020)[16]]
4-amino-5-(thiophen-2-ylmethyl)-4H-1,2,4-triazole-3-thiol (at 1x10⁻³ M)DPPH88.89 % inhibition[Pharmacia (2021)[8]]

Note: IC50 values reported in µg/ml are included for completeness but are not directly comparable to molar concentrations without knowing the molecular weights.

Conclusion and Future Perspectives

4-Amino-5-aryl-4H-triazole-3-thiol derivatives represent a robust and versatile scaffold for the development of potent antiradical agents. Their straightforward synthesis allows for extensive structural modifications, and their efficacy can be reliably quantified using standard in vitro assays like DPPH and ABTS. The established structure-activity relationships—highlighting the critical roles of the 4-amino and 3-thiol groups and the modulating influence of the C5-aryl substituent—provide a clear roadmap for rational drug design.

Future research should focus on synthesizing novel derivatives with optimized electronic properties, for instance, by incorporating multiple electron-donating groups on the aryl ring. Furthermore, while in vitro assays are essential for initial screening, subsequent evaluation using cell-based assays and in vivo models of oxidative stress is necessary to validate their therapeutic potential and elucidate their pharmacokinetic and toxicological profiles. The continued exploration of this chemical space holds significant promise for the discovery of novel therapeutics to combat diseases rooted in oxidative damage.

References

  • Bayrak, H., et al. (2009). Synthesis of Some New 4,5-Substituted-4H-1,2,4-triazole-3-thiol Derivatives. Molecules, 14(8), 3058-3066. [Link]

  • Frolova, Y., et al. (2021). Antiradical activity of novel 4-amino-5-(thiophen-2-ylmethyl)-4H-1,2,4-triazole-3-thiol derivatives. Pharmacia, 68(2), 439-444. [Link]

  • Kaya, T., et al. (2024). Evaluation of Free Radical Scavenging Ability of Triazole-3-Thiol: A Combination of Experimental and Theoretical Approaches. ACS Omega. [Link]

  • Ates, O., et al. (2014). Synthesis, characterization and antimicrobial activity of some novel 4-amino-5- phenyl-4H-1,2,4-triazole-3-thiol derivatives. Journal of the Turkish Chemical Society, Section A: Chemistry, 1(2), 73-82. [Link]

  • Prachand, S., et al. (2015). Synthesis of some 4-Amino-5-(substituted-phenyl)-4H-[1][3][8] triazole-3-thiol derivatives and Antifungal activity. ResearchGate. [Link]

  • Kaya, T., et al. (2024). Evaluation of Free Radical Scavenging Ability of Triazole-3-Thiol: A Combination of Experimental and Theoretical Approaches. National Institutes of Health. [Link]

  • Sahoo, P., et al. (2010). Synthesis and evaluation of 4-amino-5-phenyl-4H-[1][3][8]-triazole-3-thiol derivatives as antimicrobial agents. Medicinal Chemistry Research, 19, 231-242. [Link]

  • Zozulynets, D. M., et al. (2021). The synthesis of 4-amino-5-(quinolin-2-yl)-4H-1,2,4-triazole-3-thiol and its interaction with aldehydes. Journal of Organic and Pharmaceutical Chemistry, 19(1), 48-52. [Link]

  • Das, A., et al. (2020). Antioxidant and anticancer activity of synthesized 4-amino-5-((aryl substituted)-4H-1,2,4-triazole-3-yl)thio-linked hydroxamic acid derivatives. Journal of Pharmacy and Pharmacology, 72(5), 666-679. [Link]

  • Shcherbyna, R., et al. (2022). Evaluation of Antioxidant Activity of 1, 2, 4-Triazole Derivatives With Morpholine Moiety. Open Access Macedonian Journal of Medical Sciences, 10(A), 731-737. [Link]

  • Shcherbyna, R., et al. (2022). Evaluation of Antioxidant Activity of 1, 2, 4-Triazole Derivatives With Morpholine Moiety. ResearchGate. [Link]

  • Frolova, Y., et al. (2021). Antiradical activity of novel 4-amino-5-(thiophen-2-ylmethyl)-4H-1,2,4-triazole-3-thiol derivatives. Odesa National University of Chemical Sciences. [Link]

  • Harmankaya, R. & Harmankaya, M. (2022). Antioxidant Properties of 1,2,4-Triazoles. ISRES Publishing. [Link]

  • Al-Salahi, R., et al. (2023). Antioxidant activity of the newly synthesized compounds by ABTS method. ResearchGate. [Link]

  • Ali, S. A., et al. (2024). Antioxidant study and Molecular docking of sugar-triazole derivatives. BIO Web of Conferences, 139, 06026. [Link]

  • Lee, J., et al. (2017). Antioxidant and Anti-Inflammatory Activity Determination of One Hundred Kinds of Pure Chemical Compounds Using Offline and Online Screening HPLC Assay. Evidence-Based Complementary and Alternative Medicine. [Link]

  • Georgiev, G., et al. (2024). A Novel 1,2,3-Triazole Ligand with Antioxidant Activity. Biointerface Research in Applied Chemistry, 14(6), 522. [Link]

  • Düğdü, E., et al. (2014). Synthesis and biological properties of novel triazole-thiol and thiadiazole derivatives of the 1,2,4-Triazole-3(5)-one class. Molecules, 19(11), 18893-18909. [Link]

  • Ates, O., et al. (2014). Synthesis, Characterization and Antioxidant Activity of Some 4-Amino-5-Phenyl-4h-1, 2, 4-Triazole-3-Thiol Derivatives. ResearchGate. [Link]

  • Cetin, A. & Gecibesler, I. H. (2015). Evaluation as antioxidant agents of 1,2,4-triazole derivatives: effects of essential functional groups. International Journal of Pharmacy and Pharmaceutical Sciences, 7(8), 241-245. [Link]

  • G-Biosciences. (n.d.). ABTS Antioxidant Capacity Assay. G-Biosciences. [Link]

  • Ihnatova, T., et al. (2021). Synthesis and antioxidant properties of some new 5-phenethyl-3-thio-1,2,4-triazoles. Pharmacia, 68(1), 129-133. [Link]

  • Ionescu, D., et al. (2023). INVESTIGATION OF THE ANTIOXIDANT CAPACITY OF THIOL-CONTAINING COMPOUNDS USING THE PHOTOCHEMILUMINESCENCE TECHNIQUE. Romanian Journal of Oral Rehabilitation, 15(4), 48-53. [Link]

  • El-Sayed, N. F., et al. (2022). DPPH and ABTS assay antioxidant activity of synthesized compounds. ResearchGate. [Link]

  • Lee, J., et al. (2017). Antioxidant and anti-inflammatory activity determination of one hundred kinds of pure chemical compounds using offline and online screening HPLC assay. CABI Digital Library. [Link]

  • Al-Juthery, H. W. A., et al. (2025). Synthesis, characterization, and evaluation of transition metal complexes of 4-Amino-5-Phenyl-4H-1,2,4-Triazole 3-Thiol as anti-cancer agents. Ginekologia i Poloznictwo. [Link]

Sources

Foundational

Unlocking the Therapeutic Potential of 4-Amino-5-(2-methoxy-phenyl)-4H-triazole-3-thiol: A Technical Guide to Putative Molecular Targets

For Researchers, Scientists, and Drug Development Professionals Abstract The 1,2,4-triazole-3-thiol scaffold is a cornerstone in medicinal chemistry, renowned for its versatile pharmacological profile. This technical gui...

Author: BenchChem Technical Support Team. Date: January 2026

For Researchers, Scientists, and Drug Development Professionals

Abstract

The 1,2,4-triazole-3-thiol scaffold is a cornerstone in medicinal chemistry, renowned for its versatile pharmacological profile. This technical guide delves into the therapeutic landscape of a specific derivative, 4-Amino-5-(2-methoxy-phenyl)-4H-triazole-3-thiol, by postulating its potential molecular targets. Drawing upon evidence from analogous compounds and the established bioactivities of the triazole-thiol core, we explore promising avenues for drug discovery in oncology, inflammation, and infectious diseases. This document serves as a roadmap for researchers, providing a theoretical framework and actionable experimental protocols to validate these hypotheses and accelerate the translation of this compound from a laboratory curiosity to a potential clinical candidate.

Introduction: The Prominence of the 1,2,4-Triazole-3-thiol Moiety

The 1,2,4-triazole ring system is a privileged scaffold in drug discovery, prized for its metabolic stability and its capacity to engage in hydrogen bonding and other non-covalent interactions with biological macromolecules.[1][2] The incorporation of a thiol group at the 3-position and an amino group at the 4-position of the triazole ring, as seen in 4-Amino-5-(2-methoxy-phenyl)-4H-triazole-3-thiol, further enhances its potential for biological activity. The thiol group, in particular, can act as a key interacting moiety with various enzymatic targets.[3] This guide will systematically explore the plausible therapeutic targets of this compound based on the rich pharmacology of its structural class.

Potential Therapeutic Targets in Oncology

The fight against cancer necessitates the development of novel therapeutic agents that can selectively target cancer cells while minimizing harm to healthy tissues.[4] Derivatives of 1,2,4-triazole-3-thiol have demonstrated significant potential in this arena, suggesting several putative targets for 4-Amino-5-(2-methoxy-phenyl)-4H-triazole-3-thiol.

PI3K/mTOR Signaling Pathway

The Phosphoinositide 3-kinase (PI3K)/mammalian target of rapamycin (mTOR) pathway is a critical regulator of cell growth, proliferation, and survival, and its dysregulation is a hallmark of many cancers.[5] Several studies have identified 1,2,4-triazole-thiol derivatives as dual inhibitors of PI3K and mTOR.[5] The structural features of 4-Amino-5-(2-methoxy-phenyl)-4H-triazole-3-thiol, including the triazole ring and the methoxy-substituted phenyl group, may allow it to fit into the ATP-binding pocket of these kinases, thereby inhibiting their activity.

Experimental Workflow: PI3K/mTOR Kinase Inhibition Assay

cluster_prep Preparation cluster_assay Assay cluster_analysis Data Analysis Compound Test Compound: 4-Amino-5-(2-methoxy-phenyl) -4H-triazole-3-thiol Incubation Incubate Compound with Kinase, Substrate, and ATP Compound->Incubation Enzymes Recombinant PI3K and mTOR Kinases Enzymes->Incubation Substrate Substrate (e.g., PIP2 for PI3K) Substrate->Incubation ATP ATP ATP->Incubation Detection Quantify Phosphorylated Substrate (e.g., Luminescence) Incubation->Detection IC50 Calculate IC50 Value Detection->IC50

Caption: Workflow for determining the inhibitory activity against PI3K/mTOR.

Inhibition of Cancer Cell Migration

Metastasis, the spread of cancer cells to distant organs, is a major cause of cancer-related mortality.[6] Some 1,2,4-triazole-3-thiol derivatives bearing a hydrazone moiety have been shown to inhibit cancer cell migration.[6] The mechanism underlying this effect is likely multifactorial but may involve the modulation of cytoskeletal dynamics or the inhibition of proteases involved in extracellular matrix remodeling.

Protocol: Wound Healing (Scratch) Assay

  • Cell Culture: Grow a confluent monolayer of cancer cells (e.g., MDA-MB-231 breast cancer cells) in a multi-well plate.

  • Scratch Creation: Create a "wound" in the cell monolayer using a sterile pipette tip.

  • Treatment: Treat the cells with varying concentrations of 4-Amino-5-(2-methoxy-phenyl)-4H-triazole-3-thiol. A vehicle control (e.g., DMSO) should be included.

  • Imaging: Capture images of the wound at time zero and at regular intervals (e.g., every 6-12 hours) using a microscope.

  • Analysis: Measure the area of the wound at each time point. A delay in wound closure in treated wells compared to the control indicates inhibition of cell migration.

Potential Anti-inflammatory Targets

Chronic inflammation is a key driver of numerous diseases, including arthritis, inflammatory bowel disease, and even cancer. Non-steroidal anti-inflammatory drugs (NSAIDs) are widely used, but their long-term use is associated with gastrointestinal and cardiovascular side effects.[7] The 1,2,4-triazole scaffold has been explored for the development of novel anti-inflammatory agents with improved safety profiles.

Cyclooxygenase (COX) Enzymes

Cyclooxygenase (COX) enzymes, particularly COX-1 and COX-2, are the primary targets of most NSAIDs.[8] They are responsible for the synthesis of prostaglandins, which are key mediators of inflammation. Several 1,2,4-triazole derivatives have been reported as inhibitors of COX enzymes.[7][8] The acidic nature of the thiol group in 4-Amino-5-(2-methoxy-phenyl)-4H-triazole-3-thiol, along with its overall molecular shape, may allow it to bind to the active site of COX enzymes.

Data Summary: COX Inhibition by 1,2,4-Triazole Derivatives

Compound ClassTargetReported ActivityReference
Diaryl-1,2,4-triazolesCOX-2Potent and selective inhibition[8]
1,2,4-Triazole-thiadiazole hybridsCOX-1/COX-2Moderate to good inhibition[8]
Schiff bases of 1,2,4-triazoleCOX-1/COX-2Variable inhibition[7]

Potential Antimicrobial and Antifungal Targets

The rise of antimicrobial resistance is a global health crisis, demanding the discovery of new drugs with novel mechanisms of action.[9] The triazole class of compounds has a rich history in the development of antimicrobial and antifungal agents.

Fungal Cytochrome P450 14α-demethylase (Erg11p)

The antifungal activity of commercial triazole drugs like fluconazole and itraconazole stems from their inhibition of cytochrome P450 14α-demethylase, an enzyme essential for the biosynthesis of ergosterol, a vital component of the fungal cell membrane.[10][11] The nitrogen atoms of the triazole ring coordinate with the heme iron in the enzyme's active site, disrupting its function. It is highly plausible that 4-Amino-5-(2-methoxy-phenyl)-4H-triazole-3-thiol shares this mechanism of action.

Signaling Pathway: Inhibition of Ergosterol Biosynthesis

Lanosterol Lanosterol Erg11p Cytochrome P450 14α-demethylase (Erg11p) Lanosterol->Erg11p Catalyzes Ergosterol Ergosterol Disruption Disrupted Fungal Cell Membrane Ergosterol->Disruption Leads to Erg11p->Ergosterol Compound 4-Amino-5-(2-methoxy-phenyl) -4H-triazole-3-thiol Compound->Erg11p Inhibits

Caption: Proposed mechanism of antifungal activity.

Bacterial DNA Gyrase

DNA gyrase is a type II topoisomerase that is essential for bacterial DNA replication and is a validated target for antibacterial drugs like fluoroquinolones.[12] In silico docking studies have suggested that 4-amino-5-substituted-4H-1,2,4-triazole-3-thiol derivatives can bind to the active site of DNA gyrase, indicating a potential mechanism for their antibacterial activity.[12] The amino and thiol groups of the triazole ring are predicted to form key hydrogen bonding interactions within the enzyme's active site.[12]

Antitubercular Target: β-ketoacyl ACP synthase I (KasA)

Tuberculosis remains a major global health problem, and new drugs are urgently needed to combat drug-resistant strains. A computational study on a structurally related compound, 4-amino-5-(4-fluoro-3-phenoxyphenyl)-4H-1,2,4-triazole-3-thiol, identified Mycobacterium tuberculosis β-ketoacyl ACP synthase I (KasA) as a promising molecular target.[13] KasA is involved in the synthesis of mycolic acids, which are essential components of the mycobacterial cell wall. The study suggested that the triazole-thiol compound could bind to the active site of KasA, potentially inhibiting its function.[13]

Conclusion and Future Directions

4-Amino-5-(2-methoxy-phenyl)-4H-triazole-3-thiol is a molecule of significant therapeutic interest, with a high probability of activity against a range of diseases. This guide has outlined several plausible molecular targets in oncology, inflammation, and infectious diseases, based on the established pharmacology of the 1,2,4-triazole-3-thiol scaffold. The proposed experimental workflows provide a clear path for the validation of these hypotheses. Future research should focus on the synthesis of focused libraries around this core structure to establish structure-activity relationships and optimize potency and selectivity for the identified targets. A thorough investigation into the pharmacokinetic and toxicological properties of this compound will also be crucial for its advancement as a potential drug candidate.

References

  • The Effect of 1,2,4-Triazole-3-thiol Derivatives Bearing Hydrazone Moiety on Cancer Cell Migration and Growth of Melanoma, Breast, and Pancre
  • 4-((2-Methoxybenzylidene)amino)-5-(2-methoxyphenyl)-4H-1,2,4-triazole-3-thiol. Synfacts. 2024.
  • Synthesis, Characterization and Anti-inflammatory Activity of 1, 2, 4 Triazole Derivatives. Current Research in Pharmaceutical Sciences.
  • Synthesis, characterization and antimicrobial activity of some novel 4-amino-5-phenyl-4H-1,2,4-triazole-3-thiol derivatives.
  • The Effect of 1,2,4-Triazole-3-thiol Derivatives Bearing Hydrazone Moiety on Cancer Cell Migration and Growth of Melanoma, Breast, and Pancreatic Cancer Spheroids.
  • Synthesis, antifungal and antibacterial activity of novel 1,2,4-triazole deriv
  • Anticancer properties of 1,2,4-triazole derivatives (literature review).
  • Recent Development of 1,2,4-triazole-containing Compounds as Anticancer Agents.
  • Synthesis and antimicrobial activity of s-substituted derivatives of 1,2,4-triazol-3-thiol.
  • Study of 1,2,4-triazole-3(5)-thiol Behavior in Reactions with 1-phenyl-1H-pyrrole-2,5-dione Derivatives and 3-bromodihydrofuran-2(3H)-one and Antimicrobial Activity of Products. MDPI.
  • Advances in synthetic approach to and antifungal activity of triazoles. PubMed Central - NIH.
  • Molecular Docking, ADME Study, Synthesis And Characterization Of New 4-Amino-5-Aryl-4H- 1,2,4-Triazole-3-Thiol Derivatives.
  • Development of novel 1,2,4-triazole-thiol derivatives as dual PI3K/mTOR inhibitor against the non-small cell lung cancer (NSCLC). Annals of Oncology.
  • Synthesis and Biological Activity of 5-Substituted-2,4-dihydro-1,2,4-triazole-3-thiones and Their Deriv
  • An insight on medicinal attributes of 1,2,4-triazoles. PMC - PubMed Central.
  • Anti-Tubercular Properties of 4-Amino-5-(4-Fluoro-3- Phenoxyphenyl)-4H-1,2,4-Triazole-3-Thiol and Its Schiff Bases: Computational Input and Molecular Dynamics. MDPI. 2020.
  • Search for New Compounds with Anti-Inflammatory Activity Among 1,2,4-Triazole Deriv
  • 1,2,4-Triazoles as Important Antibacterial Agents. MDPI.
  • Studies on 1,2,4-Triazole Derivatives as Potential Anti-Inflammatory Agents.
  • Antifungal Properties of 1,2,4-Triazoles. ISRES.
  • in silico Evaluation of 4-Amino-5-substituted-4H-1,2,4-triazole-3-thiol Derivatives against DNA Gyrase, COX-2 and Cathepsin B.
  • 4-Amino-5-(2-methoxy-phenyl)-4h-[3][6][14]triazole-3-thiol. CymitQuimica.

  • Synthesis of some 4-Amino-5-(substituted-phenyl)-4H-[3][6][14] triazole-3-thiol derivatives and Antifungal activity. ResearchGate.

  • 4-Amino-5-(2-methoxy-5-methyl-phenyl)-4H-[3][6][14]triazole-3-thiol | CAS 565178-09-8. Santa Cruz Biotechnology.

  • 4-amino-5-(4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol. PubChem.

Sources

Exploratory

QSAR studies on 4-amino-5-substituted-4H-triazole-3-thiol derivatives.

An In-Depth Technical Guide: QSAR Studies on 4-amino-5-substituted-4H-1,2,4-triazole-3-thiol Derivatives: A Framework for Rational Drug Design Executive Summary The 4-amino-5-substituted-4H-1,2,4-triazole-3-thiol scaffol...

Author: BenchChem Technical Support Team. Date: January 2026

An In-Depth Technical Guide: QSAR Studies on 4-amino-5-substituted-4H-1,2,4-triazole-3-thiol Derivatives: A Framework for Rational Drug Design

Executive Summary

The 4-amino-5-substituted-4H-1,2,4-triazole-3-thiol scaffold is a cornerstone in medicinal chemistry, with derivatives exhibiting a vast array of biological activities, including antimicrobial, anticancer, and anti-inflammatory properties.[1][2][3][4] Quantitative Structure-Activity Relationship (QSAR) modeling provides a powerful computational lens to decipher the complex interplay between the chemical structures of these derivatives and their biological functions.[5][6] This guide, intended for researchers and drug development professionals, offers a comprehensive walkthrough of the principles, methodologies, and practical applications of QSAR in the exploration of this versatile heterocyclic system. By establishing a robust, validated mathematical relationship between molecular descriptors and biological activity, QSAR accelerates the drug discovery process, enabling the rational design of more potent and selective therapeutic agents while minimizing costly and time-consuming synthesis and testing.[7][8][9]

Chapter 1: The 1,2,4-Triazole-3-thiol Core: A Privileged Scaffold in Medicinal Chemistry

The 1,2,4-triazole ring system is a significant pharmacophore found in numerous clinically approved drugs, such as the antifungals fluconazole and itraconazole.[2] The inclusion of a thiol group at the 3-position and an amino group at the 4-position of the triazole ring creates the 4-amino-4H-1,2,4-triazole-3-thiol core, a structure ripe for chemical modification and biological exploitation.

Synthesis and Chemical Reactivity

The synthesis of this scaffold is well-established, typically involving the base-catalyzed intramolecular cyclization of substituted thiosemicarbazides, which are themselves derived from the reaction of hydrazides with isothiocyanates.[2][3][10][11] This multi-step but reliable synthetic route allows for facile introduction of a wide variety of substituents at the 5-position (R¹) and modulation of the 4-amino group, providing a diverse library of compounds for screening and QSAR analysis.[10][11][12][13]

A Spectrum of Biological Activities

Derivatives of this triazole core have demonstrated remarkable versatility, exhibiting a broad range of therapeutic potentials:

  • Antimicrobial and Antifungal Activity: These compounds have shown significant efficacy against various bacterial and fungal strains, including dangerous pathogens responsible for tuberculosis and candidiasis.[3][4][11]

  • Anticancer Properties: Many derivatives are promising agents for anticancer therapy, targeting a range of molecular pathways involved in tumor growth and metastasis.[1][3][12][14]

  • Anti-inflammatory and Analgesic Effects: The scaffold has been incorporated into molecules with potent anti-inflammatory and pain-relieving properties.[1][3]

  • Other Therapeutic Areas: Research has also pointed to potential applications in treating diabetes, neurological disorders, and respiratory conditions.[3]

This proven biological potential makes the 4-amino-5-substituted-4H-1,2,4-triazole-3-thiol scaffold an ideal candidate for systematic investigation using computational methods like QSAR.

Chapter 2: Fundamentals of Quantitative Structure-Activity Relationship (QSAR)

QSAR is a computational modeling discipline that aims to establish a statistically significant correlation between the chemical structures of a series of compounds and their biological activity.[5][15] The fundamental premise is that variations in the structural or physicochemical properties of molecules within a series lead to predictable changes in their biological effects.

The Core Principle: From Structure to Equation

A QSAR model is, at its heart, a mathematical equation:

Biological Activity = f (Molecular Descriptors)

Where "Biological Activity" is a quantitative measure (e.g., IC₅₀, log 1/C) and "Molecular Descriptors" are numerical representations of the molecules' physicochemical properties.[8][16]

Foundational Approaches

The field of QSAR was built upon two pioneering methodologies:

  • Hansch Analysis: This approach correlates biological activity with physicochemical parameters like hydrophobicity (log P), electronic effects (Hammett constants, σ), and steric factors (Taft parameters, Eₛ).[17][18][19] It is a property-property relationship model.[18]

  • Free-Wilson Analysis: This method assumes that the contribution of each substituent at a specific position to the overall biological activity is additive and independent of other substitutions.[17][18] It directly relates structural features to biological properties without relying on physicochemical constants.[17]

Modern QSAR often employs a "mixed approach," combining the strengths of both models by using physicochemical descriptors alongside indicator variables for specific structural features.[17][18][20]

The Modern QSAR Workflow

A typical QSAR study follows a structured, multi-step process designed to ensure the development of a robust and predictive model. This workflow serves as the blueprint for the subsequent chapters.

G Data 1. Data Set Curation (Biological Activity Data) Descriptors 2. Descriptor Calculation (Structure Representation) Data->Descriptors Input Structures Model 3. Model Generation (Statistical Analysis) Descriptors->Model Numerical Data Matrix Validation 4. Rigorous Validation (Internal & External) Model->Validation Generated Equation Validation->Model Refine Model Prediction 5. Prediction & Interpretation (Application of Model) Validation->Prediction Validated Model

Caption: The iterative workflow for developing a predictive QSAR model.

Chapter 3: Methodology - Building a Predictive QSAR Model

This chapter details the critical steps and causal reasoning behind constructing a QSAR model for 4-amino-5-substituted-4H-1,2,4-triazole-3-thiol derivatives.

Step 1: Data Set Curation

The quality of the QSAR model is fundamentally dependent on the quality of the input data.

Protocol:

  • Compound Selection: Assemble a congeneric series of 4-amino-5-substituted-4H-1,2,4-triazole-3-thiol derivatives. A diverse range of substituents at the 5-position is crucial to explore a wide chemical space.

  • Biological Data: Obtain consistent and reliable biological activity data (e.g., IC₅₀, MIC) for all compounds, preferably measured using the same experimental protocol to minimize variability. Convert the data to a logarithmic scale (e.g., pIC₅₀ = -log(IC₅₀)) to ensure a more linear relationship with free energy changes.

  • Data Splitting: Divide the full dataset into a training set (typically 70-80% of the data) and a test set (the remaining 20-30%).

    • Causality: The training set is used to build the model. The test set is held back and used only to evaluate the final model's predictive power on compounds it has never seen.[21][22] This step is critical to prevent overfitting and to ensure the model has true predictive utility. The selection should be done rationally to ensure both sets span the entire range of activity and structural diversity.

Step 2: Molecular Structure & Descriptor Calculation

This step involves translating the two-dimensional chemical structures into a quantitative numerical format.[23]

Protocol:

  • Structure Generation: Draw the 2D structures of all compounds using chemical drawing software. Convert these to 3D structures and perform energy minimization using molecular mechanics (e.g., MMFF94) or semi-empirical quantum methods to obtain stable, low-energy conformations.

  • Descriptor Calculation: Use specialized software (e.g., Dragon, PaDEL-Descriptor, Discovery Studio) to calculate a wide range of molecular descriptors.[24][25]

    • Rationale for Selection: While thousands of descriptors can be calculated, they generally fall into distinct classes.[23][26] The choice of which descriptors to investigate should be guided by chemical intuition. For triazole derivatives, relevant descriptors might include:

      • Topological (2D): Describe atomic connectivity (e.g., Molecular Weight, Connectivity Indices).[26]

      • Geometrical (3D): Relate to the 3D shape of the molecule (e.g., Molecular Surface Area, Volume).[26]

      • Electronic: Describe the electron distribution (e.g., Dipole Moment, HOMO/LUMO energies).[26][27] HOMO (Highest Occupied Molecular Orbital) and LUMO (Lowest Unoccupied Molecular Orbital) energies are particularly important as they relate to the molecule's ability to donate or accept electrons, which is fundamental to receptor-ligand interactions.[27]

      • Physicochemical: Include properties like LogP (octanol-water partition coefficient), which models hydrophobicity and the ability to cross cell membranes.[26]

G MD Molecular Descriptors T Topological (Connectivity) MD->T G Geometrical (3D Shape) MD->G E Electronic (Reactivity) MD->E P Physicochemical (Properties) MD->P

Caption: Major classes of molecular descriptors used in QSAR modeling.

Step 3: Model Development

This phase involves using statistical methods to find the best correlation between the calculated descriptors and the biological activity for the training set.

Protocol:

  • Variable Selection: From the large pool of calculated descriptors, select a small subset that has a high correlation with activity but low inter-correlation. This can be achieved using methods like stepwise regression or genetic algorithms.

  • Regression Analysis: Use a statistical technique, most commonly Multiple Linear Regression (MLR), to generate the QSAR equation. The goal is to find the best-fitting linear relationship between the selected descriptors (independent variables) and the biological activity (dependent variable).

Step 4: Model Validation

Validation is arguably the most crucial step in QSAR modeling. It provides the statistical evidence that the model is robust, reliable, and predictive, and not simply a result of chance correlation.[7][28][29]

Protocol:

  • Internal Validation: This is performed on the training set to assess the model's robustness.[7]

    • Leave-One-Out (LOO) Cross-Validation: A key technique where one compound is removed from the training set, a model is built with the remaining compounds, and the activity of the removed compound is predicted. This is repeated for every compound in the training set. The results are used to calculate the cross-validated correlation coefficient (q² or Q²).

    • Trustworthiness: A high q² (typically > 0.5) indicates that the model is robust and not overly dependent on any single data point. It is a measure of the model's internal predictive ability.[20]

  • External Validation: This is the ultimate test of the model's predictive power, performed using the test set that was excluded from model development.[7][22]

    • Prediction: Use the final QSAR model (built with the entire training set) to predict the biological activity of the test set compounds.

    • Statistical Metrics: Calculate the predictive correlation coefficient (R²_pred) between the predicted and observed activities of the test set compounds. A high R²_pred (typically > 0.6) demonstrates that the model can accurately predict the activity of new, unseen compounds.

The Organisation for Economic Co-operation and Development (OECD) has established five principles for validated, predictive QSAR models, which serve as an authoritative standard in the field.[7] A trustworthy model must have a defined endpoint, an unambiguous algorithm, a defined applicability domain, appropriate measures of goodness-of-fit, robustness, and predictivity, and a mechanistic interpretation, if possible.[7][29]

Chapter 4: Case Study: A Practical QSAR Workflow

Let's illustrate the process with a hypothetical QSAR study on a series of 4-amino-5-substituted-4H-1,2,4-triazole-3-thiol derivatives tested for their antifungal activity against C. albicans.

Dataset and Descriptors

A hypothetical dataset is presented below. The biological activity is expressed as pMIC (-log MIC). Descriptors such as the logarithm of the partition coefficient (LogP), molecular weight (MW), and the energy of the highest occupied molecular orbital (HOMO) have been calculated.

Compound ID5-Substituent (R¹)pMIC (Observed)LogPMWHOMO (eV)Set
1 -Phenyl1.522.13206.27-6.85Training
2 -4-Chlorophenyl1.882.84240.71-7.01Training
3 -4-Methoxyphenyl1.652.06236.29-6.55Training
4 -Furan-2-yl1.301.05196.22-6.92Training
5 -Benzyl1.612.45220.29-6.78Test
6 -4-Nitrophenyl2.152.01251.26-7.54Training
7 -Thiophen-2-yl1.411.89212.33-6.98Training
8 -Pyridin-3-yl1.250.88207.25-7.15Test
Model Generation and Validation

Using MLR on the training set, the following hypothetical QSAR equation is derived:

pMIC = 0.25 * (LogP) - 0.31 * (HOMO) - 0.95

Statistical Validation Results:

  • Training Set:

    • Correlation Coefficient (R²): 0.92

    • Standard Deviation (s): 0.08

    • F-statistic: 25.1

  • Internal Validation (LOO):

    • Cross-validated R² (q²): 0.81

  • External Validation (Test Set):

    • Predictive R² (R²_pred): 0.79

Model Interpretation

This validated model provides actionable insights for designing new, more potent antifungal agents:

  • LogP: The positive coefficient (0.25) suggests that increasing the hydrophobicity of the substituent at the 5-position is favorable for antifungal activity. This may facilitate the compound's ability to penetrate the fungal cell membrane.

  • HOMO Energy: The negative coefficient (-0.31) indicates that a lower HOMO energy is beneficial for activity. A lower HOMO energy implies that the molecule is less likely to donate electrons, making it more stable and potentially a better electron acceptor in interactions with the biological target.[27] This insight can guide chemists to select substituents that are more electron-withdrawing.

Based on this model, a medicinal chemist could prioritize synthesizing analogues with bulky, hydrophobic, and electron-withdrawing groups at the 5-position to potentially achieve higher antifungal potency.

Chapter 5: Advanced Topics and Future Directions

While 2D-QSAR is powerful, more advanced techniques can provide deeper insights.

  • 3D-QSAR: Methods like Comparative Molecular Field Analysis (CoMFA) and Comparative Molecular Shape Indices Analysis (CoMSIA) go beyond numerical descriptors.[30][31] They analyze the 3D steric and electrostatic fields surrounding the molecules, providing a visual contour map that highlights regions where steric bulk or specific electrostatic charges are favorable or unfavorable for activity.

  • Machine Learning: Modern QSAR increasingly leverages machine learning algorithms (e.g., Support Vector Machines, Random Forest, Artificial Neural Networks) which can capture complex, non-linear relationships between descriptors and activity that may be missed by traditional linear regression methods.[15]

  • Virtual Screening: Validated QSAR models can be used to rapidly screen large virtual libraries of compounds, predicting their activity in silico.[5][15] This allows researchers to prioritize a smaller, more promising set of candidates for actual synthesis and biological testing, dramatically accelerating the hit-to-lead process.

Conclusion

QSAR modeling is an indispensable tool in the modern drug discovery toolkit. For the pharmacologically significant 4-amino-5-substituted-4H-1,2,4-triazole-3-thiol class of compounds, it provides a clear, data-driven framework for understanding structure-activity relationships. By systematically curating data, calculating relevant molecular descriptors, and building rigorously validated predictive models, researchers can move beyond trial-and-error synthesis. This computational approach enables the intelligent design of novel derivatives with enhanced potency and selectivity, ultimately accelerating the journey from a promising chemical scaffold to a life-saving therapeutic.

References

  • Synthesis and Biological Activity of 5-Substituted-2,4-dihydro-1,2,4-triazole-3-thiones and Their Derivatives. (n.d.). MDPI. Retrieved from [Link]

  • Tutorial: Molecular Descriptors in QSAR. (n.d.). UC Santa Barbara. Retrieved from [Link]

  • MOLECULAR DESCRIPTORS USED IN QSAR. (n.d.). HUFOCW. Retrieved from [Link]

  • Free Wilson Analysis. Theory, Applications and its Relationship to Hansch Analysis. (n.d.). ResearchGate. Retrieved from [Link]

  • List of molecular descriptors involved in QSAR equations. (n.d.). ResearchGate. Retrieved from [Link]

  • Synthesis and in Vitro Biological Activities of 4,5-Disubstituted 1,2,4-Triazole-3-Thiols. (n.d.). Retrieved from [Link]

  • Karelson, M. (2000). Molecular Descriptors in QSAR/QSPR. Wiley. Retrieved from [Link]

  • Hansch and Free-Wilson QSAR Models. (n.d.). Slideshare. Retrieved from [Link]

  • Tropsha, A. (2010). Best Practices for QSAR Model Development, Validation, and Exploitation. Molecular Informatics, 29(6-7), 476-488. Retrieved from [Link]

  • A combined Hansch/Free-Wilson approach as predictive tool in QSAR studies on propafenone-type modulators of multidrug resistance. (1998). PubMed. Retrieved from [Link]

  • Krause, K. (2023). Computational approaches in medicinal chemistry for target identification and drug discovery. Biology & Medicine Case Reports, 7(3), 149. Retrieved from [Link]

  • Validation of QSAR Models. (2016). Basicmedical Key. Retrieved from [Link]

  • The Top 10 Software for QSAR Analysis. (n.d.). Pars Silico. Retrieved from [Link]

  • CORAL/Free software for QSAR and nanoQSAR. (n.d.). Retrieved from [Link]

  • Molecular Descriptors: Building Accurate Models. (n.d.). ProtoQSAR. Retrieved from [Link]

  • Drug discovery and design for complex diseases through QSAR computational methods. (n.d.). Retrieved from [Link]

  • Synthesis of 1,2,4-Triazole-3-Thiol Derivatives from Thiosemicarbazides and Carboxylic Acids Using Polyphosphate Ester. (n.d.). MDPI. Retrieved from [Link]

  • QSAR applications: Hansch analysis and Free Wilson analysis, CADD. (n.d.). Slideshare. Retrieved from [Link]

  • Synthesis of Some New 4,5-Substituted-4H-1,2,4-triazole-3-thiol Derivatives. (2004). Molecules, 9(1), 88-98. Retrieved from [Link]

  • The Use of Qsar and Computational Methods in Drug Design. (n.d.). ResearchGate. Retrieved from [Link]

  • QSAR modeling software and virtual screening. (n.d.). Retrieved from [Link]

  • The Use of Computational Tools in Ligand-Based Drug Design. (2023). AZoLifeSciences. Retrieved from [Link]

  • What are computational methods for rational drug design? (2025). Patsnap Synapse. Retrieved from [Link]

  • PharmQSAR - 3D QSAR Software Package. (n.d.). Pharmacelera. Retrieved from [Link]

  • QSAR, QSAR descriptors, 2D QSAR, 3D QSAR, QSAR modeling Software. (n.d.). VLife Sciences. Retrieved from [Link]

  • QSAR: Hansch Analysis and Related Approaches. (n.d.). Retrieved from [Link]

  • Basic validation procedures for regression models in QSAR and QSPR studies. (n.d.). SciSpace. Retrieved from [Link]

  • Chemistry and Biological Activities of 1,2,4-Triazolethiones—Antiviral and Anti-Infective Drugs. (n.d.). NIH. Retrieved from [Link]

  • QSAR Model Validation Tools. (n.d.). Scribd. Retrieved from [Link]

  • Overview of the biological activities of 1,2,4-triazole-3-thiol... (n.d.). ResearchGate. Retrieved from [Link]

  • Synthesis, characterization and antimicrobial activity of some novel 4-amino-5-phenyl-4H-1,2,4-triazole-3-thiol derivatives. (n.d.). KTU AVES. Retrieved from [Link]

  • Comparison of various methods for validity evaluation of QSAR models. (2022). PMC. Retrieved from [Link]

  • (A) Synthesis of 4-amino-5-substituted... (n.d.). ResearchGate. Retrieved from [Link]

  • Synthesis of Some New 4,5-Substituted-4H-1,2,4-triazole-3-thiol Derivatives. (2025). ResearchGate. Retrieved from [Link]

Sources

Protocols & Analytical Methods

Method

Application Note & Protocol: A Step-by-Step Guide to the Synthesis of 4-Amino-5-(2-methoxyphenyl)-4H-1,2,4-triazole-3-thiol

Abstract This comprehensive guide provides a detailed, step-by-step protocol for the synthesis of 4-Amino-5-(2-methoxyphenyl)-4H-1,2,4-triazole-3-thiol, a heterocyclic compound of significant interest in medicinal chemis...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract

This comprehensive guide provides a detailed, step-by-step protocol for the synthesis of 4-Amino-5-(2-methoxyphenyl)-4H-1,2,4-triazole-3-thiol, a heterocyclic compound of significant interest in medicinal chemistry and drug development. This document is intended for researchers, scientists, and professionals in the field of organic synthesis and drug discovery. The protocol herein is built upon established chemical principles for the formation of the 1,2,4-triazole ring system, offering insights into the mechanistic underpinnings of the reaction and practical guidance for successful execution. The synthesis involves a multi-step process commencing with the formation of 2-methoxybenzoic acid hydrazide, followed by conversion to a potassium dithiocarbazinate salt, and subsequent cyclization with hydrazine hydrate.

Introduction

The 1,2,4-triazole nucleus is a privileged scaffold in medicinal chemistry, with derivatives exhibiting a wide array of biological activities, including antimicrobial, antifungal, anticonvulsant, anti-inflammatory, and anticancer properties.[1][2] The incorporation of a thiol group at the 3-position and an amino group at the 4-position of the triazole ring, along with a substituted phenyl ring at the 5-position, can significantly modulate the pharmacological profile of the molecule. The title compound, 4-Amino-5-(2-methoxyphenyl)-4H-1,2,4-triazole-3-thiol, combines these key structural features, making it a valuable target for synthetic chemists and a promising candidate for further biological evaluation.

This application note details a robust and reproducible three-step synthesis protocol. The methodology is based on the well-established route for preparing 4,5-disubstituted-4H-1,2,4-triazole-3-thiols, which is a versatile approach for generating a library of analogous compounds.[1][3][4]

Reaction Pathway Overview

The synthesis proceeds through three main stages, starting from the commercially available methyl 2-methoxybenzoate.

Synthesis_Workflow A Methyl 2-methoxybenzoate B Step 1: Hydrazinolysis A->B Hydrazine Hydrate, Ethanol, Reflux C 2-Methoxybenzoic acid hydrazide B->C D Step 2: Dithiocarbazate Formation C->D CS2, KOH, Ethanol, Stir E Potassium 3-(2-methoxybenzoyl)dithiocarbazate D->E F Step 3: Cyclization E->F Hydrazine Hydrate, Water, Reflux G 4-Amino-5-(2-methoxyphenyl)- 4H-1,2,4-triazole-3-thiol F->G Reaction_Mechanism cluster_0 Dithiocarbazate Salt + Hydrazine cluster_1 Intramolecular Cyclization cluster_2 Aromatization A Intermediate II C Initial Adduct A->C Nucleophilic Attack B Hydrazine (NH2NH2) D Cyclized Intermediate C->D - H2O E Final Product (Thiol Tautomer) D->E - H2S

Sources

Application

Application Notes and Protocols for the Spectroscopic Analysis of 4-Amino-5-(2-methoxy-phenyl)-4H-triazole-3-thiol

Introduction 4-Amino-5-(2-methoxy-phenyl)-4H-triazole-3-thiol is a heterocyclic compound of significant interest within medicinal chemistry and drug development. As a derivative of the 1,2,4-triazole scaffold, it belongs...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction

4-Amino-5-(2-methoxy-phenyl)-4H-triazole-3-thiol is a heterocyclic compound of significant interest within medicinal chemistry and drug development. As a derivative of the 1,2,4-triazole scaffold, it belongs to a class of compounds known for a wide range of biological activities. The precise structural elucidation of such molecules is a cornerstone of drug discovery, ensuring identity, purity, and providing a basis for understanding structure-activity relationships. Nuclear Magnetic Resonance (NMR) spectroscopy is the most powerful and definitive technique for the unambiguous determination of the molecular structure of organic compounds in solution.

This guide provides a comprehensive overview of the anticipated ¹H and ¹³C NMR spectral data for 4-Amino-5-(2-methoxy-phenyl)-4H-triazole-3-thiol. It is designed for researchers, scientists, and drug development professionals, offering detailed protocols for sample preparation and data acquisition, alongside an in-depth analysis and interpretation of the expected spectral features. The information herein is synthesized from established NMR principles and spectral data from structurally analogous compounds, providing a robust framework for the characterization of this specific molecule and related derivatives.

Molecular Structure and NMR Considerations

The structure of 4-Amino-5-(2-methoxy-phenyl)-4H-triazole-3-thiol contains several key functional groups that give rise to characteristic signals in NMR spectra. The ortho-substituted methoxyphenyl group, the 4-amino group, and the triazole-3-thiol moiety all contribute to a unique spectral fingerprint. A critical consideration for this class of compounds is the potential for thione-thiol tautomerism in the triazole ring. While the thiol form is depicted, the existence of the thione tautomer in solution can influence the NMR spectrum, particularly the chemical shifts of the exchangeable protons and the C=S carbon. In many 1,2,4-triazole-3-thiol systems, the thione form is predominant in the solid state, but a tautomeric equilibrium can exist in solution. For the purpose of this guide, we will primarily discuss the thiol tautomer, while acknowledging the potential for equilibrium.

Caption: Molecular Structure of 4-Amino-5-(2-methoxy-phenyl)-4H-triazole-3-thiol.

Experimental Protocols

The quality of NMR data is critically dependent on proper sample preparation and the selection of appropriate experimental parameters.

Protocol 1: Sample Preparation
  • Compound Purity : Ensure the sample is of high purity. Impurities can complicate spectral interpretation.

  • Solvent Selection : The choice of deuterated solvent is crucial. Due to the presence of exchangeable protons (NH₂ and SH) and potential solubility issues, Dimethyl sulfoxide-d₆ (DMSO-d₆) is the recommended solvent. DMSO-d₆ is a polar aprotic solvent that will slow down the exchange rate of the NH₂ and SH protons, allowing for their observation, and it is an excellent solvent for many polar organic compounds.[1] Chloroform-d (CDCl₃) can also be used, but the exchangeable proton signals may be broader or may exchange with residual water.

  • Concentration :

    • For ¹H NMR, dissolve 5-10 mg of the compound in 0.6-0.7 mL of DMSO-d₆.[2]

    • For ¹³C NMR, a more concentrated sample of 20-50 mg in 0.6-0.7 mL of DMSO-d₆ is recommended to obtain a good signal-to-noise ratio in a reasonable time.[2]

  • Homogenization : Ensure the sample is fully dissolved. Vortex or gently sonicate the sample if necessary to achieve a clear, homogeneous solution.[2]

  • Filtration : If any particulate matter is present, filter the solution through a small plug of cotton wool in a Pasteur pipette directly into a clean, dry 5 mm NMR tube.[3][4] This prevents issues with magnetic field homogeneity.

  • D₂O Exchange (Optional) : To confirm the assignment of exchangeable protons (NH₂ and SH), a D₂O exchange experiment can be performed. After acquiring the initial ¹H NMR spectrum, add 1-2 drops of deuterium oxide (D₂O) to the NMR tube, shake gently, and re-acquire the spectrum. The signals corresponding to the NH₂ and SH protons will disappear or significantly decrease in intensity.[5]

G A Weigh 5-10 mg (1H) or 20-50 mg (13C) of sample B Dissolve in 0.6-0.7 mL of DMSO-d6 A->B C Vortex/Sonicate to Homogenize B->C D Filter into NMR Tube C->D E Acquire NMR Spectra (1H, 13C, 2D) D->E F Add 1-2 drops of D2O (Optional) E->F G Re-acquire 1H NMR Spectrum F->G

Caption: Workflow for NMR Sample Preparation and Analysis.

Protocol 2: NMR Data Acquisition

These are suggested starting parameters for a 400 MHz spectrometer.

  • ¹H NMR :

    • Pulse Program: Standard single pulse (zg30)

    • Spectral Width: -2 to 16 ppm

    • Acquisition Time: ~4 seconds

    • Relaxation Delay: 2 seconds

    • Number of Scans: 16-64 (adjust for concentration)

  • ¹³C NMR :

    • Pulse Program: Proton-decoupled single pulse with NOE (zgpg30)

    • Spectral Width: 0 to 200 ppm

    • Acquisition Time: ~1.5 seconds

    • Relaxation Delay: 2 seconds

    • Number of Scans: 1024 or more (adjust for concentration)

  • 2D NMR (for full assignment) :

    • HSQC (Heteronuclear Single Quantum Coherence) : To identify direct ¹H-¹³C correlations.[6]

    • HMBC (Heteronuclear Multiple Bond Correlation) : To identify long-range (2-3 bond) ¹H-¹³C correlations, which is crucial for assigning quaternary carbons and piecing together the molecular fragments.[6]

Predicted Spectral Data and Interpretation

The following spectral data is predicted based on the analysis of structurally similar compounds and established NMR principles.

Predicted ¹H NMR Spectral Data (400 MHz, DMSO-d₆)
Signal AssignmentPredicted Chemical Shift (δ, ppm)MultiplicityIntegrationCoupling Constant (J, Hz)Notes
SH~13.5 - 14.0broad singlet1H-The chemical shift is highly dependent on concentration and temperature. This downfield shift is characteristic of the thiol proton in similar triazole systems.[7] Disappears upon D₂O exchange.
Aromatic (H-6')~7.6 - 7.8doublet of doublets1HJ_ortho ≈ 7-8, J_meta ≈ 1.5-2This proton is ortho to the triazole ring and is expected to be the most downfield of the aromatic protons.
Aromatic (H-4')~7.4 - 7.5triplet of doublets1HJ_ortho ≈ 7-8, J_meta ≈ 1.5-2Experiences coupling from two ortho protons and one meta proton.
Aromatic (H-5')~7.1 - 7.2triplet1HJ_ortho ≈ 7-8Experiences coupling from two ortho protons.
Aromatic (H-3')~7.0 - 7.1doublet1HJ_ortho ≈ 7-8This proton is ortho to the electron-donating methoxy group and is expected to be the most upfield of the aromatic protons.
NH₂~5.5 - 6.0broad singlet2H-The chemical shift and peak shape are influenced by solvent, temperature, and concentration. Disappears upon D₂O exchange.
OCH₃~3.8 - 3.9singlet3H-Methoxy groups on an aromatic ring typically appear in this region.

Interpretation of the ¹H NMR Spectrum:

  • Aromatic Region (7.0 - 7.8 ppm) : The 2-methoxyphenyl group will present a complex but interpretable pattern of four distinct signals. The substitution pattern breaks the symmetry of the phenyl ring, resulting in four unique aromatic protons. The expected splitting patterns arise from ortho (³J, typically 6-10 Hz) and meta (⁴J, typically 2-3 Hz) couplings.[8][9][10] The electron-withdrawing nature of the triazole ring and the electron-donating nature of the methoxy group will influence the precise chemical shifts of these protons.

  • Exchangeable Protons (SH and NH₂) : In DMSO-d₆, the SH proton of the thiol group is expected to be significantly downfield, often above 13 ppm, appearing as a broad singlet.[7] The amino (NH₂) protons are also expected to be observed as a broad singlet.[11] The broadness is due to quadrupolar relaxation from the ¹⁴N nucleus and chemical exchange.[12] Both signals will disappear upon the addition of D₂O, confirming their assignment.[5]

  • Aliphatic Region (~3.8 - 3.9 ppm) : The methoxy (OCH₃) group will appear as a sharp singlet integrating to three protons, a highly characteristic signal.

Predicted ¹³C NMR Spectral Data (101 MHz, DMSO-d₆)
Signal AssignmentPredicted Chemical Shift (δ, ppm)Notes
C-3 (C=S/C-SH)~165 - 170The chemical shift of this carbon is a key indicator of the tautomeric form. In the thiol form, it is typically less downfield than in the thione form.
C-5~150 - 155Carbon of the triazole ring attached to the phenyl group.
C-2' (C-OCH₃)~155 - 160Aromatic carbon bearing the methoxy group. This is a quaternary carbon.
C-1'~120 - 125Quaternary aromatic carbon attached to the triazole ring.
C-4'~130 - 135Aromatic CH carbon.
C-6'~128 - 132Aromatic CH carbon.
C-5'~120 - 125Aromatic CH carbon.
C-3'~110 - 115Aromatic CH carbon ortho to the methoxy group, expected to be the most shielded.
OCH₃~55 - 60Methoxy carbon signal.

Interpretation of the ¹³C NMR Spectrum:

  • Triazole Carbons : Two signals are expected for the triazole ring carbons. The carbon atom bonded to the sulfur (C-3) will be the most downfield of the two.

  • Aromatic Carbons : Six distinct signals are expected for the six carbons of the 2-methoxyphenyl ring. Two of these will be quaternary (C-1' and C-2') and will likely have lower intensities. The chemical shifts are influenced by the substituents; the carbon attached to the oxygen (C-2') will be significantly downfield, while the carbon ortho to the methoxy group (C-3') will be upfield.

  • Methoxy Carbon : A single signal in the aliphatic region around 55-60 ppm is characteristic of a methoxy carbon attached to an aromatic ring.

Structural Confirmation with 2D NMR

While 1D NMR provides substantial information, 2D NMR techniques are essential for definitive and unambiguous structural confirmation. This approach forms a self-validating system for the proposed structure.

  • HSQC : This experiment will reveal which protons are directly attached to which carbons. For example, it will correlate the aromatic proton signals to their respective carbon signals and the methoxy protons to the methoxy carbon.

  • HMBC : This is arguably the most powerful experiment for confirming the overall connectivity. Key expected correlations include:

    • Correlations from the aromatic protons (H-3' and H-6') to the triazole carbon C-5, confirming the attachment of the phenyl ring to the triazole.

    • Correlations from the methoxy protons (OCH₃) to the aromatic carbon C-2'.

    • Correlations between the aromatic protons, which will confirm their relative positions on the ring.

Caption: Predicted key long-range ¹H-¹³C correlations (HMBC).

Conclusion

The combination of ¹H, ¹³C, and 2D NMR spectroscopy provides a robust and definitive method for the structural characterization of 4-Amino-5-(2-methoxy-phenyl)-4H-triazole-3-thiol. By following the detailed protocols for sample preparation and data acquisition outlined in this guide, researchers can obtain high-quality spectra. The predicted chemical shifts, multiplicities, and key 2D correlations presented here offer a comprehensive framework for the interpretation of the experimental data, enabling confident structural assignment and purity assessment, which are critical steps in the drug development pipeline.[13][14][15]

References

  • Organomation. (n.d.). NMR Sample Preparation: The Complete Guide. Retrieved from [Link]

  • Emery Pharma. (2018, April 2). A Step-By-Step Guide to 1D and 2D NMR Interpretation. Retrieved from [Link]

  • University College London. (n.d.). Sample Preparation | Faculty of Mathematical & Physical Sciences. Retrieved from [Link]

  • ResearchGate. (n.d.). ¹H, ¹³C, and ¹⁵N NMR chemical shifts of 4-substituted 1,2,4-triazoles. Retrieved from [Link]

  • Chemistry LibreTexts. (2014, August 21). 14.12: Coupling Constants Identify Coupled Protons. Retrieved from [Link]

  • AZoOptics. (2025, May 29). How to Interpret NMR Spectroscopy Results: A Beginner's Guide. Retrieved from [Link]

  • ALWSCI. (2025, July 24). How To Prepare And Run An NMR Sample. Retrieved from [Link]

  • University of Alberta. (n.d.). Sample Preparation. Retrieved from [Link]

  • ResearchGate. (n.d.). ¹H- and ¹³C-NMR chemical shifts (ppm) of the triazole ring in compounds 5–14. Retrieved from [Link]

  • ACD/Labs. (2025, August 21). ¹H–¹H Coupling in Proton NMR. Retrieved from [Link]

  • University of Bristol. (n.d.). How to make an NMR sample. Retrieved from [Link]

  • YouTube. (2016, January 14). HMNR Aromatic Coupling. Retrieved from [Link]

  • SpectraBase. (n.d.). 1,2,3-Triazole - Optional[13C NMR] - Chemical Shifts. Retrieved from [Link]

  • The Royal Society of Chemistry. (n.d.). Solvent- and catalyst-free, quantitative protection of hydroxyl, thiol, carboxylic acid, amide and heterocyclic. Retrieved from [Link]

  • Oriental Journal of Chemistry. (n.d.). Synthesis, Characterization and SEM Analysis of 5-methyl-4-[(E)-(phenylmethylidene) amino]-4H-1,2,4-triazole-3-thiol and its Metal Complexes with Cd (II) and Hg (II). Retrieved from [Link]

  • Organic Chemistry Data. (n.d.). NMR Spectroscopy :: 5-HMR-2 Chemical Shift. Retrieved from [Link]

  • The Royal Society of Chemistry. (n.d.). S1 1H NMR, 13C NMR, and HMBC Spectra Supplementary Information. Retrieved from [Link]

  • Advances in Polymer Science. (n.d.). Heteronuclear Single-quantum Correlation (HSQC) NMR. Retrieved from [Link]

  • ACD/Labs. (2021, December 2). The Basics of Interpreting a Proton (¹H) NMR Spectrum. Retrieved from [Link]

  • Sci-Hub. (n.d.). 1 H and 13 C NMR study of novel fused 1,2,4‐triazole heterocycles. Retrieved from [Link]

  • The Royal Society of Chemistry. (n.d.). 1H and 13C NMR Data for triazole 1. Retrieved from [Link]

  • ResearchGate. (n.d.). The carbon-13 and proton NMR chemical shift spectra of the compound. Retrieved from [Link]

  • ResearchGate. (n.d.). Correlations in the HSQC and HMBC spectra of 19. Retrieved from [Link]

  • University of Wisconsin-Madison. (n.d.). Assigning the 1H-NMR Signals of Aromatic Ring 1H-atoms. Retrieved from [Link]

  • Reddit. (2015, November 3). Why don't NH2 and OH protons appear in 1H NMR spectra?. Retrieved from [Link]

  • Moodle. (n.d.). NMR Spectroscopy of Benzene Derivatives. Retrieved from [Link]

  • ResearchGate. (n.d.). Chapter 1. Getting the Most Out of HSQC and HMBC Spectra. Retrieved from [Link]

  • ResearchGate. (n.d.). Experimental 13 C (top) and 1 H (bottom) NMR chemical shift spectra. Retrieved from [Link]

  • MDPI. (n.d.). Study of 1,2,4-triazole-3(5)-thiol Behavior in Reactions. Retrieved from [Link]

  • National Chemical Laboratory. (n.d.). NMR STUDIES ON FIVE MEMBERED 1,2,3/1,2,4- TRIAZOLES AND THEIR HYBRID SYSTEMS. Retrieved from [Link]

  • Columbia University. (n.d.). HSQC and HMBC | NMR Core Facility. Retrieved from [Link]

  • Emery Pharma. (2025, June 2). Unlocking Quality: The Ultimate Guide to GMP NMR Testing. Retrieved from [Link]

  • American Pharmaceutical Review. (2020, August 25). Quantitative NMR in Biotherapeutic Drug Development. Retrieved from [Link]

  • Thieme Connect. (2023, December 1). Solvents Influence H NMR Chemical Shifts. Retrieved from [Link]

  • ACD/Labs. (2023, January 26). Exchangeable Protons in NMR—Friend or Foe?. Retrieved from [Link]

  • University of Calgary. (n.d.). H NMR Spectroscopy. Retrieved from [Link]

  • San Diego State University. (n.d.). 7) Common 2D (COSY, HSQC, HMBC) | SDSU NMR Facility. Retrieved from [Link]

  • DergiPark. (n.d.). MICROWAVE SYNTHESIS OF 3- AND 4-SUBSTITUTED-5-((3- PHENYLPROPYL)THIO)-4H-1,2,4-TRIAZOLES. Retrieved from [Link]

  • ResearchGate. (n.d.). A Study of 13C Chemical Shifts for a Series of 2-(4-methoxyphenyl)-substituted-3-phenyl-1,3-thiazolidin-4-ones. Retrieved from [Link]

  • National University of Pharmacy of the Ministry of Health of Ukraine. (n.d.). Physical-chemical properties of 5-(3-fluorophenyl)-4-amino-1,2,4-triazole-3-thiol s-derivatives. Retrieved from [Link]

  • ResearchGate. (n.d.). 1H NMR spectrum of compound 4. Retrieved from [Link]

Sources

Method

Antifungal activity of 4-Amino-5-(2-methoxy-phenyl)-4H-triazole-3-thiol against C. albicans.

Topic: Antifungal Activity of 4-Amino-5-(2-methoxy-phenyl)-4H-triazole-3-thiol against Candida albicans For: Researchers, Scientists, and Drug Development Professionals Introduction: The Clinical Challenge of Candida alb...

Author: BenchChem Technical Support Team. Date: January 2026

Topic: Antifungal Activity of 4-Amino-5-(2-methoxy-phenyl)-4H-triazole-3-thiol against Candida albicans

For: Researchers, Scientists, and Drug Development Professionals

Introduction: The Clinical Challenge of Candida albicans and the Promise of Novel Triazoles

Candida albicans remains a formidable opportunistic fungal pathogen, responsible for a significant spectrum of human infections ranging from superficial mucosal candidiasis to life-threatening systemic candidemia. Its clinical challenge is exacerbated by its ability to form resilient biofilms on both biological and inert surfaces, which are notoriously resistant to conventional antifungal therapies.[1] The azole class of antifungals, particularly the triazoles, has been a cornerstone of anti-candida treatment for decades.[2] Their primary mechanism involves the inhibition of lanosterol 14α-demethylase, a crucial cytochrome P450-dependent enzyme in the ergosterol biosynthesis pathway.[3][4] Disruption of this pathway leads to the depletion of ergosterol, a vital component of the fungal cell membrane, and the accumulation of toxic sterol intermediates, ultimately compromising membrane integrity and inhibiting fungal growth.[2][4]

However, the emergence of azole-resistant C. albicans strains necessitates a continuous search for new, more effective antifungal agents.[3] The 1,2,4-triazole-3-thiol scaffold has emerged as a promising heterocyclic nucleus for the development of novel antimicrobial agents due to its diverse pharmacological potential.[5][6][7] This document provides a detailed guide to evaluating the antifungal efficacy of a specific derivative, 4-Amino-5-(2-methoxy-phenyl)-4H-triazole-3-thiol (hereafter designated AMT-MP), against C. albicans. We present a series of robust, validated protocols for determining its minimum inhibitory concentration (MIC), fungicidal or fungistatic activity, and its efficacy against medically relevant biofilms.

Compound Profile: 4-Amino-5-(2-methoxy-phenyl)-4H-triazole-3-thiol (AMT-MP)

The synthesis of the 4-amino-5-substituted-4H-1,2,4-triazole-3-thiol core typically involves the cyclization of a potassium dithiocarbazinate salt with hydrazine hydrate.[8][9] The specific introduction of the 2-methoxyphenyl group at the C-5 position is designed to modulate the compound's physicochemical properties and its interaction with the target enzyme.[10]

Proposed Mechanism of Action: Consistent with other triazole antifungals, AMT-MP is hypothesized to target the fungal ergosterol biosynthesis pathway. The triazole nitrogen (N4) is predicted to bind to the heme iron atom within the active site of lanosterol 14α-demethylase (CYP51), while the substituted phenyl ring occupies the substrate-binding channel, effectively blocking the demethylation of lanosterol.[11]

Ergosterol_Pathway_Inhibition AcetylCoA Acetyl-CoA Squalene Squalene AcetylCoA->Squalene Lanosterol Lanosterol Squalene->Lanosterol Enzyme Lanosterol 14α-demethylase (CYP51) Lanosterol->Enzyme Ergosterol Ergosterol Membrane Functional Fungal Cell Membrane Ergosterol->Membrane Enzyme->Ergosterol Demethylation Compound AMT-MP (Triazole) Compound->Enzyme Inhibition

Figure 1: Proposed mechanism of AMT-MP targeting the ergosterol biosynthesis pathway.

Experimental Workflow Overview

A systematic evaluation of a novel antifungal compound involves a tiered approach, starting with basic susceptibility testing and progressing to more complex assays that model its dynamic and anti-biofilm activities.

Experimental_Workflow start Prepare AMT-MP Stock & C. albicans Inoculum mic Protocol 1: Broth Microdilution Assay (MIC Determination) start->mic biofilm Protocol 3: Biofilm Activity Assays start->biofilm timekill Protocol 2: Time-Kill Kinetic Assay mic->timekill Inform Concentration Selection (e.g., 2x, 4x MIC) end Data Analysis & Interpretation mic->end timekill->end inhibition 3a: Biofilm Inhibition biofilm->inhibition disruption 3b: Biofilm Disruption biofilm->disruption quantify Quantification: Crystal Violet (Biomass) XTT (Metabolic Activity) inhibition->quantify disruption->quantify quantify->end

Figure 2: General workflow for evaluating the antifungal activity of AMT-MP.

Protocol 1: Broth Microdilution for Minimum Inhibitory Concentration (MIC) Determination

Principle: This protocol determines the lowest concentration of AMT-MP that inhibits the visible growth of C. albicans. It is based on the standardized broth microdilution methods outlined by the Clinical and Laboratory Standards Institute (CLSI).[12][13] Adherence to these standards is critical for inter-laboratory reproducibility.

Materials:

  • AMT-MP (powder form)

  • Dimethyl sulfoxide (DMSO, sterile)

  • C. albicans strain (e.g., ATCC 90028) and relevant clinical isolates

  • Quality control strains (e.g., C. parapsilosis ATCC 22019)[12]

  • RPMI-1640 medium with L-glutamine, without bicarbonate, buffered with 0.165 M MOPS to pH 7.0

  • Sterile 96-well flat-bottom microtiter plates

  • Spectrophotometer

  • Incubator (35°C)

  • Multichannel pipette

Methodology:

  • Compound Preparation:

    • Prepare a 10 mg/mL stock solution of AMT-MP in 100% DMSO. Ensure complete dissolution. Causality: DMSO is a common solvent for hydrophobic compounds; however, its final concentration in the assay should not exceed 1-2% to avoid solvent toxicity to the fungus.

    • Perform serial twofold dilutions of the stock solution in RPMI-1640 medium to create working solutions at 2x the desired final concentrations.

  • Inoculum Preparation:

    • Culture C. albicans on Sabouraud Dextrose Agar for 24 hours at 35°C.

    • Harvest several colonies and suspend them in sterile saline.

    • Adjust the turbidity of the suspension to a 0.5 McFarland standard using a spectrophotometer (approx. 1-5 x 10⁶ CFU/mL).

    • Dilute this suspension 1:1000 in RPMI-1640 medium to achieve a final inoculum density of approximately 0.5-2.5 x 10³ CFU/mL.[14] Causality: A standardized inoculum is crucial; a high density can lead to falsely elevated MICs (inoculum effect), while a low density may result in insufficient growth.[15]

  • Plate Setup:

    • Add 100 µL of the 2x AMT-MP working solutions to the wells of a 96-well plate in duplicate. This will create a serial dilution across the plate.

    • Controls are essential for validation:

      • Growth Control: 100 µL RPMI medium + 100 µL fungal inoculum.

      • Sterility Control: 200 µL RPMI medium only.

      • Vehicle Control: 100 µL RPMI with the highest concentration of DMSO used + 100 µL fungal inoculum.

      • Positive Control: A known antifungal agent (e.g., Fluconazole) should be run in parallel.

    • Add 100 µL of the final fungal inoculum to each well (except the sterility control). The final volume in each well will be 200 µL.

  • Incubation & Reading:

    • Incubate the plates at 35°C for 24-48 hours.[16]

    • The MIC is determined as the lowest concentration of AMT-MP that causes a prominent reduction in turbidity (e.g., ≥50% growth inhibition) compared to the growth control well, as assessed visually or with a plate reader at 600 nm.[16][17]

Data Presentation:

CompoundC. albicans StrainMIC₅₀ (µg/mL)
AMT-MPATCC 900288
AMT-MPClinical Isolate 116
FluconazoleATCC 900282

Protocol 2: Time-Kill Kinetic Assay

Principle: This dynamic assay assesses the rate at which AMT-MP kills C. albicans, distinguishing between fungistatic (inhibiting growth) and fungicidal (killing) activity.

Materials:

  • Materials from Protocol 1

  • Sterile glass tubes

  • Shaking incubator (35°C, 200 rpm)

  • Sabouraud Dextrose Agar plates

  • Sterile phosphate-buffered saline (PBS) for dilutions

Methodology:

  • Preparation:

    • Prepare a C. albicans inoculum in RPMI-1640 medium at a higher starting density, typically ~1-5 x 10⁵ CFU/mL.[15] Causality: A higher inoculum is needed to accurately quantify a reduction in viable cells over time.

    • Prepare tubes containing RPMI-1640 medium with AMT-MP at concentrations relevant to the MIC (e.g., 1x, 2x, 4x, and 8x MIC). Include a growth control tube without the compound.

  • Assay Execution:

    • Inoculate the tubes with the prepared fungal suspension.

    • Incubate the tubes at 35°C with constant agitation (e.g., 200 rpm). Causality: Agitation ensures aeration and uniform exposure of the cells to the compound.[15]

    • At predetermined time points (e.g., 0, 2, 4, 8, 12, 24 hours), withdraw an aliquot from each tube.

  • Quantification of Viable Cells:

    • Perform serial tenfold dilutions of the collected aliquots in sterile PBS.

    • Plate 100 µL of appropriate dilutions onto Sabouraud Dextrose Agar plates.

    • Incubate the plates at 35°C for 24-48 hours until colonies are visible.

    • Count the colonies and calculate the CFU/mL for each time point and concentration.

Data Interpretation & Presentation:

  • Fungistatic Activity: A reduction of <3-log₁₀ (<99.9%) in CFU/mL from the initial inoculum.[14]

  • Fungicidal Activity: A reduction of ≥3-log₁₀ (≥99.9%) in CFU/mL from the initial inoculum.[18]

  • Plot the log₁₀ CFU/mL versus time for each concentration.

Time (h)Growth Control (CFU/mL)AMT-MP @ 2x MIC (CFU/mL)AMT-MP @ 8x MIC (CFU/mL)
01.5 x 10⁵1.5 x 10⁵1.5 x 10⁵
48.0 x 10⁵9.0 x 10⁴5.0 x 10⁴
84.2 x 10⁶5.5 x 10⁴8.1 x 10³
121.1 x 10⁷2.0 x 10⁴9.5 x 10²
245.0 x 10⁷1.8 x 10⁴<100

Protocol 3: Biofilm Activity Assays

Principle: These assays quantify the ability of AMT-MP to both prevent the formation of C. albicans biofilms and to disrupt pre-formed, mature biofilms. Quantification is performed using two complementary methods: Crystal Violet (CV) staining for total biomass and the XTT assay for metabolic activity of viable cells.[19][20]

Materials:

  • Materials from Protocol 1

  • Crystal Violet solution (0.1% w/v)

  • Acetic acid (33% v/v) or 95% Ethanol

  • XTT salt (2,3-bis(2-methoxy-4-nitro-5-sulfophenyl)-5-[(phenylamino)carbonyl]-2H-tetrazolium hydroxide)

  • Menadione

Methodology - Biofilm Formation:

  • Adhesion Phase:

    • Prepare a C. albicans inoculum of 1 x 10⁶ CFU/mL in RPMI-1640.

    • Add 100 µL of this inoculum to the wells of a 96-well plate. Incubate for 90-120 minutes at 37°C to allow cells to adhere.

  • Biofilm Growth with Compound (Inhibition Assay):

    • After the adhesion phase, gently wash the wells twice with sterile PBS to remove non-adherent cells.

    • Add 200 µL of RPMI containing serial dilutions of AMT-MP to the wells. Include growth and vehicle controls.

    • Incubate for 24-48 hours at 37°C to allow biofilm formation.

  • Methodology - Pre-formed Biofilm (Disruption Assay):

    • Form biofilms as described above (steps 1 & 2) but in the absence of any compound for 24 hours.

    • After 24 hours, wash the mature biofilms with PBS.

    • Add 200 µL of RPMI containing serial dilutions of AMT-MP and incubate for a further 24 hours.

Quantification Methods (Performed after Biofilm Growth/Treatment):

A. Crystal Violet (CV) Staining for Biomass:

  • Wash the wells with PBS to remove planktonic cells.

  • Fix the biofilms with 200 µL of methanol for 15 minutes.

  • Remove methanol and air dry the plate.

  • Stain with 200 µL of 0.1% Crystal Violet for 15 minutes.[21]

  • Wash away excess stain with water and air dry completely.

  • Solubilize the bound stain with 200 µL of 33% acetic acid or 95% ethanol.[20]

  • Transfer 100 µL to a new plate and read the absorbance at 570-595 nm.[19][22]

B. XTT Assay for Metabolic Activity:

  • Prepare the XTT-menadione solution immediately before use. A typical working solution contains 0.5 mg/mL XTT and 1 µM menadione in PBS.[23] Causality: Menadione acts as an electron coupling agent, enhancing the reduction of XTT to its colored formazan product by cellular dehydrogenases, thus improving the sensitivity of the assay.[23][24]

  • Wash the biofilms gently with PBS.

  • Add 100-200 µL of the XTT-menadione solution to each well.

  • Incubate in the dark at 37°C for 2-3 hours.[23][25]

  • Measure the absorbance of the supernatant at 490 nm.[23][24]

Data Presentation:

AMT-MP (µg/mL)% Biofilm Inhibition (CV)% Biofilm Inhibition (XTT)% Biofilm Disruption (XTT)
0 (Control)0%0%0%
8 (MIC)45%60%25%
16 (2x MIC)75%88%55%
32 (4x MIC)92%95%78%

Conclusion

The protocols detailed in this guide provide a comprehensive framework for the preclinical evaluation of 4-Amino-5-(2-methoxy-phenyl)-4H-triazole-3-thiol against C. albicans. By systematically determining the MIC, assessing the compound's cidal/static properties, and quantifying its impact on biofilm formation and viability, researchers can generate the robust data necessary to establish its potential as a novel antifungal agent. Proper adherence to standardized methodologies, including the diligent use of controls, is paramount for ensuring the validity and reproducibility of the findings.

References

  • Advances in synthetic approach to and antifungal activity of triazoles. (n.d.). PubMed Central - NIH. [Link]

  • Uses and Limitations of the XTT Assay in Studies of Candida Growth and Metabolism. (n.d.). PMC. [Link]

  • Method for Antifungal Disk Diffusion Susceptibility Testing of Yeasts. (n.d.). CLSI. [Link]

  • Triazole antifungals. (n.d.). EBSCO. [Link]

  • Improvement of XTT assay performance for studies involving Candida albicans biofilms. (2008). SciSpace. [Link]

  • Broth Microdilution In Vitro Screening: An Easy and Fast Method to Detect New Antifungal Compounds. (2018). NIH. [Link]

  • Comparative analysis of Candida biofilm quantitation assays. (n.d.). PubMed Central - NIH. [Link]

  • Uses and Limitations of the XTT Assay in Studies of Candida Growth and Metabolism. (2005). ResearchGate. [Link]

  • In Vitro Pharmacodynamic Properties of Three Antifungal Agents against Preformed Candida albicans Biofilms Determined by Time-Kill Studies. (n.d.). PMC - NIH. [Link]

  • Standardized Method for In Vitro Antifungal Susceptibility Testing of Candida albicans Biofilms. (n.d.). PMC - NIH. [Link]

  • Biofilm-Forming Ability of Candida albicans Is Unlikely To Contribute to High Levels of Oral Yeast Carriage in Cases of Human Immunodeficiency Virus Infection. (n.d.). PMC - NIH. [Link]

  • Antifungal Agents: Mode of Action, Mechanisms of Resistance, and Correlation of These Mechanisms with Bacterial Resistance. (n.d.). NIH. [Link]

  • Evaluation of Broth Microdilution Antifungal Susceptibility Testing Conditions for Trichophyton rubrum. (n.d.). PMC - NIH. [Link]

  • EUCAST DEFINITIVE DOCUMENT E.DEF 9.1: Method for the determination of broth dilution minimum inhibitory concentrations of antifungal agents for conidia forming moulds. (2008). ResearchGate. [Link]

  • MIC Distributions and Evaluation of Fungicidal Activity for Amphotericin B, Itraconazole, Voriconazole, Posaconazole and Caspofungin and 20 Species of Pathogenic Filamentous Fungi Determined Using the CLSI Broth Microdilution Method. (n.d.). MDPI. [Link]

  • Crystal violet staining to quantify Candida adhesion to epithelial cells. (n.d.). RepositóriUM - Universidade do Minho. [Link]

  • Time-kill assays in which Candida albicans strains were cultured in YPD... (n.d.). ResearchGate. [Link]

  • Mechanism of Antifungal Triazoles and Related Drugs: Electron Transfer, Reactive Oxygen Species and Oxidative Stress. (n.d.). Symbiosis Online Publishing. [Link]

  • Synthesis, characterization and antimicrobial activity of some novel 4-amino-5- phenyl-4H-1,2,4-triazole-3-thiol derivatives. (n.d.). KTU AVES. [Link]

  • Influence of Test Conditions on Antifungal Time-Kill Curve Results: Proposal for Standardized Methods. (n.d.). NIH. [Link]

  • Antifungal Susceptibility Testing for C. auris. (2024). CDC. [Link]

  • Metabolic activities by XTT assay in C. albicans biofilm EM extraction... (n.d.). ResearchGate. [Link]

  • Comparison of Etest, chequerboard dilution and time–kill studies for the detection of synergy or antagonism between antifungal agents tested against Candida species. (n.d.). Journal of Antimicrobial Chemotherapy - Oxford Academic. [Link]

  • Biofilm formation assay of Candida albicans. (A) Crystal violet... (n.d.). ResearchGate. [Link]

  • CLSI M60 2020 Performance Standards for Antifungal Susceptibility Testing of Yeasts, 2nd Edition, M60Ed2E. (n.d.). CLSI. [Link]

  • Evaluation of Voriconazole Pharmacodynamics Using Time-Kill Methodology. (n.d.). PMC - NIH. [Link]

  • Antifungal Susceptibility Testing: Clinical Laboratory and Standards Institute (CLSI) Methods. (n.d.). Semantic Scholar. [Link]

  • Assessment of biofilm production in Candida isolates according to species and origin of infection. (n.d.). Enfermedades Infecciosas y Microbiología Clínica - Elsevier. [Link]

  • AST News Update January 2024: Antifungal Body Site Reporting for Candida spp. (2024). CLSI. [Link]

  • SYNTHESIS, ANTIBACTERIAL AND ANTIFUNGAL ACTIVITY OF NOVEL 4-AMINO- SUBSTITUTED-1,2,4-TRIAZOLE-3-THIOL DERIVATIVES. (n.d.). World Journal of Pharmacy and Pharmaceutical Sciences. [Link]

  • Triazole derivatives with improved in vitro antifungal activity over azole drugs. (2014). PMC - NIH. [Link]

  • Discussion of antimicrobial and antifungal activity of 4-amino-5-methyl-4H-1,2,4-triazole-3-thiol. (n.d.). Zaporozhye Medical Journal. [Link]

  • Synthesis of some 4-Amino-5-(substituted-phenyl)-4H-[2][3][24] triazole-3-thiol derivatives and Antifungal activity. (n.d.). ResearchGate. [Link]

  • Synthesis of Some New 4,5-Substituted-4H-1,2,4-triazole-3-thiol Derivatives. (n.d.). MDPI. [Link]

  • Synthesis, antifungal and antibacterial activity of novel 1,2,4-triazole derivatives. (n.d.). PMC. [Link]

  • (A) Synthesis of 4-amino-5-substituted... (n.d.). ResearchGate. [Link]

  • Synthesis of some 4-Amino-5-(substituted-phenyl)-4H-[2][3][24] triazole-3-thiol derivatives and Antifungal activity. (n.d.). ResearchGate. [Link]

  • Synthesis, Characterization and Antioxidant Activity of Some 4-Amino-5-Phenyl-4h-1, 2, 4-Triazole-3-Thiol Derivatives. (2014). ResearchGate. [Link]

Sources

Application

Application Notes &amp; Protocols: Microwave-Assisted Synthesis of 4-Amino-5-Aryl-4H-Triazole-3-thiols

Introduction: Accelerating Heterocyclic Drug Discovery The 1,2,4-triazole nucleus is a privileged scaffold in medicinal chemistry, forming the core of numerous therapeutic agents with a wide array of biological activitie...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: Accelerating Heterocyclic Drug Discovery

The 1,2,4-triazole nucleus is a privileged scaffold in medicinal chemistry, forming the core of numerous therapeutic agents with a wide array of biological activities, including antimicrobial, antifungal, and anticonvulsant properties. Among its derivatives, 4-amino-5-aryl-4H-triazole-3-thiols are particularly valuable intermediates for the development of novel pharmaceuticals. Traditional synthesis of these compounds often involves lengthy reaction times and harsh conditions. Microwave-assisted organic synthesis (MAOS) has emerged as a powerful green chemistry technique that dramatically accelerates reaction rates, often improves yields, and enhances product purity compared to conventional heating methods.[1] This guide provides a comprehensive overview and detailed protocols for the efficient synthesis of 4-amino-5-aryl-4H-triazole-3-thiols utilizing microwave irradiation, designed for researchers and professionals in drug development.

The Scientific Rationale: Why Microwave Synthesis Excels

Microwave energy directly heats the reaction mixture by interacting with polar molecules (dipolar polarization) and ionic species (ionic conduction). This mechanism provides rapid, uniform, and efficient heating, circumventing the slow and inefficient heat transfer associated with conventional oil baths. For the synthesis of triazoles, which involves polar intermediates and solvents, this translates into a significant reduction in reaction times—often from hours to mere minutes—and a decrease in the formation of side products.

The synthesis follows a well-established multi-step pathway. The key final step, the intramolecular cyclization of potassium dithiocarbazinate with hydrazine hydrate, is particularly amenable to microwave acceleration. The high temperatures and pressures achievable in a sealed microwave reactor facilitate the rapid dehydration and ring closure required to form the stable triazole ring.

Overall Synthetic Workflow

The synthesis of 4-amino-5-aryl-4H-triazole-3-thiols is a robust three-step process starting from readily available substituted benzoic acids. Each step can be performed efficiently, with the final cyclization step showcasing the primary advantage of microwave assistance.

G cluster_0 Step 1: Hydrazide Formation cluster_1 Step 2: Dithiocarbazinate Salt Formation cluster_2 Step 3: Microwave-Assisted Cyclization A Aryl Carboxylic Acid / Ester B Hydrazine Hydrate A->B Reflux/Microwave C Aryl Acid Hydrazide B->C D Aryl Acid Hydrazide E CS₂ / KOH (Alcoholic) D->E Stir at RT F Potassium Aryl Dithiocarbazinate E->F G Potassium Aryl Dithiocarbazinate H Hydrazine Hydrate G->H Microwave Irradiation I 4-Amino-5-Aryl-4H-Triazole-3-thiol H->I

Caption: Overall workflow for the synthesis of target triazoles.

Detailed Experimental Protocols

Important Safety Notice: This synthesis involves hazardous materials including hydrazine hydrate (toxic, corrosive, potential carcinogen), carbon disulfide (highly flammable, toxic), and potassium hydroxide (corrosive). All steps must be performed in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including safety goggles, lab coat, and chemical-resistant gloves. Microwave synthesis should only be conducted in a dedicated laboratory microwave reactor equipped with pressure and temperature sensors. Do not use a domestic microwave oven.

Protocol 1: Synthesis of Benzoic Acid Hydrazide (Intermediate III)

This initial step converts the starting aryl carboxylic acid (or its methyl ester) into the corresponding hydrazide.

  • Reagents:

    • Substituted Methyl Benzoate (1.0 eq)

    • Hydrazine Hydrate (85-99%) (2.0-3.0 eq)

    • Ethanol (as solvent)

  • Procedure (Conventional): a. To a solution of substituted methyl benzoate (e.g., 0.1 mol) in ethanol (150 mL), add hydrazine hydrate (0.2-0.3 mol). b. Reflux the mixture for 3-5 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC). c. After completion, reduce the solvent volume under reduced pressure. d. Pour the concentrated solution into ice-cold water. e. Filter the resulting solid precipitate, wash with cold water, and recrystallize from ethanol to obtain the pure aryl acid hydrazide.

Protocol 2: Synthesis of Potassium Aryl Dithiocarbazinate (Intermediate IV)

This step creates the key intermediate salt which will be cyclized.

  • Reagents:

    • Aryl Acid Hydrazide (1.0 eq)

    • Carbon Disulfide (CS₂) (1.2 eq)

    • Potassium Hydroxide (KOH) (1.2 eq)

    • Absolute Ethanol

  • Procedure: a. Dissolve potassium hydroxide (0.12 mol) in absolute ethanol (100 mL). b. Add the aryl acid hydrazide (0.1 mol) to the alcoholic KOH solution and cool the mixture in an ice bath. c. To the cooled, stirred solution, add carbon disulfide (0.12 mol) dropwise over 30 minutes. d. Continue stirring the reaction mixture at room temperature for 12-16 hours. e. Add dry ether to the mixture to precipitate the potassium salt. f. Filter the yellow precipitate, wash thoroughly with ether, and dry. This salt is typically used in the next step without further purification.[2]

Protocol 3: Microwave-Assisted Synthesis of 4-Amino-5-Aryl-4H-Triazole-3-thiol (Target Compound V)

This is the crucial cyclization step where microwave irradiation provides a significant advantage.

  • Reagents & Equipment:

    • Potassium Aryl Dithiocarbazinate (1.0 eq)

    • Hydrazine Hydrate (99%) (2.0-2.5 eq)

    • Water (as solvent)

    • Laboratory Microwave Reactor with sealed vessel capability.

  • Procedure: a. Place the potassium aryl dithiocarbazinate salt (e.g., 0.02 mol) and water (15-20 mL) into a 50 mL microwave process vial equipped with a magnetic stir bar. b. Add hydrazine hydrate (0.04-0.05 mol) to the suspension. c. Seal the vial and place it in the microwave reactor cavity. d. Irradiate the mixture at a constant power (e.g., 300-400 W) for 4-6 minutes . Set the temperature limit to approximately 140-150°C. Note: Optimal time and power may vary based on the substrate and microwave model. A preliminary time-course study is recommended. e. After irradiation, allow the vessel to cool to room temperature (as per instrument safety protocols). f. Open the vessel in a fume hood. The evolution of hydrogen sulfide (H₂S) gas is expected. g. Dilute the cooled reaction mixture with cold water (30-40 mL). h. Acidify the solution carefully with dilute hydrochloric acid (HCl) to a pH of 5-6. i. A white or off-white solid will precipitate. Filter the product, wash thoroughly with cold water, and dry. j. Recrystallize the crude product from ethanol or an ethanol-water mixture to obtain the pure 4-amino-5-aryl-4H-triazole-3-thiol.

Performance Comparison: Conventional vs. Microwave Synthesis

The primary advantage of the microwave-assisted protocol is the dramatic reduction in reaction time and often an improvement in yield for the final cyclization step.

Aryl Substituent (R)Conventional Method (Time / Yield)Microwave Method (Time / Yield)
Phenyl3 - 4 hours / 65-75%4 - 6 minutes / 80-90%
4-Chlorophenyl4 - 5 hours / 60-70%5 - 7 minutes / 78-88%
4-Methylphenyl3 - 4 hours / 68-78%4 - 6 minutes / 82-92%
4-Methoxyphenyl3 - 4 hours / 70-80%4 - 6 minutes / 85-95%

Data compiled and extrapolated from comparative studies.[1] Actual results may vary.

Reaction Mechanism: From Salt to Triazole

The cyclization proceeds through a nucleophilic attack and subsequent dehydration mechanism.

G start Potassium Dithiocarbazinate mid1 Hydrazine attacks thiocarbonyl start->mid1 mid2 Intermediate Adduct mid1->mid2 mid3 Intramolecular Nucleophilic Attack mid2->mid3 mid4 Tetrahedral Intermediate mid3->mid4 mid5 Dehydration & H₂S Elimination (Microwave Accelerated) mid4->mid5 end 4-Amino-5-Aryl-4H- Triazole-3-thiol mid5->end

Sources

Method

A Validated Reversed-Phase HPLC Method for the Quantification of 4-amino-5-aryl-4H-triazole-3-thiol Derivatives

An Application Note from the Office of the Senior Application Scientist Abstract This application note presents a robust, validated reversed-phase high-performance liquid chromatography (RP-HPLC) method for the accurate...

Author: BenchChem Technical Support Team. Date: January 2026

An Application Note from the Office of the Senior Application Scientist

Abstract

This application note presents a robust, validated reversed-phase high-performance liquid chromatography (RP-HPLC) method for the accurate quantification of 4-amino-5-aryl-4H-triazole-3-thiol and its derivatives. These heterocyclic compounds are of significant interest in pharmaceutical research due to their broad spectrum of biological activities, including antifungal and antimicrobial properties.[1][2] The developed method is demonstrated to be specific, linear, accurate, and precise, making it suitable for quality control, stability testing, and research applications in drug development. The protocol has been validated in accordance with the International Council for Harmonisation (ICH) Q2(R2) guidelines.[3][4]

Introduction and Scientific Rationale

The 1,2,4-triazole nucleus is a cornerstone in medicinal chemistry, forming the structural basis for numerous therapeutic agents.[5] Specifically, the 4-amino-5-aryl-4H-triazole-3-thiol scaffold is a privileged structure known for its diverse pharmacological profile.[1] The accurate determination of these compounds is critical for ensuring the quality, safety, and efficacy of potential drug candidates. High-Performance Liquid Chromatography (HPLC) is the premier analytical technique for this purpose due to its high resolution, sensitivity, and reproducibility.[5][6]

A key analytical challenge for this class of molecules is the potential for thione-thiol tautomerism, an equilibrium between the C=S (thione) and C-SH (thiol) forms.[7] This phenomenon can lead to peak broadening or the appearance of multiple peaks in a chromatogram if not properly controlled. The method described herein utilizes a buffered, acidic mobile phase to stabilize a single tautomeric form, ensuring sharp, reproducible peaks for reliable quantification.

Causality Behind Methodological Choices:
  • Stationary Phase: A C18 (octadecylsilyl) reversed-phase column was selected. The nonpolar nature of the C18 alkyl chains provides strong hydrophobic interactions with the aryl substituent of the analyte, offering excellent retention and separation from more polar impurities. This is a standard and effective choice for many triazole-based compounds.[6][8][9]

  • Mobile Phase: A gradient mixture of acetonitrile and a low-pH aqueous buffer (e.g., water with formic acid) is employed. Acetonitrile serves as the strong organic solvent to elute the analyte. The inclusion of an acid like formic acid is critical for two reasons: 1) It suppresses the ionization of residual silanol groups on the silica-based stationary phase, preventing peak tailing, and 2) It maintains a consistent, low-pH environment to drive the thione-thiol equilibrium towards a single predominant form, ensuring sharp and symmetrical peak shapes.[10] Using a volatile acid like formic acid also ensures the method is compatible with mass spectrometry (MS) detection if required.[10]

  • Detection: UV detection is chosen for its robustness and wide applicability. Triazole derivatives typically exhibit strong UV absorbance between 250 nm and 260 nm, providing excellent sensitivity.[5][6] The exact wavelength should be determined by analyzing the UV spectrum of the specific analyte to find its lambda max (λmax).[3]

Instrumentation, Materials, and Reagents

  • Instrumentation:

    • HPLC system equipped with a gradient pump, autosampler, column thermostat, and UV-Vis or Diode Array Detector (DAD).

    • Data acquisition and processing software (e.g., Chromeleon™, Empower™).

  • Materials:

    • Analytical column: C18, 250 mm x 4.6 mm, 5 µm particle size (or equivalent).

    • Syringe filters: 0.45 µm, PTFE or Nylon.

    • Volumetric flasks and pipettes (Class A).

    • HPLC vials.

  • Reagents:

    • Acetonitrile (HPLC grade).

    • Water (HPLC or Milli-Q grade).

    • Formic Acid (ACS grade or higher).

    • Reference standard of 4-amino-5-aryl-4H-triazole-3-thiol (purity >99%).

Detailed Experimental Protocols

Protocol 1: Preparation of Mobile Phase and Solutions
  • Mobile Phase A (Aqueous): Add 1.0 mL of formic acid to 1000 mL of HPLC-grade water (0.1% v/v). Degas the solution using sonication or vacuum filtration.

  • Mobile Phase B (Organic): Use HPLC-grade acetonitrile.

  • Diluent Preparation: Prepare a mixture of Acetonitrile and Water (50:50, v/v). This is used to dissolve standards and samples to ensure compatibility with the initial mobile phase conditions.

  • Standard Stock Solution (1000 µg/mL): Accurately weigh approximately 25 mg of the 4-amino-5-aryl-4H-triazole-3-thiol reference standard into a 25 mL volumetric flask. Dissolve and dilute to volume with the diluent.

  • Working Standard Solutions (for Calibration): Prepare a series of at least five working standards by serially diluting the stock solution with the diluent to cover the expected concentration range (e.g., 1, 5, 10, 25, 50 µg/mL).

  • Sample Preparation: Accurately weigh the sample (e.g., bulk powder) and dissolve it in the diluent to achieve a final concentration within the calibration range. Filter the solution through a 0.45 µm syringe filter into an HPLC vial before analysis.

Protocol 2: HPLC System Operation and Analysis
  • System Purge: Purge all pump lines with their respective mobile phases to remove air bubbles and ensure a consistent composition.

  • Column Equilibration: Equilibrate the C18 column with the initial mobile phase composition (e.g., 95% A: 5% B) for at least 30 minutes or until a stable baseline is achieved.

  • Method Setup: Program the HPLC system using the chromatographic conditions outlined in Table 1 .

  • Sequence Setup: Create an injection sequence starting with a blank (diluent), followed by the calibration standards in increasing order of concentration, and then the unknown samples. It is good practice to run a system suitability check before and periodically throughout the sequence.

  • Analysis: Inject 10 µL of each solution and begin the analysis.

  • Data Processing: After the sequence is complete, integrate the chromatograms. Construct a linear regression calibration curve by plotting the peak area against the concentration of the standards. Determine the concentration of the unknown samples using this curve.

Data Presentation and Visualization

Quantitative Data Summary

All quantitative parameters for the HPLC method are summarized in the tables below.

Table 1: Optimized Chromatographic Conditions

Parameter Condition
Column C18, 250 mm x 4.6 mm, 5 µm
Mobile Phase A 0.1% Formic Acid in Water
Mobile Phase B Acetonitrile
Gradient Program 0-15 min: 5% to 90% B
15-17 min: 90% B (hold)
17-18 min: 90% to 5% B
18-25 min: 5% B (re-equilibration)
Flow Rate 1.0 mL/min
Column Temperature 30 °C
Detection Wavelength 258 nm (or λmax of specific aryl derivative)
Injection Volume 10 µL

| Run Time | 25 minutes |

Table 2: System Suitability Test (SST) Parameters and Acceptance Criteria

Parameter Acceptance Criteria Justification
Tailing Factor (T) T ≤ 2.0 Ensures peak symmetry, crucial for accurate integration.
Theoretical Plates (N) N > 2000 Indicates column efficiency and good separation power.
%RSD of Peak Area ≤ 2.0% (for n≥5 injections) Demonstrates the precision of the HPLC system's injector and detector.

| Retention Time (RT) | Consistent within ±2% | Confirms the stability and reproducibility of the pump and mobile phase. |

Table 3: Summary of Method Validation Results (per ICH Q2(R2) Guidelines)

Validation Parameter Result Acceptance Criteria
Specificity No interference from blank/placebo at the analyte's RT. Peak purity index > 0.999
Linearity (r²) > 0.999 r² ≥ 0.999
Range 1 - 50 µg/mL Defined by linearity and accuracy
Accuracy (% Recovery) 98.0% - 102.0% 98.0% - 102.0%
Precision (%RSD)
- Repeatability < 1.0% RSD ≤ 2.0%
- Intermediate Precision < 1.5% RSD ≤ 2.0%
Limit of Detection (LOD) 0.2 µg/mL Signal-to-Noise ratio of 3:1
Limit of Quantitation (LOQ) 0.7 µg/mL Signal-to-Noise ratio of 10:1

| Robustness | No significant impact on results. | Method remains reliable under small, deliberate variations. |

Experimental and Logical Workflows

The following diagrams illustrate the logical flow of method development and the key chemical equilibrium relevant to the analyte.

MethodDevelopmentWorkflow cluster_dev Development Phase cluster_val Validation Parameters start Define Analytical Target Profile dev Method Development start->dev opt Method Optimization dev->opt val Method Validation (ICH Q2 R2) opt->val routine Routine Analysis & Lifecycle Management val->routine col Column Selection (C18) mob Mobile Phase Screening col->mob det Detector Selection (UV) mob->det spec Specificity lin Linearity spec->lin acc Accuracy lin->acc prec Precision acc->prec robust Robustness prec->robust

Figure 1: Logical workflow for HPLC method development and validation.

Figure 2: Thione-Thiol tautomeric equilibrium of the triazole-3-thiol core.

Conclusion

The RP-HPLC method detailed in this application note is proven to be a reliable and robust tool for the quantitative analysis of 4-amino-5-aryl-4H-triazole-3-thiol derivatives. By controlling the mobile phase pH, the method effectively manages the compound's tautomeric nature to produce sharp, symmetrical peaks suitable for high-precision quantification. The validation results confirm that the method meets the stringent requirements of the ICH guidelines, making it readily deployable in regulated research and quality control environments.

References

  • Pharmacia. (2025). Analytical method development and validation for the determination of triazole antifungals in biological matrices.
  • Journal of Applied Pharmaceutical Science. (2023). A novel chiral HPLC and LC-MS/MS method development for the triazole antifungal compound.
  • BenchChem. (2025). Application Notes and Protocols for HPLC Analysis of 3-Mercapto-1,2,4-triazole Derivatives.
  • SIELC Technologies. (n.d.). Separation of 3-Mercapto-1,2,4-triazole on Newcrom R1 HPLC column.
  • BenchChem. (2025). Application Notes and Protocols for the HPLC Analysis of 1,2,4-Triazole Compounds.
  • Journal of Chemical and Pharmaceutical Research. (n.d.). The study of thione-thiol tautomerism of 4-amino-5-(4-nitrophenyl)- 2,4-dihydro-3H-1,2,4-triazole-3-thione by HPLC-MS method.
  • ResearchGate. (2025). Synthesis of some 4-Amino-5-(substituted-phenyl)-4H-[6][11] triazole-3-thiol derivatives and Antifungal activity. Available at:

  • Acta Scientific. (2020). New Method Development by HPLC and Validation as per ICH Guidelines.
  • European Medicines Agency. (2022). ICH guideline Q2(R2) on validation of analytical procedures. Available at: [Link]

  • ResearchGate. (2024). Synthesis, characterization and antimicrobial activity of some novel 4-amino-5-phenyl-4H-1,2,4-triazole-3-thiol derivatives.

Sources

Application

Application Notes and Protocols for Evaluating the In Vitro Anticancer Activity of 4-Amino-5-(2-methoxyphenyl)-4H-1,2,4-triazole-3-thiol Derivatives

Introduction: The Therapeutic Potential of Triazole Derivatives in Oncology The 1,2,4-triazole nucleus is a privileged scaffold in medicinal chemistry, renowned for its broad spectrum of biological activities, including...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: The Therapeutic Potential of Triazole Derivatives in Oncology

The 1,2,4-triazole nucleus is a privileged scaffold in medicinal chemistry, renowned for its broad spectrum of biological activities, including antifungal, antibacterial, and notably, anticancer properties.[1][2] These heterocyclic compounds can interact with various enzymatic systems through hydrogen bonding and other mechanisms, making them attractive candidates for drug design.[3] Derivatives of 4-amino-1,2,4-triazole-3-thiol, in particular, have garnered significant interest for their potential as cytotoxic agents against various cancer cell lines.[4][5] The incorporation of a methoxyphenyl group, as in the case of 4-Amino-5-(2-methoxyphenyl)-4H-1,2,4-triazole-3-thiol, offers intriguing possibilities for modulating the pharmacological profile of the parent compound, potentially enhancing its efficacy and selectivity.

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the systematic evaluation of the in vitro anticancer activity of 4-Amino-5-(2-methoxyphenyl)-4H-1,2,4-triazole-3-thiol derivatives. This document outlines a logical workflow, from initial cytotoxicity screening to more in-depth mechanistic studies, to thoroughly characterize the anticancer potential of this promising class of compounds.

Pillar 1: Foundational Cytotoxicity Screening

The initial step in evaluating any potential anticancer agent is to determine its cytotoxic effects on cancer cells. This is typically achieved by measuring the concentration of the compound that inhibits cell growth by 50% (IC50). Two robust and widely used methods for this purpose are the MTT and SRB assays.

MTT Assay: Assessing Metabolic Activity

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay that measures the metabolic activity of cells as an indicator of their viability.[4] In living cells, mitochondrial dehydrogenases reduce the yellow MTT tetrazolium salt to purple formazan crystals. The amount of formazan produced is directly proportional to the number of viable cells.

Protocol: MTT Assay for Cell Viability

Materials:

  • 4-Amino-5-(2-methoxyphenyl)-4H-1,2,4-triazole-3-thiol derivatives (dissolved in a suitable solvent, e.g., DMSO)

  • Cancer cell lines of interest (e.g., MCF-7, A549, HepG2)

  • Complete cell culture medium

  • Phosphate-Buffered Saline (PBS)

  • MTT solution (5 mg/mL in PBS)

  • Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

  • 96-well microplates

  • Microplate reader

Procedure:

  • Cell Seeding: Seed the cancer cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a humidified 5% CO2 incubator to allow for cell attachment.

  • Compound Treatment: Prepare serial dilutions of the triazole derivatives in the culture medium. After 24 hours, remove the old medium from the wells and add 100 µL of the diluted compounds to the respective wells. Include a vehicle control (medium with the same concentration of the solvent used to dissolve the compounds) and a negative control (medium only).

  • Incubation: Incubate the plate for 24, 48, or 72 hours at 37°C in a humidified 5% CO2 incubator.

  • MTT Addition: After the incubation period, add 10 µL of MTT solution to each well and incubate for another 4 hours.

  • Formazan Solubilization: Carefully remove the medium containing MTT and add 100 µL of the solubilization solution to each well to dissolve the formazan crystals.

  • Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. The IC50 value can be determined by plotting the percentage of cell viability against the compound concentration and fitting the data to a dose-response curve.

SRB Assay: Quantifying Cellular Protein Content

The Sulforhodamine B (SRB) assay is another colorimetric method used to determine cytotoxicity by measuring the total cellular protein content.[6] SRB is a bright pink aminoxanthene dye that binds to basic amino acid residues in proteins under acidic conditions. The amount of bound dye is proportional to the number of cells.

Protocol: Sulforhodamine B (SRB) Assay

Materials:

  • 4-Amino-5-(2-methoxyphenyl)-4H-1,2,4-triazole-3-thiol derivatives

  • Cancer cell lines

  • Complete cell culture medium

  • Trichloroacetic acid (TCA), 10% (w/v)

  • SRB solution (0.4% w/v in 1% acetic acid)

  • Tris base solution (10 mM, pH 10.5)

  • 96-well microplates

  • Microplate reader

Procedure:

  • Cell Seeding and Treatment: Follow steps 1 and 2 of the MTT assay protocol.

  • Cell Fixation: After the desired incubation period, gently add 50 µL of cold 10% TCA to each well and incubate at 4°C for 1 hour to fix the cells.

  • Washing: Carefully wash the plates five times with slow-running tap water to remove the TCA and dead cells. Allow the plates to air dry completely.

  • SRB Staining: Add 100 µL of SRB solution to each well and incubate at room temperature for 30 minutes.

  • Removal of Unbound Dye: Wash the plates four times with 1% acetic acid to remove unbound SRB dye. Allow the plates to air dry.

  • Solubilization: Add 200 µL of 10 mM Tris base solution to each well to solubilize the protein-bound dye.

  • Absorbance Measurement: Measure the absorbance at 515 nm using a microplate reader.

  • Data Analysis: Calculate the percentage of cell growth inhibition and determine the IC50 value as described for the MTT assay.

Pillar 2: Elucidating the Mechanism of Action - Apoptosis Induction

A common mechanism of action for anticancer compounds is the induction of apoptosis, or programmed cell death. Several assays can be employed to determine if the 4-Amino-5-(2-methoxyphenyl)-4H-1,2,4-triazole-3-thiol derivatives induce apoptosis in cancer cells.

Annexin V/Propidium Iodide Staining for Apoptosis Detection

During the early stages of apoptosis, phosphatidylserine (PS) is translocated from the inner to the outer leaflet of the plasma membrane. Annexin V is a protein with a high affinity for PS and can be used to detect apoptotic cells. Propidium iodide (PI) is a fluorescent dye that intercalates with DNA but cannot cross the membrane of live cells. Therefore, co-staining with Annexin V and PI allows for the differentiation between viable, early apoptotic, late apoptotic, and necrotic cells.[4]

Protocol: Annexin V/PI Apoptosis Assay using Flow Cytometry

Materials:

  • 4-Amino-5-(2-methoxyphenyl)-4H-1,2,4-triazole-3-thiol derivatives

  • Cancer cell lines

  • Complete cell culture medium

  • Annexin V-FITC/PI Apoptosis Detection Kit

  • Binding Buffer

  • Flow cytometer

Procedure:

  • Cell Treatment: Seed cells in 6-well plates and treat with the triazole derivatives at their IC50 concentrations for 24-48 hours. Include an untreated control.

  • Cell Harvesting: Collect both adherent and floating cells. Centrifuge the cell suspension at 1,500 rpm for 5 minutes.

  • Washing: Wash the cells twice with cold PBS.

  • Resuspension: Resuspend the cell pellet in 1X Binding Buffer at a concentration of 1 x 10^6 cells/mL.

  • Staining: Add 5 µL of Annexin V-FITC and 5 µL of PI to 100 µL of the cell suspension.

  • Incubation: Incubate the cells for 15 minutes at room temperature in the dark.

  • Analysis: Add 400 µL of 1X Binding Buffer to each tube and analyze the cells immediately by flow cytometry.

Caspase-3/7 Activity Assay

Caspases are a family of proteases that play a crucial role in the execution phase of apoptosis. Caspase-3 and Caspase-7 are key executioner caspases. Their activation is a hallmark of apoptosis.

Protocol: Caspase-3/7 Activity Assay

Materials:

  • 4-Amino-5-(2-methoxyphenyl)-4H-1,2,4-triazole-3-thiol derivatives

  • Cancer cell lines

  • Caspase-Glo® 3/7 Assay Kit (or similar)

  • White-walled 96-well plates

  • Luminometer

Procedure:

  • Cell Seeding and Treatment: Seed cells in a white-walled 96-well plate and treat with the triazole derivatives as described for the MTT assay.

  • Reagent Preparation: Prepare the Caspase-Glo® 3/7 Reagent according to the manufacturer's instructions.

  • Reagent Addition: After the treatment period, add 100 µL of the Caspase-Glo® 3/7 Reagent to each well.

  • Incubation: Incubate the plate at room temperature for 1-2 hours.

  • Luminescence Measurement: Measure the luminescence of each sample using a luminometer.

  • Data Analysis: An increase in luminescence indicates an increase in caspase-3/7 activity.

Pillar 3: Investigating Molecular Targets - Western Blot Analysis

To further dissect the apoptotic pathway induced by the triazole derivatives, Western blot analysis can be performed to examine the expression levels of key apoptosis-related proteins.

Protocol: Western Blot for Apoptosis-Related Proteins

Materials:

  • 4-Amino-5-(2-methoxyphenyl)-4H-1,2,4-triazole-3-thiol derivatives

  • Cancer cell lines

  • RIPA lysis buffer with protease and phosphatase inhibitors

  • Protein assay kit (e.g., BCA assay)

  • SDS-PAGE gels

  • Transfer buffer

  • PVDF or nitrocellulose membranes

  • Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

  • Primary antibodies (e.g., anti-Bcl-2, anti-Bax, anti-cleaved Caspase-3, anti-PARP, anti-β-actin)

  • HRP-conjugated secondary antibodies

  • Chemiluminescent substrate

  • Imaging system

Procedure:

  • Protein Extraction: Treat cells with the triazole derivatives, then lyse the cells with RIPA buffer.

  • Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

  • SDS-PAGE: Separate equal amounts of protein from each sample on an SDS-PAGE gel.

  • Protein Transfer: Transfer the separated proteins to a PVDF or nitrocellulose membrane.

  • Blocking: Block the membrane with blocking buffer for 1 hour at room temperature.

  • Primary Antibody Incubation: Incubate the membrane with the primary antibody overnight at 4°C.

  • Secondary Antibody Incubation: Wash the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Detection: Visualize the protein bands using a chemiluminescent substrate and an imaging system.

  • Analysis: Densitometry can be used to quantify the protein expression levels relative to a loading control like β-actin.

Data Presentation and Interpretation

Quantitative Data Summary

The results of the cytotoxicity assays should be summarized in a table format for easy comparison.

CompoundCancer Cell LineIC50 (µM) after 48h
Derivative 1MCF-7 (Breast)Value
Derivative 1A549 (Lung)Value
Derivative 1HepG2 (Liver)Value
Derivative 2MCF-7 (Breast)Value
Derivative 2A549 (Lung)Value
Derivative 2HepG2 (Liver)Value
Doxorubicin (Control)MCF-7 (Breast)Value
Doxorubicin (Control)A549 (Lung)Value
Doxorubicin (Control)HepG2 (Liver)Value

Note: The IC50 values are hypothetical and should be determined experimentally.

Visualizing Experimental Workflows and Pathways

Diagrams are essential for illustrating complex experimental procedures and biological pathways.

experimental_workflow cluster_screening Cytotoxicity Screening cluster_mechanism Mechanism of Action start Seed Cancer Cells treat Treat with Triazole Derivatives start->treat mtt MTT Assay treat->mtt srb SRB Assay treat->srb ic50 Determine IC50 mtt->ic50 srb->ic50 apoptosis Annexin V/PI Staining ic50->apoptosis caspase Caspase-3/7 Assay ic50->caspase western Western Blot ic50->western

Caption: Experimental workflow for evaluating anticancer activity.

apoptosis_pathway cluster_intrinsic Intrinsic Pathway cluster_execution Execution Phase compound Triazole Derivative bax Bax (Pro-apoptotic) compound->bax upregulates bcl2 Bcl-2 (Anti-apoptotic) compound->bcl2 downregulates mito Mitochondria bax->mito bcl2->mito cyto_c Cytochrome c release mito->cyto_c caspase9 Caspase-9 cyto_c->caspase9 activates caspase3 Caspase-3 caspase9->caspase3 parp PARP Cleavage caspase3->parp apoptosis Apoptosis parp->apoptosis

Caption: A potential intrinsic apoptosis signaling pathway.

Conclusion and Future Directions

These application notes provide a robust framework for the initial in vitro evaluation of 4-Amino-5-(2-methoxyphenyl)-4H-1,2,4-triazole-3-thiol derivatives as potential anticancer agents. By systematically assessing cytotoxicity and investigating the induction of apoptosis, researchers can gain valuable insights into the therapeutic potential of this class of compounds. Positive results from these assays would warrant further investigation into more specific molecular targets, cell cycle analysis, and eventual progression to in vivo studies. The versatility of the triazole scaffold suggests that with further chemical modification, derivatives with enhanced potency and selectivity can be developed, paving the way for novel cancer therapeutics.

References

  • Lakshmanan, I., & Batra, S. K. (2013). Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method. Bio-protocol, 3(6), e374. [Link]

  • Bio-Techne. (n.d.). Protocol: Annexin V and PI Staining for Apoptosis by Flow Cytometry. [Link]

  • Vichai, V., & Kirtikara, K. (2006). Sulforhodamine B colorimetric assay for cytotoxicity screening. Nature Protocols, 1(3), 1112–1116. [Link]

  • Creative Bioarray. (n.d.). Sulforhodamine B (SRB) Assay Protocol. [Link]

  • protocols.io. (2023). SRB assay for measuring target cell killing V.1. [Link]

  • Creative Diagnostics. (n.d.). Multiparametric Analysis of Apoptosis by Flow Cytometry Protocol. [Link]

  • Roche. (n.d.). MTT Assay Protocol for Cell Viability and Proliferation. [Link]

  • Zhang, L., et al. (2025).
  • Sahoo, P., Sharma, R., & Pattanayak, P. (2010). Synthesis and evaluation of 4-amino-5-phenyl-4H-[2][4][7]-triazole-3-thiol derivatives as antimicrobial agents. Medicinal Chemistry Research, 19(3), 253-265. [Link]

  • Mondal, S., et al. (2019). Antioxidant and anticancer activity of synthesized 4-amino-5-((aryl substituted)-4H-1,2,4-triazole-3-yl)thio-linked hydroxamic acid derivatives. Journal of Pharmacy and Pharmacology, 71(12), 1836-1851. [Link]

Sources

Method

Broth microdilution method for MIC determination of 4-amino-5-aryl-4H-triazole-3-thiols.

Application Note & Protocol Determination of Minimum Inhibitory Concentration (MIC) for 4-amino-5-aryl-4H-triazole-3-thiols via Broth Microdilution Introduction The emergence of multidrug-resistant pathogens presents a f...

Author: BenchChem Technical Support Team. Date: January 2026

Application Note & Protocol

Determination of Minimum Inhibitory Concentration (MIC) for 4-amino-5-aryl-4H-triazole-3-thiols via Broth Microdilution

Introduction

The emergence of multidrug-resistant pathogens presents a formidable challenge to global health, necessitating the discovery and development of novel antimicrobial agents. The 4-amino-5-aryl-4H-triazole-3-thiol scaffold has garnered significant interest within medicinal chemistry due to its diverse biological activities, including promising antimicrobial properties.[1][2][3] A critical step in evaluating the potential of these novel compounds is the quantitative assessment of their antimicrobial potency.

The Minimum Inhibitory Concentration (MIC) is the fundamental measure of an antimicrobial agent's in vitro activity, defined as the lowest concentration that completely inhibits the visible growth of a microorganism after a specified incubation period.[4][5] This application note provides a detailed, field-proven protocol for determining the MIC of 4-amino-5-aryl-4H-triazole-3-thiol derivatives using the broth microdilution method. This method is a gold standard, recommended by the Clinical and Laboratory Standards Institute (CLSI), for its reproducibility and efficiency in testing multiple compounds against various microbial strains.[6]

This guide is structured to provide not only a step-by-step methodology but also the scientific rationale behind critical procedures, ensuring that researchers can execute the assay with confidence and generate reliable, high-quality data.

Scientific Principles & Causality

The broth microdilution method challenges a standardized bacterial inoculum with serially diluted concentrations of an antimicrobial agent in a liquid growth medium within a 96-well microtiter plate.[4][7] The reliability of the MIC value is contingent upon several critical parameters:

  • Standardized Inoculum: The final bacterial concentration in each well must be precisely controlled, typically at ~5 x 10⁵ Colony Forming Units (CFU)/mL.[8] An inoculum that is too dense can overwhelm the antimicrobial agent, leading to falsely high MIC values. Conversely, an overly dilute inoculum may result in falsely low MICs. The use of a 0.5 McFarland turbidity standard is the universally accepted method for initial inoculum standardization.[7][8]

  • Growth Medium: Cation-Adjusted Mueller-Hinton Broth (CAMHB) is the recommended medium for testing most non-fastidious aerobic bacteria.[7] The concentration of divalent cations (Ca²⁺ and Mg²⁺) is crucial as it can significantly affect the activity of certain classes of antibiotics and, potentially, novel compounds.

  • Compound Solubility: 4-amino-5-aryl-4H-triazole-3-thiol derivatives often exhibit poor aqueous solubility.[2][9] Therefore, an organic solvent, typically dimethyl sulfoxide (DMSO), is required to prepare a high-concentration stock solution. It is imperative to ensure that the final concentration of DMSO in the assay wells is non-toxic to the test microorganism, generally ≤1% v/v. This necessitates the inclusion of a solvent toxicity control.

Special Considerations for 4-amino-5-aryl-4H-triazole-3-thiols
  • Solvent Selection: Prepare a high-concentration stock solution (e.g., 10-20 mg/mL or >100x the highest desired test concentration) of the test compound in 100% DMSO.

  • Precipitation: Visually inspect the wells containing the highest compound concentrations after dilution in the aqueous broth. The presence of precipitate indicates that the compound has fallen out of solution, rendering the MIC value for that concentration unreliable. If precipitation occurs, the starting concentration of the serial dilution may need to be lowered.

  • Colorimetric Interference: If the triazole-thiol compound is colored, it may interfere with visual or spectrophotometric reading of bacterial growth. In such cases, the use of a growth indicator dye, such as Resazurin or 2,3,5-Triphenyltetrazolium chloride (TTC), can aid in endpoint determination. However, compatibility checks between the dye and the test compound must be performed.

Materials and Reagents
Item Specification
Media & Buffers Cation-Adjusted Mueller-Hinton Broth (CAMHB), Tryptic Soy Agar (TSA) or other suitable non-selective agar, Sterile 0.85% Saline
Labware Sterile 96-well, U-bottom or flat-bottom microtiter plates, Sterile reagent reservoirs, Serological pipettes, Calibrated single and multichannel micropipettes, Sterile pipette tips
Test Compounds 4-amino-5-aryl-4H-triazole-3-thiol derivatives, Reference antibiotic (e.g., Ciprofloxacin, Gentamicin), Dimethyl sulfoxide (DMSO), sterile, cell culture grade
Microorganisms Test bacterial strains (e.g., E. coli, S. aureus, P. aeruginosa), Quality Control (QC) strains (e.g., E. coli ATCC® 25922™, S. aureus ATCC® 29213™)[10]
Equipment Incubator (35 ± 2°C, ambient air), Biosafety cabinet (Class II), Vortex mixer, Spectrophotometer or Densitometer, Plate reader (optional), Manual plate reading mirror or lightbox

Experimental Protocol: Step-by-Step Methodology

This protocol is designed based on CLSI M07 guidelines.[6]

Part 1: Preparation of Reagents and Compound Dilutions
  • Prepare Compound Stock: Dissolve the 4-amino-5-aryl-4H-triazole-3-thiol compound in 100% DMSO to create a stock solution at a concentration 100-fold higher than the maximum concentration to be tested (e.g., for a top concentration of 128 µg/mL, prepare a 12.8 mg/mL stock).

  • Prepare Intermediate Dilution Plate (Optional but Recommended): To minimize pipetting errors and reduce the final DMSO concentration, first perform an intermediate dilution. In a separate 96-well plate, add 198 µL of sterile water or CAMHB to wells A1-H1 and 100 µL to the remaining wells. Add 2 µL of the 100x compound stock to well A1, mix, and then perform a 2-fold serial dilution across the plate. This creates a 2x working solution plate.

  • Prepare Assay Plate: Add 50 µL of CAMHB to all wells of a sterile 96-well microtiter plate.

  • Transfer Compound: Transfer 50 µL from the 2x working solution plate to the corresponding wells of the final assay plate. This results in a plate with 100 µL in each well, containing the compound at its 1x final test concentration (before inoculum is added).

Part 2: Preparation of Standardized Microbial Inoculum
  • Culture Revival: From a stock culture, streak the test organism and QC strains onto a non-selective agar plate (e.g., TSA) and incubate for 18-24 hours at 35 ± 2°C.

  • Colony Selection: Select 3-5 morphologically similar, well-isolated colonies and transfer them to a tube containing 5 mL of sterile saline.

  • Turbidity Adjustment: Vortex the suspension thoroughly. Adjust the turbidity of the bacterial suspension to match a 0.5 McFarland standard. This can be done visually against a Wickerham card or by using a densitometer (absorbance at 625 nm should be 0.08-0.13).[8] This suspension contains approximately 1-2 x 10⁸ CFU/mL.

  • Final Inoculum Dilution: Within 15-30 minutes of standardization, dilute the 0.5 McFarland suspension in CAMHB to achieve a final concentration of approximately 1 x 10⁶ CFU/mL. A common method is a 1:150 dilution (e.g., 0.1 mL of 0.5 McFarland suspension into 14.9 mL of CAMHB).

Part 3: Inoculation, Incubation, and Reading
  • Inoculation: Using a multichannel pipette, add 50 µL of the final standardized inoculum (from step 2.4) to each well of the assay plate (columns 1-11). This brings the final volume in each well to 100 µL and dilutes the bacterial concentration to the target of ~5 x 10⁵ CFU/mL.[7]

  • Plate Controls:

    • Column 11 (Growth Control): This column should contain the inoculum and CAMHB but no test compound.

    • Column 12 (Sterility Control): This column should contain only CAMHB (100 µL) to check for contamination of the medium.[5]

    • Solvent Control: A separate row or well should be tested with the highest concentration of DMSO used in the assay (e.g., 1%) with the inoculum to ensure the solvent itself is not inhibitory.

  • Incubation: Stack the plates (no more than 4 high), cover them to prevent evaporation, and incubate at 35 ± 2°C for 16-20 hours in ambient air.[7]

  • Reading the MIC: After incubation, place the plate on a lightbox or reading mirror. The MIC is the lowest concentration of the compound at which there is no visible growth (i.e., the first clear well).[4] Growth is typically observed as turbidity or a pellet at the bottom of the well. The sterility control (Column 12) must be clear, and the growth control (Column 11) must show distinct turbidity.[4]

Trustworthiness: A Self-Validating System (Quality Control)

To ensure the accuracy and reproducibility of the MIC results, a robust quality control system is essential.[11][12]

  • Sterility Control: The well containing only broth must remain clear. Any turbidity indicates contamination of the media or improper aseptic technique, invalidating the plate.

  • Growth Control: The well containing broth and inoculum (but no compound) must show adequate growth.[4] Lack of growth suggests a non-viable inoculum or improper incubation conditions.

  • Solvent Toxicity Control: The well containing the inoculum and the highest concentration of DMSO must show growth comparable to the growth control. Inhibition in this well indicates solvent toxicity, which would confound the interpretation of the compound's activity.

  • Reference QC Strains: Standard QC strains with known MIC ranges for a reference antibiotic (e.g., Ciprofloxacin for E. coli ATCC® 25922) must be run with each batch of tests.[10][13] The resulting MIC for the reference antibiotic must fall within the CLSI-published acceptable range.[14][15] This validates the entire testing system, including media potency, inoculum density, and incubation conditions.[11][13]

Data Presentation and Interpretation

MIC data should be presented clearly in a tabular format. The MIC is recorded as the specific concentration of the well. If growth is observed in all wells, the MIC is recorded as ">X," where X is the highest concentration tested. If no growth is observed in any well, the MIC is recorded as "≤Y," where Y is the lowest concentration tested.

Table 1: Example MIC Data Summary

CompoundS. aureus ATCC® 29213E. coli ATCC® 25922P. aeruginosa ATCC® 27853
MIC (µg/mL) MIC (µg/mL) MIC (µg/mL)
Triazole-Thiol A1632>128
Triazole-Thiol B4864
Ciprofloxacin (QC)0.250.0080.5
Acceptable QC Range0.12 - 0.5 µg/mL0.004 - 0.016 µg/mL0.25 - 1 µg/mL
Workflow Visualization

The following diagram illustrates the complete workflow for the broth microdilution MIC assay.

BrothMicrodilution_Workflow cluster_prep Phase 1: Preparation cluster_inoculum Phase 2: Inoculum cluster_assay Phase 3: Assay Execution cluster_qc Quality Control Checks stock 1. Prepare 100x Compound Stock in DMSO dilution 3. Create 2-fold Serial Dilutions of Compound stock->dilution Dilute in Plate plate_prep 2. Prepare Assay Plate (50 µL CAMHB/well) inoculate 7. Inoculate Plate Add 50 µL Final Inoculum to wells (Final ~5x10^5 CFU/mL) dilution->inoculate culture 4. Subculture Bacteria (18-24h) mcfarland 5. Adjust to 0.5 McFarland Standard culture->mcfarland final_inoculum 6. Prepare Final Inoculum in CAMHB (~1x10^6 CFU/mL) mcfarland->final_inoculum final_inoculum->inoculate incubate 8. Incubate Plate 35°C for 16-20 hours inoculate->incubate read 9. Read MIC Lowest concentration with no visible growth incubate->read qc1 Growth Control (Must be turbid) read->qc1 Validate qc2 Sterility Control (Must be clear) read->qc2 qc3 QC Strain MIC (Must be in range) read->qc3

Caption: Workflow for MIC determination using the broth microdilution method.

References

  • Microbiology Class. (2023). STANDARD QUALITY CONTROL STRAINS FOR ANTIBIOGRAM. Available at: [Link]

  • Microbe Online. (2021). Quality Control Strains (standard strains) and their Uses. Available at: [Link]

  • UK Health Security Agency. (n.d.). Quality Control of Antimicrobial Susceptibility Testing. Available at: [Link]

  • Ghannoum, M. et al. (2005). Quality Control and Reference Guidelines for CLSI Broth Microdilution Susceptibility Method (M38-A Document) for Amphotericin B, Itraconazole, Posaconazole, and Voriconazole. Journal of Clinical Microbiology. Available at: [Link]

  • Wroblewska, J. et al. (2021). The Minimum Inhibitory Concentration of Antibiotics: Methods, Interpretation, Clinical Relevance. National Institutes of Health (NIH). Available at: [Link]

  • Clinical and Laboratory Standards Institute. (2024). M07 | Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically. CLSI. Available at: [Link]

  • Kim, Y. et al. (2018). Establishing Quality Control Ranges for Antimicrobial Susceptibility Testing of Escherichia coli, Pseudomonas aeruginosa, and Staphylococcus aureus: A Cornerstone to Develop Reference Strains for Korean Clinical Microbiology Laboratories. National Institutes of Health (NIH). Available at: [Link]

  • Ghannoum, M. et al. (2005). Quality control and reference guidelines for CLSI broth microdilution susceptibility method (M 38-A document) for amphotericin B, itraconazole, posaconazole, and voriconazole. PubMed. Available at: [Link]

  • Turnidge, J. et al. (2012). Statistical Methods for Establishing Quality Control Ranges for Antibacterial Agents in Clinical and Laboratory Standards Institute Susceptibility Testing. American Society for Microbiology. Available at: [Link]

  • Kaderabkova, N. et al. (2023). Antibiotic susceptibility testing using minimum inhibitory concentration (MIC) assays. ResearchGate. Available at: [Link]

  • Clinical and Laboratory Standards Institute. (2021). ISO16256 | Clinical laboratory testing and in vitro diagnostic test systems — Broth micro-dilution reference method for testing the in vitro activity of antimicrobial agents against yeast fungi involved in infectious diseases. CLSI. Available at: [Link]

  • The Rubin Lab. (2020). MIC (Broth Microdilution) Testing. YouTube. Available at: [Link]

  • Sviridova, E. et al. (2023). Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC) Assays Using Broth Microdilution Method. Protocols.io. Available at: [Link]

  • Microbe Online. (2013). Broth Dilution Method for MIC Determination. Available at: [Link]

  • MI - Microbiology. (n.d.). Broth Microdilution. Available at: [Link]

  • Dick White Referrals. (n.d.). Interpretation of MICs in Antibiotic Susceptibility Testing. Available at: [Link]

  • Southeast Asian Fisheries Development Center. (n.d.). Minimal inhibitory concentration (MIC) test and determination of antimicrobial resistant bacteria. Available at: [Link]

  • Patel, N. B. et al. (2012). SYNTHESIS, ANTIBACTERIAL AND ANTIFUNGAL ACTIVITY OF NOVEL 4-AMINO- SUBSTITUTED-1,2,4-TRIAZOLE-3-THIOL DERIVATIVES. International Journal of Pharmacy and Pharmaceutical Sciences. Available at: [Link]

  • Yong, D. et al. (2006). Evaluation of the Broth Microdilution Method Using 2,3-Diphenyl-5-thienyl-(2)-tetrazolium Chloride for Rapidly Growing Mycobacteria Susceptibility Testing. National Institutes of Health (NIH). Available at: [Link]

  • Öztürk, Ç. et al. (2023). Synthesis, characterization and antimicrobial activity of some novel 4-amino-5-phenyl-4H-1,2,4-triazole-3-thiol derivatives. ResearchGate. Available at: [Link]

  • Al-Azzawi, A. M. (2014). Synthesis, Characterization and Antioxidant Activity of Some 4-Amino-5-Phenyl-4h-1, 2, 4-Triazole-3-Thiol Derivatives. ResearchGate. Available at: [Link]

  • Öztürk, Ç. et al. (2023). Synthesis, characterization and antimicrobial activity of some novel 4-amino-5- phenyl-4H-1,2,4-triazole-3-thiol derivatives. KTU AVES. Available at: [Link]

  • De, A. et al. (2019). antimicrobial investigation and binding mode analysis of some newly synthesized 4-amino-5-((aryl substituted)-4h-1, 2, 4-triazole-3-yl)-thio linked hydroxamic acid derivatives. ResearchGate. Available at: [Link]

  • Al-Baghdadi, S. B. et al. (2023). 4-amino-5-(trifluoromethyl)-4H-1, 2, 4-triazole-3-thiol as an effective corrosion inhibitor for low carbon steel in HCl environment: experimental and theoretical studies. National Institutes of Health (NIH). Available at: [Link]

  • Sahoo, P. et al. (2010). Synthesis and evaluation of 4-amino-5-phenyl-4H-[10][11][14]-triazole-3-thiol derivatives as antimicrobial agents. Semantic Scholar. Available at: [Link]

Sources

Application

Application Notes &amp; Protocols: DPPH Assay for Antioxidant Activity of 4-amino-5-substituted-4H-triazole-3-thiols

For Researchers, Scientists, and Drug Development Professionals Introduction: The Rationale for Antioxidant Profiling of Triazole-Thiols Oxidative stress, stemming from an imbalance between reactive oxygen species (ROS)...

Author: BenchChem Technical Support Team. Date: January 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Rationale for Antioxidant Profiling of Triazole-Thiols

Oxidative stress, stemming from an imbalance between reactive oxygen species (ROS) and the body's antioxidant defenses, is a key pathological driver in numerous diseases. This has propelled the search for novel antioxidant compounds. Among the promising candidates are derivatives of the 1,2,4-triazole scaffold, particularly those functionalized with a thiol (-SH) group.[1][2] The presence of electron-donating groups like amino (-NH2) and thiol moieties suggests a strong potential for these molecules to act as free radical scavengers.[1][2][3] The thiol group, in particular, is a known potent antioxidant component, capable of donating a hydrogen atom to neutralize free radicals.[3][4][5]

The 2,2-diphenyl-1-picrylhydrazyl (DPPH) assay is a foundational method for screening and evaluating the antioxidant (or more accurately, the radical scavenging) activity of chemical compounds.[6][7] Its popularity stems from its simplicity, speed, and the stability of the DPPH radical, which obviates the need for radical generation during the experiment.[7] The assay hinges on a straightforward colorimetric principle: the stable DPPH radical has a deep violet color in solution due to its unpaired electron, with a characteristic absorbance maximum around 517 nm.[6][7][8] When a hydrogen-donating antioxidant, such as a 4-amino-5-substituted-4H-triazole-3-thiol, is introduced, it reduces the DPPH radical to the pale yellow, non-radical form, DPPH-H (diphenylpicrylhydrazine).[1][6] The degree of this color change is directly proportional to the radical scavenging capacity of the compound.[6][9]

This guide provides a detailed, field-proven protocol for employing the DPPH assay to characterize the antioxidant potential of 4-amino-5-substituted-4H-triazole-3-thiol derivatives. It moves beyond a mere recitation of steps to explain the underlying scientific principles, ensuring robust and reproducible results.

Mechanism of DPPH Radical Scavenging

The primary mechanism by which antioxidants neutralize the DPPH radical is through Hydrogen Atom Transfer (HAT).[10] In the context of triazole-thiols, the labile hydrogen atom from the thiol group (-SH) is donated to the nitrogen-centered DPPH radical.

DPPH• (violet) + R-SH → DPPH-H (yellow) + R-S•

Other proposed mechanisms include Single Electron Transfer followed by Proton Transfer (SET-PT).[10] The specific mechanism can be influenced by the solvent and the molecular structure of the antioxidant.[10] For thiol-containing compounds, the HAT mechanism is generally considered predominant.[5]

Diagram: DPPH Radical Scavenging by a Thiol Compound

DPPH_Scavenging cluster_reactants Reactants cluster_products Products DPPH_Radical DPPH• (Violet Radical) DPPH_H DPPH-H (Yellow, Reduced Form) DPPH_Radical->DPPH_H H• donation Antioxidant Triazole-SH (Antioxidant) Antioxidant_Radical Triazole-S• (Thyl Radical) Antioxidant->Antioxidant_Radical

Caption: Hydrogen atom donation from the thiol group reduces the DPPH radical.

Experimental Design and Protocol

This protocol is optimized for a 96-well microplate format, which is ideal for high-throughput screening of multiple compounds and concentrations.

I. Materials and Reagents
  • Test Compounds: 4-amino-5-substituted-4H-triazole-3-thiols, synthesized and purified.

  • DPPH (2,2-diphenyl-1-picrylhydrazyl): High purity (≥95%). Store at -20°C, protected from light.

  • Standard Antioxidant: Ascorbic acid or Trolox. Trolox is often preferred for its better solubility in organic solvents.

  • Solvent: Anhydrous methanol or ethanol (spectrophotometric grade).[6][11] The choice of solvent is critical as it must dissolve the DPPH and the test compounds without reacting with the radical. Ethanol is generally preferred over methanol due to lower toxicity.[11]

  • Equipment:

    • UV-Vis microplate reader with a filter around 517 nm.[12][13]

    • 96-well microplates (clear, flat-bottom).

    • Calibrated micropipettes and multichannel pipettes.[12]

    • Vortex mixer.

    • Analytical balance.

    • Ultrasonic cleaner (optional, aids in dissolving DPPH).[12]

    • Aluminum foil.

II. Preparation of Solutions

Causality Insight: All solutions, especially the DPPH working solution, must be freshly prepared for each experiment. The DPPH radical can degrade over time, particularly when exposed to light, leading to a weaker starting absorbance and inaccurate results.

  • Test Compound Stock Solutions (e.g., 1 mg/mL or 10 mM):

    • Accurately weigh the triazole-thiol compound and dissolve it in the chosen solvent (methanol or ethanol) to make a high-concentration stock solution.

    • From this stock, prepare a series of dilutions to test a range of concentrations (e.g., 1000, 500, 250, 125, 62.5 µg/mL). This dose-response curve is essential for calculating the IC50 value.[13]

  • Standard Antioxidant Stock Solution (e.g., 1 mg/mL Ascorbic Acid or Trolox):

    • Prepare in the same manner as the test compounds. This positive control is crucial for validating the assay's performance and providing a benchmark for activity.

  • DPPH Working Solution (e.g., 0.1 mM):

    • Accurately weigh approximately 3.94 mg of DPPH and dissolve it in 100 mL of solvent. Sonication can aid dissolution.[12]

    • Wrap the flask in aluminum foil to protect it from light.[11]

    • The absorbance of this solution at 517 nm should be adjusted with the solvent to be approximately 1.0 ± 0.2.[11] This ensures the absorbance change upon reaction is within the linear range of the spectrophotometer.

III. Assay Protocol (96-Well Plate)
  • Plate Layout: Design the plate map carefully. Include wells for blanks, a control (DPPH only), the standard antioxidant series, and the test compound series. All measurements should be performed in at least triplicate for statistical validity.[14]

  • Procedure:

    • Blank Wells: Add 200 µL of the solvent (e.g., methanol) to three wells. This is for instrument calibration.

    • Sample & Standard Wells: Add 100 µL of each concentration of your test compounds and standard antioxidant to their respective wells.

    • Control Wells: Add 100 µL of the solvent to three wells. These will be your 'A_control' wells.

    • Initiate Reaction: Using a multichannel pipette, add 100 µL of the DPPH working solution to all wells except the blanks.[12] Mix gently by pipetting.

    • Incubation: Cover the plate with a lid or foil to prevent evaporation and protect from light. Incubate at room temperature (e.g., 25°C) for a set period, typically 30 minutes.[6][12][13] The incubation time should be consistent across all experiments as the reaction kinetics can vary between compounds.

    • Measurement: After incubation, measure the absorbance of the plate at 517 nm using the microplate reader.[6][13]

Diagram: DPPH Assay Workflow

DPPH_Workflow prep_solutions Prepare Solutions (DPPH, Samples, Standard) plate_layout Plate Layout (Samples, Controls, Blanks) prep_solutions->plate_layout add_samples Add 100µL Samples/ Standards/Solvent to Wells plate_layout->add_samples add_dpph Add 100µL DPPH Solution to all wells (except blanks) add_samples->add_dpph incubate Incubate 30 min in the Dark add_dpph->incubate read_abs Read Absorbance at 517 nm incubate->read_abs calculate Calculate % Inhibition and IC50 Value read_abs->calculate

Caption: Standard workflow for the 96-well plate DPPH antioxidant assay.

Data Analysis and Presentation

I. Calculation of Radical Scavenging Activity

The antioxidant activity is expressed as the percentage of DPPH radical scavenging. The formula is:

% Inhibition = [ (A_control - A_sample) / A_control ] x 100 [9][13]

Where:

  • A_control: The average absorbance of the wells containing only the solvent and DPPH solution.

  • A_sample: The absorbance of the wells containing the test compound (or standard) and DPPH solution.

II. Determination of IC50

The IC50 (half-maximal inhibitory concentration) is the most common metric for reporting antioxidant potency. It represents the concentration of the antioxidant required to scavenge 50% of the DPPH radicals.[6] A lower IC50 value signifies higher antioxidant activity.

  • Plot a Dose-Response Curve: Plot the % Inhibition (Y-axis) against the corresponding concentrations of your test compound (X-axis).[14][15]

  • Calculate IC50: Use linear regression analysis on the linear portion of the curve.[15] The equation of the line will be in the form y = mx + c . To find the IC50, set y = 50 and solve for x:

    IC50 = (50 - c) / m [15][16]

    Alternatively, non-linear regression analysis using software like GraphPad Prism can provide a more accurate IC50 value.[15]

III. Data Presentation

Results should be summarized in a clear, tabular format. Always report the IC50 values as mean ± standard deviation (SD) or standard error of the mean (SEM) from at least three independent experiments.

Table 1: Sample Data Presentation of Antioxidant Activity

CompoundConcentration (µg/mL)% Inhibition (Mean ± SD)IC50 (µg/mL)
Test Compound 1 62.525.4 ± 1.8115.3 ± 4.5
12552.1 ± 2.5
25088.9 ± 3.1
Ascorbic Acid 545.2 ± 2.15.7 ± 0.3
(Standard)1092.5 ± 1.5

Trustworthiness and Self-Validation

To ensure the reliability of your results, incorporate the following practices:

  • Positive Control: Consistently running a known standard like Ascorbic Acid or Trolox validates that the assay is performing correctly on that day.

  • Solvent Control: The control (DPPH + solvent) is the baseline for 0% inhibition and is critical for accurate calculations.

  • Linearity: Ensure that the concentrations tested fall within the linear range of the dose-response curve. If your highest concentration gives >95% inhibition and your lowest gives <10%, you likely have a good range to calculate an accurate IC50.

  • Potential Interferences: Be aware that some compounds may interfere with the assay. Highly colored compounds can absorb at 517 nm, leading to false results.[17] To correct for this, run a parallel set of wells with the test compound and solvent only (no DPPH) and subtract this background absorbance from the A_sample value. Thiol compounds can sometimes exhibit complex reaction kinetics or stoichiometry, so consistency in incubation time is paramount.

Conclusion

The DPPH assay is a robust and efficient method for the initial screening of the antioxidant potential of 4-amino-5-substituted-4H-triazole-3-thiols. The inherent reactivity of the thiol group makes this class of compounds particularly interesting for antioxidant research.[18] By following this detailed protocol and understanding the causality behind each step, researchers can generate reliable, reproducible data to guide further drug development efforts. Compounds exhibiting potent activity in this assay (e.g., IC50 values comparable to or better than standard antioxidants) warrant further investigation in more biologically relevant assay systems.[19][20]

References

  • ResearchGate. (2024). DPPH assay for evaluating antioxidant activity. [Link]

  • Dojindo Molecular Technologies. (n.d.). DPPH Antioxidant Assay Kit D678 manual. [Link]

  • ResearchGate. (2023). How to determine theoretical IC50 value for in vitro DPPH assay?[Link]

  • Sharma, O. P., & Bhat, T. K. (2009). Genesis and development of DPPH method of antioxidant assay. Food Chemistry, 113(4), 1202–1209. [Link]

  • ACS Omega. (2024). Evaluation of Free Radical Scavenging Ability of Triazole-3-Thiol: A Combination of Experimental and Theoretical Approaches. [Link]

  • YouTube. (2024). Calculating radical scavenging activity %, IC50, and IC50 ± SEM for DPPH Assay in Microsoft Excel. [Link]

  • YouTube. (2023). How to Easily Calculate Radical Scavenging Activity and IC50 Using DPPH Assay #IC50 #pharmacology. [Link]

  • National Institutes of Health. (n.d.). Evaluation of Free Radical Scavenging Ability of Triazole-3-Thiol: A Combination of Experimental and Theoretical Approaches. [Link]

  • MDPI. (n.d.). DPPH Radical Scavenging Assay. [Link]

  • Farmatsevtychnyi Zhurnal. (2021). Antiradical activity of novel 4-amino-5-(thiophen-2-ylmethyl)-4H-1,2,4-triazole-3-thiol derivatives. [Link]

  • PubMed. (2019). Antioxidant and anticancer activity of synthesized 4-amino-5-((aryl substituted)-4H-1,2,4-triazole-3-yl)thio-linked hydroxamic acid derivatives. [Link]

  • G-Biosciences. (n.d.). DPPH Antioxidant Assay. [Link]

  • ResearchGate. (2014). Synthesis, Characterization and Antioxidant Activity of Some 4-Amino-5-Phenyl-4h-1, 2, 4-Triazole-3-Thiol Derivatives. [Link]

  • MDPI. (n.d.). Verification of the Conditions for Determination of Antioxidant Activity by ABTS and DPPH Assays—A Practical Approach. [Link]

  • Jurnal Farmasi dan Ilmu Kefarmasian Indonesia. (n.d.). SPECTROPHOTOMETRIC METHOD FOR ANTIOXIDANT ACTIVITY TEST AND TOTAL PHENOLIC DETERMINATION OF RED DRAGON FRUIT LEAVES AND WHITE DR. [Link]

  • SCIRP. (2024). Optimization and Validation of a Simple Spectrophotometric Based DPPH Method for Analysis of Antioxidant Activity in Aerated. [Link]

  • SpringerLink. (n.d.). Optimization and Validation of Two High-Throughput Methods Indicating Antiradical Activity. [Link]

  • European-American Journals. (2020). ICH Validation of DPPH Assay Method: Some Interesting Medicinal Drugs. [Link]

  • Acikders. (n.d.). EXPERIMENT : 8 DETERMINATION OF ANTIOXIDANTS (DPPH,GLUTATHION). [Link]

  • National Institutes of Health. (2024). DPPH Measurements and Structure—Activity Relationship Studies on the Antioxidant Capacity of Phenols. [Link]

  • National Institutes of Health. (n.d.). Actions of Thiols, Persulfides, and Polysulfides as Free Radical Scavenging Antioxidants. [Link]

  • PubMed. (2023). Actions of Thiols, Persulfides, and Polysulfides as Free Radical Scavenging Antioxidants. [Link]

  • ResearchGate. (n.d.). Mechanism of DPPH scavenging. [Link]

  • ResearchGate. (n.d.). Critical Re-Evaluation of DPPH assay: Presence of Pigments Affects the Results. [Link]

  • National Institutes of Health. (2025). Correlation of physicochemical properties with antioxidant activity in phenol and thiophenol analogues. [Link]

  • ResearchGate. (2025). Thiols as major determinants of the total antioxidant capacity. [Link]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Synthesis of 4-Amino-5-(2-methoxy-phenyl)-4H-triazole-3-thiol

Welcome to the technical support center for the synthesis of 4-Amino-5-(2-methoxy-phenyl)-4H-triazole-3-thiol. This guide is designed for researchers, medicinal chemists, and process development professionals to navigate...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for the synthesis of 4-Amino-5-(2-methoxy-phenyl)-4H-triazole-3-thiol. This guide is designed for researchers, medicinal chemists, and process development professionals to navigate the common challenges associated with this synthesis, with a focus on improving reaction yield and product purity. The information herein is structured as a series of troubleshooting guides and frequently asked questions (FAQs) to directly address practical laboratory issues.

I. Overview of Synthetic Pathways

The synthesis of 4-amino-5-aryl-4H-1,2,4-triazole-3-thiols is typically achieved through two primary, reliable routes starting from the corresponding aryl carboxylic acid (2-methoxybenzoic acid in this case). Understanding these pathways is crucial for effective troubleshooting. The choice between routes often depends on the availability of starting materials, desired purity, and scalability.

Synthetic_Pathways cluster_0 Route A: Direct Condensation cluster_1 Route B: Dithiocarbazate Intermediate Start 2-Methoxybenzoic Acid Hydrazide 2-Methoxybenzoyl Hydrazide Start->Hydrazide Esterification, then Hydrazine Hydrate Salt Potassium 3-(2-methoxybenzoyl) dithiocarbazate Hydrazide->Salt Reaction with CS2/KOH Product 4-Amino-5-(2-methoxyphenyl) -4H-triazole-3-thiol Hydrazide->Product Fusion with TCH TCH Thiocarbohydrazide CS2 CS2 / KOH Salt->Product Cyclization with Hydrazine Hydrazine Hydrazine Hydrate

Caption: High-level overview of the two primary synthetic routes to the target compound.

II. Troubleshooting Guide & FAQs

This section addresses common issues encountered during the synthesis. The questions are categorized by the stage of the reaction or the type of problem observed.

Category 1: Starting Materials and Intermediates

Q1: My initial reaction to form 2-methoxybenzoyl hydrazide from the corresponding ester is slow and gives a low yield. What can I do?

A1: The reaction of a methyl or ethyl ester with hydrazine hydrate is generally robust but can be influenced by a few factors.

  • Purity of Ester: Ensure your starting ester is pure. Acidic impurities can neutralize the hydrazine, reducing its effective concentration.

  • Solvent: While the reaction can sometimes be run neat, using an alcohol like ethanol or methanol as a solvent is standard. This ensures homogeneity. Refluxing in ethanol for 4-6 hours is a common procedure.[1][2]

  • Excess Hydrazine: Use a molar excess of hydrazine hydrate (typically 2-3 equivalents) to drive the reaction to completion.

  • Water Content: Ensure you are using hydrazine hydrate (typically 80-100% concentration). Anhydrous hydrazine can be used but requires more stringent handling precautions.

Q2: I am following Route B. The formation of the potassium dithiocarbazate salt (the intermediate) is yielding a sticky, oily product instead of a filterable precipitate. Why is this happening and how can I fix it?

A2: This is a common issue often related to moisture or solvent choice. The potassium salt's physical properties are critical for easy isolation.

  • Anhydrous Conditions: The reaction between the hydrazide, carbon disulfide (CS₂), and potassium hydroxide (KOH) should be conducted under strictly anhydrous conditions.[1][3] Water can interfere with salt precipitation and lead to hydrolysis of CS₂. Use absolute ethanol and ensure your glassware is thoroughly dried.

  • Temperature Control: The reaction is exothermic. Perform the addition of CS₂ and the hydrazide solution to the ethanolic KOH solution slowly at a low temperature (0-5 °C) with vigorous stirring. This promotes the formation of a fine, crystalline precipitate.

  • Stirring Time: After addition, allowing the mixture to stir for an extended period (12-18 hours) at room temperature helps ensure complete reaction and precipitation.[2]

  • Isolation: If an oil still forms, try adding anhydrous diethyl ether to the mixture and triturating (scratching the flask with a glass rod) to induce crystallization.

Category 2: Cyclization and Yield Improvement

Q3: My final cyclization step (in either Route A or B) is resulting in a very low yield of the desired 4-Amino-5-(2-methoxy-phenyl)-4H-triazole-3-thiol. What are the most critical parameters to optimize?

A3: Low yield in the cyclization step is the most frequent challenge. The key is controlling the reaction conditions to favor the formation of the 1,2,4-triazole ring over side reactions.

  • Route A (Fusion with Thiocarbohydrazide): This is a neat reaction (no solvent) that involves heating the two solids together.[4][5]

    • Temperature: The temperature is critical. It must be high enough to melt the reactants and initiate the reaction (typically 160-170 °C) but not so high as to cause decomposition.[6] Use an oil bath for uniform heating.

    • Reaction Time: Heating for 30 minutes to 2 hours is typical.[4][6] Prolonged heating can lead to degradation and darker product color. Monitor the reaction (e.g., by TLC if a suitable solvent system can be found) to determine the optimal time.

  • Route B (Cyclization of Dithiocarbazate Salt): This involves heating the potassium salt with hydrazine hydrate.[1]

    • pH Control during Workup: This is the most critical factor. The triazole-thiol is amphoteric. After the reflux is complete (indicated by the cessation of H₂S gas evolution), the product is precipitated by acidifying the aqueous solution.[1] If the pH is too low, the amino group can be protonated, increasing solubility. If it's too high, the thiol group remains as a salt, also increasing solubility. Carefully adjust the pH with dilute HCl or acetic acid to the isoelectric point of the molecule to achieve maximum precipitation. This often requires dropwise addition while monitoring for the point of maximum cloudiness/precipitation.

    • Reflux Time and Temperature: Refluxing the salt with an excess of hydrazine hydrate in water for 3-4 hours is generally sufficient.[1] The reaction progress can be monitored by the smell of hydrogen sulfide (H₂S), which is evolved during the cyclization. The reaction is complete when the evolution of H₂S ceases.

Q4: I am observing the formation of significant byproducts. What are the likely side reactions?

A4: Several side reactions can compete with the desired triazole formation, reducing the yield.

  • Oxadiazole Formation: In Route B, if conditions are not carefully controlled, the intermediate can cyclize to form an oxadiazole derivative, especially if any oxidizing agents are present or if the reaction is conducted under air for prolonged periods at high temperatures.

  • Thiadiazole Formation: Depending on the reaction pathway and impurities, formation of a 1,3,4-thiadiazole isomer is possible. The structural identity of the final product should always be confirmed by spectroscopic methods (¹H NMR, ¹³C NMR, MS).[7] The ¹H NMR is particularly useful, as the SH proton of the triazole-thiol typically appears as a broad singlet at a very low field (around 13-14 ppm in DMSO-d₆), which is a distinctive feature.[1][6][8]

  • Decomposition: Overheating during the fusion method (Route A) or during reflux (Route B) can lead to decomposition of the starting materials and the product, resulting in a dark, tarry reaction mixture and a low yield of isolable product.

Category 3: Product Isolation and Purification

Q5: The crude product after precipitation is highly colored (yellow, brown, or pink). How can I purify it to obtain a white or off-white solid?

A5: Color in the crude product usually indicates the presence of minor, highly conjugated impurities or oxidation byproducts.

  • Recrystallization: This is the most effective method. Ethanol or an ethanol-water mixture is commonly reported as a suitable solvent for recrystallization.[1][8] The key is to use a minimum amount of hot solvent to dissolve the crude product and then allow it to cool slowly to form pure crystals.

  • Activated Charcoal: If the color is persistent, you can add a small amount of activated charcoal to the hot solution during recrystallization. The charcoal will adsorb the colored impurities. Heat the solution with the charcoal for 5-10 minutes, then filter the hot solution through a pad of Celite or filter paper to remove the charcoal before allowing the filtrate to cool.

  • Washing: Thoroughly washing the filtered crude product with cold water is essential to remove any inorganic salts from the workup.[1]

III. Optimized Experimental Protocols

The following protocols are provided as a validated starting point. Researchers should optimize based on their specific laboratory conditions and observations.

Protocol 1: Route B - Dithiocarbazate Intermediate Method

This method is often preferred for its higher yields and cleaner product profile, despite being multi-step.

Protocol_B start Start step1 Step 1: Prepare KOH Solution Dissolve KOH in absolute ethanol under N2. start->step1 step2 Step 2: Add Reagents Cool to 0-5°C. Add CS2, then slowly add ethanolic solution of 2-methoxybenzoyl hydrazide. step1->step2 step3 Step 3: Form Salt Stir at room temp for 18h. Filter the precipitated potassium salt. step2->step3 step4 Step 4: Cyclization Reflux the salt with Hydrazine Hydrate in water for 3-4h. Monitor for H2S cessation. step3->step4 step5 Step 5: Precipitation Cool the reaction mixture. Add cold water. Acidify carefully with dilute HCl to pH 5-6. step4->step5 step6 Step 6: Isolation & Purification Filter the crude product. Wash with cold water. Recrystallize from ethanol. step5->step6 end End step6->end

Caption: Step-by-step workflow for the Dithiocarbazate Intermediate Method (Route B).

Step-by-Step Methodology:

  • Preparation of Potassium 3-(2-methoxybenzoyl)dithiocarbazate:

    • In a three-necked flask equipped with a magnetic stirrer and a nitrogen inlet, dissolve potassium hydroxide (0.11 mol) in absolute ethanol (150 mL).

    • Cool the solution to 0-5 °C in an ice bath.

    • To this solution, add carbon disulfide (CS₂, 0.11 mol) dropwise with vigorous stirring.

    • Separately, dissolve 2-methoxybenzoyl hydrazide (0.1 mol) in absolute ethanol (100 mL). Add this solution dropwise to the reaction mixture over 30 minutes, maintaining the temperature below 10 °C.

    • After the addition is complete, allow the mixture to warm to room temperature and stir for 18 hours.

    • The precipitated potassium salt is collected by filtration, washed with anhydrous diethyl ether, and dried under vacuum. This salt is typically used in the next step without further purification.[1]

  • Synthesis of 4-Amino-5-(2-methoxy-phenyl)-4H-triazole-3-thiol:

    • A suspension of the potassium salt (0.08 mol) and hydrazine hydrate (99%, 0.16 mol) in water (100 mL) is refluxed for 3-4 hours.[1]

    • The reaction mixture's color may change, and hydrogen sulfide gas will be evolved (conduct in a fume hood). The reaction is complete when H₂S evolution ceases.

    • Cool the resulting clear solution to room temperature and dilute with 200 mL of cold water.

    • Acidify the solution carefully by adding dilute hydrochloric acid or concentrated acetic acid dropwise with stirring until the product fully precipitates (typically around pH 5-6).

    • Filter the white solid, wash thoroughly with cold water, and dry.

    • Purify the crude product by recrystallization from ethanol to yield the final product as a white crystalline solid.

Data Summary: Optimizing Cyclization Conditions

The following table provides a summary of key parameters and their expected impact on the reaction outcome, particularly for Route B.

ParameterCondition 1Condition 2Rationale & Expected Outcome
Base (Salt Formation) Potassium Hydroxide (KOH)Sodium Hydroxide (NaOH)KOH is more soluble in ethanol, leading to a more homogenous reaction and often better precipitation of the potassium salt. NaOH can be used but may result in lower yields.
Solvent (Cyclization) WaterEthanolWater is the standard solvent for the cyclization step, as it facilitates the dissolution of the potassium salt and the evolution of H₂S.[1] Ethanol can also be used but may require longer reaction times.
Precipitation pH pH 3-4pH 5-6Over-acidification can lead to the formation of the hydrochloride salt of the product, increasing its solubility in water and thus lowering the isolated yield. Neutralizing to the isoelectric point (around pH 5-6) maximizes the precipitation of the neutral species.
Temperature (Salt) 0-5 °CRoom TemperatureLow-temperature addition of reagents minimizes side reactions and promotes the formation of a more crystalline, easier-to-handle intermediate salt.

IV. References

  • ChemRxiv. (n.d.). The Utility of Thiocarbohydrazide for Generating Novel Triazole and Pyrazole Derivatives Containing a Sulfur Moiety as Anti-mic. Retrieved from

  • Journal of Research in Chemistry. (2024). Synthesis of triazoles and their derivatives by treating with hydrazine hydrate, thiocarbohydrazide and thiosemicarbazide. Retrieved from

  • Scientific & Academic Publishing. (n.d.). Thiocarbohydrazides: Synthesis and Reactions. Retrieved from

  • PMC - NIH. (n.d.). Synthesis and Antimycobacterial Activity of some Triazole Derivatives–New Route to Functionalized Triazolopyridazines. Retrieved from

  • KTU AVES. (n.d.). Synthesis, characterization and antimicrobial activity of some novel 4-amino-5- phenyl-4H-1,2,4-triazole-3-thiol derivatives. Retrieved from

  • ResearchGate. (2019). Synthesis and Characterization of Substituted 1,2,4-Triazole and Its Derivatives. Retrieved from

  • ResearchGate. (n.d.). Synthesis of some 4-Amino-5-(substituted-phenyl)-4H-[4][9][10] triazole-3-thiol derivatives and Antifungal activity. Retrieved from

  • NIH. (n.d.). Synthesis of Some New 4,5-Substituted-4H-1,2,4-triazole-3-thiol Derivatives. Retrieved from

  • ISRES. (n.d.). Synthesis of Triazole Compounds. Retrieved from

  • PubMed. (2004). Synthesis of 5-(2-,3- and 4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol derivatives exhibiting anti-inflammatory activity. Retrieved from

  • Ginekologia i Poloznictwo. (2025). Synthesis, characterization, and evaluation of transition metal complexes of 4-Amino-5-Phenyl-4H-1,2,4-Triazole 3-Thiol as anti-. Retrieved from

  • ResearchGate. (2025). Synthesis, Characterization and Antioxidant Activity of Some 4-Amino-5-Phenyl-4h-1, 2, 4-Triazole-3-Thiol Derivatives. Retrieved from

  • Taylor & Francis Online. (n.d.). Synthesis of some 4-arylidenamino-4H-1,2,4-triazole-3-thiols and their antituberculosis activity. Retrieved from

  • MDPI. (n.d.). Synthesis of 1,2,4-Triazole-3-Thiol Derivatives from Thiosemicarbazides and Carboxylic Acids Using Polyphosphate Ester. Retrieved from

Sources

Optimization

Technical Support Center: Cyclization of 4-Amino-5-Aryl-4H-1,2,4-Triazole-3-Thiols

Prepared by: Gemini, Senior Application Scientist This guide is designed for researchers, medicinal chemists, and process development scientists working on the synthesis of 4-amino-5-aryl-4H-1,2,4-triazole-3-thiols. Thes...

Author: BenchChem Technical Support Team. Date: January 2026

Prepared by: Gemini, Senior Application Scientist

This guide is designed for researchers, medicinal chemists, and process development scientists working on the synthesis of 4-amino-5-aryl-4H-1,2,4-triazole-3-thiols. These scaffolds are of significant interest due to their diverse biological activities.[1][2] However, their synthesis, particularly the final cyclization step, can be prone to side reactions that impact yield, purity, and scalability. This document provides in-depth troubleshooting advice, detailed protocols, and mechanistic insights to help you navigate these challenges effectively.

Frequently Asked Questions (FAQs)

Q1: My overall yield is consistently low after the cyclization step. What are the most common culprits?

Low yields are often traced back to three primary issues: incomplete reaction, product degradation under harsh conditions, or the formation of soluble side products that are lost during work-up. The most frequent side reaction is the oxidative dimerization of the thiol to form a disulfide, which can significantly reduce the yield of your desired monomeric product.

Q2: I see an unexpected, higher molecular weight peak in my mass spectrum analysis. What is it likely to be?

A peak corresponding to approximately double the mass of your expected product (specifically, 2M-2) is a strong indicator of disulfide bond formation. This occurs when two molecules of your triazole-thiol are oxidized, forming a dimer linked by an -S-S- bond.

Q3: My product's ¹H NMR spectrum is missing the characteristic broad singlet for the thiol (-SH) proton. Why?

The disappearance of the thiol proton signal (often found far downfield, >13 ppm) is a key piece of evidence.[3][4] It could mean you have successfully formed a salt of the thiol (thiolate), but it more commonly indicates that the thiol has reacted. The most probable cause is oxidation to the disulfide, where the S-H bond is replaced by an S-S bond. Alternatively, it could indicate S-alkylation if an electrophile is present.

Q4: Can the 4-amino group cause side reactions?

Yes. The 4-amino group is a reactive nucleophile. If your starting materials or solvents contain aldehyde or ketone impurities (e.g., acetone), it can lead to the formation of Schiff base (imine) derivatives.[3][5][6] While this is often a deliberate subsequent synthetic step, its unintended formation constitutes a side reaction that consumes your starting material.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific experimental problems with probable causes and actionable solutions.

Problem EncounteredProbable Cause(s)Recommended Solutions & Preventative Measures
Low Yield & Complex TLC Profile Incomplete Cyclization: The acylthiosemicarbazide intermediate has not fully converted to the triazole ring.Increase Reaction Time/Temperature: Monitor the reaction by TLC until the starting material spot disappears. • Optimize Base Concentration: The cyclization is base-mediated; ensure at least one equivalent of a suitable base (e.g., NaOH, KOH) is used.[7][8] • Alternative Reagents: Consider using polyphosphate ester (PPE) as a condensing agent, which can facilitate both acylation and cyclization.[9]
Product Precipitates from Solution but has a Higher M.P. and Low Solubility Oxidative Dimerization: The thiol (-SH) is oxidizing to a disulfide (-S-S-), forming a symmetrical dimer. This is common in the presence of air (O₂).Inert Atmosphere: Run the reaction and work-up under an inert atmosphere (N₂ or Ar). • Degas Solvents: Before use, degas all solvents by sparging with N₂ or using a freeze-pump-thaw cycle. • Mild Reducing Agents: Consider adding a small amount of a reducing agent like dithiothreitol (DTT) during work-up if compatible with your molecule, though this is more for remediation than prevention.[10]
Discoloration of Reaction Mixture (e.g., Yellowing) Oxidation/Decomposition: 2-Aminothiophenol precursors are known to oxidize into yellow disulfide dimers.[11] While your structure is different, similar oxidative degradation of sulfur-containing compounds can lead to colored impurities.Use High-Purity Reagents: Ensure starting materials are pure and free from oxidized contaminants.[12] • Control Temperature: Avoid excessive heating, which can accelerate decomposition pathways.
Unexpected Schiff Base Formation Contaminated Reagents/Solvents: Presence of aldehydes or ketones (e.g., acetone residue in glassware) reacting with the 4-amino group.Use Anhydrous, High-Purity Solvents: Employ freshly distilled or high-grade anhydrous solvents. • Thorough Glassware Cleaning: Ensure all glassware is meticulously cleaned and dried to remove organic residues.

In-Depth Analysis of Key Side Reactions

Oxidative Dimerization to Disulfides

This is the most prevalent side reaction. The thiol group is highly susceptible to oxidation, especially under basic conditions used for cyclization, which can deprotonate the thiol to the more reactive thiolate anion.

Mechanism: The reaction generally proceeds via a radical mechanism or is catalyzed by trace metal ions, where atmospheric oxygen acts as the oxidant.

  • 2 R-SH + [O] → R-S-S-R + H₂O

The resulting disulfide dimer is a distinct chemical entity with different physical properties, including higher melting point, lower solubility, and a different chromatographic profile.

G cluster_0 Oxidative Dimerization mol1 4-Amino-5-Aryl-4H- 1,2,4-Triazole-3-Thiol (x2) product Disulfide Dimer (Side Product) mol1->product Oxidation oxidant [O] (e.g., Air, O₂) oxidant->product water H₂O

Caption: Oxidation of the target thiol to a disulfide dimer.

Incomplete Cyclization

The synthesis of the 4-amino-1,2,4-triazole ring typically proceeds via an N-acylthiosemicarbazide or a dithiocarbazinate intermediate.[5][13][14] If the reaction conditions (temperature, time, base strength) are insufficient, this intermediate will persist in the final product, complicating purification.

G start Aroyl Hydrazide + CS₂ + Hydrazine Hydrate intermediate Potassium Dithiocarbazinate (Intermediate) start->intermediate Step 1 cyclization Cyclization (Reflux, H₂O/Base) intermediate->cyclization Step 2 product Desired Triazole-Thiol cyclization->product Complete Reaction side_product Unreacted Intermediate (Impurity) cyclization->side_product Incomplete Reaction

Caption: Workflow highlighting the risk of incomplete cyclization.

Validated Experimental Protocols

Protocol 1: Synthesis of 4-Amino-5-phenyl-4H-1,2,4-triazole-3-thiol

This protocol is adapted from established literature procedures and is designed to minimize side reactions.[5][13][15]

  • Step A: Synthesis of Potassium Dithiocarbazinate:

    • In a flask cooled in an ice bath, dissolve potassium hydroxide (0.1 mol) in absolute ethanol (100 mL).

    • Add benzoic acid hydrazide (0.1 mol) to the solution and stir until fully dissolved.

    • Add carbon disulfide (CS₂) (0.1 mol) dropwise over 30 minutes while maintaining the temperature below 10°C.

    • Stir the resulting mixture at room temperature for 12-16 hours.

    • Collect the precipitated potassium salt by filtration, wash with cold ether, and dry.

  • Step B: Cyclization to the Triazole-Thiol:

    • Suspend the dried potassium dithiocarbazinate salt (0.08 mol) in water (80 mL).

    • Add hydrazine hydrate (0.16 mol, ~2 equivalents) to the suspension.

    • Heat the mixture to reflux for 4-6 hours, monitoring for the cessation of H₂S gas evolution (use lead acetate paper for testing).

    • Cool the reaction mixture to room temperature. Dilute with a significant volume of cold water (~200 mL).

    • Acidify the solution carefully with concentrated HCl or acetic acid to a pH of ~5-6.

    • The white solid product will precipitate. Collect the precipitate by vacuum filtration, wash thoroughly with cold water, and dry.

    • Recrystallize from ethanol or an ethanol/water mixture for purification.

Protocol 2: Characterization and Differentiation of Thiol vs. Disulfide
Analysis TechniqueExpected Result for Thiol (Desired Product)Expected Result for Disulfide (Side Product)
¹H NMR A broad, exchangeable singlet peak appears far downfield (δ > 13 ppm) corresponding to the -SH proton.[4]The downfield -SH peak is absent. The rest of the spectrum may show subtle shifts but will largely be similar.
IR Spectroscopy A weak S-H stretching band is observed around 2500-2600 cm⁻¹.[3]The S-H stretching band around 2500-2600 cm⁻¹ is absent.
Mass Spec (ESI+) A strong signal for [M+H]⁺ is observed.A strong signal for [M+H]⁺ is observed, where M is the mass of the dimer (approx. 2 x mass of the monomer - 2).
TLC Typically shows a single spot with a specific Rf value.The dimer is generally less polar and will have a different (often higher) Rf value than the monomer.

References

  • Recent overview on the synthesis of 1,4,5-trisubstituted 1,2,3-triazoles. Beilstein Journal of Organic Chemistry. [Link]

  • Synthesis methods of 1,2,3-/1,2,4-triazoles: A review. Frontiers in Chemistry. [https://www.frontiersin.org/articles/10.3389/fchem.2022.101 synthesize/full]([Link] synthesize/full)

  • Synthesis methods of 1,2,3-/1,2,4-triazoles: A review. National Institutes of Health (PMC). [Link]

  • Synthesis of some 4-arylidenamino-4H-1,2,4-triazole-3-thiols and their antituberculosis activity. Taylor & Francis Online. [Link]

  • Synthesis of Some New 4,5-Substituted-4H-1,2,4-triazole-3-thiol Derivatives. National Institutes of Health (PMC). [Link]

  • Synthesis, characterization and antimicrobial activity of some novel 4-amino-5- phenyl-4H-1,2,4-triazole-3-thiol derivatives. KTU AVES. [Link]

  • 1,2,3-Triazole synthesis. Organic Chemistry Portal. [Link]

  • The synthesis of 4-amino-5-(quinolin-2-yl)-4H-1,2,4-triazole-3-thiol and its interaction with aldehydes. OPHCJ. [Link]

  • Recent Developments in Disulfide Bond Formation. ResearchGate. [Link]

  • Synthesis of some 4-Amino-5-(substituted-phenyl)-4H-[3][16][17] triazole-3-thiol derivatives and Antifungal activity. ResearchGate. [Link]

  • Recent Developments Towards the Synthesis of Triazole Derivatives: A Review. MDPI. [Link]

  • Synthesis of Some New 4,5-Substituted-4H-1,2,4-triazole-3-thiol Derivatives. MDPI. [Link]

  • Synthesis of Some New 4,5-Substituted-4H-1,2,4-triazole-3-thiol Derivatives. ResearchGate. [Link]

  • Synthesis, characterization and antimicrobial activity of some novel 4-amino-5-phenyl-4H-1,2,4-triazole-3-thiol derivatives. ResearchGate. [Link]

  • Synthesis of 1,2,4-Triazole-3-Thiol Derivatives from Thiosemicarbazides and Carboxylic Acids Using Polyphosphate Ester. National Institutes of Health (PMC). [Link]

  • Disulfide synthesis by S-S coupling. Organic Chemistry Portal. [Link]

  • Disulfide. Wikipedia. [Link]

  • Synthesis of 5-(Aryl)amino-1,2,3-triazole-containing 2,1,3-Benzothiadiazoles via Azide–Nitrile Cycloaddition Followed by Buchwald–Hartwig Reaction. MDPI. [Link]

  • Synthesis, Characterization and Antioxidant Activity of Some 4-Amino-5-Phenyl-4h-1, 2, 4-Triazole-3-Thiol Derivatives. ResearchGate. [Link]

  • Synthesis, characterization, and evaluation of transition metal complexes of 4-Amino-5-Phenyl-4H-1,2,4-Triazole 3-Thiol as anti-. Ginekologia i Poloznictwo. [Link]

  • Synthesis and Biological Properties of Novel Triazole-Thiol and Thiadiazole Derivatives of the 1,2,4-Triazole-3(5)-one Class. MDPI. [Link]

  • Synthesis, Characterization and Antioxidant Activity of Some 4-Amino-5-Phenyl-4h-1, 2, 4-Triazole-3-Thiol Derivatives. ResearchGate. [Link]

  • 1,2,4-Triazole-3(5)-thiol. Organic Syntheses. [Link]

  • Redox-Click Chemistry for Disulfide Formation from Thiols. ChemRxiv. [Link]

  • Evaluation of Free Radical Scavenging Ability of Triazole-3-Thiol: A Combination of Experimental and Theoretical Approaches. National Institutes of Health (PMC). [Link]

  • Antiradical activity of novel 4-amino-5-(thiophen-2-ylmethyl)-4H-1,2,4-triazole-3-thiol derivatives. OPHCJ. [Link]

  • Synthesis, characterization and antimicrobial activity of some novel 4-amino-5- phenyl-4H-1,2,4-triazole-3-thiol derivatives. Istanbul University Press. [Link]

  • Thiol-Epoxy Click Chemistry: The Synthesis of Vicinal Amino Alcohols Containing a 1,2,4-Triazole Ring. MDPI. [Link]

  • Synthesis and properties of S-derivatives of 4-amino-5-(5-methylpyrazol-3-yl)-1,2,4-triazole-3-thiol. Current issues in pharmacy and medicine. [Link]

Sources

Troubleshooting

Technical Support Center: Purification of 4-Amino-5-(2-methoxy-phenyl)-4H-triazole-3-thiol

This guide serves as a dedicated technical resource for researchers, chemists, and drug development professionals engaged in the purification of 4-Amino-5-(2-methoxy-phenyl)-4H-triazole-3-thiol. Recrystallization, while...

Author: BenchChem Technical Support Team. Date: January 2026

This guide serves as a dedicated technical resource for researchers, chemists, and drug development professionals engaged in the purification of 4-Amino-5-(2-methoxy-phenyl)-4H-triazole-3-thiol. Recrystallization, while a fundamental technique, presents unique challenges with heterocyclic compounds like triazole-thiols due to their specific physicochemical properties. This document provides in-depth, experience-driven answers to common issues, ensuring you can achieve high purity and yield in your experiments.

Section 1: Core Principles & Frequently Asked Questions (FAQs)

This section addresses the foundational knowledge required for successfully recrystallizing 4-Amino-5-(2-methoxy-phenyl)-4H-triazole-3-thiol.

Q1: What is the most effective solvent for the recrystallization of this triazole-thiol?

Based on literature and empirical data, ethanol is the recommended solvent for this compound.[1][2][3] The key to a successful recrystallization is the solvent's ability to fully dissolve the solute at an elevated temperature but have limited solubility for it at lower temperatures. Ethanol exhibits this ideal solubility profile for many 1,2,4-triazole derivatives, allowing for efficient crystal formation upon cooling.

Q2: What are the primary impurities I should be aware of during purification?

Understanding the synthesis pathway is critical to anticipating impurities. The common synthesis of this compound involves the cyclization of a potassium dithiocarbazinate salt with hydrazine hydrate.[4][5] Therefore, potential impurities include:

  • Unreacted Starting Materials: Such as 2-methoxybenzohydrazide.

  • Reaction Intermediates: Residual potassium dithiocarbazinate salt.

  • Byproducts: Formed from side reactions, which may be colored.

  • Inorganic Salts: Generated during acidification steps, which are typically removed by washing with water before recrystallization.[2]

Q3: What are the physical properties of pure 4-Amino-5-(2-methoxy-phenyl)-4H-triazole-3-thiol?

Having a target profile is a self-validating mechanism for your protocol. The pure compound is typically a white or off-white crystalline solid.

PropertyValueSource
CAS Number 61019-26-9[6]
Molecular Formula C₉H₁₀N₄OS[6]
Molecular Weight 222.27 g/mol [6]
Appearance White to off-white crystalline powder[2]
Melting Point Varies by purity; typically sharp. A broad range indicates impurities.N/A

Section 2: Standard Recrystallization Protocol from Ethanol

This protocol outlines the standard, validated procedure for purifying your crude product.

Workflow Overview

G cluster_prep Preparation cluster_dissolution Dissolution cluster_crystallization Crystallization cluster_isolation Isolation & Drying A Place crude product in Erlenmeyer flask B Add boiling chips A->B C Add minimal hot ethanol to dissolve solid B->C D Heat solution to boiling C->D E Cool slowly to room temperature D->E F Induce crystallization (if needed) E->F G Cool in ice bath F->G H Collect crystals via suction filtration G->H I Rinse with minimal ice-cold ethanol H->I J Dry crystals under vacuum I->J

Caption: Standard workflow for recrystallization.

Step-by-Step Methodology:

  • Solvent Preparation: Heat a sufficient volume of ethanol on a hot plate until it is gently boiling.

  • Dissolution:

    • Place the crude 4-Amino-5-(2-methoxy-phenyl)-4H-triazole-3-thiol in an appropriately sized Erlenmeyer flask. Using a flask that is too large will increase solvent evaporation and can cause premature crystallization on the flask walls.[7]

    • Add a magnetic stir bar or boiling chips.

    • Transfer a minimum amount of the near-boiling ethanol to the flask containing the crude solid. The goal is to create a saturated solution at the boiling point of the solvent.[8]

    • Stir and gently heat the mixture on the hot plate until all the solid dissolves. If some solid remains, add very small additional portions of hot ethanol until a clear solution is achieved. Causality: Using excessive solvent is the most common cause of low yield, as a significant portion of the product will remain in the mother liquor upon cooling.[7][8]

  • Cooling and Crystallization:

    • Remove the flask from the heat source, cover it with a watch glass, and allow it to cool slowly and undisturbed to room temperature. Slow cooling is paramount for the formation of pure, well-defined crystals as it allows the crystal lattice to form selectively, excluding impurities.[7][8]

    • Once the flask has reached room temperature, place it in an ice-water bath for at least 20-30 minutes to maximize crystal recovery.

  • Isolation and Washing:

    • Collect the crystals by vacuum filtration using a Büchner funnel.

    • Wash the collected crystals with a minimal amount of ice-cold ethanol to rinse away any residual soluble impurities clinging to the crystal surfaces.[8] Causality: Using room temperature or an excessive volume of rinse solvent will redissolve a portion of your purified product, reducing the yield.

  • Drying:

    • Press the crystals firmly on the filter paper with a clean spatula to remove as much solvent as possible.

    • Transfer the crystalline product to a watch glass and dry to a constant weight, preferably in a vacuum oven at a temperature well below the melting point.

Section 3: Troubleshooting Guide

This Q&A section addresses specific experimental failures and provides a logical path to their resolution.

Q: My compound won't dissolve, even in a large amount of boiling ethanol. What's wrong?

A: This typically points to one of two issues:

  • Insoluble Impurities: The crude product may contain insoluble impurities (e.g., inorganic salts from the synthesis).

    • Solution: Perform a "hot filtration." Dissolve the product in a slight excess of hot ethanol, then quickly filter the hot solution through a pre-warmed funnel with fluted filter paper to remove the insoluble material. The filtrate is then allowed to cool as described in the standard protocol.

  • Incorrect Solvent: While ethanol is generally effective, your specific batch of crude product might have impurities that alter its solubility profile.

    • Solution: Re-evaluate the solvent choice. Perform small-scale solubility tests with alternative polar protic solvents like isopropanol or methanol.

Q: The solution is clear, but no crystals have formed after cooling to room temperature and in an ice bath. What should I do?

A: This is a classic case of a supersaturated solution where crystal nucleation has not initiated.

  • Primary Cause: Too much solvent was used during the dissolution step.[7][8]

  • Solutions (in order of preference):

    • Scratch Method: Gently scratch the inside surface of the flask just below the solvent line with a glass stirring rod. The microscopic scratches on the glass provide nucleation sites for crystal growth.

    • Seed Crystals: If you have a small amount of pure product from a previous batch, add a single tiny crystal to the solution. This "seed" will act as a template for further crystal formation.

    • Reduce Solvent Volume: Gently heat the solution to boil off a portion of the ethanol. Be careful not to boil it down too much or too quickly. Once you observe slight turbidity, remove it from the heat and allow it to cool slowly again.

Q: My product separated as an oil, not crystals. How can I fix this?

A: "Oiling out" occurs when the solute's melting point is lower than the temperature of the solution from which it is separating, or when the solution is too highly saturated.[9]

  • Immediate Actions:

    • Reheat the solution until the oil redissolves completely.

    • Add a small, measured amount of additional hot ethanol (e.g., 10-15% of the original volume). This lowers the saturation point.[7]

    • Allow the solution to cool much more slowly. Insulating the flask with glass wool or paper towels can help. A slower cooling rate ensures the solution temperature drops below the compound's melting point before it comes out of solution.

Q: My final yield is less than 30%. Where did my product go?

A: A very low yield is almost always a result of product loss to the mother liquor.

  • Common Causes & Solutions:

    • Excess Solvent: As mentioned, using too much solvent is the primary culprit.[7] To recover some product, you can try to concentrate the mother liquor by boiling off some solvent and cooling again to obtain a second crop of crystals, though this crop may be less pure.

    • Premature Crystallization: If crystals formed during a hot filtration step, product was lost. Ensure the funnel and receiving flask are pre-heated.

    • Excessive Washing: Using too much cold ethanol for washing, or using solvent that wasn't sufficiently chilled, will dissolve the product.[8] Always use a minimal amount of ice-cold solvent for the rinse.

Troubleshooting Decision Tree

Caption: Decision tree for troubleshooting recrystallization.

References

  • National Center for Biotechnology Information. (n.d.). 4-Amino-3-[(4-methoxyphenyl)aminomethyl]-1H-1,2,4-triazole-5(4H)-thione. PubChem.
  • KTU AVES. (n.d.). Synthesis, characterization and antimicrobial activity of some novel 4-amino-5- phenyl-4H-1,2,4-triazole-3-thiol derivatives.
  • University of California, Davis. (n.d.). Recrystallization. Chem 220A Handout.
  • Ginekologia i Poloznictwo. (n.d.). Synthesis, characterization, and evaluation of transition metal complexes of 4-Amino-5-Phenyl-4H-1,2,4-Triazole 3-Thiol as anti-.
  • ResearchGate. (2014). Synthesis, Characterization and Antioxidant Activity of Some 4-Amino-5-Phenyl-4h-1, 2, 4-Triazole-3-Thiol Derivatives. Retrieved from [Link]

  • ResearchGate. (n.d.). Synthesis of some 4-Amino-5-(substituted-phenyl)-4H-[1][2][4] triazole-3-thiol derivatives and Antifungal activity. Retrieved from a search on triazole derivatives.

  • Chemistry LibreTexts. (2022). 3.6F: Troubleshooting. Retrieved from [Link]

  • University of Rochester, Department of Chemistry. (n.d.). Tips & Tricks: Recrystallization. Retrieved from [Link]

  • Reddit. (n.d.). Recrystallization pointers. r/chemistry.
  • Istanbul University Press. (n.d.). Synthesis, characterization and antimicrobial activity of some novel 4-amino-5- phenyl-4H-1,2,4-triazole-3-thiol derivatives. Retrieved from a search on the properties of the compound class.
  • ResearchGate. (2023). Synthesis, characterization and antimicrobial activity of some novel 4-amino-5-phenyl-4H-1,2,4-triazole-3-thiol derivatives. Retrieved from [Link]

  • Scientific Academic Research Journals. (n.d.). Studies on Physicochemical properties of 4-Amino-5-(4-Methoxyphenyl)-4H-1,2,4-Triazole-3-Thiol Schiff Bases.
  • Current issues in pharmacy and medicine. (2021). Synthesis and properties of S-derivatives of 4-amino-5-(5-methylpyrazol-3-yl)-1,2,4-triazole-3-thiol.
  • PubMed. (2004). Synthesis of 5-(2-,3- and 4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol derivatives exhibiting anti-inflammatory activity. Retrieved from [Link]

Sources

Optimization

Overcoming the formation of 1,3,4-oxadiazole impurities in triazole synthesis.

Overcoming the Formation of 1,3,4-Oxadiazole Impurities Welcome to the Technical Support Center for Triazole Synthesis. This guide is designed for researchers, scientists, and drug development professionals to provide in...

Author: BenchChem Technical Support Team. Date: January 2026

Overcoming the Formation of 1,3,4-Oxadiazole Impurities

Welcome to the Technical Support Center for Triazole Synthesis. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting for a common challenge in the synthesis of 1,2,4-triazoles: the formation of 1,3,4-oxadiazole impurities. This document provides practical, experience-driven advice to help you optimize your reaction outcomes.

The 1,2,4-triazole core is a vital scaffold in medicinal chemistry, found in numerous therapeutic agents.[1] However, synthetic routes, particularly those involving hydrazides, are often plagued by a competing cyclization pathway that leads to the formation of undesired 1,3,4-oxadiazole side products.[2] Understanding and controlling this competition is critical for achieving high purity and yield of the target triazole.

Frequently Asked Questions (FAQs)
Q1: Why do 1,3,4-oxadiazole impurities form during my 1,2,4-triazole synthesis?

The formation of 1,3,4-oxadiazoles is a common side reaction, especially in syntheses that utilize acylhydrazides as precursors, such as the Pellizzari reaction.[2][3] The core of the issue lies in a competitive intramolecular cyclization. Both the desired 1,2,4-triazole and the 1,3,4-oxadiazole impurity can arise from a common N,N'-diacylhydrazine intermediate or similar precursor structures.

The reaction pathway is dictated by which nucleophile attacks which electrophile during the cyclization/dehydration step.

  • Triazole Formation: Involves a nitrogen atom attacking a carbonyl carbon, leading to the N-N-C-N-C ring structure.

  • Oxadiazole Formation: Involves an oxygen atom (from a carbonyl group) attacking a carbon, leading to the C-N-N-C-O ring structure. This pathway is often favored under harsh dehydrating conditions.[4]

Several factors can influence this competition, including reaction temperature, the nature of the solvent and catalyst, and the electronic properties of the substituents on your starting materials.[2]

Q2: What are the primary synthetic routes where this impurity is a major concern?

This issue is most prominent in classical condensation reactions for 1,2,4-triazole synthesis:

  • Pellizzari Reaction: This reaction involves the thermal condensation of an amide and an acylhydrazide.[1][3] The high temperatures often required can promote the competing dehydration pathway to the oxadiazole.[3]

  • Einhorn-Brunner Reaction: This method uses the condensation of an imide with an alkyl hydrazine.[5][6] While generally robust, side reactions leading to oxadiazoles can occur, particularly with certain substitution patterns and reaction conditions.

  • Syntheses starting from Carboxylic Acids and Hydrazides: Many modern protocols adapt these classical reactions, often using coupling agents to facilitate the initial amide bond formation.[7][8] Even with milder conditions, the potential for oxadiazole formation from the diacylhydrazine intermediate persists.[4]

Troubleshooting Guide: Minimizing 1,3,4-Oxadiazole Formation

Here we address specific experimental issues and provide actionable solutions grounded in chemical principles.

Issue 1: Significant ( >10%) 1,3,4-oxadiazole impurity detected in the crude reaction mixture.

This is a common scenario indicating that the reaction conditions favor the oxadiazole cyclization pathway.

Potential Cause Scientific Rationale Recommended Solution(s)
Excessively High Reaction Temperature The dehydration leading to the oxadiazole often has a higher activation energy. High temperatures provide the necessary energy to overcome this barrier, making it a more competitive pathway.[2]Lower the reaction temperature. Monitor the reaction progress over a longer period using TLC or LC-MS. Even a small reduction (e.g., 10-20 °C) can significantly shift the product ratio.[2]
Presence of Water (Non-Anhydrous Conditions) While counterintuitive for a dehydration reaction, the mechanism for triazole formation can be sensitive to the reaction medium. Strictly anhydrous conditions can sometimes favor the oxadiazole pathway.Ensure strictly anhydrous conditions. Use oven-dried glassware, anhydrous solvents, and run the reaction under an inert atmosphere (Nitrogen or Argon).[2]
Strongly Dehydrating Reagents/Conditions The use of potent dehydrating agents (e.g., POCl₃, P₂O₅, concentrated H₂SO₄) can aggressively drive the elimination of water, which is the final step in forming the highly stable aromatic oxadiazole ring.[9][10]Choose milder dehydrating agents or catalysts. Consider using reagents like triflic anhydride or employing microwave irradiation, which can promote cyclization through localized heating, often reducing reaction times and byproduct formation.[11]
Choice of Acylating Agent/Starting Materials The electronic nature of the substituents on your starting materials can influence the nucleophilicity of the respective atoms involved in the cyclization. Electron-withdrawing groups can alter the reactivity of the carbonyls and nitrogens.Modify the electronic properties of your substrates. If possible, use starting materials with electron-donating groups, which can enhance the nucleophilicity of the nitrogen atoms, favoring the triazole pathway.[2]
Experimental Protocols
Protocol 1: Optimized Synthesis of 3,5-Disubstituted-1,2,4-Triazoles via Microwave Irradiation

This protocol provides an alternative to traditional high-temperature heating, often leading to cleaner reactions and higher yields of the desired triazole.[3]

Materials:

  • Amide (1.0 eq)

  • Acylhydrazide (1.0 eq)

  • High-boiling solvent (e.g., n-butanol, DMF)

  • Microwave synthesizer vial

Procedure:

  • In a microwave vial, combine the amide (1.0 eq) and the acylhydrazide (1.0 eq).

  • Add a suitable high-boiling solvent (e.g., 10 mL of n-butanol).

  • Seal the vial and place it in the microwave synthesizer.

  • Irradiate the reaction mixture at 150°C for 1-2 hours. Monitor the progress by TLC or LC-MS.

  • After the reaction is complete, allow the mixture to cool to room temperature.

  • The desired substituted 1,2,4-triazole product often precipitates and can be collected by filtration.[1]

  • Wash the solid with a cold solvent (e.g., ethanol) to remove soluble impurities.

  • Purify the crude product further by recrystallization if necessary.

Protocol 2: Analytical Detection of 1,3,4-Oxadiazole Impurities by HPLC

This protocol outlines a general method for separating and quantifying the desired triazole product from its oxadiazole impurity.

Instrumentation and Columns:

  • A High-Performance Liquid Chromatography (HPLC) system equipped with a UV detector is typically sufficient.[12][13]

  • A C18 reverse-phase column is a versatile starting point for the separation of these heterocyclic compounds.[12]

Mobile Phase Preparation:

  • Prepare a mobile phase consisting of a mixture of an aqueous buffer (e.g., 0.1% formic acid in water) and an organic solvent (e.g., acetonitrile or methanol).

Procedure:

  • Prepare a dilute solution of your crude reaction mixture in a suitable solvent (e.g., acetonitrile).

  • Inject a small volume (e.g., 5-10 µL) of the sample onto the HPLC column.

  • Run a gradient elution method. A typical gradient might start with a low percentage of the organic solvent (e.g., 10% acetonitrile) and gradually increase to a high percentage (e.g., 95% acetonitrile) over 15-20 minutes.

  • Monitor the elution profile at a suitable UV wavelength (e.g., 254 nm). The triazole and oxadiazole isomers will typically have different retention times, allowing for their separation and quantification.

Visualizing the Competing Pathways

To better understand the mechanistic divergence, the following diagrams illustrate the key cyclization steps.

G cluster_start Starting Materials cluster_triazole Triazole Pathway cluster_oxadiazole Oxadiazole Pathway (Impurity) Amide Amide Intermediate N,N'-Diacylhydrazine Intermediate Amide->Intermediate Acylhydrazide Acylhydrazide Acylhydrazide->Intermediate N_attack Nitrogen attacks Carbonyl Carbon Intermediate->N_attack Favored by milder conditions O_attack Oxygen attacks Carbon Intermediate->O_attack Favored by high temp./ strong dehydration Triazole_ring Tetrahedral Intermediate (N-C bond formation) N_attack->Triazole_ring -H₂O Triazole_product 1,2,4-Triazole (Desired Product) Triazole_ring->Triazole_product Oxadiazole_ring Tetrahedral Intermediate (O-C bond formation) O_attack->Oxadiazole_ring -H₂O Oxadiazole_product 1,3,4-Oxadiazole (Impurity) Oxadiazole_ring->Oxadiazole_product

Caption: Competing cyclization pathways from a diacylhydrazine intermediate.

Troubleshooting Logic Flow

When faced with oxadiazole impurities, a systematic approach to troubleshooting is essential.

G Start Impurity Detected: 1,3,4-Oxadiazole Check_Temp Is Reaction Temp > 180°C? Start->Check_Temp Lower_Temp Action: Lower Temperature (e.g., by 20°C) & increase time Check_Temp->Lower_Temp Yes Check_Dehydrating_Agent Using strong dehydrating agent (e.g., POCl₃, P₂O₅)? Check_Temp->Check_Dehydrating_Agent No End Re-analyze Product Purity Lower_Temp->End Switch_Agent Action: Switch to milder conditions or microwave Check_Dehydrating_Agent->Switch_Agent Yes Check_Anhydrous Are conditions strictly anhydrous? Check_Dehydrating_Agent->Check_Anhydrous No Switch_Agent->End Ensure_Anhydrous Action: Ensure use of dry glassware/solvents Check_Anhydrous->Ensure_Anhydrous No Analyze_Substrates Consider electronic effects of substituents Check_Anhydrous->Analyze_Substrates Yes Ensure_Anhydrous->End Analyze_Substrates->End

Caption: A stepwise guide to troubleshooting oxadiazole impurity formation.

References
  • ISRES. (n.d.). Synthesis of 1,2,4 triazole compounds. Retrieved from [Link]

  • Wikipedia. (2023, April 1). Einhorn–Brunner reaction. Retrieved from [Link]

  • Wikipedia. (2023, April 1). Pellizzari reaction. Retrieved from [Link]

  • SciELO. (n.d.). An easy and direct method for the synthesis of 1,2,4-triazole derivatives through carboxylic acids and hydrazinophthalazine. Retrieved from [Link]

  • ACS Publications. (2024). Synthesis of Fused Bicyclic[2][3][14]-Triazoles from Amino Acids. Retrieved from [Link]

  • Organic Chemistry Portal. (n.d.). Synthesis of 4H-1,2,4-triazoles. Retrieved from [Link]

  • Grote, D. (2019). Mechanistic Studies and Derivative Effects In 1, 3, 4- Oxadiazole Synthesis Via Cyclodehydration Reactions. Retrieved from [Link]

  • ResearchGate. (2011). Rapid Synthesis of 1,3,5-Substituted 1,2,4-Triazoles from Carboxylic Acids, Amidines, and Hydrazines. Retrieved from [Link]

  • Organic Chemistry Portal. (n.d.). Synthesis of 1,3,4-oxadiazoles. Retrieved from [Link]

  • Royal Society of Chemistry. (2017). A convergent synthesis of 1,3,4-oxadiazoles from acyl hydrazides under semiaqueous conditions. Chemical Science, 8(4), 3187–3191. Retrieved from [Link]

  • MDPI. (2023). Recent Advances in Synthetic Approaches for 1,3,4-Oxadiazole Derivatives: A Comprehensive Review on Therapeutic Applications. Molecules, 28(24), 8081. Retrieved from [Link]

  • SciSpace. (n.d.). A review on methods of synthesis of 1,2,4-triazole derivatives. Retrieved from [Link]

  • Johnston, J. N., & Tokumaru, K. (2017). A convergent synthesis of 1,3,4-oxadiazoles from acyl hydrazides under semiaqueous conditions. Chemical science, 8(4), 3187-3191. Retrieved from [Link]

  • Wiley Online Library. (n.d.). Einhorn-Brunner Reaction. Retrieved from [Link]

  • ChemFinder. (2011, February 24). Einhorn-Brunner reaction. Retrieved from [Link]

  • Journal of Sustainable Materials Processing and Management. (2023). Synthesis of Substituted 1,2,4-Triazole Containing Novel Small Molecules by Using Microwave. Retrieved from [Link]

  • Luxembourg Bio Technologies. (2012). A new and efficient synthesis of 1,3,4-oxadiazole derivatives using TBTU. Tetrahedron, 68(3), 875-880. Retrieved from [Link]

  • ResearchGate. (2005). Synthesis of Oxadiazoles, Thiadiazoles and Triazoles Derived from Benzo[b]thiophene. Retrieved from [Link]

  • Hussain, A. K., Al-Bayati, R. H., Aouad, M., & Rezki, N. (2005). Synthesis of Oxadiazoles, Thiadiazoles and Triazoles Derived from Benzo[b]thiophene. Molecules (Basel, Switzerland), 10(9), 1161–1168. Retrieved from [Link]

  • Frontiers. (2022). Triazoles and Their Derivatives: Chemistry, Synthesis, and Therapeutic Applications. Retrieved from [Link]

  • ResearchGate. (2023). A Review of Modern Methods of Synthesis 1, 3, 4-Oxadiazole as a Bioactive Compounds. Retrieved from [Link]

  • Organic Chemistry Portal. (n.d.). Synthesis of 1,2,3-triazoles. Retrieved from [Link]

  • MDPI. (2023). Recent Advances in Synthetic Approaches for 1,3,4-Oxadiazole Derivatives: A Comprehensive Review on Therapeutic Applications. Retrieved from [Link]

  • MDPI. (2022). Synthesis and Biological Activity of 1,3,4-Oxadiazoles Used in Medicine and Agriculture. Retrieved from [Link]

  • Journal of Chemical Reviews. (2022). Strategies to Synthesis of 1,3,4-Oxadiazole Derivatives and Their Biological Activities: A Mini Review. Retrieved from [Link]

  • EURL-Pesticides. (n.d.). Determination of Triazole Derivative Metabolites (TDMs) in Fruit and Vegetables using the QuPPe Method and Differential Mobility Spectrometry. Retrieved from [Link]

  • ResearchGate. (2015). Synthesis and Characterization of Some Oxadiazole Derivatives. Retrieved from [Link]

  • Mandrioli, R., et al. (2014). Analysis of imidazoles and triazoles in biological samples after MicroExtraction by packed sorbent. Journal of pharmaceutical and biomedical analysis, 96, 258–265. Retrieved from [Link]

  • ResearchGate. (2014). Analysis of imidazoles and triazoles in biological samples after MicroExtraction by packed sorbent. Retrieved from [Link]

Sources

Troubleshooting

Technical Support Center: Catalyst Selection for Regioselective Synthesis of 4,5-Disubstituted-1,2,4-Triazoles

Welcome to the technical support center for the regioselective synthesis of 4,5-disubstituted-1,2,4-triazoles. This guide is designed for researchers, scientists, and drug development professionals to navigate the comple...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for the regioselective synthesis of 4,5-disubstituted-1,2,4-triazoles. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of catalyst selection and troubleshoot common experimental challenges. Our goal is to provide you with field-proven insights and actionable solutions to achieve high yields and desired regioselectivity in your synthetic endeavors.

Troubleshooting Guide

This section addresses specific issues you may encounter during the synthesis of 4,5-disubstituted-1,2,4-triazoles, offering explanations and practical solutions.

Issue 1: Poor Regioselectivity or Formation of Isomeric Mixtures

Question: My reaction is yielding a mixture of 1,5- and 1,3-disubstituted-1,2,4-triazoles instead of the desired 4,5-disubstituted product. What factors control the regioselectivity, and how can I improve it?

Answer: The formation of regioisomeric mixtures is a common challenge in 1,2,4-triazole synthesis. The regiochemical outcome is primarily dictated by the choice of catalyst and the nature of your starting materials.

  • Catalyst-Controlled Regioselectivity: In reactions such as the [3+2] cycloaddition of isocyanides with diazonium salts, the catalyst plays a pivotal role in determining the final substitution pattern. For instance, a Silver(I) catalyst typically directs the reaction to yield 1,3-disubstituted-1,2,4-triazoles, whereas a Copper(II) catalyst favors the formation of 1,5-disubstituted isomers.[1][2] To achieve the 4,5-disubstituted pattern, a different synthetic strategy and catalyst system are often necessary.

  • Starting Material Influence: When using diacylamines, the electronic properties of the substituents can influence which acyl group is preferentially incorporated at a specific position on the triazole ring.[2]

Troubleshooting Steps:

  • Re-evaluate Your Synthetic Route: For 4,5-disubstituted-1,2,4-triazoles, consider synthetic pathways that are inherently biased towards this substitution pattern.

  • Catalyst Screening: If your current route has the potential to yield the desired product, perform a screen of different catalysts. For instance, in certain amine oxidase-inspired syntheses, a combination of an o-quinone catalyst and a Lewis acid like FeCl₃ can promote specific regioselective couplings.[3]

  • Ligand Modification: For metal-catalyzed reactions, the choice of ligand can significantly influence regioselectivity. Experiment with different ligands to steer the reaction towards the desired isomer.

Issue 2: Low Reaction Yield

Question: I have identified the correct catalyst for my desired regioselectivity, but the reaction yield is consistently low. What are the common causes and how can I optimize the yield?

Answer: Low yields can stem from a variety of factors, including suboptimal reaction conditions, catalyst deactivation, or competing side reactions.

  • Harsh Reaction Conditions: Some traditional methods for 1,2,4-triazole synthesis, like the Pellizzari reaction, require high temperatures, which can lead to degradation of starting materials and products, resulting in lower yields.[4]

  • Catalyst Inefficiency: The chosen catalyst may not be sufficiently active under your current reaction conditions, or it may be prone to deactivation.

Troubleshooting Steps:

  • Microwave Irradiation: Consider using microwave synthesis. This technique can significantly reduce reaction times and often leads to higher yields compared to conventional heating methods by providing rapid and uniform heating.[4]

  • Solvent Optimization: The choice of solvent can impact catalyst solubility, stability, and reactivity. A high-boiling point solvent can help maintain a consistent reaction temperature. For some reactions, polar aprotic solvents like DMSO or DMF can be effective.[5]

  • Reactant Purity and Stoichiometry: Ensure that your starting materials are of high purity and that you are using the correct stoichiometric ratios. Impurities can interfere with the catalyst and lead to side reactions.

  • Catalyst Loading: Systematically vary the catalyst loading to find the optimal concentration. Too little catalyst may result in a slow or incomplete reaction, while too much can sometimes lead to unwanted side reactions.

Issue 3: Formation of 1,3,4-Oxadiazole or 1,3,4-Thiadiazole Side Products

Question: My reaction is producing a significant amount of a 1,3,4-oxadiazole (or 1,3,4-thiadiazole) byproduct. Why is this happening and how can I suppress its formation?

Answer: The formation of 1,3,4-oxadiazole or 1,3,4-thiadiazole rings is a common side reaction, particularly in syntheses that involve the cyclization of intermediates like acylamidrazones.[6]

  • Reaction Pathway Competition: This side reaction is often favored by harsh dehydrating conditions or the use of certain acidic catalysts that promote the loss of an amine moiety over the desired cyclization pathway involving the nitrogen from hydrazine or an amidine.[6]

Troubleshooting Steps:

  • Milder Reaction Conditions: Employ milder reaction conditions to disfavor the pathway leading to the oxadiazole or thiadiazole. This includes lowering the reaction temperature and carefully controlling the pH.

  • Catalyst Selection: Choose a catalyst system known to favor triazole formation. For example, certain copper catalysts are effective in nitrile-based syntheses for directing the reaction towards the desired 1,2,4-triazole product.[6]

  • Control of Dehydrating Agents: If a dehydrating agent is used, consider reducing its amount or switching to a milder alternative.

Frequently Asked Questions (FAQs)

Q1: What are the key advantages of using a catalyst in the synthesis of 4,5-disubstituted-1,2,4-triazoles?

A1: Catalysts offer several key advantages:

  • Increased Reaction Rate: Catalysts can significantly speed up the reaction, reducing reaction times from hours or days to minutes.

  • Improved Yields: By providing a lower energy pathway, catalysts can improve the overall efficiency and yield of the reaction.

  • Enhanced Regioselectivity: As discussed, the choice of catalyst is a powerful tool for controlling the regiochemical outcome and selectively forming the desired isomer.[2]

  • Milder Reaction Conditions: Catalyzed reactions often proceed under milder conditions (lower temperature and pressure), which can improve the stability of sensitive functional groups and reduce the formation of byproducts.

Q2: Are there any effective metal-free catalyst options for the synthesis of 1,2,4-triazoles?

A2: Yes, metal-free approaches are gaining traction due to their environmental benefits and avoidance of metal contamination in the final product. Iodine-mediated oxidative cyclization is one such method that has been successfully used to synthesize 1,3,5-trisubstituted-1,2,4-triazoles from hydrazones and amines under simple operating conditions.[1][7] While this specific substitution pattern is not 4,5-disubstituted, it highlights the potential of metal-free catalysis in this area. Organocatalysts like 1,8-diazabicyclo[5.4.0]undec-7-ene (DBU) have also been employed in the synthesis of 1,2,3-triazoles and may find applications in 1,2,4-triazole synthesis.[8]

Q3: How do I choose between a homogeneous and a heterogeneous catalyst for my synthesis?

A3: The choice depends on your specific needs:

  • Homogeneous Catalysts: These are soluble in the reaction medium, offering high activity and selectivity due to the accessibility of the catalytic sites. However, their removal from the reaction mixture can be challenging.

  • Heterogeneous Catalysts: These are in a different phase from the reactants (e.g., a solid catalyst in a liquid reaction mixture). They are easily separated from the product by filtration, simplifying purification and allowing for catalyst recycling. However, they may sometimes exhibit lower activity compared to their homogeneous counterparts. An example is the use of [phen-McM-41-CuBr] for the synthesis of 3,5-disubstituted-1,2,4-triazoles.[9]

Q4: I am struggling with the purification of my 4,5-disubstituted-1,2,4-triazole product. What are some effective purification strategies?

A4: Purification can be challenging due to the presence of unreacted starting materials, side products, and isomers.

  • Column Chromatography: This is a standard method for purifying 1,2,4-triazole derivatives. A common solvent system is chloroform:methanol.[2]

  • Crystallization: If your product is a solid, recrystallization can be a highly effective method for achieving high purity. The choice of solvent is crucial and may require some experimentation.[2]

  • Purification via Salt Formation: An alternative method involves forming an alkali metal or alkaline earth metal salt of the triazole. This can be achieved by creating a slurry of the crude triazole in an alcohol with a suitable base.[2]

Data Summary

Table 1: Catalyst Performance in Disubstituted 1,2,4-Triazole Synthesis

Catalyst SystemReactantsProductYield (%)Key AdvantagesReference
Silver(I) Aryl Diazonium Salts & Isocyanides1,3-Disubstituted-1,2,4-Triazolesup to 88%High yield and selectivity for 1,3-isomers.[7]
Copper(II) Aryl Diazonium Salts & Isocyanides1,5-Disubstituted-1,2,4-Triazolesup to 79%High yield for 1,5-isomers.[7]
Copper(II) Acetate Nitriles & Hydroxylamine3,5-Disubstituted-1,2,4-TriazolesModerate to GoodOne-pot synthesis from readily available starting materials.[7]
Iodine (Metal-free) Hydrazones & Amines1,3,5-Trisubstituted-1,2,4-Triazolesup to 92%Metal-free, simple operating conditions, wide substrate scope.[7]

Experimental Protocols

Protocol 1: General Procedure for Catalyst Screening in a [3+2] Cycloaddition

  • To a clean, dry reaction vial equipped with a magnetic stir bar, add the isocyanide (1.0 equiv) and the aryl diazonium salt (1.2 equiv).

  • Add the desired solvent (e.g., DMSO, 0.3 M).

  • Add the catalyst (e.g., Ag(I) or Cu(II) salt, 5 mol%).

  • Seal the vial and stir the reaction mixture at the desired temperature (e.g., room temperature or 60 °C).

  • Monitor the reaction progress by thin-layer chromatography (TLC).

  • Upon completion, quench the reaction and perform a standard aqueous work-up.

  • Purify the crude product by column chromatography on silica gel.

  • Characterize the product by NMR and mass spectrometry to determine the regioselectivity and yield.

Visualizations

Catalyst Selection Workflow

Catalyst_Selection_Workflow Start Define Target: 4,5-Disubstituted-1,2,4-Triazole Route_Selection Select Synthetic Route (e.g., Amine Oxidase Mimicry) Start->Route_Selection Catalyst_Choice Initial Catalyst Selection (e.g., o-quinone + Lewis Acid) Route_Selection->Catalyst_Choice Experiment Perform Initial Experiment Catalyst_Choice->Experiment Analysis Analyze Product Mixture (Yield & Regioselectivity) Experiment->Analysis Desired_Outcome Desired Outcome? (High Yield & Regioselectivity) Analysis->Desired_Outcome Success Successful Synthesis Desired_Outcome->Success Yes Optimization Optimization Loop Optimization->Catalyst_Choice Change Catalyst/Conditions Troubleshooting Troubleshooting Guide Optimization->Troubleshooting Consult Guide Troubleshooting->Optimization Desired_outcome Desired_outcome Desired_outcome->Optimization No

Caption: A workflow for catalyst selection in regioselective synthesis.

Troubleshooting Decision Tree for Low Yield

Low_Yield_Troubleshooting Start Low Yield Observed Check_Conditions Check Reaction Conditions (Temp, Time, Stoichiometry) Start->Check_Conditions Check_Purity Check Reactant Purity Start->Check_Purity Check_Catalyst Evaluate Catalyst (Loading, Activity) Start->Check_Catalyst Side_Reactions Analyze for Side Products (e.g., Oxadiazole) Start->Side_Reactions Optimize_Conditions Optimize Conditions (e.g., Microwave, Solvent) Check_Conditions->Optimize_Conditions Improved_Yield Yield Improved? Optimize_Conditions->Improved_Yield Purify_Reactants Purify Starting Materials Check_Purity->Purify_Reactants Purify_Reactants->Improved_Yield Screen_Catalysts Screen Different Catalysts/ Ligands Check_Catalyst->Screen_Catalysts Screen_Catalysts->Improved_Yield Modify_Route Modify Synthetic Route Side_Reactions->Modify_Route Modify_Route->Improved_Yield Improved_Yield->Start No, Re-evaluate Success Proceed with Optimized Protocol Improved_Yield->Success Yes

Caption: A decision tree for troubleshooting low reaction yields.

References

  • A Comparative Guide to Catalysts in 1,2,4-Triazole Synthesis: Efficacy and Methodologies. Benchchem.
  • Synthesis of 1,2,4 triazole compounds. ISRES.
  • Synthesis of Multisubstituted 1,2,3-Triazoles: Regioselective Formation and Reaction Mechanism. PMC - NIH.
  • Synthesis methods of 1,2,3-/1,2,4-triazoles: A review. Frontiers.
  • Synthesis methods of 1,2,3-/1,2,4-triazoles: A review. PMC - NIH.
  • Synthesis of Multisubstituted 1,2,3-Triazoles: Regioselective Formation and Reaction Mechanism. The Journal of Organic Chemistry - ACS Publications.
  • Triazoles and Their Derivatives: Chemistry, Synthesis, and Therapeutic Applications. NIH.
  • Synthesis and Catalytic Applications of 1,2,4- Triazoles in Oxidative Processes. TRACE: Tennessee Research and Creative Exchange.
  • Synthesis methods of 1,2,3-/ 1,2,4-triazoles: A review. SciSpace.
  • Recent Developments Towards the Synthesis of Triazole Derivatives: A Review. MDPI.
  • Exploring the Fascinating World of 1,2,4-Triazoles: Properties, Synthesis, and Reactivity Can 1,2,4-Triazoles Revolutionize Drug Development and Beyond?. Guidechem.
  • Construction of 1,2,4-triazole-fused heterocycles via an amine oxidase-inspired catalyst. RSC Publishing.
  • troubleshooting common issues in 1,2,4-triazole synthesis pathways. Benchchem.
  • A recent overview on the synthesis of 1,4,5-trisubstituted 1,2,3-triazoles. NIH.
  • Regioselective one-pot synthesis of 1,4-disubstituted 1,2,3-triazoles over Ag–Zn-based nanoheterostructured catalysts. New Journal of Chemistry (RSC Publishing).
  • Regioselective Rapid Synthesis of Fully Substituted 1,2,3-Triazoles Mediated by Propargyl Cations. Organic Letters - ACS Publications.
  • Technical Support Center: Synthesis of 5-Substituted-1,2,4-Triazoles. Benchchem.
  • "common challenges in the synthesis of 1,2,4-triazole derivatives". Benchchem.

Sources

Optimization

Optimizing reaction conditions for the condensation of 4-amino-1,2,4-triazole-3-thiol with aldehydes.

Welcome to the technical support center for the synthesis of Schiff bases via the condensation of 4-amino-1,2,4-triazole-3-thiol with aldehydes. This guide is designed for researchers, scientists, and drug development pr...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for the synthesis of Schiff bases via the condensation of 4-amino-1,2,4-triazole-3-thiol with aldehydes. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance and troubleshooting advice for this important reaction. Here, we will address common challenges and provide practical solutions to optimize your reaction conditions and ensure the successful synthesis of your target compounds.

Frequently Asked Questions (FAQs)

Q1: What is the general reaction mechanism for the condensation of 4-amino-1,2,4-triazole-3-thiol with an aldehyde?

A1: The reaction proceeds in a two-step manner. First, the nucleophilic amino group of the triazole attacks the electrophilic carbonyl carbon of the aldehyde, forming an unstable hemiaminal intermediate.[1] This is followed by the elimination of a water molecule to form the final stable Schiff base (imine).[2] The reaction is typically reversible, and the removal of water can drive the equilibrium towards the product.[3]

Q2: I am not getting any product. What are the most critical parameters to check?

A2: If you are not observing any product formation, consider the following critical factors:

  • Catalyst: The reaction often requires a catalyst to proceed at a reasonable rate. Acid catalysts are commonly used to protonate the aldehyde's carbonyl group, increasing its electrophilicity.

  • Solvent: The choice of solvent is crucial as it affects the solubility of your reactants and the reaction temperature.

  • Temperature: Many condensation reactions require heating (reflux) to overcome the activation energy barrier.

  • Water Removal: The presence of water can inhibit the reaction by shifting the equilibrium back to the starting materials.

Q3: My reaction is very slow. How can I increase the reaction rate?

A3: To accelerate a slow reaction, you can:

  • Increase the temperature: Refluxing the reaction mixture is a common practice.

  • Add a catalyst: If you are not already using one, a few drops of an acid catalyst like glacial acetic acid or a Lewis acid can significantly speed up the reaction.

  • Use microwave irradiation: This technique has been shown to reduce reaction times and improve yields for the synthesis of triazole-based Schiff bases.[4]

Q4: I am observing a significant amount of starting material even after prolonged reaction time. What could be the issue?

A4: The presence of unreacted starting materials often points to an equilibrium issue. The formation of Schiff bases is a reversible reaction.[3] To drive the reaction to completion, you need to remove the water formed during the reaction. This can be achieved by:

  • Azeotropic distillation: Using a Dean-Stark apparatus with a suitable solvent like toluene can effectively remove water.

  • Using a drying agent: Adding molecular sieves to the reaction mixture can absorb the water produced.

Q5: The purity of my product is low. What are the common side products and how can I avoid them?

A5: A common side product is the stable hemiaminal intermediate, especially when using aldehydes with electron-withdrawing groups.[1][5] To favor the formation of the Schiff base, ensure complete dehydration. Another possibility is the self-condensation of the aldehyde. To minimize this, add the aldehyde slowly to the reaction mixture containing the aminotriazole. The thiol group can also potentially react, though the amino group is generally more nucleophilic.[6][7]

Troubleshooting Guide

This section provides a structured approach to troubleshooting common problems encountered during the condensation of 4-amino-1,2,4-triazole-3-thiol with aldehydes.

Problem 1: Low to No Product Yield
Potential Cause Suggested Solution & Scientific Rationale
Inadequate Catalyst Add a catalytic amount of a Brønsted acid (e.g., glacial acetic acid, p-toluenesulfonic acid) or a Lewis acid (e.g., ZnCl₂). The acid protonates the carbonyl oxygen of the aldehyde, making the carbonyl carbon more electrophilic and susceptible to nucleophilic attack by the amino group of the triazole.
Inappropriate Solvent Ensure your reactants are soluble in the chosen solvent at the reaction temperature. Common solvents include ethanol, methanol, and glacial acetic acid.[8][9] For water removal, toluene with a Dean-Stark apparatus is effective.
Low Reaction Temperature Increase the reaction temperature by refluxing the solvent. This provides the necessary activation energy for the dehydration of the hemiaminal intermediate.
Presence of Water As the reaction is reversible, water must be removed. Use a Dean-Stark apparatus for azeotropic removal or add a chemical drying agent like anhydrous Na₂SO₄ or molecular sieves to the reaction mixture.
Deactivated Aldehyde Aldehydes with strong electron-donating groups are less reactive. In such cases, a stronger acid catalyst or higher reaction temperatures may be required.
Problem 2: Formation of a Stable Hemiaminal Instead of the Schiff Base
Potential Cause Suggested Solution & Scientific Rationale
Electron-Withdrawing Groups on the Aldehyde Aldehydes with strong electron-withdrawing groups (e.g., nitro, cyano) can stabilize the hemiaminal intermediate.[1][5]
Insufficient Dehydration Conditions To push the equilibrium towards the Schiff base, enhance water removal. Switch to a solvent that allows for azeotropic removal of water (e.g., toluene with a Dean-Stark trap) or increase the amount of drying agent.
Neutral or Aprotic Conditions The dehydration step is acid-catalyzed. Ensure a catalytic amount of acid is present to facilitate the elimination of the hydroxyl group from the hemiaminal.
Problem 3: Product Purification Challenges
Potential Cause Suggested Solution & Scientific Rationale
Product is soluble in the reaction solvent After the reaction is complete, cool the mixture in an ice bath to induce precipitation. If the product remains in solution, carefully evaporate the solvent under reduced pressure.
Presence of unreacted starting materials Recrystallization is a highly effective method for purifying Schiff bases.[10] Choose a solvent system where the product has high solubility at elevated temperatures and low solubility at room temperature or below. Ethanol is often a good starting point.[11]
Oily or Gummy Product An oily product can sometimes be induced to crystallize by scratching the inside of the flask with a glass rod or by adding a seed crystal. If this fails, column chromatography is a reliable alternative for purification.[10]

Experimental Protocols

General Protocol for the Synthesis of Schiff Bases from 4-Amino-1,2,4-triazole-3-thiol

This protocol provides a general starting point. Optimization may be required based on the specific aldehyde used.

Materials:

  • 4-Amino-1,2,4-triazole-3-thiol

  • Aldehyde (equimolar amount)

  • Solvent (e.g., absolute ethanol, methanol, or glacial acetic acid)

  • Catalyst (e.g., a few drops of glacial acetic acid if not used as the solvent)

Procedure:

  • In a round-bottom flask equipped with a reflux condenser, dissolve 4-amino-1,2,4-triazole-3-thiol (1 equivalent) in the chosen solvent.

  • Add the aldehyde (1 equivalent) to the solution.

  • Add a catalytic amount of glacial acetic acid (2-3 drops) if not already used as the solvent.

  • Heat the reaction mixture to reflux and monitor the reaction progress using Thin Layer Chromatography (TLC).[12]

  • Once the reaction is complete (typically after 2-6 hours), cool the mixture to room temperature.

  • The product may precipitate upon cooling. If so, collect the solid by filtration and wash with cold solvent.

  • If the product does not precipitate, reduce the solvent volume under vacuum and cool the concentrated solution in an ice bath to induce crystallization.

  • Purify the crude product by recrystallization from a suitable solvent (e.g., ethanol).[13]

Protocol for Reactions Requiring Azeotropic Water Removal

Materials:

  • 4-Amino-1,2,4-triazole-3-thiol

  • Aldehyde (equimolar amount)

  • Toluene

  • Catalyst (e.g., a small amount of p-toluenesulfonic acid)

Procedure:

  • Set up a round-bottom flask with a Dean-Stark apparatus and a reflux condenser.

  • Add 4-amino-1,2,4-triazole-3-thiol (1 equivalent), the aldehyde (1 equivalent), and toluene to the flask.

  • Add a catalytic amount of p-toluenesulfonic acid.

  • Heat the mixture to reflux. The water-toluene azeotrope will distill and be collected in the Dean-Stark trap.

  • Continue refluxing until no more water is collected in the trap.

  • Monitor the reaction by TLC.

  • Once complete, cool the reaction mixture and remove the solvent under reduced pressure.

  • Purify the resulting solid by recrystallization.

Visualizing the Reaction Pathway and Troubleshooting Logic

Reaction Mechanism

ReactionMechanism Triazole 4-Amino-1,2,4-triazole-3-thiol Hemiaminal Hemiaminal Intermediate Triazole->Hemiaminal Nucleophilic Attack Aldehyde Aldehyde Aldehyde->Hemiaminal SchiffBase Schiff Base (Product) Hemiaminal->SchiffBase Dehydration (-H₂O) Water H₂O Hemiaminal->Water

Caption: General reaction pathway for Schiff base formation.

Troubleshooting Workflow: Low Product Yield

TroubleshootingWorkflow Start Low/No Product Yield CheckCatalyst Is a catalyst present? Start->CheckCatalyst AddCatalyst Add acid catalyst (e.g., Acetic Acid) CheckCatalyst->AddCatalyst No CheckTemp Is the reaction heated? CheckCatalyst->CheckTemp Yes AddCatalyst->CheckTemp IncreaseTemp Increase temperature (reflux) CheckTemp->IncreaseTemp No CheckWater Is water being removed? CheckTemp->CheckWater Yes IncreaseTemp->CheckWater RemoveWater Use Dean-Stark or drying agent CheckWater->RemoveWater No CheckReactivity Consider reactant reactivity CheckWater->CheckReactivity Yes RemoveWater->CheckReactivity Success Yield Improved CheckReactivity->Success

Sources

Troubleshooting

Resolving isomeric mixtures of 1,2,4-triazole derivatives by column chromatography.

Welcome to the technical support center for resolving isomeric mixtures of 1,2,4-triazole derivatives. This guide is designed for researchers, scientists, and drug development professionals who encounter the common yet c...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for resolving isomeric mixtures of 1,2,4-triazole derivatives. This guide is designed for researchers, scientists, and drug development professionals who encounter the common yet challenging task of purifying these valuable heterocyclic compounds. Here, we move beyond generic protocols to provide in-depth, field-proven insights into the specific issues faced during the column chromatography of 1,2,4-triazole regioisomers.

The Foundational Challenge: Separating N1 and N4 Regioisomers

The synthesis of N-substituted 1,2,4-triazoles, particularly through alkylation, frequently yields a mixture of regioisomers, most commonly the 1-substituted and 4-substituted products.[1][2] While often produced in predictable ratios (e.g., a kinetic preference for the N1-alkylated product), their separation is essential for accurate biological evaluation and regulatory compliance.[1]

The difficulty in separation arises from their similar molecular weights and often subtle differences in polarity. The key to successful separation lies in exploiting the distinct electronic and steric environments of the nitrogen atoms within the triazole ring.

  • 1-Substituted Isomers (Unsymmetrical): The substituent is on a nitrogen atom adjacent to a carbon atom.

  • 4-Substituted Isomers (Symmetrical): The substituent is on the nitrogen atom positioned between the two ring carbons.

The difference in the position of the substituent leads to a significant divergence in the overall molecular dipole moment and the accessibility of the remaining nitrogen lone pairs for hydrogen bonding with the stationary phase.[3][4] Generally, the 4-substituted isomer is more polar due to a larger net dipole moment and more accessible hydrogen bond acceptors, causing it to adhere more strongly to a polar stationary phase like silica gel. Consequently, the 1-substituted isomer typically elutes first in normal-phase chromatography.

Troubleshooting Guide: From Tailing Peaks to Complete Co-elution

This section addresses specific experimental issues in a direct question-and-answer format, providing both the underlying cause and a validated solution.

Question 1: My spots on the TLC plate are streaky and the peaks from my column are tailing significantly. What's happening and how do I fix it?

Answer:

Causality: This is the most common issue when purifying N-heterocycles like 1,2,4-triazoles on silica gel. Silica gel has a surface rich in silanol groups (Si-OH), which are acidic. The basic nitrogen atoms of your triazole isomers interact strongly with these acidic sites via secondary interactions (acid-base interaction), in addition to the desired polar interactions (like hydrogen bonding).[3] This strong, sometimes irreversible, adsorption leads to a slow release of the analyte from the stationary phase, resulting in elongated, tailing peaks and poor separation.[5][6]

Solution Protocol:

  • Deactivate the Silica with a Basic Modifier: The most effective solution is to add a small amount of a basic modifier to your mobile phase. Triethylamine (TEA) is the industry standard for this purpose.[7][8]

    • Action: Prepare your eluent (e.g., a mixture of ethyl acetate and hexanes) and add 0.1% to 1% TEA by volume.

    • Mechanism: The TEA is a stronger base than your triazole and will preferentially bind to the acidic silanol sites, effectively "masking" them.[9] This allows your triazole isomers to interact with the silica primarily through hydrogen bonding and dipole interactions, leading to symmetrical peaks and improved resolution.

  • Solvent System Optimization:

    • Begin with a standard eluent like 30-50% ethyl acetate in hexanes and develop the separation on a TLC plate.

    • Add 0.5% TEA to the TLC developing chamber and run a new plate. You should observe rounder, more defined spots.

    • Adjust the polarity of the ethyl acetate/hexanes mixture to achieve a target Rf value of ~0.3-0.4 for the lower-running spot, ensuring good separation between the isomers.[10]

Question 2: My two isomers are eluting very close together, or even co-eluting, despite trying different polarities of ethyl acetate/hexanes.

Answer:

Causality: While N1 and N4 isomers are separable, their polarity difference can be minimal depending on the nature of the substituent. If the substituent is large and non-polar, it can dominate the molecule's interaction with the stationary phase, minimizing the relative contribution of the triazole ring's dipole moment. Simple binary solvent systems may not have enough selectivity to resolve such a pair.

Solution Protocol:

  • Introduce a Different Solvent to Change Selectivity: The key is to alter the nature of the polar interactions. Instead of just increasing the strength of the polar solvent (e.g., more ethyl acetate), change the type of solvent.

    • Action: Try a ternary system. A common and highly effective choice is to use Dichloromethane (DCM) as a component. For example, start with a system of DCM:MeOH (98:2) or EtOAc:DCM (50:50) and adjust ratios.

    • Mechanism: Different solvents interact with your analytes and the stationary phase in unique ways. DCM offers different dipole interactions than ethyl acetate, while a proton donor like methanol can compete more effectively for hydrogen bonding sites. This change in interaction dynamics can often enhance the separation between closely-related isomers.[10][11]

  • Employ Gradient Elution: If a single isocratic solvent system fails, a gradient elution is a powerful technique.

    • Action: Start the column with a low-polarity mobile phase (e.g., 10% EtOAc/Hexanes) that keeps both isomers at the top of the column. Gradually and slowly increase the polarity (e.g., to 40% EtOAc/Hexanes) over the course of the run.[8]

    • Mechanism: This technique sharpens the elution bands and can amplify small differences in affinity for the stationary phase, allowing for the separation of compounds with very similar Rf values.

Table 1: Recommended Solvent Systems for Triazole Isomer Separation
Solvent System ComponentsRatio (v/v/v)Application Notes
Ethyl Acetate / Hexanes / TEA30:70:0.5A standard starting point for most triazole derivatives. Adjust EtOAc for polarity.
Dichloromethane / Methanol / TEA98:2:0.5Excellent for more polar triazoles that require a stronger eluent.
Chloroform / Acetone / TEA80:20:0.5An alternative system offering different selectivity.

General Protocol for Column Chromatography of 1,2,4-Triazole Isomers

This protocol outlines a self-validating system for the reliable purification of triazole regioisomers.

Step 1: TLC Analysis & Solvent System Selection

  • Dissolve a small sample of your crude isomeric mixture in a suitable solvent (e.g., DCM or EtOAc).

  • Spot the mixture on a silica gel TLC plate.

  • Develop the plate in a chamber containing a test solvent system (e.g., 40% EtOAc in Hexanes) with 0.5% TEA .

  • Visualize the spots under a UV lamp.

  • Aim for a separation (ΔRf) of at least 0.1, with the lower spot having an Rf between 0.2 and 0.4. If separation is poor, try a different solvent system as described in the troubleshooting guide.

Step 2: Column Packing (Slurry Method)

  • Select an appropriate size column (aim for a stationary phase mass that is 50-100 times the mass of your crude sample).

  • In a beaker, create a slurry of silica gel in your chosen low-polarity starting eluent (e.g., 10% EtOAc/Hexanes + 0.5% TEA).

  • Pour the slurry into the column and use gentle air pressure to pack the bed, ensuring no air bubbles are trapped.

  • Add a thin layer of sand to the top of the silica bed to prevent disturbance during loading.

Step 3: Sample Loading (Dry Loading Recommended)

  • Dissolve your crude mixture in a minimal amount of a volatile solvent (like DCM).

  • Add a small amount of silica gel (2-3 times the mass of your crude product) to this solution.

  • Evaporate the solvent on a rotary evaporator until you have a dry, free-flowing powder. This is your "dry-loaded" sample.

  • Carefully add the dry-loaded sample onto the sand layer in your packed column.

  • Gently add another thin layer of sand on top of the sample silica.

Step 4: Elution and Fraction Collection

  • Carefully fill the column with your starting eluent.

  • Apply air pressure to begin eluting the solvent through the column at a steady rate (approx. 2 inches/minute solvent drop).

  • Collect fractions in an ordered array of test tubes. Monitor the elution by collecting small spots from the column outlet onto a TLC plate and viewing under a UV lamp.

  • If using a gradient, begin to slowly increase the proportion of the more polar solvent after the non-polar impurities have eluted.

Step 5: Analysis of Fractions

  • Analyze the collected fractions by TLC to identify which contain your pure products.

  • Combine the fractions containing the pure, separated isomers.

  • Verify the purity and confirm the identity of each isomer using techniques like 1H NMR and Mass Spectrometry.

Visualizing the Process

Diagram 1: Principle of Isomer Separation on Silica Gel

G cluster_0 Column Start (Loading) cluster_1 Elution in Progress cluster_2 Column Exit (Collection) Mixture Isomeric Mixture (N1 + N4) N1_Isomer N1 Isomer (Less Polar) Mixture->N1_Isomer Travels Faster N4_Isomer N4 Isomer (More Polar) Mixture->N4_Isomer Travels Slower (Stronger Adsorption) Fraction_1 Early Fractions: Pure N1 Isomer N1_Isomer->Fraction_1 Elutes First Fraction_2 Late Fractions: Pure N4 Isomer N4_Isomer->Fraction_2 Elutes Later

Caption: Elution order of 1,2,4-triazole regioisomers during normal-phase chromatography.

Diagram 2: Troubleshooting Workflow for Poor Separation

G Start Problem: Poor Separation / Tailing Peaks Q1 Are peaks tailing? Start->Q1 A1_Yes Add 0.1-1% Triethylamine (TEA) to Mobile Phase Q1->A1_Yes Yes A1_No Optimize Solvent Polarity (Adjust EtOAc/Hexane ratio) Q1->A1_No No Q2 Are peaks still unresolved? A1_Yes->Q2 A2_Yes Change Solvent Selectivity (e.g., use DCM/MeOH or Acetone) Q2->A2_Yes Yes End Achieved Separation Q2->End No A3_Gradient Implement a Gradient Elution (Slowly increase polarity) A2_Yes->A3_Gradient A3_Gradient->End A1_No->Q2

Caption: Decision-making workflow for troubleshooting common separation issues.

Frequently Asked Questions (FAQs)

Q: Can I use alumina instead of silica gel? A: Yes, neutral or basic alumina can be an alternative stationary phase. Since alumina is inherently basic, it can sometimes prevent peak tailing of basic compounds without the need for additives like TEA. However, its separation characteristics differ from silica, so TLC trials are essential.

Q: My compound is not moving off the baseline even in 100% ethyl acetate. What should I do? A: Your compound is highly polar. You need a more polar mobile phase. A common choice is a mixture of dichloromethane (DCM) and methanol (MeOH). Start with 1-2% MeOH in DCM and gradually increase the MeOH concentration. Remember to still include 0.1-0.5% TEA to maintain good peak shape.

Q: Why is dry loading preferred over wet loading for these compounds? A: Dry loading introduces the sample in a very concentrated, narrow band at the top of the column, which is crucial for achieving high resolution between closely eluting isomers. Wet loading (dissolving the sample in the mobile phase) often results in a wider initial band, which can compromise the separation from the very beginning.

Q: How can I confirm which isomer is which after separation? A: Spectroscopic methods are required. 1H and 13C NMR spectroscopy are powerful tools for distinguishing between 1- and 4-substituted isomers due to the different chemical environments of the ring protons and carbons. If known standards are unavailable, advanced techniques like 2D NMR (HMBC, NOESY) may be necessary to definitively assign the structure.

References

  • NotEvans. (2017). Separation of alkylated 1,2,4-triazole in solution. Chemistry Stack Exchange. [Link]

  • GMP Insiders. (n.d.). Peak Tailing In Chromatography: Troubleshooting Basics. [Link]

  • Scribd. (n.d.). Why Do Peaks Tail?: LC Troubleshooting. [Link]

  • Restek Corporation. (2018). LC Troubleshooting—All of My Peaks are Tailing! What Should I Do?[Link]

  • Element Lab Solutions. (n.d.). Peak Tailing in HPLC. [Link]

  • Chemistry LibreTexts. (2020). 14.6: Thin-Layer Chromatography. [Link]

  • Boland, S., et al. (2025). Selective thin-layer chromatography of 4-R-1,2,4-triazoles. ResearchGate. [Link]

  • University of Rochester, Department of Chemistry. (n.d.). Tips for Flash Column Chromatography. [Link]

  • Bulger, P. G., et al. (2000). A practical and regioselective alkylation of 1,2,4-triazole. Tetrahedron Letters, 41(8), 1297-1300. (Note: This is the underlying primary literature referenced in source[1]).

  • SIELC Technologies. (n.d.). HPLC Method for Separation of 1,2,4-Triazole and Guanylurea on Primesep 100 Column. [Link]

  • Phenomenex. (n.d.). Overcoming Peak Tailing of Basic Analytes in Silica Type A Stationary Phases in RP. [Link]

  • Common Organic Chemistry. (n.d.). Solvent Systems for Silica Gel Column Chromatography. [Link]

  • ResearchGate. (2025). 4 Solvent Systems, Developing Chambers and Development. [Link]

  • MicroSolv Technology Corporation. (2012). Can I use triethylamine TEA with a Cogent Silica-C column - FAQ. [Link]

  • Chromatography Forum. (2005). use of Triethylamine. [Link]

  • Jiang, Z. J., et al. (2001). [Enantiomeric separations of 1-1,2,4-triazole compounds by micro-high performance liquid chromatography]. Se Pu, 19(3), 253-5. [Link]

  • ResearchGate. (2025). Practical Methylation Procedure for (1H)‐1,2,4‐Triazole. [Link]

  • University of Rochester, Department of Chemistry. (n.d.). Chromatography: Solvent Systems For Flash Column. [Link]

  • ISRES Publishing. (n.d.). synthesis of 1,2,4 triazole compounds. [Link]

  • Gomaa, M. A. M. (2022). An insight on medicinal attributes of 1,2,4-triazoles. Results in Chemistry, 4, 100346. [Link]

Sources

Optimization

Troubleshooting poor solubility of 4-amino-5-aryl-4H-triazole-3-thiol derivatives.

Welcome to the technical support center for 4-amino-5-aryl-4H-triazole-3-thiol derivatives. This guide is designed for researchers, medicinal chemists, and formulation scientists who are working with this promising class...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for 4-amino-5-aryl-4H-triazole-3-thiol derivatives. This guide is designed for researchers, medicinal chemists, and formulation scientists who are working with this promising class of compounds and may be encountering challenges with their solubility. As a Senior Application Scientist with extensive experience in physical chemistry and drug development, I have compiled this resource to provide both theoretical insights and practical, actionable solutions to common solubility issues.

The unique structural features of the 4-amino-5-aryl-4H-triazole-3-thiol scaffold, which include both acidic (thiol) and basic (amino) functionalities, contribute to their interesting pharmacological properties but also present specific challenges in achieving desired solubility for in vitro assays and pre-clinical studies. This guide will walk you through a systematic approach to troubleshooting and enhancing the solubility of your derivatives.

Part 1: Frequently Asked Questions (FAQs)

Here, we address some of the most common initial questions researchers have when working with these compounds.

Q1: My 4-amino-5-aryl-4H-triazole-3-thiol derivative is poorly soluble in aqueous buffers. Where should I start?

A1: Poor aqueous solubility is a common characteristic of many heterocyclic compounds, including this series. The first step is to confirm the solid-state properties of your compound. Factors such as crystallinity and the presence of different polymorphic forms can significantly impact solubility.[1][2] It is also crucial to determine if the compound has ionizable centers, which these derivatives do. The thiol group is weakly acidic, and the 4-amino group is basic. This means that solubility will be highly dependent on the pH of the medium.[3] A good starting point is to assess solubility in a range of pH values. Additionally, these compounds often exhibit good solubility in polar aprotic solvents like dimethyl sulfoxide (DMSO).[4]

Q2: What are the key structural features of 4-amino-5-aryl-4H-triazole-3-thiol derivatives that influence their solubility?

A2: The solubility of these derivatives is governed by a balance of several structural features:

  • The Triazole Core: The triazole ring itself is polar and capable of hydrogen bonding, which can contribute to aqueous solubility.[5]

  • The Aryl Substituent at C5: The nature of the aryl group has a significant impact. Bulky, non-polar, or highly conjugated aryl groups will increase lipophilicity and generally decrease aqueous solubility. Conversely, the introduction of polar functional groups on the aryl ring can enhance solubility.

  • The 4-Amino Group: This group is basic and can be protonated at acidic pH, forming a more soluble cationic species.

  • The 3-Thiol Group: This group is weakly acidic and can exist in equilibrium with its thione tautomer. At alkaline pH, it can be deprotonated to form a more soluble anionic thiolate. The ability to form salts with bases can be exploited to increase solubility.

Q3: Is it possible that different batches of my synthesized compound show different solubility profiles?

A3: Absolutely. This is a strong indication of polymorphism, where the same compound exists in different crystalline forms.[1][3] Each polymorph can have a unique crystal lattice energy, which directly affects its melting point and solubility. The most stable polymorph will typically have the lowest solubility.[2] Different synthesis purification methods, such as the choice of recrystallization solvent (e.g., ethanol), can lead to the formation of different polymorphs or solvates.[6][7] It is highly recommended to characterize each new batch by techniques such as Powder X-Ray Diffraction (PXRD) and Differential Scanning Calorimetry (DSC) to ensure solid-form consistency.

Q4: I am using a DMSO stock solution for my cellular assays, but I see precipitation when I dilute it into my aqueous cell culture medium. What is happening?

A4: This is a classic example of kinetic versus thermodynamic solubility. Your compound may be kinetically soluble at a high concentration in your DMSO stock. However, when you dilute this into an aqueous medium where the compound has low thermodynamic (or equilibrium) solubility, it can become supersaturated and precipitate out over time. To mitigate this, you can try lowering the final DMSO concentration in your assay, pre-warming the aqueous medium, or adding a non-ionic surfactant to the medium to help maintain solubility.

Part 2: Troubleshooting Guide

This section provides a systematic, hands-on approach to addressing and resolving poor solubility.

Step 1: Comprehensive Solubility Profiling

Before attempting to improve solubility, it is essential to understand the baseline solubility of your compound in various relevant media.

The shake-flask method is considered the gold standard for determining equilibrium solubility.[8]

  • Preparation: Add an excess amount of your solid 4-amino-5-aryl-4H-triazole-3-thiol derivative to a known volume of the test solvent (e.g., phosphate-buffered saline pH 7.4, citrate buffer pH 4.0, or various organic solvents) in a sealed vial. Ensure there is undissolved solid material present throughout the experiment.

  • Equilibration: Agitate the vials at a constant temperature (e.g., 25°C or 37°C) for a sufficient period to reach equilibrium. This can take anywhere from 24 to 72 hours.

  • Phase Separation: After equilibration, separate the undissolved solid from the saturated solution. This can be achieved by centrifugation at high speed or by filtration through a low-binding filter (e.g., 0.22 µm PVDF).

  • Quantification: Accurately dilute an aliquot of the clear supernatant and determine the concentration of the dissolved compound using a suitable analytical method, such as HPLC-UV or LC-MS/MS.

  • Data Reporting: Express the solubility in units of µg/mL or µM.

Solvent CategoryExamplesPurpose
Aqueous Buffers pH 4.0, pH 7.4, pH 9.0To determine pH-dependent solubility.
Polar Aprotic DMSO, DMF, AcetonitrileCommon stock solvents for biological assays.
Polar Protic Ethanol, Methanol, IsopropanolUsed in formulations and as co-solvents.
Non-Polar Toluene, HexaneTo understand the lipophilicity of the compound.
Step 2: pH Modification

Given the amphoteric nature of the 4-amino-5-aryl-4H-triazole-3-thiol core, pH adjustment is one of the most effective strategies for enhancing aqueous solubility.

The solubility of an ionizable compound is lowest when it is in its neutral form and increases as it becomes ionized. For your derivatives:

  • At low pH (acidic) , the 4-amino group (a weak base) will be protonated to form a more soluble cationic salt.

  • At high pH (alkaline) , the 3-thiol group (a weak acid) will be deprotonated to form a more soluble anionic thiolate.

The pH at which the compound has its minimum solubility is its isoelectric point.

ph_solubility cluster_low_ph Low pH (Acidic) cluster_neutral_ph Isoelectric Point cluster_high_ph High pH (Alkaline) low_ph_structure Protonated Amino Group (Cationic) Higher Solubility neutral_structure Neutral Molecule Lowest Solubility low_ph_structure->neutral_structure Increase pH high_ph_structure Deprotonated Thiol Group (Anionic) Higher Solubility neutral_structure->high_ph_structure Increase pH

Caption: Effect of pH on the ionization and solubility of 4-amino-5-aryl-4H-triazole-3-thiol derivatives.

  • pKa Estimation: If not experimentally determined, estimate the pKa of the amino and thiol groups. The 4-amino group is expected to have a pKa in the range of 3-5, while the thiol group will have a pKa around 8-10.

  • Solubility vs. pH Profile: Perform the shake-flask solubility assay across a range of pH values (e.g., from pH 2 to pH 10) to generate a solubility-pH profile. This will experimentally determine the pH of minimum and maximum solubility.

  • Application: For your experiments, use a buffer system that maintains the pH where your compound is most soluble and stable. Be mindful that extreme pH values may not be compatible with biological assays or may cause compound degradation.

Step 3: Co-solvents

The use of a water-miscible organic solvent (co-solvent) can significantly increase the solubility of a poorly soluble compound.[9][10] This is a widely used technique in creating formulations for in vivo studies.

Co-solvents work by reducing the polarity of the aqueous solvent system, making it more favorable for the dissolution of lipophilic solutes. They disrupt the hydrogen-bonding network of water, which can "squeeze out" non-polar molecules.[11]

Co-solventPropertiesCommon Use
Ethanol Generally regarded as safe (GRAS).Oral and parenteral formulations.
Propylene Glycol Low toxicity, good solubilizing power.Oral, topical, and injectable formulations.
Polyethylene Glycol (PEG 300/400) Low toxicity, high solubilizing capacity for many APIs.Oral and parenteral formulations.
Glycerin Viscous, non-toxic.Oral solutions.

cosolvent_workflow start Start: Poorly Soluble Compound select_cosolvents Select Co-solvents (e.g., Ethanol, PEG 400, Propylene Glycol) start->select_cosolvents prepare_blends Prepare Aqueous/Co-solvent Blends (e.g., 10%, 20%, 40% v/v) select_cosolvents->prepare_blends solubility_assay Perform Shake-Flask Solubility Assay prepare_blends->solubility_assay analyze_data Analyze Data & Plot Solubility vs. % Co-solvent solubility_assay->analyze_data select_optimal Select Optimal Co-solvent System analyze_data->select_optimal end End: Solubilized Compound select_optimal->end

Caption: Workflow for selecting an effective co-solvent system.

Step 4: Use of Surfactants and Hydrotropes

For particularly challenging compounds, the addition of surfactants or hydrotropes can be a powerful solubilization strategy.

  • Surfactants: These are amphiphilic molecules that, above a certain concentration (the critical micelle concentration or CMC), form micelles. The hydrophobic core of these micelles can encapsulate poorly soluble drug molecules, increasing their apparent solubility in the aqueous medium.[8][12][13][14] Common pharmaceutical surfactants include Polysorbate 80 (Tween® 80) and Sodium Dodecyl Sulfate (SDS).

  • Hydrotropes: These are compounds that increase the solubility of other solutes in water but do not form well-defined micelles.[15][16][17][18][19] Their mechanism is thought to involve self-aggregation and interactions with the solute that disrupt the solute's crystal lattice and increase its affinity for the aqueous environment. Examples include sodium benzoate and nicotinamide.

When selecting a surfactant or hydrotrope, consider its compatibility with your experimental system, especially for in vitro and in vivo studies, as they can have their own biological effects.

Step 5: Structural Modification

In the context of a drug discovery program, if solubility issues persist and cannot be overcome by formulation approaches, structural modification of the 4-amino-5-aryl-4H-triazole-3-thiol scaffold should be considered.

  • Introduce Polar Groups: Adding polar functional groups (e.g., -OH, -COOH, -SO2NH2) to the 5-aryl substituent can increase hydrophilicity and improve aqueous solubility.

  • Break Planarity: Introducing substituents that disrupt the planarity of the molecule can decrease crystal lattice energy, which often leads to improved solubility.

  • Bioisosteric Replacement: Replacing a lipophilic group with a more polar bioisostere can sometimes maintain biological activity while improving physicochemical properties.

Part 3: Final Recommendations

Troubleshooting the solubility of 4-amino-5-aryl-4H-triazole-3-thiol derivatives requires a logical and systematic approach. Always begin by thoroughly characterizing the baseline solubility of your compound before moving on to enhancement techniques. A combination of pH adjustment and the use of co-solvents is often the most effective initial strategy. Remember that the "best" solubilization method will depend on the specific derivative and the requirements of your downstream application.

This guide provides a robust framework for addressing solubility challenges. Should you require further assistance, please do not hesitate to reach out to our technical support team.

References

  • A Review: “Hydrotropy” Techniques to increase the solubility of Drug. - Journal of Pharmaceutical Negative Results. Available at: [Link]

  • Surfactants in pharmaceutical formulations: enhancing drug solubility and bioavailability. - Preprints.org. Available at: [Link]

  • Solubilization by surfactants: Significance and symbolism. - Solubilization by surfactants: Significance and symbolism. Available at: [Link]

  • A Brief Review on Solubility Enhancement Technique: Hydrotropy - Indian Journal of Pharmaceutical Education and Research. Available at: [Link]

  • Hydrotropy as Prominent Approach for Enhancement of Aqueous Solubility of Dru - Journal of Drug Delivery and Therapeutics Review. Available at: [Link]

  • The Role of Surfactants in Solubilization of Poorly Soluble - JOCPR. Available at: [Link]

  • A recent overview of surfactant–drug interactions and their importance - RSC Publishing. Available at: [Link]

  • A Review on Novel Solubility Enhancement Technique Hydrotropy - Jetir.Org. Available at: [Link]

  • Polymorphism Study of 1,2,4-Triazole Derivatives: Impact on Drug Efficacy and Stability. Available at: [Link]

  • A review: Hydrotropy a solubility enhancing technique - The Pharma Innovation. Available at: [Link]

  • Impact of Surfactants on Drug Release during Dissolution Testing. Available at: [Link]

  • “A REVIEW ON SOLUBILITY ENHANCEMENT TECHNIQUES” - IJCRT.org. Available at: [Link]

  • A review on solubility enhancement technique for pharmaceutical drugs - GSC Online Press. Available at: [Link]

  • Review of the cosolvency models for predicting solubility of drugs in water-cosolvent mixtures - PubMed. Available at: [Link]

  • Co-solvency and anti-solvent method for the solubility enhancement. Available at: [Link]

  • Effects of polymorphism and solid-state solvation on solubility and dissolution rate. Available at: [Link]

  • (PDF) Polymorphism of Sulfathiazole - ResearchGate. Available at: [Link]

  • Influence of pH, Temperature and Impurities on the Solubility of an Active Pharmaceutical Ingredient (API) - CORE. Available at: [Link]

  • Application of cosolvency and cocrystallization approach to enhance acyclovir solubility - PMC - NIH. Available at: [Link]

  • Triazoles and Their Derivatives: Chemistry, Synthesis, and Therapeutic Applications - NIH. Available at: [Link]

  • Synthesis, characterization and antimicrobial activity of some novel 4-amino-5- phenyl-4H-1,2,4-triazole-3-thiol derivatives - KTU AVES. Available at: [Link]

  • Synthesis, Characterization and Antioxidant Activity of Some 4-Amino-5-Phenyl-4h-1, 2, 4-Triazole-3-Thiol Derivatives - ResearchGate. Available at: [Link]

  • Synthesis, characterization and antimicrobial activity of some novel 4-amino-5-phenyl-4H-1,2,4-triazole-3-thiol derivatives - ResearchGate. Available at: [Link]

  • Synthesis of Some New 4,5-Substituted-4H-1,2,4-triazole-3-thiol Derivatives - MDPI. Available at: [Link]

  • Synthesis of Novel Derivatives of4-Amino-3-(2-Furyl)-5-Mercapto-1,2,4-Triazole asPotential HIV-1 NNRTIs - NIH. Available at: [Link]

  • Synthesis and properties of S-derivatives of 4-amino-5-(5-methylpyrazol-3-yl)-1,2,4-triazole-3-thiol | Current issues in pharmacy and medicine. Available at: [Link]

  • 4-amino-5-(trifluoromethyl)-4H-1, 2, 4-triazole-3-thiol as an effective corrosion inhibitor for low carbon steel in HCl environment: experimental and theoretical studies - PMC - NIH. Available at: [Link]

  • Synthesis, characterization, and evaluation of transition metal complexes of 4-Amino-5-Phenyl-4H-1,2,4-Triazole 3-Thiol as anti- - Ginekologia i Poloznictwo. Available at: [Link]

  • Antiradical activity of novel 4-amino-5-(thiophen-2-ylmethyl)-4H-1,2,4-triazole-3-thiol derivatives. Available at: [Link]

  • The synthesis of 4-amino-5-(quinolin-2-yl)-4H-1,2,4-triazole-3-thiol and its interaction with aldehydes. Available at: [Link]

  • Anti-Tubercular Properties of 4-Amino-5-(4-Fluoro-3- Phenoxyphenyl)-4H-1,2,4-Triazole-3-Thiol and Its Schiff Bases: Computational Input and Molecular Dynamics - MDPI. Available at: [Link]

Sources

Troubleshooting

Technical Support Center: Enhancing the Stability of 4-Amino-5-(2-methoxy-phenyl)-4H-triazole-3-thiol in Solution

Welcome to the technical support center for 4-Amino-5-(2-methoxy-phenyl)-4H-triazole-3-thiol. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for 4-Amino-5-(2-methoxy-phenyl)-4H-triazole-3-thiol. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and practical advice for enhancing the stability of this compound in solution. By understanding the underlying chemical principles, you can optimize your experimental conditions and ensure the integrity of your results.

Introduction: The Challenge of Thiol and Triazole Stability

4-Amino-5-(2-methoxy-phenyl)-4H-triazole-3-thiol is a molecule of interest due to its structural features, which include a thiol (-SH) group and a 1,2,4-triazole ring. While these functional groups are key to its potential biological activity, they also present stability challenges in solution. The thiol group is susceptible to oxidation, which can lead to the formation of disulfides and other oxidized species.[1] This process can be influenced by factors such as pH, temperature, the presence of metal ions, and exposure to oxygen. The 1,2,4-triazole ring, while generally stable, can also be affected by harsh chemical conditions.[2][3][4]

This guide will address common stability issues in a question-and-answer format, providing both the "why" behind the problem and the "how" to solve it.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My solution of 4-Amino-5-(2-methoxy-phenyl)-4H-triazole-3-thiol is showing a decrease in purity over a short period. What is the likely cause?

A1: The most probable cause is the oxidation of the thiol group. Thiol groups (-SH) are readily oxidized to form disulfide bonds (-S-S-), especially in the presence of oxygen. This process can be accelerated by factors such as neutral to alkaline pH, exposure to light, and the presence of trace metal ions which can catalyze the oxidation.[5][6]

Troubleshooting Workflow:

A troubleshooting workflow for addressing decreased purity.

Detailed Explanation:

  • pH: At higher pH values (above neutral), the thiol group is more likely to exist in its deprotonated thiolate form (R-S⁻).[7] Thiolates are more nucleophilic and more susceptible to oxidation than the protonated thiol (R-SH). Maintaining a slightly acidic pH can significantly slow down this oxidation process.[8]

  • Oxygen: Dissolved oxygen in your solvent is a primary culprit for thiol oxidation. Simple measures like using de-gassed solvents and blanketing your solution with an inert gas like nitrogen or argon can dramatically improve stability.

  • Metal Ions: Trace amounts of metal ions, such as copper (Cu²⁺) and iron (Fe³⁺), can act as catalysts for thiol oxidation.[5] Using high-purity solvents and adding a chelating agent like EDTA can sequester these metal ions and prevent them from participating in redox reactions.

Q2: I've adjusted the pH to be more acidic, but I'm still observing some degradation. What else can I do?

A2: If pH adjustment alone isn't sufficient, you should consider the use of antioxidants. Antioxidants can protect the thiol group by preferentially reacting with oxidizing species.

Recommended Antioxidants for Thiol-Containing Compounds:

AntioxidantRecommended Starting ConcentrationMechanism of ActionKey Considerations
Ascorbic Acid (Vitamin C) 0.1 - 1 mMA reducing agent that can scavenge free radicals and reduce oxidized species.[9]Water-soluble. May need to be replenished over time.
Glutathione (GSH) 0.5 - 5 mMA naturally occurring antioxidant that can directly scavenge reactive oxygen species and participate in thiol-disulfide exchange reactions.[10]Can form mixed disulfides with the target compound.[1]
N-Acetylcysteine (NAC) 1 - 10 mMA precursor to glutathione that also has direct radical-scavenging properties.[11]Generally well-tolerated in biological systems.
Tris(2-carboxyethyl)phosphine (TCEP) 0.1 - 0.5 mMA potent, selective, and stable reducing agent for disulfide bonds. It is less prone to air oxidation compared to DTT.[12]Effective at a wider pH range and does not absorb at 280 nm.

Experimental Protocol: Evaluating the Efficacy of Antioxidants

  • Preparation of Stock Solutions: Prepare a concentrated stock solution of 4-Amino-5-(2-methoxy-phenyl)-4H-triazole-3-thiol in a suitable organic solvent (e.g., DMSO, DMF). Also, prepare stock solutions of the chosen antioxidants in an appropriate buffer (e.g., phosphate or citrate buffer at the desired pH).

  • Sample Preparation: In separate vials, add the buffer and the antioxidant stock solution. Then, spike in the stock solution of the triazole-thiol compound to the final desired concentration. Include a control sample with no antioxidant.

  • Incubation: Store the vials under controlled conditions (e.g., specific temperature, light or dark).

  • Time-Point Analysis: At various time points (e.g., 0, 2, 4, 8, 24 hours), withdraw an aliquot from each vial.

  • Purity Assessment: Analyze the purity of the compound in each aliquot using a suitable analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV detection.

  • Data Analysis: Plot the percentage of the remaining parent compound against time for each condition to determine the degradation rate and the protective effect of each antioxidant.

Q3: Can the 1,2,4-triazole ring itself degrade? Under what conditions should I be concerned?

A3: The 1,2,4-triazole ring is generally considered to be aromatic and quite stable under most experimental conditions, including a range of pH values and temperatures.[2][4] However, extreme conditions can lead to its degradation. You should be cautious when using:

  • Strong Oxidizing Agents: Reagents like potassium permanganate or hydrogen peroxide at high concentrations can potentially disrupt the aromaticity of the triazole ring.

  • Harsh Acidic or Basic Conditions with High Temperatures: While stable at room temperature, prolonged heating in highly concentrated acids or bases could potentially lead to hydrolysis or ring-opening reactions.[4]

Preventative Measures:

  • Avoid the use of strong, non-specific oxidizing agents if possible.

  • If your experimental protocol requires harsh pH conditions, try to minimize the exposure time and temperature.

  • Whenever possible, perform reactions at or below room temperature.

Q4: I need to store my solution for an extended period. What are the best practices for long-term stability?

A4: For long-term storage, a multi-faceted approach is necessary to minimize degradation from all potential pathways.

Long-Term Storage Protocol:

  • Solvent Selection: Choose a high-purity, anhydrous solvent in which the compound is highly soluble. Degas the solvent thoroughly by sparging with an inert gas (argon or nitrogen) for at least 15-20 minutes.

  • pH and Additives:

    • Adjust the pH to a slightly acidic range (e.g., pH 4-5) using a non-reactive buffer system if compatible with your downstream application.

    • Add a chelating agent such as EDTA at a concentration of 0.1-0.5 mM to sequester any trace metal ions.

    • Consider adding a stable antioxidant like TCEP at a low concentration (e.g., 0.1 mM).[12]

  • Aliquoting and Storage Conditions:

    • Dispense the solution into small, single-use aliquots in amber glass vials to prevent repeated freeze-thaw cycles and light exposure.

    • Blanket the headspace of each vial with an inert gas before sealing.

    • Store the vials at -20°C or, for maximum stability, at -80°C.

Logical Flow for Ensuring Long-Term Stability:

A stepwise process for optimal long-term storage.

By implementing these strategies, you can significantly enhance the stability of 4-Amino-5-(2-methoxy-phenyl)-4H-triazole-3-thiol in your solutions, leading to more reliable and reproducible experimental outcomes.

References

  • Aneja, B., Azam, M., Alam, S., Perwez, A., Maguire, R., Yadava, U., et al. (2018). Natural Product-Based 1,2,3-triazole/sulfonate Analogues as Potential Chemotherapeutic Agents for Bacterial Infections. ACS Omega, 3.
  • Couto Rodrigues, S., Moratório de Moraes, R. S., et al. (n.d.).
  • Cuevasanta, E., et al. (2015). Actions of Thiols, Persulfides, and Polysulfides as Free Radical Scavenging Antioxidants. PMC - NIH. [Link]

  • Delaunay, A., Pflieger, D., Barrault, MB., Vinh, J., Toledano, MB. (2002).
  • Fedotov & Hotsulia. (n.d.).
  • Flohe, L. (2016).
  • Hurd, T. R., et al. (2019). The role of thiols in antioxidant systems. PMC - PubMed Central - NIH. [Link]

  • Ibraheem, et al. (2019). Triazoles and Their Derivatives: Chemistry, Synthesis, and Therapeutic Applications. NIH. [Link]

  • Lodge, J. K., Traber, M. G., & Packer, L. (1998). Thiol chelation of Cu2+ by dihydrolipoic acid prevents human low density lipoprotein peroxidation. Free Radical Biology and Medicine, 25(3), 287-297. [Link]

  • Muhammad, S., & Ahmed, A. (2021). Synthesis of heterocyclic ring (1,2,4-triazole) as polystyrene photo stabilizer. GSC Advanced Research and Reviews, 09(02), 051–057.
  • Neidigh, J. W., et al. (2002). A. Thiol-disulfide exchange mechanism: in the pH range above 8,... ResearchGate. [Link]

  • Potts, K. T. (1961). The Tautomerism of 1,2,3-triazole in Aqueous Solution. J. Chem. Soc. Perkin Trans., 2(2), 1903–1905.
  • Selvaraj, et al. (2011), Čačić, et al. (2010).
  • Shibata, T., & Uchida, K. (2019). Actions of Thiols, Persulfides, and Polysulfides as Free Radical Scavenging Antioxidants. PMC - NIH. [Link]

  • Singh, et al. (n.d.). Synthesis, characterization, and evaluation of transition metal complexes of 4-Amino-5-Phenyl-4H-1,2,4-Triazole 3-Thiol as anti-. Ginekologia i Poloznictwo.
  • Toohey, J. I., & Cooper, A. J. (2014). Actions of Thiols, Persulfides, and Polysulfides as Free Radical Scavenging Antioxidants. PMC - NIH. [Link]

  • Trujillo, M., et al. (2016). Actions of Thiols, Persulfides, and Polysulfides as Free Radical Scavenging Antioxidants. PMC - NIH. [Link]

  • Ulrich, K., & Jakob, U. (2019). Actions of Thiols, Persulfides, and Polysulfides as Free Radical Scavenging Antioxidants. PMC - NIH. [Link]

  • Winterbourn, C. C., & Hampton, M. B. (2008). Actions of Thiols, Persulfides, and Polysulfides as Free Radical Scavenging Antioxidants. PMC - NIH. [Link]

  • (2018). Stability of 1,2,4-triazoles?. ResearchGate. [Link]

  • (2022). Metal Chelators as Antioxidants. AOCS. [Link]

Sources

Optimization

Technical Support Center: Scaling the Synthesis of 4-Amino-5-(2-methoxy-phenyl)-4H-triazole-3-thiol for Preclinical Studies

Welcome to the technical support guide for the synthesis of 4-Amino-5-(2-methoxy-phenyl)-4H-triazole-3-thiol. This document is designed for researchers, chemists, and drug development professionals who are transitioning...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support guide for the synthesis of 4-Amino-5-(2-methoxy-phenyl)-4H-triazole-3-thiol. This document is designed for researchers, chemists, and drug development professionals who are transitioning from bench-scale synthesis to the larger quantities required for preclinical evaluation. We will address common challenges, provide in-depth procedural guidance, and explain the critical scientific principles behind each step to ensure a robust, scalable, and reproducible process.

Introduction: The Preclinical Scale-Up Challenge

The journey of a promising therapeutic agent from discovery to preclinical trials is fraught with challenges, not least of which is the scalable synthesis of the active pharmaceutical ingredient (API). 4-Amino-5-(2-methoxy-phenyl)-4H-triazole-3-thiol, a heterocyclic compound with significant biological potential, presents a multi-step synthesis that requires careful control and optimization for large-scale production.[1] Issues such as reaction kinetics, heat and mass transfer, impurity profiling, and final product purification become magnified at scale. This guide provides a self-validating framework to navigate these complexities effectively.

Section 1: The Synthetic Pathway at a Glance

The synthesis of the target molecule is typically achieved through a well-established four-step sequence starting from 2-methoxybenzoic acid. This pathway is favored for its use of readily available starting materials and generally good yields.[2][3][4]

  • Step 1: Esterification of 2-methoxybenzoic acid to methyl 2-methoxybenzoate.

  • Step 2: Hydrazinolysis of the ester to form 2-methoxybenzohydrazide.

  • Step 3: Dithiocarbazinate Salt Formation by reacting the hydrazide with carbon disulfide in the presence of a base.

  • Step 4: Cyclization with hydrazine hydrate to form the final 4-amino-1,2,4-triazole-3-thiol ring system.

Below is a visualization of the overall experimental workflow, emphasizing critical in-process control (IPC) points that ensure the integrity of the synthesis at each stage.

G cluster_0 Step 1 & 2: Hydrazide Formation cluster_1 Step 3: Intermediate Salt Formation cluster_2 Step 4: Cyclization & Purification A 2-Methoxybenzoic Acid B Methyl 2-Methoxybenzoate A->B  MeOH, H₂SO₄ (cat.) Reflux C 2-Methoxybenzohydrazide B->C  N₂H₄·H₂O, EtOH Reflux IPC1 IPC-1: TLC/GC Confirm ester formation B->IPC1 D Potassium 2-methoxyphenyldithiocarbazinate C->D  1. KOH, EtOH  2. CS₂ IPC2 IPC-2: TLC/HPLC Confirm hydrazide formation C->IPC2 E Crude 4-Amino-5-(2-methoxy-phenyl) -4H-triazole-3-thiol D->E  N₂H₄·H₂O, H₂O Reflux IPC3 IPC-3: Visual Check Confirm salt precipitation D->IPC3 F Purified API E->F  Recrystallization (e.g., Ethanol/Water) IPC4 IPC-4: TLC/HPLC Monitor cyclization completion E->IPC4 IPC5 IPC-5: HPLC, NMR, MS Final Release Testing F->IPC5

Caption: High-level workflow for the synthesis of the target compound, highlighting key In-Process Controls (IPCs).

Section 2: Detailed Experimental Protocol (100g Scale)

This protocol is optimized for a 100g final product scale. Ensure all operations are conducted in a well-ventilated fume hood with appropriate personal protective equipment (PPE).

Step 1 & 2: Synthesis of 2-Methoxybenzohydrazide (Intermediate I)
  • Rationale: This two-step, one-pot procedure simplifies the process by avoiding the isolation of the intermediate methyl ester. The acidic catalyst (H₂SO₄) facilitates esterification, and the subsequent addition of hydrazine hydrate performs a nucleophilic acyl substitution to yield the hydrazide.

ReagentMolar Mass ( g/mol )MolesEquivalentsAmount
2-Methoxybenzoic Acid152.150.8541.0130.0 g
Methanol32.04--1.3 L
Sulfuric Acid (98%)98.08-cat.13 mL
Hydrazine Hydrate (~64%)50.062.563.0128 mL

Procedure:

  • To a 3L round-bottom flask equipped with a reflux condenser and mechanical stirrer, add 2-methoxybenzoic acid (130.0 g) and methanol (1.3 L).

  • Stir until all solids dissolve. Carefully add concentrated sulfuric acid (13 mL).

  • Heat the mixture to reflux and maintain for 5-7 hours.

  • IPC-1: Monitor the reaction progress by TLC (e.g., 3:1 Hexane:EtOAc). The spot corresponding to the starting material (Rf ~0.4) should be replaced by a new, less polar spot for the methyl ester (Rf ~0.7).

  • Once the reaction is complete, cool the mixture to room temperature.

  • In a controlled manner, add hydrazine hydrate (128 mL) to the reaction mixture. Caution: This addition can be exothermic.

  • Re-equip the flask for reflux and heat the mixture for an additional 8-10 hours. The product, 2-methoxybenzohydrazide, will precipitate as a white solid upon heating.

  • IPC-2: Monitor via TLC/HPLC to confirm the disappearance of the methyl ester intermediate.

  • Cool the reaction mixture to 0-5 °C in an ice bath.

  • Filter the white crystalline solid, wash with cold methanol (2 x 100 mL), and dry under vacuum at 50 °C to a constant weight.

  • Expected Yield: 125-135 g (88-95%).

Step 3 & 4: Synthesis of 4-Amino-5-(2-methoxy-phenyl)-4H-triazole-3-thiol (Final Product)
  • Rationale: The hydrazide is first converted to a potassium dithiocarbazinate salt. This intermediate is not isolated but is cyclized in situ with a second equivalent of hydrazine. The hydrazine acts as a dinucleophile, first attacking one of the sulfur-bound carbons and then displacing water to form the stable 1,2,4-triazole ring.[2][3][4]

ReagentMolar Mass ( g/mol )MolesEquivalentsAmount
2-Methoxybenzohydrazide (I)166.180.7221.0120.0 g
Potassium Hydroxide56.110.8661.248.6 g
Ethanol (95%)---1.2 L
Carbon Disulfide76.140.8661.252.3 mL
Hydrazine Hydrate (~64%)50.061.442.072.1 mL

Procedure:

  • In a 3L flask, dissolve potassium hydroxide (48.6 g) in ethanol (1.2 L) with stirring.

  • Add 2-methoxybenzohydrazide (120.0 g) and stir until a clear solution is obtained. Cool the mixture to 10-15 °C.

  • Slowly add carbon disulfide (52.3 mL) dropwise over 30-45 minutes, ensuring the temperature does not exceed 25 °C.

  • Stir the mixture at room temperature for 12-16 hours. A pale-yellow precipitate of the potassium salt intermediate will form.

  • IPC-3: Visually confirm the formation of a thick precipitate. A small aliquot can be tested; the intermediate should be largely insoluble in the ethanolic mixture.

  • To this slurry, add hydrazine hydrate (72.1 mL).

  • Heat the mixture to reflux. The color of the mixture will change, and the evolution of hydrogen sulfide gas (H₂S) will be observed. CRITICAL: Ensure the reaction is conducted in a highly efficient fume hood as H₂S is toxic.

  • Maintain reflux for 6-8 hours, or until the evolution of H₂S ceases (can be monitored with lead acetate paper).

  • IPC-4: Monitor the reaction by TLC/HPLC to confirm the consumption of the intermediate and the formation of the product.

  • Cool the reaction mixture to room temperature and pour it into 3L of ice-cold water.

  • Acidify the solution to pH 5-6 with dilute hydrochloric acid. The crude product will precipitate.

  • Stir for 30 minutes, then filter the solid. Wash thoroughly with water until the washings are neutral.

  • Purification: Recrystallize the crude solid from an ethanol/water mixture to obtain a pure white to off-white crystalline product.

  • Dry the final product under vacuum at 60 °C.

  • Expected Yield: 128-140 g (80-88%).

Section 3: Troubleshooting Guide & FAQs

This section addresses common issues encountered during the scale-up synthesis.

G cluster_yield Low Yield Issues cluster_purity Purity & Impurity Issues Problem Problem Identified Yield_Cyclization Low Yield in Cyclization (Step 4) Problem->Yield_Cyclization Purity_Final Final Product Fails Purity Spec Problem->Purity_Final Cause_Hydrazine Cause: Impure or Insufficient Hydrazine Hydrate Yield_Cyclization->Cause_Hydrazine Cause_H2S Cause: Incomplete H₂S removal (Le Chatelier's Principle) Yield_Cyclization->Cause_H2S Solution_Hydrazine Solution: Use fresh, titrated N₂H₄·H₂O. Increase equivalents to 2.2-2.5. Cause_Hydrazine->Solution_Hydrazine Solution_H2S Solution: Ensure vigorous reflux. Consider a slow nitrogen sweep. Cause_H2S->Solution_H2S Cause_SideReaction Cause: Oxidative Dimerization (Disulfide Formation) Purity_Final->Cause_SideReaction Cause_Incomplete Cause: Incomplete Cyclization Purity_Final->Cause_Incomplete Solution_SideReaction Solution: Recrystallize under N₂. Add trace reducing agent (e.g., NaHSO₃) during workup. Cause_SideReaction->Solution_SideReaction Solution_Incomplete Solution: Re-subject crude material to reflux with fresh N₂H₄·H₂O. Cause_Incomplete->Solution_Incomplete

Caption: A troubleshooting decision tree for common yield and purity problems.

Q1: The yield of 2-methoxybenzohydrazide (Intermediate I) is low. What are the likely causes?

A1:

  • Cause: Incomplete esterification. The equilibrium between the acid and the ester may not have been sufficiently pushed to the product side.

  • Solution: Ensure your methanol is anhydrous. Water can inhibit the reaction. You can also increase the reflux time for the esterification step to 8-10 hours. Confirm completion with the recommended IPC-1 check before adding hydrazine.

  • Cause: Loss of product during workup. The hydrazide has some solubility in cold methanol.

  • Solution: Ensure the reaction slurry is cooled to 0-5 °C for at least one hour before filtration to maximize precipitation. Use a minimal amount of ice-cold methanol for washing the filter cake.

Q2: During the final cyclization step (Step 4), the reaction seems to stall, and TLC/HPLC shows a significant amount of the dithiocarbazinate intermediate remaining.

A2:

  • Cause: Insufficient hydrazine or inactive hydrazine. Hydrazine hydrate concentration can decrease over time due to oxidation or improper storage.

  • Solution: Always use fresh, high-quality hydrazine hydrate. It is advisable to titrate the hydrazine to confirm its concentration before use in a large-scale reaction. You may need to add an additional 0.2-0.5 equivalents to drive the reaction to completion.

  • Cause: Inefficient removal of H₂S gas. The cyclization is a condensation reaction that produces H₂S. According to Le Chatelier's principle, if this byproduct is not effectively removed from the reaction medium, it can slow or stall the reaction.

  • Solution: Ensure your reflux is vigorous and that there is a clear path for the gas to escape into the scrubbing system. On a large scale, a slow subsurface nitrogen sparge can help carry the H₂S away and drive the reaction forward.

Q3: The final product has a yellowish tint and contains an impurity that is difficult to remove by recrystallization. What is this impurity?

A3:

  • Cause: This is a classic issue with thiol-containing compounds. The impurity is likely the disulfide dimer, formed by the oxidation of two thiol molecules. This can happen during the acidic workup or upon exposure to air, especially at elevated temperatures during drying.

  • Solution:

    • Inert Atmosphere: During the acidic workup and filtration, try to minimize the product's exposure to air. Performing these steps under a nitrogen blanket is ideal for large-scale production.

    • Modified Workup: Add a small amount of a reducing agent like sodium bisulfite (NaHSO₃) to the aqueous solution before acidification. This will help prevent oxidation.

    • Purification: If the dimer has already formed, it can sometimes be reduced back to the thiol. However, a carefully optimized recrystallization from an oxygen-degassed solvent system is the most common approach.

Q4: How do I handle the H₂S gas produced during the cyclization reaction safely at a large scale?

A4:

  • CRITICAL SAFETY ISSUE: Hydrogen sulfide is a highly toxic gas. At scale, the amount produced is significant and must be actively managed.

  • Solution: The outlet of your reflux condenser must be connected via tubing to a gas scrubbing system. A common laboratory setup involves bubbling the effluent gas through a series of two or three large flasks containing a concentrated solution of sodium hypochlorite (bleach) or a caustic solution (e.g., 20% NaOH). The bleach will oxidize the H₂S to non-toxic sulfate salts. Always monitor the scrubbing solution to ensure it is not saturated.

Section 4: Final Product Specifications for Preclinical Use

The final API must meet stringent purity and quality criteria before it can be used in preclinical studies.

TestMethodSpecificationRationale
Appearance VisualWhite to off-white crystalline solidEnsures consistency and absence of gross contamination.
Identity ¹H NMR, ¹³C NMR, MS, FTIRConforms to the reference spectrumConfirms the chemical structure of the compound.
Assay HPLC≥ 99.0%Quantifies the purity of the API.
Individual Impurity HPLC≤ 0.10%Controls known and unknown process-related impurities.
Total Impurities HPLC≤ 0.50%Ensures overall purity of the final product.
Residual Solvents GC-HSEthanol: ≤ 5000 ppmLimits residual solvents from the synthesis to safe levels.
Water Content Karl Fischer Titration≤ 0.5%Water can affect stability and accurate weighing.
Heavy Metals ICP-MS≤ 10 ppmA standard safety requirement for pharmaceuticals.

References

  • Antiradical activity of novel 4-amino-5-(thiophen-2-ylmethyl)-4H-1,2,4-triazole-3-thiol derivatives. (2021). ScienceRise: Pharmaceutical Science. Available at: [Link]

  • Recent Developments Towards the Synthesis of Triazole Derivatives: A Review. (2024). Organics. Available at: [Link]

  • Synthesis, characterization and antimicrobial activity of some novel 4-amino-5- phenyl-4H-1,2,4-triazole-3-thiol derivatives. (2024). Journal of Health Sciences and Medicine. Available at: [Link]

  • Thiocarbohydrazides: Synthesis and Reactions. (2012). Scientific & Academic Publishing. Available at: [Link]

  • Synthesis, Characterization and Antioxidant Activity of Some 4-Amino-5-Phenyl-4h-1, 2, 4-Triazole-3-Thiol Derivatives. (2014). ResearchGate. Available at: [Link]

  • Dichlorophenoxy)Methyl)-4H- 1,2,4-Triazol-3-yl)Thio. (2023). Preprints.org. Available at: [Link]

  • Synthesis, characterization, and evaluation of transition metal complexes of 4-Amino-5-Phenyl-4H-1,2,4-Triazole 3-Thiol as anti-. (2024). Ginekologia i Poloznictwo. Available at: [Link]

  • Triazoles and Their Derivatives: Chemistry, Synthesis, and Therapeutic Applications. (2022). Frontiers in Molecular Biosciences. Available at: [Link]

  • (PDF) Thiocarbohydrazides: Synthesis and Reactions. (2012). ResearchGate. Available at: [Link]

  • 4-amino-5-(trifluoromethyl)-4H-1, 2, 4-triazole-3-thiol as an effective corrosion inhibitor for low carbon steel in HCl environment: experimental and theoretical studies. (2024). Scientific Reports. Available at: [Link]

Sources

Reference Data & Comparative Studies

Validation

A Comparative Analysis of the Antimicrobial Efficacy of 4-Amino-5-Aryl-4H-Triazole-3-Thiols and Fluconazole

A Technical Guide for Researchers and Drug Development Professionals In the persistent challenge of antimicrobial resistance, the exploration of novel therapeutic agents is a cornerstone of modern drug discovery. Among t...

Author: BenchChem Technical Support Team. Date: January 2026

A Technical Guide for Researchers and Drug Development Professionals

In the persistent challenge of antimicrobial resistance, the exploration of novel therapeutic agents is a cornerstone of modern drug discovery. Among the promising candidates, heterocyclic compounds, particularly those containing the 1,2,4-triazole scaffold, have garnered significant attention for their broad spectrum of biological activities. This guide provides an in-depth, objective comparison of the antimicrobial performance of a class of these compounds, 4-amino-5-aryl-4H-triazole-3-thiols, with the widely used antifungal drug, fluconazole. Drawing upon experimental data from various studies, this document aims to equip researchers, scientists, and drug development professionals with a comprehensive understanding of their relative efficacy and potential as next-generation antimicrobial agents.

The Chemical Landscape: A Tale of Two Triazoles

Fluconazole , a bis-triazole antifungal agent, has long been a clinical mainstay for treating a variety of fungal infections.[1] Its efficacy stems from its ability to disrupt the integrity of the fungal cell membrane.[2]

4-Amino-5-aryl-4H-triazole-3-thiols represent a versatile class of compounds synthesized from various benzoic acid derivatives and thiocarbohydrazide.[3][4] The core structure, a 1,2,4-triazole ring with amino, aryl, and thiol substitutions, allows for extensive chemical modifications, leading to a diverse library of derivatives with a wide range of biological activities, including antibacterial and antifungal properties.[5][6][7]

Mechanism of Action: A Shared Strategy with Subtle Differences

The antimicrobial activity of fluconazole is well-established and serves as a benchmark for comparison. It primarily acts by inhibiting the fungal cytochrome P450 enzyme, lanosterol 14α-demethylase.[2][8] This enzyme is a critical component of the ergosterol biosynthesis pathway, which is essential for producing ergosterol, a vital component of the fungal cell membrane.[8][9] By inhibiting this enzyme, fluconazole depletes ergosterol and leads to the accumulation of toxic sterol intermediates, ultimately compromising the fungal cell membrane's structure and function.[8]

cluster_0 Ergosterol Biosynthesis Pathway cluster_1 Inhibition cluster_2 Result Lanosterol Lanosterol 14-demethyl lanosterol 14-demethyl lanosterol Lanosterol->14-demethyl lanosterol Lanosterol 14α-demethylase (CYP51) ... ... 14-demethyl lanosterol->... Ergosterol Ergosterol ...->Ergosterol Disrupted Fungal\nCell Membrane Disrupted Fungal Cell Membrane Fluconazole Fluconazole Lanosterol 14α-demethylase\n(CYP51) Lanosterol 14α-demethylase (CYP51) Fluconazole->Lanosterol 14α-demethylase\n(CYP51) Inhibits 4-Amino-5-aryl-4H-triazole-3-thiols 4-Amino-5-aryl-4H-triazole-3-thiols 4-Amino-5-aryl-4H-triazole-3-thiols->Lanosterol 14α-demethylase\n(CYP51) Predicted Inhibition

Caption: Simplified Ergosterol Biosynthesis Pathway and Inhibition by Azoles.

While direct enzymatic assays for many specific 4-amino-5-aryl-4H-triazole-3-thiol derivatives are not extensively reported in publicly available literature, their structural analogy to fluconazole strongly suggests a similar mechanism of action. This hypothesis is substantiated by molecular docking studies, which have computationally modeled the interaction of these compounds with the active site of lanosterol 14α-demethylase.[10][11][12] These studies indicate that the triazole-3-thiol derivatives can effectively bind to the enzyme, likely through interactions between the triazole nitrogen atoms and the heme iron of the cytochrome P450 enzyme, mirroring the binding mode of fluconazole.[2] The aryl substituent at the 5-position of the triazole ring plays a crucial role in the compound's binding affinity and, consequently, its antimicrobial activity, highlighting the importance of structure-activity relationships (SAR) in designing potent inhibitors.[5]

Comparative Antimicrobial Performance: A Quantitative Look at MIC Values

The most direct and widely accepted method for comparing the in vitro antimicrobial activity of different compounds is the determination of the Minimum Inhibitory Concentration (MIC). The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism. The following tables summarize the comparative MIC values of various 4-amino-5-aryl-4H-triazole-3-thiol derivatives and fluconazole against several clinically relevant fungal pathogens, as reported in the scientific literature.

Table 1: Comparative Antifungal Activity (MIC in µg/mL) against Candida Species

Compound/DerivativeCandida albicansCandida tropicalisReference
Fluconazole (Standard) 32 64 [4]
4-(4-chlorobenzylideneamino)-5-(4-chlorophenyl)-2H-1,2,4-triazole-3(4H)-thione (A1)3264[4]
4-(2,4-dichlorobenzylideneamino)-5-(4-chlorophenyl)-2H-1,2,4-triazole-3(4H)-thione (A2)3264[4]
4-(4-hydroxybenzylideneamino)-5-(4-chlorophenyl)-2H-1,2,4-triazole-3(4H)-thione (A3)3232[4]
4-(4-methoxybenzylideneamino)-5-(4-chlorophenyl)-2H-1,2,4-triazole-3(4H)-thione (A4)6464[4]
4-((4-bromobenzylidene)amino)-5-methyl-4H-1,2,4-triazole-3-thiol7.8–62.5-[13]
Schiff base B10 (meta-nitro)4-fold more active than Fluconazole-[2]

Table 2: Comparative Antifungal Activity (MIC in µg/mL) against Aspergillus niger

Compound/DerivativeAspergillus nigerReference
Fluconazole (Standard) 128 [4]
4-(4-chlorobenzylideneamino)-5-(4-chlorophenyl)-2H-1,2,4-triazole-3(4H)-thione (A1)64[4]
4-(2,4-dichlorobenzylideneamino)-5-(4-chlorophenyl)-2H-1,2,4-triazole-3(4H)-thione (A2)64[4]
4-(4-hydroxybenzylideneamino)-5-(4-chlorophenyl)-2H-1,2,4-triazole-3(4H)-thione (A3)64[4]
4-(4-methoxybenzylideneamino)-5-(4-chlorophenyl)-2H-1,2,4-triazole-3(4H)-thione (A4)64[4]
4-(4-chlorobenzylideneamino)-5-(2,4-dihydroxyphenyl)-2H-1,2,4-triazole-3(4H)-thione (A7)64[4]
4-[4-(bromo-benzylidene)-amino]-5-pyridin-4-yl-4H[5][6] triazole-3-thiol (4e)32[5]

Analysis of the Data:

The compiled data reveals that several 4-amino-5-aryl-4H-triazole-3-thiol derivatives exhibit antifungal activity that is comparable to, and in some cases superior to, fluconazole. For instance, against Candida albicans and Candida tropicalis, some derivatives showed equivalent MIC values to fluconazole, while others demonstrated enhanced potency.[2][4][13] Notably, against Aspergillus niger, a fungal species for which fluconazole has relatively weak activity, a number of the tested triazole-3-thiol derivatives displayed significantly lower MIC values, indicating a greater inhibitory effect.[4][5]

These findings underscore the potential of 4-amino-5-aryl-4H-triazole-3-thiols as a promising scaffold for the development of new antifungal agents with a broader spectrum of activity. The variations in efficacy among the different derivatives also highlight the critical role of the substituent groups on the aryl ring in modulating the antifungal potency, a key aspect for future drug design and optimization.[5]

Experimental Protocol: Determination of Minimum Inhibitory Concentration (MIC) by Broth Microdilution

To ensure the reproducibility and validity of comparative antimicrobial activity studies, a standardized methodology is paramount. The broth microdilution method is a widely accepted and reliable technique for determining the MIC of antimicrobial agents.

cluster_0 Preparation cluster_1 Serial Dilution cluster_2 Inoculation & Incubation cluster_3 Result Analysis A Prepare Stock Solutions of Test Compounds and Fluconazole C Prepare 96-well Microtiter Plate A->C B Prepare Fungal Inoculum (e.g., Candida albicans) G Add Fungal Inoculum to all wells B->G D Add Culture Medium to all wells C->D E Add Test Compound/Fluconazole to the first column D->E F Perform 2-fold serial dilutions across the plate E->F F->G H Incubate the plate (e.g., 35°C for 24-48h) G->H I Visually or Spectrophotometrically Determine Fungal Growth H->I J Identify the Lowest Concentration with No Visible Growth (MIC) I->J

Caption: Workflow for MIC Determination by Broth Microdilution.

Step-by-Step Methodology:

  • Preparation of Stock Solutions:

    • Dissolve the 4-amino-5-aryl-4H-triazole-3-thiol derivatives and fluconazole in a suitable solvent (e.g., dimethyl sulfoxide - DMSO) to a high concentration (e.g., 10 mg/mL).

  • Preparation of Fungal Inoculum:

    • Culture the desired fungal strain (e.g., Candida albicans) on an appropriate agar medium (e.g., Sabouraud Dextrose Agar) at 35°C for 24-48 hours.

    • Harvest a few colonies and suspend them in sterile saline.

    • Adjust the turbidity of the suspension to match a 0.5 McFarland standard, which corresponds to approximately 1-5 x 10^6 colony-forming units (CFU)/mL.

    • Further dilute this suspension in the appropriate broth medium (e.g., RPMI-1640) to achieve the final desired inoculum concentration in the test wells (typically 0.5-2.5 x 10^3 CFU/mL).

  • Preparation of the Microtiter Plate:

    • Use a sterile 96-well microtiter plate.

    • Add 100 µL of the appropriate broth medium to all wells.

    • In the first column of wells for each test compound, add an additional 100 µL of the respective stock solution diluted in the broth medium to achieve twice the highest desired final concentration.

  • Serial Dilution:

    • Perform a two-fold serial dilution by transferring 100 µL from the first column to the second, mixing well, and repeating this process across the plate, discarding 100 µL from the last column. This creates a gradient of decreasing concentrations of the test compounds.

  • Inoculation:

    • Add 100 µL of the prepared fungal inoculum to each well, including a growth control well (containing only medium and inoculum) and a sterility control well (containing only medium).

  • Incubation:

    • Incubate the plate at 35°C for 24 to 48 hours.

  • Determination of MIC:

    • After incubation, visually inspect the wells for turbidity (indicating fungal growth). The MIC is the lowest concentration of the compound at which there is no visible growth.

    • Alternatively, the growth can be quantified by measuring the optical density at a specific wavelength (e.g., 600 nm) using a microplate reader.

Conclusion and Future Perspectives

The comparative analysis presented in this guide demonstrates that 4-amino-5-aryl-4H-triazole-3-thiols are a class of compounds with significant antimicrobial potential, particularly as antifungal agents. Experimental data indicates that their efficacy is often comparable and sometimes superior to the established drug, fluconazole, especially against certain fungal species like Aspergillus niger. The likely mechanism of action, inhibition of ergosterol biosynthesis, positions them within a well-understood and validated therapeutic strategy.

The versatility of their chemical structure allows for extensive modification, offering a promising avenue for the rational design of new derivatives with enhanced potency, a broader spectrum of activity, and improved pharmacokinetic profiles. Further research, including more extensive in vivo studies, toxicological profiling, and detailed mechanistic investigations, is warranted to fully elucidate the therapeutic potential of these compounds and pave the way for their development as next-generation antimicrobial drugs in the ongoing fight against infectious diseases.

References

  • Sabale, P. M., & Mehta, P. (n.d.). SYNTHESIS, ANTIBACTERIAL AND ANTIFUNGAL ACTIVITY OF NOVEL 4-AMINO- SUBSTITUTED-1,2,4-TRIAZOLE-3-THIOL DERIVATIVES. Indian Journal of Heterocyclic Chemistry, 23, 149-154.
  • Gümrükçüoğlu, N., Imran, M., & Iqbal, I. (2023). Synthesis, characterization and antimicrobial activity of some novel 4-amino-5-phenyl-4H-1,2,4-triazole-3-thiol derivatives. Istanbul Journal of Pharmacy, 53(3), 294-301.
  • Sahoo, P., Sharma, R., & Pattanayak, P. (2010). Synthesis and evaluation of 4-amino-5-phenyl-4H-[5][6]-triazole-3-thiol derivatives as antimicrobial agents. Medicinal Chemistry Research, 19(3), 251-262.

  • Gupta, A. K., Prachand, S., Patel, A., & Jain, S. (2012). Synthesis of some 4-Amino-5-(substituted-phenyl)-4H-[5][6] triazole-3-thiol derivatives and Antifungal activity. International Journal of Pharmacy & Life Sciences, 3(7).

  • (n.d.). Synthesis of some 4-Amino-5-(substituted-phenyl)-4H-[5][6] triazole-3-thiol derivatives and Antifungal activity. ResearchGate.

  • (n.d.). Synthesis, antifungal and antibacterial activity of novel 1,2,4-triazole derivatives.
  • (2022). Molecular Docking, ADME Study, Synthesis And Characterization Of New 4-Amino-5-Aryl-4H-1,2,4-Triazole-3-Thiol Derivatives.
  • (n.d.). Molecular Docking, ADME Study, Synthesis And Characterization Of New 4-Amino-5-Aryl-4H-1,2,4-Triazole-3-Thiol Derivatives.
  • (n.d.). Synthesis of some 4-Amino-5-(substituted-phenyl)-4H-[5][6] triazole-3-thiol derivatives and Antifungal activity. ResearchGate.

  • (n.d.). Synthesis, antifungal and antibacterial activity of novel 1,2,4-triazole derivatives.
  • (n.d.). Discussion of antimicrobial and antifungal activity of 4-amino-5-methyl-4H-1,2,4-triazole-3-thiol.
  • (n.d.). Design, synthesis, molecular docking and DFT studies on novel melatonin and isatin based azole derivatives.
  • (n.d.). Three-Dimensional Model of Lanosterol 14α-Demethylase from Cryptococcus neoformans: Active-Site Characterization and Insights into Azole Binding.
  • (n.d.). Abnormal Ergosterol Biosynthesis Activates Transcriptional Responses to Antifungal Azoles.
  • (n.d.). Synthesis, Antifungal Ergosterol Inhibition, Antibiofilm Activities, and Molecular Docking on β-Tubulin and Sterol 14-Alpha Demethylase along with DFT-Based Quantum Mechanical Calculation of Pyrazole Containing Fused Pyridine–Pyrimidine Derivatives.
  • (n.d.). Synthesis, Characterization and Antifungal Evaluation of 5-Substituted-4-Amino-1,2,4-Triazole-3-Thioesters.
  • (n.d.). Inhibitors of Ergosterol Biosynthesis as Antifungal Agents. Bentham Science.
  • (n.d.). Synthesis of some 4-Amino-5-(substituted-phenyl)-4H-[5][6] triazole-3-thiol derivatives and Antifungal activity. ResearchGate.

  • (n.d.).
  • (n.d.).
  • Thakkar, V. R., et al. (2017). 4-Amino-5-(4-aminophenyl)-4H-1,2,4-triazole-3-thiol and its derivatives with functional Schiff-base moieties at the N-4 and C-5 positions of triazole were screened for their antimicrobial activity. 1,2,4-Triazoles as Important Antibacterial Agents.
  • (n.d.). Synthesis of some 4-Amino-5-(substituted-phenyl)-4H-[5][6] triazole-3-thiol derivatives and Antifungal activity. ResearchGate.

  • Gümrükçüoğlu, N., Imran, M., & Iqbal, I. (2023).
  • (n.d.). Synthesis and evaluation of 4-amino-5-phenyl-4 H -[5][6]-triazole-3-thiol derivatives as antimicrobial agents. ResearchGate.

  • (n.d.). Synthesis, characterization and antimicrobial activity of some novel 4-amino-5- phenyl-4H-1,2,4-triazole-3-thiol derivatives.
  • (n.d.). Fluconazole.
  • (n.d.). New Thiazolyl-triazole Schiff Bases: Synthesis and Evaluation of the Anti-Candida Potential.
  • (n.d.). Novel 1, 2, 4-Triazoles as Antifungal Agents.
  • (n.d.). Synthesis and evaluation of 4-amino-5-phenyl-4H-[5][6]-triazole-3-thiol derivatives as antimicrobial agents. ResearchGate.

  • (n.d.). Antiradical activity of novel 4-amino-5-(thiophen-2-ylmethyl)
  • (n.d.). New Antifungal Agents with Azole Moieties.
  • (n.d.). Molecular Docking, ADME Study, Synthesis And Characterization Of New 4-Amino-5-Aryl-4H-1,2,4-Triazole-3-Thiol Derivatives | Request PDF.
  • (n.d.). Comparison of the Minimum inhibitory concentrations (MICs) among the four triazole compounds vs fluconazole.

Sources

Comparative

A Comparative Guide to the Cytotoxicity of 4-Amino-5-(2-methoxy-phenyl)-4H-triazole-3-thiol and Cisplatin on Cancer Cells

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to evaluate the cytotoxic potential of a novel heterocyclic compound, 4-Amino-5-(2-methoxy-phenyl)-4H-triazole...

Author: BenchChem Technical Support Team. Date: January 2026

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to evaluate the cytotoxic potential of a novel heterocyclic compound, 4-Amino-5-(2-methoxy-phenyl)-4H-triazole-3-thiol, in comparison to the well-established chemotherapeutic agent, cisplatin. This document outlines the scientific rationale, a detailed experimental protocol for a comparative cytotoxicity study, and a discussion of the underlying mechanisms of action.

Introduction: The Quest for Novel Anticancer Agents

The landscape of cancer therapy is continually evolving, driven by the urgent need for more effective and less toxic treatment options. Cisplatin, a cornerstone of chemotherapy for various malignancies, exerts its potent anticancer effects by inducing DNA damage in rapidly dividing cells.[1][2][3] However, its clinical utility is often hampered by severe side effects and the development of drug resistance.[3] This underscores the critical importance of discovering and characterizing novel anticancer compounds with improved therapeutic profiles.

The 1,2,4-triazole scaffold has emerged as a privileged structure in medicinal chemistry, with derivatives exhibiting a wide range of biological activities, including anticancer properties.[4][5] This guide focuses on 4-Amino-5-(2-methoxy-phenyl)-4H-triazole-3-thiol, a specific derivative with the potential for significant cytotoxic activity against cancer cells. We present a head-to-head comparison with cisplatin to assess its promise as a future therapeutic agent.

Compound Profiles: A Tale of Two Molecules

Cisplatin: The Incumbent Standard

Cisplatin (cis-diamminedichloroplatinum(II)) is a platinum-based anticancer drug that has been a mainstay in the treatment of various cancers for decades.[1][2] Its mechanism of action primarily involves the formation of platinum-DNA adducts, which leads to the inhibition of DNA replication and transcription, ultimately triggering apoptosis (programmed cell death).[2][6][7]

The cytotoxic effects of cisplatin are mediated through a complex signaling cascade that often involves the activation of p53, a tumor suppressor protein, and the mitogen-activated protein kinase (MAPK) pathway.[1][6] Despite its efficacy, the use of cisplatin is associated with significant dose-limiting toxicities, including nephrotoxicity, neurotoxicity, and ototoxicity, as well as the development of resistance in cancer cells.[3][7]

4-Amino-5-(2-methoxy-phenyl)-4H-triazole-3-thiol: A Promising Challenger

4-Amino-5-(2-methoxy-phenyl)-4H-triazole-3-thiol is a heterocyclic compound containing the 1,2,4-triazole ring system. While direct cytotoxic data for this specific molecule is not yet widely published, the broader class of 1,2,4-triazole derivatives has demonstrated significant potential as anticancer agents.[4][5] The presence of the thiol and amino groups, along with the methoxy-phenyl substituent, may confer unique biological activities, including the ability to induce apoptosis in cancer cells through various mechanisms. Research on similar triazole derivatives suggests potential mechanisms of action could involve the inhibition of specific kinases, induction of oxidative stress, or interference with metabolic pathways crucial for cancer cell survival.[4]

A Proposed Comparative Cytotoxicity Study: Unveiling Therapeutic Potential

To rigorously evaluate the anticancer potential of 4-Amino-5-(2-methoxy-phenyl)-4H-triazole-3-thiol, a direct comparison of its cytotoxicity with cisplatin is essential. This section provides a detailed protocol for such a study using a human cancer cell line.

Rationale for Comparison

A direct comparative study will provide critical insights into the relative potency of the triazole compound and its potential as a viable alternative or adjunct to cisplatin. The primary endpoint of this proposed study is the determination of the half-maximal inhibitory concentration (IC50), a key measure of a drug's potency.

Experimental Design
  • Cell Line Selection: A well-characterized human cancer cell line, such as MCF-7 (breast adenocarcinoma), HeLa (cervical cancer), or HepG2 (hepatocellular carcinoma), should be selected. The choice of cell line will depend on the specific research focus.

  • Treatment Concentrations: A range of concentrations for both 4-Amino-5-(2-methoxy-phenyl)-4H-triazole-3-thiol and cisplatin will be used to generate dose-response curves.

  • Assay Method: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a widely used colorimetric assay to assess cell viability and is the recommended method for this study.[8][9][10]

Detailed Experimental Protocol: MTT Assay

This protocol outlines the steps for performing a comparative cytotoxicity study using the MTT assay in a 96-well plate format.

  • Cell Seeding:

    • Culture the chosen cancer cell line in appropriate media and conditions.

    • Trypsinize the cells and perform a cell count.

    • Seed the cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of culture medium.

    • Incubate the plate for 24 hours at 37°C in a humidified 5% CO2 incubator to allow for cell attachment.

  • Compound Preparation and Treatment:

    • Prepare stock solutions of 4-Amino-5-(2-methoxy-phenyl)-4H-triazole-3-thiol and cisplatin in a suitable solvent (e.g., DMSO).

    • Prepare a series of dilutions of each compound in culture medium to achieve the desired final concentrations.

    • After the 24-hour incubation, carefully remove the medium from the wells and replace it with 100 µL of medium containing the various concentrations of the test compounds. Include a vehicle control (medium with the same concentration of DMSO used for the highest drug concentration) and a no-treatment control.

    • Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours).

  • MTT Assay:

    • Following the treatment period, add 10 µL of MTT solution (5 mg/mL in PBS) to each well.[11][12]

    • Incubate the plate for 2-4 hours at 37°C to allow for the formation of formazan crystals by viable cells.[11]

    • Carefully remove the medium containing MTT from each well.

    • Add 100 µL of a solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl) to each well to dissolve the formazan crystals.[12]

    • Gently shake the plate on an orbital shaker for 15 minutes to ensure complete dissolution.[10]

  • Data Acquisition:

    • Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to subtract background absorbance.[10]

Data Analysis and Interpretation

The percentage of cell viability will be calculated using the following formula:

% Cell Viability = (Absorbance of treated cells / Absorbance of control cells) x 100

The IC50 value for each compound will be determined by plotting the percentage of cell viability against the logarithm of the compound concentration and fitting the data to a sigmoidal dose-response curve using appropriate software (e.g., GraphPad Prism).

Hypothetical Data Presentation

The results of the comparative cytotoxicity study can be summarized in a table for easy comparison.

CompoundCancer Cell LineIncubation Time (h)IC50 (µM) [Hypothetical]
4-Amino-5-(2-methoxy-phenyl)-4H-triazole-3-thiolMCF-74815.2
CisplatinMCF-7488.5

Note: The IC50 values for cisplatin can vary significantly between studies and cell lines.[13][14]

Visualizing the Experimental and Mechanistic Frameworks

To further clarify the experimental workflow and the established mechanism of cisplatin, the following diagrams are provided.

Experimental_Workflow cluster_prep Preparation cluster_exp Experiment cluster_analysis Data Analysis cell_culture Cancer Cell Culture cell_seeding Cell Seeding (96-well plate) cell_culture->cell_seeding compound_prep Compound Preparation (Triazole & Cisplatin) treatment Treatment with Compounds compound_prep->treatment cell_seeding->treatment mtt_assay MTT Assay treatment->mtt_assay absorbance Absorbance Reading (570 nm) mtt_assay->absorbance ic50 IC50 Calculation absorbance->ic50 Cisplatin_Pathway cisplatin Cisplatin cell_entry Cellular Uptake cisplatin->cell_entry dna_adducts Formation of DNA Adducts cell_entry->dna_adducts dna_damage DNA Damage dna_adducts->dna_damage p53 p53 Activation dna_damage->p53 mapk MAPK Pathway Activation dna_damage->mapk apoptosis Apoptosis p53->apoptosis mapk->apoptosis

Caption: Simplified signaling pathway of cisplatin-induced apoptosis.

Conclusion: Paving the Way for Future Cancer Therapies

The investigation of novel anticancer agents is paramount to overcoming the limitations of current chemotherapeutic regimens. 4-Amino-5-(2-methoxy-phenyl)-4H-triazole-3-thiol represents a promising candidate from the versatile 1,2,4-triazole class of compounds. The comparative cytotoxicity study outlined in this guide provides a robust framework for evaluating its therapeutic potential against cancer cells in direct comparison to the clinical standard, cisplatin. The insights gained from such studies are crucial for the rational design and development of the next generation of cancer therapies.

References

  • Dasari, S., & Tchounwou, P. B. (2014). Cisplatin in cancer therapy: molecular mechanisms of action. European journal of pharmacology, 740, 364–378.
  • Siddik, Z. H. (2003). Cisplatin: mode of cytotoxic action and molecular basis of resistance. Oncogene, 22(47), 7265–7279.
  • Wang, D., & Lippard, S. J. (2005). Cellular processing of platinum anticancer drugs. Nature reviews. Drug discovery, 4(4), 307–320.
  • Ghosh, S. (2019). Cisplatin: The first metal based anticancer drug. Bioorganic chemistry, 88, 102925.
  • Mosmann, T. (1983). Rapid colorimetric assay for cellular growth and survival: application to proliferation and cytotoxicity assays. Journal of immunological methods, 65(1-2), 55–63.
  • Florea, A. M., & Büsselberg, D. (2011). Cisplatin as an anti-tumor drug: cellular mechanisms of activity, drug resistance and induced side effects. Cancers, 3(1), 1351–1371.
  • van Meerloo, J., Kaspers, G. J., & Cloos, J. (2011). Cell sensitivity assays: the MTT assay. Methods in molecular biology (Clifton, N.J.), 731, 237–245.
  • National Center for Biotechnology Information. (2013). Assay Guidance Manual: Cell Viability Assays. Retrieved from [Link]

  • Grenda, A., Grenda, T., & Kochel, A. (2023). Disparities in Cisplatin-Induced Cytotoxicity—A Meta-Analysis of Selected Cancer Cell Lines. International Journal of Molecular Sciences, 24(15), 12228.
  • Gürsoy, E., & Karali, N. (2019). Antioxidant and anticancer activity of synthesized 4-amino-5-((aryl substituted)-4H-1,2,4-triazole-3-yl)thio-linked hydroxamic acid derivatives. Journal of Pharmacy and Pharmacology, 71(12), 1844–1856.
  • ResearchGate. (n.d.). IC 50 values for cell lines treated with cisplatin BG. Retrieved from [Link]

  • Rantanen, V., Grenman, S., & Kulmala, J. (1996). Paclitaxel and cisplatin sensitivity of ovarian carcinoma cell lines tested with the 96-well plate clonogenic assay. Anticancer research, 16(4A), 1743–1746.
  • Zhou, Y., et al. (2017). The changing 50% inhibitory concentration (IC50) of cisplatin: a pilot study on the artifacts of the MTT assay and the precise measurement of density-dependent chemoresistance in ovarian cancer. Oncotarget, 8(6), 9561–9573.
  • The Royal Society of Chemistry. (n.d.). Table S3 IC50 values of 126−165 against cancer and normal cell lines. Retrieved from [Link]

  • Majeed, A. A., et al. (2025). Synthesis, characterization, and evaluation of transition metal complexes of 4-Amino-5-Phenyl-4H-1,2,4-Triazole 3-Thiol as anti-cancer agents. Ginekologia i Poloznictwo.
  • Hassan, F., & Hameed, A. A. (2014). Synthesis, Characterization and Antioxidant Activity of Some 4-Amino-5-Phenyl-4h-1, 2, 4-Triazole-3-Thiol Derivatives. International Journal of Applied Science and Technology, 4(2), 202-209.
  • Hassan, F., & Hameed, A. A. (2018). Synthesis, Characterization and Antioxidant Activity of Some 4-Amino-5-Phenyl-4h-1, 2, 4-Triazole-3-Thiol Derivatives.
  • Gumrukcuoglu, N., et al. (2023). Synthesis, characterization and antimicrobial activity of some novel 4-amino-5-phenyl-4H-1,2,4-triazole-3-thiol derivatives. Istanbul Journal of Pharmacy, 53(3), 294-301.

Sources

Validation

Comparative In Vitro Efficacy of 4-Amino-5-Aryl-4H-Triazole-3-Thiols Against Fluconazole-Resistant Candida Strains: A Technical Guide

Abstract The escalating prevalence of invasive fungal infections, compounded by the emergence of drug-resistant Candida species, presents a formidable challenge to global public health. Fluconazole, a cornerstone of anti...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract

The escalating prevalence of invasive fungal infections, compounded by the emergence of drug-resistant Candida species, presents a formidable challenge to global public health. Fluconazole, a cornerstone of antifungal therapy, is increasingly compromised by resistance, necessitating the development of novel therapeutic agents. This guide provides a comprehensive analysis of a promising class of heterocyclic compounds: 4-amino-5-aryl-4H-triazole-3-thiols. We objectively compare their in vitro performance against fluconazole-resistant Candida strains, supported by experimental data from seminal studies. This document is intended for researchers, medicinal chemists, and drug development professionals, offering in-depth technical insights into the antifungal potential, structure-activity relationships, and standardized evaluation methodologies for these novel triazole derivatives.

The Clinical Challenge: Escalating Fluconazole Resistance in Candida

Candida species are a leading cause of opportunistic fungal infections, ranging from superficial mucosal infections to life-threatening invasive candidiasis. For decades, fluconazole, a bis-triazole antifungal, has been a first-line treatment due to its efficacy and favorable safety profile.[1] However, its widespread use, particularly for prophylaxis in immunocompromised populations, has driven the selection and proliferation of resistant strains.[1][2] This is a critical concern, as a delay in administering effective antifungal therapy is directly associated with increased patient mortality.[3]

Molecular Underpinnings of Fluconazole Resistance

Fluconazole functions by inhibiting the fungal cytochrome P450 enzyme, lanosterol 14α-demethylase (encoded by the ERG11 gene), which is a critical step in the ergosterol biosynthesis pathway.[4] Ergosterol is the primary sterol in the fungal cell membrane, analogous to cholesterol in mammalian cells, and is essential for maintaining membrane integrity, fluidity, and function. Disruption of its synthesis leads to the accumulation of toxic sterol intermediates and ultimately, fungistatic activity.[5]

Candida species have evolved sophisticated mechanisms to counteract this action:

  • Target Enzyme Alterations: Point mutations in the ERG11 gene can alter the structure of the lanosterol 14α-demethylase enzyme, reducing its binding affinity for fluconazole.[1] Overexpression of the ERG11 gene also leads to higher concentrations of the target enzyme, requiring a greater amount of the drug to achieve an inhibitory effect.[1]

  • Active Drug Efflux: A primary driver of high-level azole resistance is the overexpression of efflux pump proteins that actively transport fluconazole out of the fungal cell, preventing it from reaching its intracellular target.[4][6] These pumps fall into two major superfamilies:

    • ATP-Binding Cassette (ABC) Transporters: Genes such as CDR1 and CDR2 encode for these energy-dependent pumps.[6]

    • Major Facilitator Superfamily (MFS) Transporters: The MDR1 gene encodes for a prominent MFS transporter implicated in fluconazole resistance.[6]

The emergence of intrinsically resistant species like Candida auris and the increasing resistance in Candida glabrata and Candida krusei further underscore the urgent need for new antifungal agents that can circumvent these resistance mechanisms.[4][7]

Fluconazole_Resistance cluster_Cell Candida Cell cluster_Membrane Cell Membrane cluster_Pathway Ergosterol Biosynthesis cluster_Mechanisms Resistance Mechanisms Fluconazole_ext Fluconazole (External) Fluconazole_int Fluconazole (Internal) Fluconazole_ext->Fluconazole_int Enters Cell EffluxPumps Efflux Pumps (ABC/MFS Transporters) Fluconazole_int->EffluxPumps Erg11 Erg11p (Target Enzyme) Fluconazole_int->Erg11 Inhibits EffluxPumps->Fluconazole_ext Drug Efflux (Resistance) Lanosterol Lanosterol Lanosterol->Erg11 Ergosterol Ergosterol (Membrane Integrity) Erg11->Ergosterol ERG11_Mutation ERG11 Mutation/ Overexpression ERG11_Mutation->Erg11 Alters/Increases Target Efflux_Upregulation Upregulation of Efflux Pumps Efflux_Upregulation->EffluxPumps Increases Pumps

Caption: Key mechanisms of fluconazole resistance in Candida species.

4-Amino-5-Aryl-4H-Triazole-3-Thiols: A Promising Chemical Scaffold

The 1,2,4-triazole nucleus is a privileged scaffold in medicinal chemistry, forming the core of numerous successful antifungal drugs, including fluconazole and itraconazole.[8] Researchers have extensively modified this core to enhance potency and broaden the spectrum of activity. The 4-amino-5-aryl-4H-triazole-3-thiol moiety is of particular interest due to its unique structural features, which may allow for different interactions with the target enzyme and potentially evade resistance mechanisms.[9][10][11] The presence of the thiol group and the amino group at the 4-position offers versatile points for chemical modification, enabling the synthesis of large libraries of compounds for structure-activity relationship (SAR) studies.[12][13]

Comparative In Vitro Activity Data

The efficacy of novel antifungal compounds is primarily assessed by determining their Minimum Inhibitory Concentration (MIC), which is the lowest concentration of the drug that inhibits the visible growth of a microorganism.[13] The following table summarizes representative MIC data for select 4-amino-5-aryl-4H-triazole-3-thiol derivatives against various Candida species, including strains with known or potential fluconazole resistance.

Compound ID / DerivativeTest OrganismFluconazole MIC (µg/mL)Derivative MIC (µg/mL)Source
Series A-3 (4-Cl-phenyl)C. tropicalis (3556)6432 [13]
Series A-1 (2-Cl-phenyl)A. niger>6464 [13]
Series A-2 (3-Cl-phenyl)A. niger>6464 [13]
Series A-3 (4-Cl-phenyl)A. niger>6464 [13]
Compound 4e (p-Br-benzylidene)C. albicansNot Reported24 [12]
Compound 4c (p-OH-benzylidene)C. albicansNot Reported>100[12]

Analysis of Performance:

The data, though preliminary, reveals several key insights. The study by Prachand et al. is particularly noteworthy, as it directly compares the activity of synthesized triazole-thiol derivatives against fluconazole.[13] Compound A-3 , featuring a 4-chlorophenyl substituent, demonstrated a MIC of 32 µg/mL against a C. tropicalis strain for which fluconazole had a MIC of 64 µg/mL, indicating superior potency.[13] Several other compounds in this series (A-1, A-2, A-3) showed activity against Aspergillus niger equivalent to the highest concentration of fluconazole tested, where fluconazole itself was ineffective.[13]

Furthermore, work by Sabale and Mehta on related Schiff base derivatives showed that a compound with a para-bromo substitution (4e ) exhibited good activity against C. albicans (MIC 24 µg/mL).[12] This highlights the critical role that the nature and position of substituents on the aryl ring play in determining antifungal potency. The poor activity of the hydroxyl-substituted compound (4c ) suggests that electron-withdrawing groups, such as halogens, may be favorable for activity.[12]

Standardized Protocol: Antifungal Susceptibility Testing

To ensure reproducibility and enable meaningful comparison of data across different laboratories, standardized methodologies for antifungal susceptibility testing are essential. The Clinical and Laboratory Standards Institute (CLSI) M27 document and the European Committee on Antimicrobial Susceptibility Testing (EUCAST) guidelines are the established references.[14][15] The broth microdilution method is the gold standard.[3][16]

Broth Microdilution Method (Adapted from CLSI M27)

This protocol outlines the essential steps for determining the MIC of novel compounds against Candida species.

Rationale for Key Choices:

  • Medium: RPMI-1640 with L-glutamine and buffered with MOPS is the standard medium.[17] It is a chemically defined medium that provides consistent growth conditions, while MOPS buffer maintains a stable pH of 7.0, which is crucial as pH can affect the activity of some antifungal agents.

  • Inoculum: A standardized inoculum density (0.5 to 2.5 x 10³ CFU/mL) is critical.[16] A lower density can lead to falsely low MICs, while a higher density can result in falsely high MICs. Spectrophotometric calibration of the yeast suspension is a reliable method for achieving this.

  • Incubation: Incubation at 35°C for 24-48 hours provides optimal conditions for the growth of most clinically relevant Candida species.[14]

  • Endpoint Reading: For azoles, the endpoint is defined as the lowest drug concentration that causes a significant reduction in turbidity (typically ≥50%) compared to the growth control well.[18] This is because azoles are generally fungistatic, not fungicidal.

Broth_Microdilution_Workflow cluster_Prep Preparation cluster_Assay Assay Setup cluster_Inc_Read Incubation & Reading Prep_Strain 1. Isolate and culture Candida strain on SDA/PDA agar (24h, 35°C) Prep_Inoculum 2. Prepare yeast suspension in sterile saline. Adjust to 0.5 McFarland standard Prep_Strain->Prep_Inoculum Prep_Dilution 3. Perform further dilution (e.g., 1:1000) in RPMI to achieve final inoculum density (0.5-2.5 x 10³ CFU/mL) Prep_Inoculum->Prep_Dilution Assay_Inoculate 5. Inoculate each well with the standardized yeast suspension. Include growth and sterility controls Prep_Dilution->Assay_Inoculate Assay_Plate 4. Serially dilute test compounds and Fluconazole (control) across a 96-well microtiter plate using RPMI medium Assay_Plate->Assay_Inoculate Incubate 6. Incubate plates at 35°C for 24-48 hours Assay_Inoculate->Incubate Read_MIC 7. Read MIC endpoint: Lowest concentration with ≥50% growth inhibition compared to the growth control well Incubate->Read_MIC

Sources

Comparative

A Senior Application Scientist's Guide: Comparing Synthetic Routes for 4-Amino-5-Substituted-4H-1,2,4-Triazole-3-thiols

Authored for Researchers, Scientists, and Drug Development Professionals The 4-amino-5-substituted-4H-1,2,4-triazole-3-thiol scaffold is a cornerstone in medicinal chemistry, serving as a versatile precursor for a multit...

Author: BenchChem Technical Support Team. Date: January 2026

Authored for Researchers, Scientists, and Drug Development Professionals

The 4-amino-5-substituted-4H-1,2,4-triazole-3-thiol scaffold is a cornerstone in medicinal chemistry, serving as a versatile precursor for a multitude of pharmacologically active agents. Derivatives of this heterocyclic system are known to exhibit a wide spectrum of biological activities, including antimicrobial, antifungal, anticonvulsant, anti-inflammatory, and anticancer properties[1][2]. The presence of the 4-amino group and the 3-thiol (or its tautomeric thione form) provides reactive handles for extensive chemical modification, allowing for the fine-tuning of steric, electronic, and pharmacokinetic properties in drug design.

Given its importance, the efficient and reliable synthesis of this core structure is of paramount interest. This guide provides an in-depth comparison of two prevalent synthetic strategies: the direct cyclization route using thiocarbohydrazide and the stepwise pathway via a potassium dithiocarbazinate intermediate. We will explore the mechanistic underpinnings, provide detailed experimental protocols, and offer a comparative analysis to guide researchers in selecting the optimal route for their specific objectives.

Route 1: Direct Cyclization via Thiocarbohydrazide

This approach is often favored for its operational simplicity, typically involving a one-pot reaction between a substituted carboxylic acid and thiocarbohydrazide. The reaction proceeds through the formation of an acylthiocarbohydrazide intermediate, which subsequently undergoes intramolecular cyclization and dehydration under thermal conditions to yield the desired triazole.

Mechanistic Rationale

The causality of this reaction lies in the nucleophilicity of the hydrazine moieties of thiocarbohydrazide and the electrophilicity of the carboxylic acid's carbonyl carbon. The initial step is an acid-catalyzed condensation. The subsequent intramolecular cyclization is driven by the attack of the terminal amino group onto the newly formed amide carbonyl, followed by the elimination of two molecules of water to form the stable, aromatic 1,2,4-triazole ring. The choice of a high-temperature fusion or reflux in a high-boiling solvent provides the necessary activation energy for the dehydration and cyclization steps.

G cluster_0 Route 1: Direct Cyclization Start1 Substituted Carboxylic Acid (R-COOH) Step1 Condensation & Cyclization (Heat/Reflux) Start1->Step1 Start2 Thiocarbohydrazide Start2->Step1 Product1 4-Amino-5-Substituted- 4H-1,2,4-triazole-3-thiol Step1->Product1 - 2 H₂O

Figure 1: Workflow for the direct cyclization route.
Experimental Protocol: Synthesis of 4-amino-5-(trifluoromethyl)-4H-1,2,4-triazole-3-thiol[3]
  • Reaction Setup : In a round-bottom flask equipped with a reflux condenser, combine thiocarbohydrazide (10.6 g, 0.1 mol) and 2,2,2-trifluoroacetic acid (11.4 g, 0.1 mol).

  • Solvent Addition : Add 30 mL of water to the mixture.

  • Reflux : Heat the reaction mixture to reflux with constant stirring for 5 hours.

  • Isolation : Cool the reaction mixture to room temperature. The product will precipitate out of the solution.

  • Purification : Filter the solid residue and wash it with 10 mL of cold water.

  • Recrystallization : Recrystallize the crude product from water to yield the pure 4-amino-5-(trifluoromethyl)-4H-1,2,4-triazole-3-thiol.

Route 2: Stepwise Synthesis via Dithiocarbazinate Intermediate

This method is a more controlled, multi-step approach that is widely used due to its reliability and adaptability to a broad range of substrates. It begins with the conversion of a carboxylic acid hydrazide into a potassium dithiocarbazinate salt, which is then cyclized with hydrazine hydrate.

Mechanistic Rationale

This pathway offers superior control by separating the key bond-forming events into distinct steps.

  • Hydrazide to Dithiocarbazinate : The acid hydrazide is reacted with carbon disulfide in the presence of potassium hydroxide. The hydroxide deprotonates the hydrazide, increasing its nucleophilicity for attack on the electrophilic carbon of CS₂. This forms a stable potassium dithiocarbazinate salt. This salt is a crucial, isolable intermediate.

  • Cyclization : The salt is then heated with hydrazine hydrate. One nitrogen of the hydrazine hydrate attacks the thione carbon of the dithiocarbazinate, while the other nitrogen ultimately displaces the potassium hydrosulfide group. The added hydrazine hydrate serves as the source of the N4-amino group, leading to the desired product upon intramolecular condensation and rearrangement. Refluxing in water is a common and effective condition for this cyclization step.[3][4]

G cluster_1 Route 2: Dithiocarbazinate Pathway Start3 Acid Hydrazide (R-CONHNH₂) Intermediate Potassium Dithiocarbazinate Salt Start3->Intermediate + Reagent1 CS₂ / KOH in Ethanol Reagent1->Intermediate Step2 Cyclization (Reflux in H₂O) Intermediate->Step2 Reagent2 Hydrazine Hydrate (NH₂NH₂·H₂O) Reagent2->Step2 Product2 4-Amino-5-Substituted- 4H-1,2,4-triazole-3-thiol Step2->Product2

Figure 2: Workflow for the dithiocarbazinate route.
Experimental Protocol: Synthesis of 4-amino-5-phenyl-4H-1,2,4-triazole-3-thiol[4][5][6]
  • Part A: Synthesis of Potassium 2-benzoylhydrazine-1-carbodithioate

    • Reaction Setup : Dissolve benzoic acid hydrazide (0.01 mol) in absolute ethanol (30 mL).

    • Base and CS₂ Addition : Add potassium hydroxide (0.015 mol) to the solution, followed by the dropwise addition of carbon disulfide (0.015 mol) while keeping the mixture in an ice bath and stirring continuously.

    • Stirring : Continue stirring the mixture for 12-16 hours at room temperature.

    • Isolation : The precipitated potassium dithiocarbazinate salt is collected by filtration, washed with cold anhydrous ether, and dried. This intermediate is typically used without further purification.[5]

  • Part B: Synthesis of 4-amino-5-phenyl-4H-1,2,4-triazole-3-thiol

    • Reaction Setup : Suspend the potassium salt from Part A (0.01 mol) in water.

    • Hydrazine Addition : Add an excess of 99% hydrazine hydrate (0.02 mol) to the suspension.

    • Reflux : Heat the mixture under reflux for 4-6 hours, during which the color of the mixture may change and hydrogen sulfide gas is evolved (use a fume hood).

    • Acidification : After cooling, dilute the reaction mixture with cold water and acidify with a dilute solution of hydrochloric or acetic acid to precipitate the product.

    • Purification : Filter the crude product, wash thoroughly with water, and recrystallize from ethanol to obtain the pure triazole.

Comparative Analysis

The choice between these two synthetic routes depends on several factors, including the nature of the substrate, desired scale, available equipment, and time constraints.

FeatureRoute 1: Direct Cyclization (Thiocarbohydrazide)Route 2: Dithiocarbazinate Pathway
Number of Steps Typically one pot/step.Three distinct steps (hydrazide prep, salt formation, cyclization).
Reaction Conditions Often requires high temperatures (fusion or high-boiling solvents).Milder conditions; reactions are run in solution (ethanol, water).
Simplicity High. Fewer manipulations and isolations.Moderate. Requires isolation of an intermediate.
Versatility/Substrate Scope May be unsuitable for thermally sensitive functional groups on the 'R' substituent.Generally broader scope due to milder conditions.
Yield Variable, can be moderate to good depending on the substrate.Often provides good to excellent yields.[3]
Safety Concerns High temperatures pose a general hazard.Carbon disulfide (CS₂) is highly flammable, volatile, and toxic. Hydrogen sulfide (H₂S) is evolved during cyclization. Requires a well-ventilated fume hood.
Control & Purity Less control over the reaction, may lead to side products.Better control over each step; intermediate can be purified, often leading to a purer final product.
Starting Materials Thiocarbohydrazide and a carboxylic acid.Carboxylic acid/ester, hydrazine, CS₂, and KOH.
Expert Insights & Recommendations
  • For Rapid Library Synthesis and Analogue Exploration : Route 1 is highly advantageous. Its one-pot nature allows for the rapid generation of a series of analogues from various carboxylic acids, making it ideal for initial structure-activity relationship (SAR) studies.

  • For Scale-Up and High-Purity Synthesis : Route 2 is generally the superior choice. Although longer, the stepwise nature allows for greater control and optimization at each stage. The ability to isolate and characterize the dithiocarbazinate intermediate ensures the quality of the material proceeding to the final, often challenging, cyclization step. This control is critical for producing material that meets the stringent purity requirements for advanced drug development.[3][5]

  • Causality in Experimental Choice : The decision to use the dithiocarbazinate route (Route 2) is often a deliberate choice to mitigate the formation of impurities, such as oxadiazole derivatives, which can sometimes occur under the harsh, dehydrating conditions of Route 1. By forming the C-S bond first with CS₂, the reaction is directed specifically towards the desired triazole-thiol product.

Conclusion

Both the direct cyclization with thiocarbohydrazide and the stepwise dithiocarbazinate pathway are robust and validated methods for synthesizing 4-amino-5-substituted-4H-1,2,4-triazole-3-thiols. The direct route offers speed and simplicity, making it a powerful tool for discovery chemistry. In contrast, the dithiocarbazinate route provides superior control, versatility, and often higher purity, establishing it as the preferred method for process development and the synthesis of lead candidates where quality is paramount. A thorough understanding of the mechanistic drivers and practical considerations of each route empowers researchers to make strategic decisions that best align with their synthetic goals.

References

  • Cansız, A., Koparır, M., & Demirdağ, A. (2004). Synthesis of Some New 4,5-Substituted-4H-1,2,4-triazole-3-thiol Derivatives. Molecules, 9(3), 204-212. [Link][2][6][7][8]

  • Prachand, S., et al. (2014). Synthesis of some 4-Amino-5-(substituted-phenyl)-4H-[1][9][10] triazole-3-thiol derivatives and Antifungal activity. ResearchGate. [Link][1]

  • Demirbas, N., et al. (2016). Synthesis and evaluation of 4-amino-5-phenyl-4H-[1][9][10]-triazole-3-thiol derivatives as antimicrobial agents. Medicinal Chemistry Research. [Link][11]

  • Al-Ghorbani, M., et al. (2022). 4-amino-5-(trifluoromethyl)-4H-1, 2, 4-triazole-3-thiol as an effective corrosion inhibitor for low carbon steel in HCl environment: experimental and theoretical studies. Scientific Reports. [Link][12]

  • Bayrak, H., et al. (2009). Synthesis of some new 4,5-substituted-4H-1,2,4-triazole-3-thiol derivatives. Molecules. [Link][2][7]

  • Hussein, M. A., et al. (2018). Synthesis, Characterization and Antioxidant Activity of Some 4-Amino-5-Phenyl-4h-1, 2, 4-Triazole-3-Thiol Derivatives. International Journal of Applied Science and Technology. [Link][4][13]

  • Koparır, M., et al. (2021). Synthesis, characterization and antimicrobial activity of some novel 4-amino-5- phenyl-4H-1,2,4-triazole-3-thiol derivatives. Karadeniz Technical University Journal of the Faculty of Pharmacy. [Link][3]

  • Riyadh, S. M. (2015). Thiocarbohydrazides: Synthesis and Reactions. American Journal of Organic Chemistry. [Link][14][15]

  • Singh, A., et al. (2023). Synthesis, characterization, and evaluation of transition metal complexes of 4-Amino-5-Phenyl-4H-1,2,4-Triazole 3-Thiol as anti-cancer agents. Ginekologia i Poloznictwo. [Link][5]

Sources

Validation

A Comparative Guide to Developing and Validating a Stability-Indicating HPLC Method for the Quantification of 4-Amino-5-(2-methoxy-phenyl)-4H-triazole-3-thiol

This guide provides a comprehensive framework for the development and validation of a robust, stability-indicating High-Performance Liquid Chromatography (HPLC) method for the accurate quantification of 4-Amino-5-(2-meth...

Author: BenchChem Technical Support Team. Date: January 2026

This guide provides a comprehensive framework for the development and validation of a robust, stability-indicating High-Performance Liquid Chromatography (HPLC) method for the accurate quantification of 4-Amino-5-(2-methoxy-phenyl)-4H-triazole-3-thiol. In the absence of a standardized pharmacopeial monograph for this specific analyte, this document serves as a practical guide for researchers and drug development professionals. We will compare potential chromatographic strategies and detail the validation process in accordance with the International Council for Harmonisation (ICH) Q2(R2) guidelines to ensure the method is fit for its intended purpose.[1][2]

Introduction: The Analytical Challenge

4-Amino-5-(2-methoxy-phenyl)-4H-triazole-3-thiol is a heterocyclic compound with structural motifs common in pharmacologically active molecules. Accurate quantification is critical for ensuring the quality, stability, and safety of drug substances and products containing this moiety. The presence of ionizable amino and thiol groups, coupled with the potential for thione-thiol tautomerism, presents a unique analytical challenge that demands a well-controlled and specific chromatographic method.[3] This guide details the logical, science-driven process of creating such a method from first principles.

Part 1: Comparative Method Development Strategy

The foundation of a reliable analytical method lies in a systematic development process. The primary objective is to achieve adequate resolution of the main analyte peak from any impurities, degradation products, or matrix components, while ensuring a symmetric peak shape and a reasonable retention time.

Physicochemical Properties & Initial Considerations
  • Structure: C₉H₁₀N₄OS

  • Molecular Weight: 222.27 g/mol [4]

  • Key Features: A moderately polar molecule containing an aromatic methoxy-phenyl group, a triazole ring, a primary amine, and a thiol group. The amine and thiol groups are ionizable, making their retention highly dependent on the mobile phase pH.

  • UV Absorbance: The conjugated system of the phenyl and triazole rings suggests strong UV absorbance, making UV detection a suitable choice. A UV scan of a dilute solution in the mobile phase is the first experimental step to determine the optimal detection wavelength (λmax).

Workflow for HPLC Method Development

cluster_dev Method Development Workflow A Analyte Characterization (Structure, pKa, Solubility, UV λmax) B Column Selection (e.g., C18, Phenyl-Hexyl) A->B Guides stationary phase choice C Mobile Phase Scouting (Organic Modifier & Buffer pH) B->C Initial screening D Optimization (Gradient, Flow Rate, Temperature) C->D Fine-tuning of separation E Final Method Selection D->E Based on peak shape, resolution, & run time

Caption: Logical workflow for systematic HPLC method development.

Comparison of Chromatographic Conditions

The selection of the stationary and mobile phases is the most critical decision in method development. Below is a comparison of viable starting points.

ParameterOption 1: Reversed-Phase (C18)Option 2: Phenyl-HexylRationale & Causality
Stationary Phase Octadecylsilane (C18)Phenyl-HexylC18: A universal starting point offering robust hydrophobic interactions with the phenyl ring. It is a well-understood and widely available chemistry. Phenyl-Hexyl: Offers alternative selectivity through π-π interactions between the phenyl-ligands and the analyte's aromatic ring. This can be advantageous for separating structurally similar impurities.
Mobile Phase A 10 mM Phosphate Buffer, pH 3.010 mM Ammonium Acetate, pH 5.0A low pH (e.g., 3.0) ensures the primary amine (pKa ~4-5) is protonated (BH+) and the thiol (pKa ~7-8) is in its neutral form (SH), promoting consistent retention and minimizing peak tailing. A pH of 5.0 is closer to the amine's pKa and may offer different selectivity but risks inconsistent retention if not well-controlled. Phosphate buffers are excellent for low pH control but are not MS-compatible, whereas acetate buffers are.
Mobile Phase B Acetonitrile (ACN)Methanol (MeOH)ACN: Generally provides lower backpressure and better peak efficiency (sharper peaks) for many compounds. MeOH: Offers different elution strength and selectivity. It is a more protic solvent and can engage in hydrogen bonding, which may alter the retention of the polar amine and thiol groups.
Detection UV Diode Array Detector (DAD) at λmax (e.g., ~260 nm)UV Diode Array Detector (DAD) at λmax (e.g., ~260 nm)A DAD is crucial during development and validation. It not only quantifies at the optimal wavelength but also provides peak purity analysis by comparing spectra across the peak, which is essential for assessing specificity.[5]

Proposed Starting Method: Based on the comparison, a conservative and robust starting point is a standard C18 column with an acidic phosphate buffer and Acetonitrile as the organic modifier. This combination is designed to control ionization and provide sharp, reproducible peaks.

Part 2: The Validation Protocol: A Self-Validating System

Method validation demonstrates through objective evidence that the analytical procedure is fit for its intended purpose.[2] We will follow the framework established by the ICH Q2(R2) guideline.[1][6]

Validation Parameters & Their Interrelation

Validation Method Validation | (ICH Q2) Specificity Specificity Is the signal unique to the analyte? Linearity Linearity Is response proportional to concentration? Accuracy Accuracy Closeness to the true value? Precision Precision Agreement between repeated measurements Quantitation LOD & LOQ Lowest detectable & quantifiable levels Robustness Robustness Resilience to small variations? Specificity->Accuracy Range Range Concentration interval for reliable results Linearity->Range Defines Range->Accuracy Range->Precision Precision->Quantitation Determines

Sources

Comparative

A Comparative Guide to the Cross-Reactivity Profile of 4-Amino-5-(2-methoxy-phenyl)-4H-triazole-3-thiol

This guide provides an in-depth comparative analysis of the cross-reactivity of the novel heterocyclic compound, 4-Amino-5-(2-methoxy-phenyl)-4H-triazole-3-thiol. Designed for researchers, scientists, and drug developmen...

Author: BenchChem Technical Support Team. Date: January 2026

This guide provides an in-depth comparative analysis of the cross-reactivity of the novel heterocyclic compound, 4-Amino-5-(2-methoxy-phenyl)-4H-triazole-3-thiol. Designed for researchers, scientists, and drug development professionals, this document outlines a systematic approach to evaluating target selectivity and potential off-target effects, supported by established experimental methodologies and in silico predictive models.

Introduction: The Promiscuity and Potential of the 1,2,4-Triazole Scaffold

The 1,2,4-triazole nucleus is a privileged scaffold in medicinal chemistry, forming the core of numerous therapeutic agents with a broad spectrum of activities, including antifungal, anticancer, and antiviral properties.[1][2][3][4] This therapeutic versatility arises from the unique physicochemical characteristics of the triazole ring, such as its hydrogen bonding capacity and metabolic stability, which facilitate interactions with a wide array of biological targets.[1]

However, this same structural versatility can also lead to promiscuous binding, where a compound interacts with multiple unintended biological targets. These "off-target" effects are a significant concern in drug development, as they can lead to unforeseen side effects and misinterpretation of in vivo efficacy.[1] Therefore, a thorough investigation of the cross-reactivity profile of any new triazole-based compound is paramount.

This guide focuses on 4-Amino-5-(2-methoxy-phenyl)-4H-triazole-3-thiol, a compound of interest due to the known bioactivity of its structural class. Based on the literature for similar 4-amino-5-aryl-4H-1,2,4-triazole-3-thiol derivatives, a primary biological activity is often observed in enzyme inhibition, particularly within the kinase and cholinesterase families.[2][5][6] This guide will therefore use a hypothetical primary target, Mitogen-Activated Protein Kinase (MAPK), to illustrate the process of a comprehensive cross-reactivity study against other relevant biological targets.

Section 1: Establishing a Primary Target and Rationale for Cross-Reactivity Panel Selection

Given the prevalence of kinase inhibition among triazole derivatives, we hypothesize that 4-Amino-5-(2-methoxy-phenyl)-4H-triazole-3-thiol is a potent inhibitor of a key signaling kinase, such as p38 MAPK, which is implicated in inflammatory responses. The selection of a cross-reactivity panel is a critical step, guided by both structural similarity between potential targets and the known promiscuity of the chemical scaffold.

Our rationally selected panel for this comparative study includes:

  • Primary Target: p38 Mitogen-Activated Protein Kinase (MAPK) - A serine/threonine kinase.

  • Structurally Related Off-Target: Extracellular signal-regulated kinase (ERK) - Another member of the MAPK family.

  • Structurally Unrelated Kinase Off-Target: Epidermal Growth Factor Receptor (EGFR) - A tyrosine kinase.

  • Non-Kinase Off-Target (Enzyme): Acetylcholinesterase (AChE) - A key enzyme in the nervous system, known to be inhibited by some triazole derivatives.[5][6]

  • Non-Kinase Off-Target (GPCR): A₂A Adenosine Receptor - A G-protein coupled receptor, representing a different class of common off-targets for small molecules.

This panel allows for a multi-faceted assessment of selectivity, examining intra-family kinase cross-reactivity, broader kinase promiscuity, and interactions with entirely different protein classes.

Section 2: In Silico Off-Target Prediction

Prior to initiating costly and time-consuming wet-lab experiments, in silico methods provide a valuable preliminary assessment of potential off-target interactions.[7][8][9] These computational approaches leverage large databases of known drug-target interactions and sophisticated algorithms to predict the likelihood of a compound binding to a range of biological targets based on its chemical structure.

Methodology: Predictive Modeling

A multi-faceted in silico approach is employed, combining ligand-based and structure-based methods:

  • Chemical Similarity Searching: The 2D structure of 4-Amino-5-(2-methoxy-phenyl)-4H-triazole-3-thiol is used to query databases of bioactive molecules (e.g., ChEMBL, PubChem) to identify known compounds with similar structures and their associated biological targets.

  • Machine Learning Models: The compound's structure is fed into pre-trained machine learning models, such as multi-task graph neural networks, which have been trained on vast datasets of compound-protein interactions to predict a profile of potential off-targets.[7][9]

  • Molecular Docking: If crystal structures are available, molecular docking simulations are performed to predict the binding mode and estimate the binding affinity of the compound to the active sites of the primary target and the selected off-targets.

Predicted Interaction Profile

The following table summarizes the hypothetical results from our in silico analysis. The "Prediction Score" represents a composite likelihood of interaction from the combined in silico methods.

TargetTarget ClassPrediction ScorePredicted Affinity (nM)Rationale for Inclusion
p38 MAPKKinase (Ser/Thr)0.8550Hypothesized Primary Target
ERKKinase (Ser/Thr)0.65500Structurally related kinase
EGFRKinase (Tyr)0.30>10,000Structurally distinct kinase
AChEHydrolase0.551,500Known off-target for triazoles
A₂A Adenosine ReceptorGPCR0.20>10,000Representative of a different target class

Section 3: In Vitro Cross-Reactivity Profiling

In vitro assays are essential to experimentally validate the in silico predictions and to quantify the compound's activity and selectivity. A tiered approach is recommended, starting with binding assays to confirm direct physical interaction, followed by functional assays to measure the biological consequence of this interaction.

Experimental Design: A Multi-Assay Approach

The following diagram illustrates the workflow for the in vitro cross-reactivity assessment.

experimental_workflow cluster_2 Data Analysis & Selectivity Score dsf Differential Scanning Fluorimetry (DSF) (Kinases) kinase_activity Kinase Activity Assay (Luminescence-based) dsf->kinase_activity Confirms binding radioligand Radioligand Binding (GPCR) gpcr_functional GPCR Functional Assay (cAMP/IP1 Measurement) radioligand->gpcr_functional Confirms binding enzymatic_binding Enzymatic Binding Assay (AChE) ache_inhibition AChE Inhibition Assay (Ellman's Method) enzymatic_binding->ache_inhibition Confirms binding data_analysis IC50/EC50 Determination Selectivity Index Calculation kinase_activity->data_analysis gpcr_functional->data_analysis ache_inhibition->data_analysis

Caption: Tiered in vitro experimental workflow for cross-reactivity profiling.

Detailed Experimental Protocols
  • Binding Assay (Differential Scanning Fluorimetry - DSF):

    • A solution of the purified kinase (p38 MAPK, ERK, EGFR) is prepared in a suitable buffer.

    • The kinase solution is mixed with a fluorescent dye that binds to hydrophobic regions of the protein.

    • 4-Amino-5-(2-methoxy-phenyl)-4H-triazole-3-thiol is added at various concentrations.

    • The temperature of the solution is gradually increased, and the fluorescence is monitored.

    • Ligand binding stabilizes the protein, resulting in a higher melting temperature (Tm). The shift in Tm (ΔTm) is proportional to the binding affinity.[10][11]

  • Functional Assay (ADP-Glo™ Kinase Assay):

    • The kinase, its substrate, and ATP are incubated with varying concentrations of the test compound.

    • The kinase reaction is allowed to proceed, converting ATP to ADP.

    • A reagent is added to stop the kinase reaction and deplete the remaining ATP.

    • A second reagent is added to convert the generated ADP into ATP, which is then used in a luciferase/luciferin reaction to produce light.

    • The luminescence signal is proportional to the kinase activity, and its reduction indicates inhibition. IC₅₀ values are calculated from the dose-response curves.

  • Binding Assay (Radioligand Competition):

    • Cell membranes expressing the A₂A Adenosine Receptor are prepared.

    • The membranes are incubated with a fixed concentration of a radiolabeled ligand known to bind to the receptor.

    • Increasing concentrations of 4-Amino-5-(2-methoxy-phenyl)-4H-triazole-3-thiol are added to compete with the radioligand for binding.

    • The amount of bound radioligand is measured, and the displacement by the test compound is used to determine its binding affinity (Ki).

  • Functional Assay (cAMP Measurement):

    • HEK293 cells overexpressing the A₂A Adenosine Receptor are plated.

    • The cells are stimulated with an agonist in the presence of varying concentrations of the test compound.

    • The intracellular cyclic AMP (cAMP) levels are measured using a competitive immunoassay (e.g., HTRF).

    • The ability of the compound to inhibit the agonist-induced cAMP production is quantified to determine its functional antagonism (IC₅₀).[12][13]

  • Functional Assay (Ellman's Method):

    • A solution of purified AChE is incubated with the test compound at various concentrations.

    • The substrate, acetylthiocholine, is added. AChE hydrolyzes it to thiocholine.

    • Ellman's reagent (DTNB) is present in the reaction mixture and reacts with thiocholine to produce a yellow-colored product.

    • The absorbance of the yellow product is measured spectrophotometrically over time.

    • The rate of the reaction is proportional to the enzyme activity, and a decrease in the rate indicates inhibition. IC₅₀ values are determined from the dose-response curve.

Comparative Performance Data

The following table presents the hypothetical experimental data obtained from the in vitro assays.

TargetTarget ClassBinding Affinity (Ki, nM)Functional Activity (IC₅₀, nM)Selectivity Index (vs. p38 MAPK)
p38 MAPK Kinase (Ser/Thr) 45 60 1
ERKKinase (Ser/Thr)65080013.3
EGFRKinase (Tyr)>10,000>10,000>166
AChEHydrolase2,1003,50058.3
A₂A Adenosine ReceptorGPCR>10,000>10,000>166

Selectivity Index = IC₅₀ (Off-Target) / IC₅₀ (Primary Target)

Section 4: Interpretation and Conclusion

The combined in silico and in vitro data provide a comprehensive cross-reactivity profile for 4-Amino-5-(2-methoxy-phenyl)-4H-triazole-3-thiol.

  • High Potency and Selectivity for the Primary Target: The low nanomolar IC₅₀ value against p38 MAPK confirms our initial hypothesis of its primary target.

  • Intra-family Kinase Selectivity: The compound demonstrates a greater than 13-fold selectivity for p38 MAPK over the closely related ERK kinase. This level of selectivity is promising for reducing off-target effects within the same kinase family.

  • Broad Kinase Selectivity: The lack of significant activity against EGFR, a tyrosine kinase, suggests that the compound is selective for the serine/threonine MAPK family.

  • Minimal Off-Target Activity on Other Protein Classes: The compound shows weak inhibition of AChE and no significant interaction with the A₂A adenosine receptor at concentrations up to 10 µM. This indicates a low potential for off-target effects related to these pathways.

The following diagram illustrates the selectivity profile of the compound.

selectivity_profile p38 MAPK p38 MAPK ERK ERK p38 MAPK->ERK 13.3x selective EGFR EGFR p38 MAPK->EGFR >166x selective AChE AChE p38 MAPK->AChE 58.3x selective A2A-AR A2A-AR p38 MAPK->A2A-AR >166x selective

Caption: Selectivity profile of 4-Amino-5-(2-methoxy-phenyl)-4H-triazole-3-thiol.

References

  • Niesen, F. H., Berglund, H., & Vedadi, M. (2007). The use of differential scanning fluorimetry to detect ligand interactions that promote protein stability. Nature Protocols, 2(9), 2212–2221. [Link]

  • Zhang, H., et al. (2024). In silico off-target profiling for enhanced drug safety assessment. Acta Pharmaceutica Sinica B. [Link]

  • Chemuturi, N. V., et al. (2017). Computational/in silico methods in drug target and lead prediction. Briefings in Bioinformatics, 18(6), 945-957. [Link]

  • Zhang, H., et al. (2024). In silico off-target profiling for enhanced drug safety assessment. PubMed. [Link]

  • Sridhar, J., et al. (2023). Artificial Intelligence/Machine Learning-Driven Small Molecule Repurposing via Off-Target Prediction and Transcriptomics. Molecules, 28(14), 5399. [Link]

  • Al-Abdouh, A., & Al-Tawfiq, J. A. (2022). Reducing the off-target endocrinologic adverse effects of azole antifungals - can it be done?. Expert Opinion on Drug Safety, 21(4), 431-435. [Link]

  • Asif, M. (2022). Recent Advances in 1,2,4-Triazole-Based Anticancer Agents: Structural Optimization, Mechanisms, and Therapeutic Potential (2022-2025). Archiv der Pharmazie. [Link]

  • Bain, J., Plater, L., Elliott, M., Shpiro, N., Hastie, C. J., McLauchlan, H., ... & Cohen, P. (2007). The selectivity of protein kinase inhibitors: a further update. Biochemical Journal, 408(3), 297-315. [Link]

  • Akhtar, T., et al. (2022). A Review on the Assessment of Enzyme Inhibition Activity by 1,2,4- Triazole Derivatives. Journal of Chemical Reviews. [Link]

  • Acar, Ç., et al. (2023). A biochemistry-oriented drug design: synthesis, anticancer activity, enzymes inhibition, molecular docking studies of novel 1,2,4-triazole derivatives. Journal of Biomolecular Structure and Dynamics, 41(16), 8165-8181. [Link]

  • Ding, Y., et al. (2017). In silico prediction of drug-target interaction networks based on drug chemical structure and protein sequences. Scientific Reports, 7(1), 1-12. [Link]

  • Tertykh, A. S., et al. (2024). Synthesis and Biological Activity of 5-Substituted-2,4-dihydro-1,2,4-triazole-3-thiones and Their Derivatives. Organics, 5(1), 41-79. [Link]

  • Kumar, R. S., et al. (2014). Synthesis, antifungal and antibacterial activity of novel 1, 2, 4-triazole derivatives. Journal of advanced pharmaceutical technology & research, 5(2), 80. [Link]

  • Milletti, F. (2012). Computational analysis of kinase inhibitor selectivity using structural knowledge. Bioinformatics, 28(12), i283-i290. [Link]

  • Jabeen, A., et al. (2022). Synthesis, Characterization, and Enzyme Inhibition Properties of 1, 2, 4-Triazole Bearing Azinane Analogues. ACS omega, 7(45), 41459-41470. [Link]

  • Hassan, M., et al. (2022). Synthesis of New Triazole-Based Thiosemicarbazone Derivatives as Anti-Alzheimer's Disease Candidates: Evidence-Based In Vitro Study. Molecules, 27(19), 6432. [Link]

  • Reaction Biology. (2024). Step-by-Step Guide to Kinase Inhibitor Development. Reaction Biology. [Link]

  • Nogueira, M. S., et al. (2025). Progress and Prospects of Triazoles in Advanced Therapies for Parasitic Diseases. International Journal of Molecular Sciences, 26(10), 5432. [Link]

  • Staus, D. P., et al. (2021). Evaluating functional ligand-GPCR interactions in cell-based assays. STAR protocols, 2(4), 100889. [Link]

  • Fedorov, O., Niesen, F. H., & Knapp, S. (2012). Kinase inhibitor selectivity profiling using differential scanning fluorimetry. In Kinase Inhibitors (pp. 109-118). Humana Press. [Link]

  • Strzelecka, M., & Świątek, P. (2021). 1, 2, 4-Triazoles as Important Antibacterial Agents. Pharmaceuticals, 14(3), 224. [Link]

  • Schihada, H., et al. (2024). Exploiting Cell-Based Assays to Accelerate Drug Development for G Protein-Coupled Receptors. International Journal of Molecular Sciences, 25(10), 5432. [Link]

  • Faghih, Z., et al. (2016). Synthesis, Characterization and Antibacterial Activity of some Novel Thiosemicarbazides, 1, 2, 4-Triazol-3-thiols and their S-substituted Derivatives. Iranian journal of pharmaceutical research: IJPR, 15(4), 779. [Link]

  • Neher, R., & Chavkin, C. (2016). Approaches to Assess Functional Selectivity in GPCRs: Evaluating G Protein Signaling in an Endogenous Environment. In Dopamine Receptors (pp. 135-146). Humana Press, New York, NY. [Link]

  • Holota, S., et al. (2020). Study of 1, 2, 4-triazole-3 (5)-thiol Behavior in Reactions with 1-phenyl-1H-pyrrole-2, 5-dione Derivatives and 3-bromodihydrofuran-2 (3H)-one and Antimicrobial Activity of Products. Molecules, 25(22), 5399. [Link]

  • Parchenko, V. V., et al. (2021). Synthesis and antimicrobial activity of s-substituted derivatives of 1, 2, 4-triazol-3-thiol. Advanced Organic Chemistry, 2(1), 1-10. [Link]

  • Lopiccolo, A. J., et al. (2023). Accessible and Generalizable in Vitro Luminescence Assay for Detecting GPCR Activation. ACS Measurement Science Au, 3(4), 260-268. [Link]

  • Eurofins Discovery. (n.d.). GPCR Functional Assays, Understanding On/Off-target Activity. Eurofins Discovery. [Link]

  • Gumrukcuoglu, N., et al. (2024). Synthesis, characterization and antimicrobial activity of some novel 4-amino-5-phenyl-4H-1, 2, 4-triazole-3-thiol derivatives. Istanbul Journal of Pharmacy, 53(3), 294-301. [Link]

  • Urbanavičiūtė, I., et al. (2022). The Effect of 1, 2, 4-Triazole-3-thiol Derivatives Bearing Hydrazone Moiety on Cancer Cell Migration and Growth of Melanoma, Breast, and Pancreatic Cancer Spheroids. Molecules, 27(16), 5329. [Link]

  • Ghorab, M. M., et al. (2016). Chemistry and Biological Activities of 1, 2, 4-Triazolethiones—Antiviral and Anti-Infective Drugs. Current organic chemistry, 20(27), 2859-2876. [Link]

  • Falfushynska, H., et al. (2021). Antiradical activity of novel 4-amino-5-(thiophen-2-ylmethyl)-4H-1, 2, 4-triazole-3-thiol derivatives. Scientific and practical journal «Reports of Vinnytsia National Medical University», 25(2), 241-246. [Link]

Sources

Validation

A Senior Scientist's Guide to Benchmarking Novel Antioxidants: 4-Amino-5-Aryl-4H-Triazole-3-Thiols vs. Ascorbic Acid

Executive Summary In the continuous search for novel therapeutic agents, compounds with potent antioxidant capabilities are of paramount interest for mitigating oxidative stress implicated in numerous pathologies.[1] Thi...

Author: BenchChem Technical Support Team. Date: January 2026

Executive Summary

In the continuous search for novel therapeutic agents, compounds with potent antioxidant capabilities are of paramount interest for mitigating oxidative stress implicated in numerous pathologies.[1] This guide provides a comprehensive framework for the objective comparison of a promising class of synthetic compounds, 4-amino-5-aryl-4H-triazole-3-thiols, against the universally recognized biological antioxidant, ascorbic acid (Vitamin C).[2] We will delve into the mechanistic underpinnings of their antioxidant action, present a validated multi-assay workflow for quantitative assessment, and provide detailed, field-tested protocols. This document is intended for researchers, chemists, and drug development professionals seeking to rigorously evaluate and benchmark new chemical entities for their antioxidant potential.

The Rationale: Why Benchmark Against Ascorbic Acid?

Ascorbic acid is an essential water-soluble vitamin that functions as a powerful antioxidant in biological systems.[3][4] Its primary role involves neutralizing harmful free radicals and reactive oxygen species (ROS) by donating electrons, thereby preventing cellular damage to DNA, proteins, and lipids.[3][5] It also contributes to the regeneration of other antioxidants, such as Vitamin E.[5] Given its well-characterized mechanism and physiological importance, ascorbic acid serves as the quintessential "gold standard" for in vitro antioxidant assays. Any novel synthetic compound demonstrating comparable or superior activity to ascorbic acid in these standardized tests warrants further investigation as a potential therapeutic agent.[2][6]

The Contenders: A Mechanistic Overview

A compound's antioxidant activity is intrinsically linked to its chemical structure. Understanding the functional groups responsible for radical scavenging is critical for interpreting experimental results and guiding future molecular design.

Ascorbic Acid: The Biological Benchmark

Ascorbic acid's antioxidant prowess stems from its enediol structure.[4] It can donate a single electron and hydrogen atom to form the relatively stable ascorbyl radical, which is less reactive than the radicals it neutralizes.[7] This process effectively quenches the damaging chain reaction initiated by free radicals.

4-Amino-5-Aryl-4H-Triazole-3-Thiols: The Synthetic Challengers

The 1,2,4-triazole nucleus is a key scaffold in medicinal chemistry, with derivatives exhibiting a wide range of biological activities.[8][9] For the 4-amino-5-aryl-4H-triazole-3-thiol series, the antioxidant capacity is largely attributed to the presence of labile hydrogen atoms on the thiol (-SH) and amino (-NH2) groups.[8] These groups can readily donate a hydrogen atom to a free radical, stabilizing it and terminating its propagation. The specific aryl group substituted at the 5-position can further modulate this activity through electronic effects.

The Methodological Blueprint: A Multi-Assay Approach

No single assay can fully capture the complexity of antioxidant activity. Different assays measure distinct mechanisms of action (e.g., hydrogen atom transfer vs. single electron transfer). Therefore, a panel of assays is essential for a comprehensive and trustworthy assessment. We will focus on three widely adopted and robust spectrophotometric methods: DPPH, ABTS, and FRAP.

Below is a logical workflow for conducting this comparative analysis.

G cluster_prep Phase 1: Preparation cluster_assay Phase 2: Execution cluster_analysis Phase 3: Analysis & Interpretation CompoundPrep Compound Preparation (Triazole & Ascorbic Acid) - Stock Solutions - Serial Dilutions DPPH_Assay DPPH Assay (Radical Scavenging) CompoundPrep->DPPH_Assay Add to Assays ABTS_Assay ABTS Assay (Radical Scavenging) CompoundPrep->ABTS_Assay Add to Assays FRAP_Assay FRAP Assay (Reducing Power) CompoundPrep->FRAP_Assay Add to Assays ReagentPrep Assay Reagent Preparation - DPPH Radical Solution - ABTS Radical Cation - FRAP Reagent ReagentPrep->DPPH_Assay ReagentPrep->ABTS_Assay ReagentPrep->FRAP_Assay DataAcq Data Acquisition (Spectrophotometry Absorbance Readings) DPPH_Assay->DataAcq ABTS_Assay->DataAcq FRAP_Assay->DataAcq Calc Calculations - % Inhibition - IC50 Values - Ferrous Equivalents DataAcq->Calc Compare Comparative Analysis - Tabulate Results - Benchmark vs. Ascorbic Acid Calc->Compare

Sources

Comparative

A Head-to-Head Comparative Guide: Evaluating 4-amino-5-aryl-4H-triazole-3-thiols Against Ketoconazole for Anti-Dermatophytic Activity

This guide provides a comprehensive framework for the head-to-head comparison of a novel class of antifungal compounds, 4-amino-5-aryl-4H-triazole-3-thiols, with the established imidazole drug, ketoconazole, against the...

Author: BenchChem Technical Support Team. Date: January 2026

This guide provides a comprehensive framework for the head-to-head comparison of a novel class of antifungal compounds, 4-amino-5-aryl-4H-triazole-3-thiols, with the established imidazole drug, ketoconazole, against the geophilic dermatophyte Microsporum gypseum. This document is intended for researchers, scientists, and drug development professionals engaged in the discovery of new and effective antifungal agents.

Microsporum gypseum, a common causative agent of tinea capitis and tinea corporis, serves as a relevant model for evaluating the potential of new chemical entities in treating dermatophytosis. While ketoconazole has been a cornerstone in antifungal therapy, the emergence of resistance and the need for agents with improved safety and efficacy profiles necessitate the exploration of novel molecular scaffolds. The 4-amino-5-aryl-4H-triazole-3-thiol core represents a promising area of research, with preliminary studies indicating broad-spectrum antimicrobial activity.[1][2][3][4][5][6]

This guide will delve into the mechanistic underpinnings of azole antifungals, provide a detailed, step-by-step experimental protocol for determining in vitro susceptibility, and offer a structured approach to data analysis and interpretation.

The Molecular Battleground: Understanding the Mechanism of Action

The efficacy of azole antifungals, including the imidazole ketoconazole and likely the triazole-thiol derivatives, hinges on their ability to disrupt the integrity of the fungal cell membrane.[7][8] This is achieved through the inhibition of a crucial enzyme in the ergosterol biosynthesis pathway: lanosterol 14α-demethylase.[7][9][10][11][12][13][14]

Ergosterol is the primary sterol in fungal cell membranes, analogous to cholesterol in mammalian cells. It plays a vital role in maintaining membrane fluidity, permeability, and the proper function of membrane-bound enzymes. The synthesis of ergosterol from lanosterol is a multi-step process, with the demethylation of lanosterol at the 14α position being a critical, cytochrome P450-dependent reaction.[7][10][11]

Azole antifungals possess a nitrogen-containing heterocyclic ring (an imidazole in ketoconazole and a triazole in the test compounds) that chelates the heme iron atom in the active site of lanosterol 14α-demethylase.[7][15][16] This binding event prevents the enzyme from metabolizing its substrate, lanosterol. The consequences of this inhibition are twofold:

  • Depletion of Ergosterol: The lack of ergosterol compromises the structural integrity of the fungal cell membrane, leading to increased permeability and leakage of essential cellular components.[8][10]

  • Accumulation of Toxic Sterol Intermediates: The blockage of lanosterol demethylation results in the accumulation of 14α-methylated sterols within the cell.[7] These aberrant sterols are incorporated into the fungal membrane, further disrupting its structure and function.

The collective effect of these disruptions is the inhibition of fungal growth and replication, a fungistatic action that can become fungicidal at higher concentrations.[8] It is hypothesized that 4-amino-5-aryl-4H-triazole-3-thiols exert their antifungal effect through this same mechanism, making a direct comparison of their inhibitory potency against lanosterol 14α-demethylase a key aspect of their evaluation.

G cluster_0 Fungal Cell cluster_1 Mechanism of Inhibition Lanosterol Lanosterol Ergosterol Ergosterol Lanosterol->Ergosterol Lanosterol 14α-demethylase (CYP51) Inhibited_Enzyme Inhibited Lanosterol 14α-demethylase Lanosterol->Inhibited_Enzyme Membrane Fungal Cell Membrane (Normal Function) Ergosterol->Membrane Incorporation Azole Azole Antifungal (e.g., Ketoconazole, Triazole-thiol) Azole->Inhibited_Enzyme Inhibits Toxic_Sterols Accumulation of 14α-methylated sterols Inhibited_Enzyme->Toxic_Sterols Leads to Disrupted_Membrane Disrupted Cell Membrane (Increased Permeability) Toxic_Sterols->Disrupted_Membrane Disrupts

Caption: Mechanism of action of azole antifungals.

Experimental Protocol: In Vitro Antifungal Susceptibility Testing

The following protocol for a broth microdilution assay is based on the guidelines established by the Clinical and Laboratory Standards Institute (CLSI) document M38-A2, a standardized method for testing the susceptibility of filamentous fungi.[17][18][19][20][21]

Materials
  • Microsporum gypseum isolate (e.g., ATCC 24102)

  • 4-amino-5-aryl-4H-triazole-3-thiol compounds (synthesized and purified)

  • Ketoconazole (analytical standard)

  • Potato Dextrose Agar (PDA)

  • RPMI 1640 medium with L-glutamine, without sodium bicarbonate, buffered with MOPS

  • Dimethyl sulfoxide (DMSO)

  • Sterile saline (0.85%) with 0.05% Tween 80

  • Sterile, flat-bottom 96-well microtiter plates

  • Spectrophotometer

  • Hemocytometer or counting chamber

  • Incubator (28-30°C)

Step-by-Step Methodology
  • Fungal Culture and Inoculum Preparation:

    • Subculture the M. gypseum isolate onto a PDA plate and incubate at 28-30°C for 7-10 days, or until sufficient conidiation is observed.

    • Harvest the conidia by gently scraping the surface of the culture with a sterile, wetted swab or by flooding the plate with sterile saline containing 0.05% Tween 80.

    • Transfer the resulting suspension to a sterile tube and allow the heavy particles to settle for 15-20 minutes.

    • Adjust the supernatant, which contains the conidia, to a concentration of 0.5 x 10^4 to 5 x 10^4 CFU/mL using a spectrophotometer (typically 80-82% transmittance at 530 nm) and confirm with a hemocytometer. This will be your final inoculum.

  • Preparation of Antifungal Stock Solutions:

    • Prepare a stock solution of ketoconazole and each 4-amino-5-aryl-4H-triazole-3-thiol compound in DMSO at a concentration of 1600 µg/mL.

    • These stock solutions will be used to prepare the working dilutions.

  • Drug Dilution in Microtiter Plates:

    • In a 96-well microtiter plate, perform serial twofold dilutions of the antifungal stock solutions in RPMI 1640 medium to achieve final concentrations typically ranging from 16 µg/mL to 0.03 µg/mL.

    • Ensure each well contains 100 µL of the diluted antifungal agent.

    • Include a drug-free well (containing only RPMI 1640) as a positive growth control and an un-inoculated well as a negative control (sterility control).

  • Inoculation and Incubation:

    • Add 100 µL of the adjusted fungal inoculum to each well (except the negative control), resulting in a final volume of 200 µL per well.

    • Seal the plates to prevent evaporation and incubate at 28-30°C for 4-7 days, or until visible growth is observed in the positive control well.

  • Determination of Minimum Inhibitory Concentration (MIC):

    • The MIC is defined as the lowest concentration of the antifungal agent that causes complete inhibition of visible growth as observed with the naked eye.

    • For azoles, a trailing endpoint (reduced but still visible growth at higher concentrations) can occur. In such cases, the MIC is often read as the concentration that causes approximately 80% inhibition compared to the growth control.

G A 1. Culture M. gypseum on PDA B 2. Harvest and Prepare Fungal Inoculum A->B E 5. Inoculate Wells with M. gypseum Suspension B->E C 3. Prepare Stock Solutions of Test Compounds D 4. Serial Dilution in 96-well Plate C->D D->E F 6. Incubate at 28-30°C E->F G 7. Read Minimum Inhibitory Concentration (MIC) F->G

Caption: Experimental workflow for MIC determination.

Data Presentation and Interpretation

The results of the antifungal susceptibility testing should be presented in a clear and concise manner to facilitate comparison. A tabular format is recommended for summarizing the MIC values.

Table 1: Comparative In Vitro Antifungal Activity against Microsporum gypseum

CompoundMIC Range (µg/mL)MIC50 (µg/mL)MIC90 (µg/mL)
Ketoconazole[Insert Data][Insert Data][Insert Data]
4-amino-5-aryl-4H-triazole-3-thiol 1[Insert Data][Insert Data][Insert Data]
4-amino-5-aryl-4H-triazole-3-thiol 2[Insert Data][Insert Data][Insert Data]
... (additional derivatives)
  • MIC Range: The lowest and highest MIC values observed for a particular compound against all tested strains.

  • MIC50: The MIC value at which 50% of the tested isolates are inhibited.

  • MIC90: The MIC value at which 90% of the tested isolates are inhibited.

A lower MIC value indicates greater antifungal potency. A direct comparison of the MIC values for the 4-amino-5-aryl-4H-triazole-3-thiol derivatives with those of ketoconazole will provide a clear indication of their relative in vitro efficacy. For context, previous studies have shown the MIC of ketoconazole against various dermatophytes to be in the range of <0.03 to 0.5 µg/mL.[22]

Conclusion and Future Directions

This guide outlines a robust and standardized approach for the head-to-head comparison of novel 4-amino-5-aryl-4H-triazole-3-thiols with ketoconazole against M. gypseum. The triazole-thiol scaffold holds significant promise as a source of new antifungal agents.[1][4][5][23] By adhering to the detailed experimental protocol and data analysis framework presented herein, researchers can generate reliable and comparable data to assess the potential of these compounds.

Positive results from these in vitro studies would warrant further investigation, including:

  • Minimum Fungicidal Concentration (MFC) determination: To ascertain whether the compounds are fungistatic or fungicidal.

  • In vivo efficacy studies: Using animal models of dermatophytosis to evaluate the compounds' performance in a physiological setting.

  • Toxicity and safety profiling: To assess the therapeutic index of the most promising candidates.

  • Mechanism of action studies: To confirm the inhibition of lanosterol 14α-demethylase and explore other potential targets.

The systematic evaluation of novel chemical entities is paramount in the ongoing effort to combat fungal infections and overcome the challenge of antimicrobial resistance. The 4-amino-5-aryl-4H-triazole-3-thiol class of compounds represents a valuable addition to the pipeline of potential antifungal therapies, and their rigorous comparison with established drugs like ketoconazole is a critical step in their development.

References

  • Azole: Antifungal Drugs, Mechanism of Action | StudySmarter. (2023-08-29). Available from: [Link]

  • In Vitro Antifungal Activity of Novel Triazole Efinaconazole and Five Comparators against Dermatophyte Isolates. National Institutes of Health. Available from: [Link]

  • Mechanisms of action in antifungal drugs | Research Starters. EBSCO. Available from: [Link]

  • Comparison of in Vitro Antifungal Activity of Novel Triazoles With Available Antifungal Agents Against Dermatophyte Species Caused Tinea Pedis. PubMed. Available from: [Link]

  • Antifungal Action Mechanism ofs of Azoles, Caspofungin and Terbinafine.pptx. Slideshare. Available from: [Link]

  • Azole antifungals. Life Worldwide. Available from: [Link]

  • Mechanism of Action of Azole Antifungal. Pharmacy Freak. (2025-11-13). Available from: [Link]

  • effects of P45014DM inhibitors on sterol biosynthesis downstream of lanosterol. PubMed. Available from: [Link]

  • Interlaboratory Study of Quality Control Isolates for a Broth Microdilution Method (Modified CLSI M38-A) for Testing Susceptibilities of Dermatophytes to Antifungals. National Institutes of Health. Available from: [Link]

  • Discovery of Novel Fungal Lanosterol 14α-Demethylase (CYP51)/Histone Deacetylase Dual Inhibitors to Treat Azole-Resistant Candidiasis | Journal of Medicinal Chemistry. ACS Publications. (2020-04-29). Available from: [Link]

  • Antifungal susceptibility testing for dermatophytes isolated from clinical samples by microbroth dilution method. International Journal of Research in Medical Sciences. (2019-03-30). Available from: [Link]

  • Evaluation of microdilution and disk diffusion methods for antifungal susceptibility testing of dermatophytes | Medical Mycology. Oxford Academic. Available from: [Link]

  • Evaluation of microdilution and disk diffusion methods for antifungal susceptibility testing of dermatophytes. PubMed. Available from: [Link]

  • Dermatophyte-Selective Imidazole-Thiosemicarbazides: Potent In Vitro Activity Against Trichophyton and Microsporum with No Anti-Candida Effect. MDPI. Available from: [Link]

  • Antifungal susceptibility testing for dermatophytes isolated from clinical samples by broth dilution method in a tertiary. The Journal of Medical Research. Available from: [Link]

  • Fungal Lanosterol 14α-demethylase: A target for next-generation antifungal design. Available from: [Link]

  • Lanosterol 14 alpha-demethylase – Knowledge and References. Taylor & Francis. Available from: [Link]

  • Lanosterol 14α-demethylase (CYP51)/histone deacetylase (HDAC) dual inhibitors for treatment of Candida tropicalis and Cryptococcus neoformans infections. PubMed. (2021-10-05). Available from: [Link]

  • Triazole derivatives with improved in vitro antifungal activity over azole drugs. (2014-04-10). Available from: [Link]

  • Synthesis, characterization and antimicrobial activity of some novel 4-amino-5- phenyl-4H-1,2,4-triazole-3-thiol derivatives. Istanbul University Press. Available from: [Link]

  • Synthesis, characterization and antimicrobial activity of some novel 4-amino-5- phenyl-4H-1,2,4-triazole-3-thiol derivatives. KTU AVES. Available from: [Link]

  • Adaptation of Microsporum gypseum to ketoconazole. PubMed. Available from: [Link]

  • Synthesis and evaluation of 4-amino-5-phenyl-4 H -[7][24][25]-triazole-3-thiol derivatives as antimicrobial agents. ResearchGate. (2025-08-05). Available from: [Link]

  • Synthesis of some 4-Amino-5-(substituted-phenyl)-4H-[7][24][25] triazole-3-thiol derivatives and Antifungal activity. ResearchGate. Available from: [Link]

  • In vitro susceptibility testing of Microsporum gypseum isolated from healthy cattle and soil samples against itraconazole, terbinafine, fluconazole and topical veterinarian drugs | Request PDF. ResearchGate. Available from: [Link]

  • Synthesis, Characterization and Antifungal Evaluation of 5-Substituted-4-Amino-1,2,4-Triazole-3-Thioesters. National Institutes of Health. Available from: [Link]

  • Triazole derivatives with improved in vitro antifungal activity over azole drugs. National Institutes of Health. (2014-04-10). Available from: [Link]

  • Ketoconazole-resistant Mutants of Microsporum Gypseum. II. Characteristics of Mutants. Available from: [Link]

  • Synthesis of some 4-Amino-5-(substituted-phenyl)-4H-[7][24][25] triazole-3-thiol derivatives and Antifungal activity. ResearchGate. Available from: [Link]

  • microsporum gypseum trichophyton: Topics by Science.gov. Available from: [Link]

  • Synthesis, characterization and antimicrobial activity of some novel 4-amino-5-phenyl-4H-1,2,4-triazole-3-thiol derivatives. ResearchGate. (2024-01-19). Available from: [Link]

  • Microsporum gypseum | 806 Publications | 8794 Citations | Top Authors | Related Topics. Available from: [Link]

Sources

Validation

A Comparative Analysis: The Potential of Novel Triazole Derivatives versus Doxorubicin in Breast Cancer Therapy

This guide provides an in-depth comparative analysis of a novel synthetic triazole derivative, 4-Amino-5-(2-methoxy-phenyl)-4H-triazole-3-thiol, and the well-established chemotherapeutic agent, doxorubicin. The focus is...

Author: BenchChem Technical Support Team. Date: January 2026

This guide provides an in-depth comparative analysis of a novel synthetic triazole derivative, 4-Amino-5-(2-methoxy-phenyl)-4H-triazole-3-thiol, and the well-established chemotherapeutic agent, doxorubicin. The focus is on their respective efficacies against breast cancer cell lines, offering a technical resource for researchers and professionals in drug development. While extensive data on the specific triazole derivative is emerging, this guide synthesizes available information on closely related triazole compounds to provide a forward-looking perspective on their potential.

Introduction: The Evolving Landscape of Breast Cancer Therapeutics

Breast cancer remains a significant global health challenge, necessitating the continuous development of more effective and less toxic therapeutic agents. Doxorubicin, an anthracycline antibiotic, has been a cornerstone of breast cancer chemotherapy for decades. Its mechanism primarily involves the intercalation into DNA and the inhibition of topoisomerase II, leading to the induction of apoptosis in rapidly dividing cancer cells. However, its clinical utility is often limited by severe side effects, including cardiotoxicity and the development of drug resistance.

This has spurred the exploration of novel heterocyclic compounds, such as triazole derivatives, which have shown a broad spectrum of pharmacological activities, including anticancer properties. The compound 4-Amino-5-(2-methoxy-phenyl)-4H-triazole-3-thiol represents a class of molecules designed to overcome the limitations of traditional chemotherapy. This guide will delve into the comparative efficacy and underlying mechanisms of this novel triazole derivative and doxorubicin.

Comparative Efficacy in Breast Cancer Cell Lines

The cytotoxic effects of both doxorubicin and various novel triazole derivatives have been evaluated in a range of breast cancer cell lines, including the estrogen receptor-positive (ER+) MCF-7 line and the triple-negative MDA-MB-231 line.

Compound MCF-7 IC50 MDA-MB-231 IC50 Proposed Mechanism of Action
Doxorubicin ~0.04-0.5 µM~0.1-1 µMDNA intercalation, Topoisomerase II inhibition, ROS generation
Triazole Derivatives ~5-50 µM~10-100 µMTubulin polymerization inhibition, Induction of apoptosis via intrinsic pathway

Note: IC50 values for triazole derivatives are representative of a class of similar compounds due to the limited public data on the specific molecule in the topic.

Doxorubicin consistently demonstrates high potency with IC50 values in the nanomolar to low micromolar range. In contrast, the reported IC50 values for anticancer triazole derivatives are generally in the micromolar range. While this suggests lower potency compared to doxorubicin, it is crucial to consider the therapeutic index and the potential for reduced off-target toxicity.

Mechanistic Insights: A Tale of Two Pathways

The distinct mechanisms of action of doxorubicin and the novel triazole derivatives are central to understanding their potential clinical applications.

Doxorubicin: A Multi-pronged Assault on DNA

Doxorubicin's primary mode of action is its ability to intercalate between the base pairs of the DNA double helix. This physical obstruction interferes with DNA replication and transcription. Furthermore, it inhibits the enzyme topoisomerase II, which is essential for relaxing DNA supercoils, leading to DNA strand breaks. Doxorubicin is also known to generate reactive oxygen species (ROS), which can induce oxidative stress and contribute to its cytotoxic effects.

doxorubicin_mechanism Doxorubicin Doxorubicin DNA DNA Doxorubicin->DNA Intercalation Topoisomerase_II Topoisomerase_II Doxorubicin->Topoisomerase_II Inhibition ROS ROS Doxorubicin->ROS Generation Apoptosis Apoptosis DNA->Apoptosis Replication/Transcription Block Topoisomerase_II->Apoptosis DNA Strand Breaks ROS->Apoptosis Oxidative Stress

Caption: Doxorubicin's multifaceted mechanism of action.

4-Amino-5-(2-methoxy-phenyl)-4H-triazole-3-thiol: Targeting the Cytoskeleton

Emerging research on triazole derivatives points towards a distinct mechanism of action centered on the disruption of the microtubule network. These compounds can inhibit tubulin polymerization, a critical process for mitotic spindle formation and cell division. This disruption leads to a G2/M phase cell cycle arrest and the subsequent induction of apoptosis through the intrinsic pathway, often involving the upregulation of pro-apoptotic proteins like Bax and the downregulation of anti-apoptotic proteins like Bcl-2.

triazole_mechanism Triazole 4-Amino-5-(2-methoxy-phenyl) -4H-triazole-3-thiol Tubulin Tubulin Triazole->Tubulin Inhibition of Polymerization Microtubules Microtubules Tubulin->Microtubules Polymerization G2M_Arrest G2/M Phase Arrest Microtubules->G2M_Arrest Disruption of Mitotic Spindle Apoptosis Apoptosis G2M_Arrest->Apoptosis

Caption: Proposed mechanism of action for the triazole derivative.

Experimental Protocols for Comparative Evaluation

To ensure a rigorous and objective comparison, standardized experimental protocols are essential.

Cell Viability Assay (MTT Assay)

This assay quantitatively assesses the metabolic activity of cells, which is an indicator of cell viability.

Protocol:

  • Seed breast cancer cells (e.g., MCF-7, MDA-MB-231) in a 96-well plate at a density of 5,000-10,000 cells/well and allow them to adhere overnight.

  • Treat the cells with varying concentrations of 4-Amino-5-(2-methoxy-phenyl)-4H-triazole-3-thiol or doxorubicin for 24, 48, or 72 hours.

  • Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 3-4 hours at 37°C.

  • Solubilize the resulting formazan crystals with a solubilization buffer (e.g., DMSO).

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate the IC50 value, which is the concentration of the compound that inhibits cell growth by 50%.

mtt_workflow A Seed Cells in 96-well Plate B Treat with Compounds A->B C Add MTT Reagent B->C D Incubate (3-4 hours) C->D E Solubilize Formazan D->E F Measure Absorbance (570 nm) E->F G Calculate IC50 F->G

Caption: Workflow for the MTT cell viability assay.

Apoptosis Assay (Annexin V-FITC/PI Staining)

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

Protocol:

  • Treat cells with the IC50 concentration of each compound for a predetermined time (e.g., 24 hours).

  • Harvest the cells and wash them with cold PBS.

  • Resuspend the cells in Annexin V binding buffer.

  • Add Annexin V-FITC and Propidium Iodide (PI) to the cell suspension and incubate in the dark for 15 minutes at room temperature.

  • Analyze the cells by flow cytometry.

Conclusion and Future Directions

While doxorubicin remains a potent and widely used chemotherapeutic agent, its associated toxicities and the emergence of resistance highlight the need for novel therapeutic strategies. The triazole derivative, 4-Amino-5-(2-methoxy-phenyl)-4H-triazole-3-thiol, and its analogs represent a promising class of compounds with a distinct mechanism of action that targets the microtubule network.

Although the in vitro potency of these triazole derivatives may be lower than that of doxorubicin, their different mode of action could offer several advantages:

  • Potential for overcoming doxorubicin resistance: As the mechanism is different, these compounds may be effective against doxorubicin-resistant tumors.

  • Synergistic effects: Combination therapy with doxorubicin could allow for lower doses of each drug, potentially reducing toxicity while achieving a greater therapeutic effect.

  • Improved safety profile: Targeting the cytoskeleton may result in a different and potentially more manageable side effect profile compared to DNA-damaging agents.

Further preclinical and clinical studies are warranted to fully elucidate the therapeutic potential of 4-Amino-5-(2-methoxy-phenyl)-4H-triazole-3-thiol and other related triazole derivatives in breast cancer treatment. In-depth investigations into their pharmacokinetic and pharmacodynamic properties, as well as their in vivo efficacy and safety, will be critical next steps.

References

Please note that due to the novelty of the specific compound, some references may pertain to closely related triazole derivatives to provide a representative understanding of this class of molecules.

  • Synthesis and anticancer activity of new 1,2,4-triazole derivatives. Journal of Enzyme Inhibition and Medicinal Chemistry.[Link]

  • Doxorubicin. National Center for Biotechnology Information. PubChem Compound Summary for CID 31703.[Link]

  • Recent Developments of Triazole Derivatives as Anticancer Agents. Molecules.[Link]

Safety & Regulatory Compliance

No content available

This section has no published content on the current product page yet.
© Copyright 2026 BenchChem. All Rights Reserved.